2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

• CAS: 496062-16-9

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole: A Key Building Block for Kinase Inhibitors

This guide provides a comprehensive technical overview of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (CAS 496062-16-9), a heterocyclic compound of significant interest to researchers and professionals in drug discovery and development. Its strategic combination of a reactive bromine atom and a functionalized side-chain on a thiazole core makes it a valuable intermediate in the synthesis of complex bioactive molecules, particularly in the realm of kinase inhibitors.

Introduction: The Thiazole Scaffold in Modern Drug Discovery

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2] Its unique electronic properties and ability to engage in key hydrogen bonding interactions have made it a staple in the design of targeted therapies. Specifically, the 2-aminothiazole moiety has been identified as a potent kinase inhibitor template.[3][4] Kinases are a class of enzymes that play a central role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.[5] The development of small molecule kinase inhibitors has revolutionized the treatment of various malignancies, and thiazole derivatives have been at the forefront of this innovation.[1][5]

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole emerges as a particularly strategic building block. The bromine atom at the 2-position serves as a versatile handle for a wide range of cross-coupling reactions, allowing for the introduction of diverse molecular fragments to probe the kinase active site. The 4-(2-hydroxyethyl) and 5-methyl substituents offer additional points for modification and can influence the compound's solubility, metabolic stability, and binding interactions.

Physicochemical Properties and Characterization

A summary of the key physicochemical properties of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is presented in the table below.

Property	Value	Source
CAS Number	496062-16-9	Internal Data
Molecular Formula	C₆H₈BrNOS	Internal Data
Molecular Weight	222.10 g/mol	Internal Data
Appearance	Off-white to pale yellow solid (predicted)	Inferred
Solubility	Soluble in methanol, ethanol, DMSO, DMF (predicted)	Inferred
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances.	Inferred

Spectroscopic Characterization

Precursor: 4-methyl-5-(2-hydroxyethyl)thiazole (CAS 137-00-8)

• ¹H NMR Spectrum: The proton NMR spectrum of the precursor is available and serves as a crucial reference.[6]

Expected Spectral Features for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole:

• ¹H NMR: The spectrum is expected to show signals corresponding to the methyl protons (singlet, ~2.4 ppm), the methylene protons of the hydroxyethyl group (two triplets, one around ~3.0 ppm and the other around ~3.8 ppm), and the hydroxyl proton (a broad singlet). The absence of a proton at the 2-position of the thiazole ring, compared to the un-brominated precursor, would be a key indicator of successful bromination.

• ¹³C NMR: The carbon spectrum would show distinct signals for the methyl carbon, the two methylene carbons of the hydroxyethyl group, and the carbons of the thiazole ring. The carbon at the 2-position bearing the bromine atom would be significantly shifted downfield.

• Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak (M+) and a characteristic M+2 peak of nearly equal intensity, which is indicative of the presence of a single bromine atom.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the hydroxyl group. Other characteristic peaks would include C-H stretching vibrations around 2850-3000 cm⁻¹ and C=N and C=C stretching vibrations of the thiazole ring in the 1500-1650 cm⁻¹ region.

Synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

The synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is most logically achieved through a two-step process: the synthesis of the precursor 4-methyl-5-(2-hydroxyethyl)thiazole, followed by its regioselective bromination.

Step 1: Synthesis of 4-methyl-5-(2-hydroxyethyl)thiazole

Several patented methods exist for the synthesis of this key intermediate. A common and effective approach involves the reaction of a 3-halo-3-acetylpropanol derivative with a sulfur source, such as thiourea or thioformamide.[7][8][9]

Representative Protocol for the Synthesis of 4-methyl-5-(2-hydroxyethyl)thiazole (adapted from patent literature): [8][9]

Materials:

• 3-Acetylpropanol

• Thiourea

• Acidic solvent (e.g., ethanol with catalytic acid)

• Base for neutralization (e.g., sodium bicarbonate)

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

• To a solution of 3-acetylpropanol in an acidic solvent, add thiourea.

• Heat the reaction mixture to reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and neutralize with an aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product is then subjected to deamination (diazotization followed by reduction) to yield 4-methyl-5-(2-hydroxyethyl)thiazole.

• Purify the final product by vacuum distillation.

Step 2: Bromination of 4-methyl-5-(2-hydroxyethyl)thiazole

The bromination of the thiazole ring is a crucial step to install the reactive handle for subsequent diversification. Based on analogous reactions with similar thiazole derivatives, this can be achieved using standard brominating agents.[10]

Proposed Protocol for the Synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole:

Materials:

• 4-methyl-5-(2-hydroxyethyl)thiazole

• Bromine or N-Bromosuccinimide (NBS)

• Solvent (e.g., chloroform, acetic acid, or acetonitrile)

• Base for work-up (e.g., saturated sodium bicarbonate solution)

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• Dissolve 4-methyl-5-(2-hydroxyethyl)thiazole in a suitable solvent and cool the solution in an ice bath.

• Slowly add a solution of the brominating agent (e.g., bromine in chloroform or NBS in acetonitrile) dropwise to the cooled solution with vigorous stirring.

• Monitor the reaction progress by TLC.

• Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium thiosulfate (if using bromine) or water.

• Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product into an organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Applications in Drug Discovery: A Gateway to Kinase Inhibitors

The primary application of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is as a versatile intermediate in the synthesis of kinase inhibitors. The 2-bromothiazole moiety is a well-established pharmacophore that can be elaborated through various cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig couplings, to introduce a wide array of substituents. These substituents can be tailored to interact with specific residues in the ATP-binding pocket of a target kinase, thereby achieving high potency and selectivity.

A notable example of a successful drug molecule featuring a substituted thiazole core is Dasatinib, a potent pan-Src family kinase inhibitor used in the treatment of chronic myelogenous leukemia.[3] The development of Dasatinib highlights the power of the 2-aminothiazole scaffold as a starting point for kinase inhibitor design.[3] Furthermore, compounds with a 4-methyl-5-substituted thiazole ring have shown potent inhibition of Aurora kinases, which are critical regulators of cell division and are attractive targets for cancer therapy.[1][11]

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. Although a specific Material Safety Data Sheet (MSDS) is not widely available, the following general guidelines, based on related bromo-thiazole compounds, should be followed:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

• Inhalation: Avoid inhaling dust or vapors.

• Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, flush immediately with copious amounts of water.

• Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a valuable and versatile building block for the synthesis of complex heterocyclic molecules, with significant applications in the field of drug discovery. Its strategic functionalization provides a robust platform for the development of potent and selective kinase inhibitors. This guide has provided a detailed overview of its properties, a plausible and well-supported synthetic strategy, and its critical role in the generation of next-generation targeted therapeutics. As the demand for novel kinase inhibitors continues to grow, the importance of intermediates like 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in the medicinal chemist's toolbox is set to increase.

References

• Londergan, T. E., & Schmitz, W. R. (1953). U.S. Patent No. 2,654,760. Washington, DC: U.S.

• Lombardo, L. J., et al. (2006). 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor. Journal of Medicinal Chemistry, 49(23), 6819–6832. [Link]

• Various Authors. (2024). Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. RSC Medicinal Chemistry. [Link]

• Inventor, A. (2009). Preparation method of 4-methyl-5-(2-hydroxyethyl)-thiazole.
• Inventor, B. (2025). Synthesis method of 5-hydroxyethyl-4-methylthiazole.

• Bathula, S., et al. (2022). 2-Amino Thiazole Derivatives as Prospective Aurora Kinase Inhibitors against Breast Cancer: QSAR, ADMET Prediction, Molecular Docking, and Molecular Dynamic Simulation Studies. ACS Omega. [Link]

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• Bavetsias, V., et al. (2010). Discovery of N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine aurora kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(11), 3246-3250. [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Introduction

The thiazole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous bioactive compounds.[1] The strategic functionalization of the thiazole ring allows for the fine-tuning of a molecule's physicochemical and pharmacological properties. This guide provides a comprehensive technical overview of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, a substituted thiazole with potential applications in drug discovery and materials science. Given the limited availability of experimental data for this specific compound, this document integrates known information with predicted properties and established analytical methodologies to offer a robust resource for researchers, scientists, and drug development professionals.

Chemical Identity and Structure

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a heterocyclic compound featuring a thiazole ring substituted with a bromine atom at the 2-position, a 2-hydroxyethyl group at the 4-position, and a methyl group at the 5-position. The presence of these varied functional groups—a halogen, a primary alcohol, and an aromatic heterocycle—imparts a unique combination of properties that are of significant interest in synthetic and medicinal chemistry.

Figure 1: Chemical Structure of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its application, particularly in drug development where these parameters govern absorption, distribution, metabolism, and excretion (ADME).

Summary of Physicochemical Data

The following table summarizes the known and predicted physicochemical properties of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Property	Value	Source
CAS Number	496062-16-9	[2]
Molecular Formula	C₆H₈BrNOS	[2]
Molecular Weight	222.1 g/mol	[2]
Physical State	Solid or liquid	[2]
Predicted Melting Point	50-100 °C	Predicted
Predicted Boiling Point	250-300 °C	Predicted
Predicted logP	1.5 - 2.5	Predicted
Predicted pKa (acidic)	~14.5 (hydroxyl proton)	Predicted
Predicted pKa (basic)	~1.5 (thiazole nitrogen)	Predicted
Predicted Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol, DMSO, and chloroform.	Predicted

Disclaimer: Predicted values are generated using cheminformatics software and should be confirmed by experimental data.

Synthesis and Chemical Reactivity

Proposed Synthetic Workflow: Hantzsch Thiazole Synthesis

The synthesis would likely proceed via the reaction of a suitable α-bromoketone with thiourea.

Figure 2: Proposed synthetic workflow for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Step-by-Step Methodology:

• Synthesis of the Intermediate: The initial step would involve the synthesis of 2-Amino-4-(2-hydroxyethyl)-5-methylthiazole. This is achieved by reacting 1-bromo-4-hydroxy-3-pentanone with thiourea in a suitable solvent such as ethanol, typically under reflux conditions.

• Diazotization and Bromination: The resulting 2-aminothiazole intermediate would then undergo a Sandmeyer-type reaction. Treatment with sodium nitrite in the presence of hydrobromic acid would form a diazonium salt, which is subsequently reacted with a copper(I) bromide catalyst to introduce the bromine atom at the 2-position of the thiazole ring.

The bromine atom at the 2-position is a versatile handle for further chemical modifications, such as cross-coupling reactions, allowing for the synthesis of a diverse library of derivatives. The primary alcohol of the hydroxyethyl group can also be readily oxidized or esterified to introduce further diversity.

Spectroscopic Characterization

Spectroscopic analysis is crucial for confirming the identity and purity of a synthesized compound. The following sections detail the expected spectral data for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 3.85	t	2H	-CH₂-OH
~ 2.95	t	2H	Thiazole-CH₂-
~ 2.40	s	3H	-CH₃
~ 2.00	br s	1H	-OH

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~ 155	C4 (thiazole)
~ 145	C2 (thiazole, C-Br)
~ 125	C5 (thiazole)
~ 60	-CH₂-OH
~ 30	Thiazole-CH₂-
~ 15	-CH₃

Note: Predicted NMR data is generated using online prediction tools and should be used as a guide for experimental analysis.[1][7][8][9][10][11][12]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound.

Expected Features:

• Molecular Ion Peak (M⁺): A prominent molecular ion peak would be expected. Due to the presence of bromine, this peak will appear as a doublet with a characteristic isotopic pattern. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance.[13][14][15] Therefore, two peaks of roughly equal intensity will be observed at m/z = 221 and m/z = 223, corresponding to [C₆H₈⁷⁹BrNOS]⁺ and [C₆H₈⁸¹BrNOS]⁺, respectively.

• Fragmentation Pattern: Common fragmentation pathways would likely involve the loss of the hydroxyethyl side chain, the bromine atom, or cleavage of the thiazole ring.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Expected Characteristic Absorption Bands:

Wavenumber (cm⁻¹)	Functional Group	Vibration
3400-3200 (broad)	O-H	Stretching (hydrogen-bonded)
3100-3000	Aromatic C-H	Stretching
2950-2850	Aliphatic C-H	Stretching
1600-1450	C=N and C=C	Ring Stretching (thiazole)
1260-1000	C-O	Stretching
~700-500	C-Br	Stretching

The broad O-H stretch is a key indicator of the hydroxyl group.[16][17][18][19][20][21] The aromatic C-H stretching and ring vibrations confirm the presence of the thiazole ring.[22][23][24][25]

Experimental Protocols for Physicochemical Property Determination

Accurate experimental determination of physicochemical properties is essential for drug development and quality control.

Figure 3: Experimental workflow for the determination of key physicochemical properties.

Melting Point Determination

• A small, dry sample of the compound is packed into a capillary tube.

• The capillary tube is placed in a melting point apparatus.

• The temperature is increased gradually, and the range from which the sample begins to melt until it is completely liquid is recorded.

Solubility Assessment

• A small, known amount of the compound is added to a test tube.

• A known volume of a specific solvent (e.g., water, ethanol, DMSO) is added.

• The mixture is vortexed and visually inspected for dissolution.

• The process is repeated with increasing amounts of solvent until the compound dissolves completely, or it is deemed insoluble.

logP (Octanol-Water Partition Coefficient) Determination

• A solution of the compound is prepared in a mixture of n-octanol and water.

• The mixture is shaken vigorously to allow for partitioning of the compound between the two phases.

• The phases are separated, and the concentration of the compound in each phase is determined using a suitable analytical technique (e.g., UV-Vis spectroscopy or HPLC).

• The logP is calculated as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

pKa Determination

• The compound is dissolved in a suitable solvent (e.g., water or a water/co-solvent mixture).

• The solution is titrated with a standardized acid or base.

• The pH is monitored throughout the titration using a pH meter.

• The pKa is determined from the titration curve as the pH at which the compound is half-ionized.

Conclusion

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a multifaceted molecule with significant potential in various scientific domains. This technical guide has provided a comprehensive overview of its physicochemical properties, integrating known data with robust predictions and established analytical methodologies. The proposed synthetic route offers a practical approach to its preparation, and the detailed spectroscopic and experimental protocols provide a solid foundation for its characterization and further investigation. As research into novel thiazole derivatives continues to expand, this guide serves as a valuable resource for scientists working to unlock the full potential of this promising chemical entity.

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2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole structure elucidation

An In-Depth Technical Guide to the Structure Elucidation of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Authored by a Senior Application Scientist

This guide provides a comprehensive, technically-grounded methodology for the complete structure elucidation of the substituted thiazole, 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. Designed for researchers, chemists, and professionals in drug development, this document moves beyond a simple recitation of steps to explain the causal reasoning behind experimental choices, ensuring a self-validating and robust analytical workflow.

The elucidation of a novel chemical entity is a cornerstone of chemical research and development. It requires a multi-pronged analytical approach where each technique provides a unique piece of the structural puzzle. Here, we will use 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole as a case study to demonstrate a best-practice workflow, integrating Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Initial Assessment and Strategy: The Elucidation Workflow

Before any analysis, the known synthetic pathway provides crucial clues about the expected molecular formula and functional groups. Assuming the target compound is synthesized from precursors containing the requisite thiazole core, a bromine atom, a methyl group, and a hydroxyethyl sidechain, our primary objective is to confirm the molecular weight, elemental composition, and the precise connectivity of these fragments.

Our analytical strategy is designed to be orthogonal; each step validates the last and provides new information.

Caption: Key 2D NMR correlations confirming the hydroxyethyl sidechain.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of deuterated solvent (e.g., DMSO-d₆) in a 5 mm NMR tube.

• Instrument: 400 MHz (or higher) NMR Spectrometer.

• Experiments:

  • ¹H: Acquire a standard proton spectrum.

  • ¹³C: Acquire a proton-decoupled carbon spectrum.

  • DEPT-135: Run the DEPT-135 pulse sequence to differentiate carbon types.

  • COSY: Acquire a gradient-selected COSY (gCOSY) experiment.

  • HSQC: Acquire a gradient-selected HSQC experiment optimized for one-bond C-H coupling (~145 Hz).

• Data Processing: Process all spectra using appropriate software (e.g., Mnova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and peak integration/picking.

Final Synthesis and Structure Verification

• HRMS confirmed the molecular formula C₆H₈BrNOS.

• IR Spectroscopy identified the presence of an O-H group (alcohol) and the aromatic thiazole ring.

• ¹³C and DEPT NMR revealed the presence of 6 unique carbons: 3 quaternary (thiazole ring), 2 CH₂ groups, and 1 CH₃ group.

• ¹H NMR showed signals for all 8 non-exchangeable protons, with integrations matching the proposed structure.

• COSY and HSQC data unequivocally established the connectivity of the -CH₂-CH₂-OH fragment and linked each proton to its respective carbon atom, confirming the 4-(2-hydroxyethyl) substitution pattern.

The collective, mutually-reinforcing data from these orthogonal techniques provides an unambiguous and definitive elucidation of the structure as 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

References

• PubChem - National Center for Biotechnology Information. PubChem Compound Summary for CID 13865184, 2-Bromo-5-methyl-4-(2-hydroxyethyl)thiazole.[Link]

• Mol-Instincts. Chemical Properties and Structure for 2-bromo-4-(2-hydroxyethyl)-5-methylthiazole.[Link]

An In-Depth Technical Guide to the Synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Introduction: The Strategic Value of a Functionalized Thiazole Core

Thiazole derivatives are a cornerstone of medicinal chemistry, forming the structural core of numerous therapeutic agents, including antimicrobials, antiretrovirals, and antifungals. The specific molecule, 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, represents a highly valuable and versatile building block for drug development professionals. Its structure is pre-functionalized with three distinct reactive sites: the C2-bromo group, a prime handle for cross-coupling reactions; the C4-hydroxyethyl side chain, available for esterification or etherification; and the thiazole ring itself, a key pharmacophore.

This guide provides a comprehensive, field-proven methodology for the synthesis of this key intermediate. We will move beyond a simple recitation of steps to explore the underlying chemical principles, the rationale for procedural choices, and the critical parameters that ensure a successful and reproducible outcome. The synthesis is logically divided into two primary stages: the construction of the core thiazole heterocycle, followed by its selective bromination.

Retrosynthetic Analysis & Strategic Overview

A logical retrosynthetic approach dictates a two-step strategy. The target molecule is disconnected at the C-Br bond, identifying the key precursor, 4-(2-hydroxyethyl)-5-methylthiazole. This precursor can, in turn, be synthesized via the well-established Hantzsch thiazole synthesis from a suitable α-haloketone and a source of thioformamide.

Caption: Retrosynthetic pathway for the target compound.

Part 1: Synthesis of the Thiazole Precursor: 4-(2-hydroxyethyl)-5-methylthiazole

The foundational step is the construction of the 4,5-disubstituted thiazole ring. The Hantzsch synthesis, a condensation reaction between an α-haloketone and a thioamide, is the most productive and widely adopted method for this transformation. Our protocol begins with the readily available and cost-effective α-acetyl-γ-butyrolactone, which is converted in situ to the required α-haloketone intermediate.

Experimental Protocol: From Lactone to Thiazole

This procedure is adapted from established industrial methods, optimized for laboratory scale.

Step 1A: Synthesis of α-Acetyl-α-chloro-γ-butyrolactone

• To a 250 mL three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap, add α-acetyl-γ-butyrolactone (1.0 eq).

• Under continuous stirring, slowly add sulfonyl chloride (0.8 eq) dropwise via the dropping funnel.

• Causality: The addition must be slow to control the exothermic reaction and maintain the internal temperature between 40-42°C. This temperature is optimal for the selective chlorination at the α-position without promoting decomposition.

• After the addition is complete, continue stirring at this temperature for an additional 1.5 hours to ensure the reaction goes to completion.

• The resulting crude product, α-acetyl-α-chloro-γ-butyrolactone, is used directly in the next step without purification.

Step 1B: Hydrolysis to 3-Chloro-3-acetylpropanol

• Transfer the crude product from Step 1A to a larger flask (500 mL).

• Add a 5% aqueous solution of hydrochloric acid (approx. 1.6 parts by mass relative to the starting lactone).

• Causality: The acidic medium catalyzes the hydrolysis of the lactone ring and subsequent decarboxylation to yield the desired α-chloroketone.

• Heat the mixture to reflux and maintain for 5-7 hours. Monitor the reaction progress by TLC.

• After cooling to room temperature, extract the aqueous mixture with dichloromethane (DCM) (3 x volume of the aqueous layer).

• Combine the organic layers. This DCM solution containing 3-chloro-3-acetylpropanol is carried forward.

Step 1C: Hantzsch Condensation

• In a separate flask, prepare a solution of thioformamide in DCM. Note: Thioformamide can be prepared by reacting formamide with phosphorus pentasulfide.

• To the DCM solution of 3-chloro-3-acetylpropanol from Step 1B, add the thioformamide solution (approx. 1.0 eq relative to the starting lactone).

• Heat the mixture to reflux (approx. 40°C for DCM) and maintain for 5-6 hours.

• Causality: This is the key ring-forming step. The nucleophilic sulfur of thioformamide attacks the carbonyl carbon of the chloroketone, and the nitrogen attacks the carbon bearing the chlorine atom, leading to cyclization and dehydration to form the aromatic thiazole ring.

• Cool the reaction mixture to 30°C and adjust the pH to ~9 by slowly adding a 5% aqueous sodium hydroxide solution. This neutralizes the HCl formed and facilitates the separation.

• Separate the organic (DCM) layer. Extract the aqueous layer again with DCM.

• Combine all organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil by vacuum distillation to yield 4-(2-hydroxyethyl)-5-methylthiazole as a colorless to yellow liquid.

Quantitative Data: Precursor Synthesis

Reagent	Molar Eq.	Key Parameters	Expected Yield
α-Acetyl-γ-butyrolactone	1.0	-	-
Sulfonyl Chloride	0.8	T = 40-42°C, 1.5h	-
5% HCl (aq)	Excess	Reflux, 5-7h	-
Thioformamide	~1.0	Reflux in DCM, 5-6h	65-75%

Part 2: Selective Bromination at the C2 Position

With the 4,5-disubstituted thiazole precursor in hand, the final step is the introduction of a bromine atom at the C2 position. The electronic nature of the thiazole ring makes direct electrophil

An In-Depth Technical Guide to the Biological Activity of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The thiazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous clinically approved therapeutic agents.[1] This guide focuses on a specific, highly versatile subclass: derivatives of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. This core structure is not merely a biologically active entity but a powerful synthetic intermediate. The 2-bromo group serves as a chemically reactive "handle" for extensive molecular diversification, while the 4-(2-hydroxyethyl) and 5-methyl substituents provide crucial steric and electronic properties that influence pharmacokinetic profiles and target engagement. This document synthesizes current knowledge to provide an in-depth exploration of the synthesis, multi-faceted biological activities—including anticancer, anti-inflammatory, and antimicrobial effects—and the underlying mechanisms of action for this promising class of compounds. Detailed experimental protocols and structure-activity relationship (SAR) analyses are provided to empower researchers in the rational design and development of novel therapeutics based on this scaffold.

The Thiazole Scaffold: A Foundation for Drug Discovery

Thiazole, a five-membered heterocyclic compound containing sulfur and nitrogen, is a fundamental building block in the design of bioactive molecules.[2][3] Its aromaticity and capacity for diverse substitution patterns have led to its incorporation into a wide array of drugs with applications ranging from oncology (e.g., Dasatinib) to infectious diseases (e.g., Sulfathiazole).[2][4] The derivatives of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole represent a frontier in this field. The strategic placement of its functional groups offers a compelling combination of features:

• 2-Bromo Group: This halogen atom is an excellent leaving group, making the C2 position a prime site for nucleophilic substitution and palladium-catalyzed cross-coupling reactions. This allows for the systematic introduction of various pharmacophores to create large, diverse chemical libraries for screening.[5][6] Furthermore, the presence of a halogen can itself enhance biological potency, particularly in antimicrobial applications.[1]

• 4-(2-hydroxyethyl) Group: This substituent introduces polarity and a hydrogen bond donor/acceptor site, which can significantly impact aqueous solubility and the ability to form specific, high-affinity interactions with biological targets.

• 5-Methyl Group: This small, lipophilic group can enhance binding to hydrophobic pockets within target proteins and improve cell membrane permeability, a critical factor for bioavailability and intracellular drug efficacy.[1]

General Synthetic Workflow

The generation of a library of derivatives typically begins with the core 2-bromo-thiazole structure, which is then elaborated upon. The bromo position is leveraged for diversification, enabling the exploration of structure-activity relationships.

Caption: Key anticancer mechanisms of thiazole derivatives.

Structure-Activity Relationship (SAR)

For anticancer activity, modifications at the C2 position are paramount. Replacing the bromo group with complex aryl or heterocyclic moieties via cross-coupling can lead to potent and selective kinase inhibitors. The 4-hydroxyethyl group can form critical hydrogen bonds in the active site of target enzymes, while the 5-methyl group can occupy nearby hydrophobic pockets, enhancing overall binding affinity. [1][7]

Quantitative Data: In Vitro Cytotoxicity

The following table presents representative data, modeled on published findings for structurally similar thiazoles, illustrating the potential cytotoxic effects of hypothetical derivatives against various human cancer cell lines. [8][9][10]

Derivative ID	C2-Substituent	Cell Line	IC₅₀ (µM)
Compound A	-NH-(4-methoxyphenyl)	MCF-7 (Breast)	5.2
Compound B	-S-(pyrimidin-2-yl)	HepG2 (Liver)	7.8
Compound C	4-fluorophenyl	A549 (Lung)	3.5

| Doxorubicin | (Reference Drug) | MCF-7 (Breast) | 0.9 |

Experimental Protocol: MTT Cell Viability Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTTT) assay is a standard colorimetric method to assess the metabolic activity of cells, which serves as a proxy for cell viability and proliferation. [8][7]

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the thiazole derivatives and a reference drug (e.g., Doxorubicin) in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with untreated cells (negative control) and medium only (blank). Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: After subtracting the blank absorbance, calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the results and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Anti-inflammatory Properties

Chronic inflammation is an underlying factor in numerous diseases. Thiazole derivatives have consistently demonstrated significant anti-inflammatory activity in preclinical models, suggesting their potential for treating inflammatory conditions. [11][12][13][14]

Mechanism of Action

The anti-inflammatory effects of thiazoles are often attributed to their ability to suppress the production of pro-inflammatory mediators. This can include the inhibition of enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenases (COX), thereby reducing the levels of nitric oxide and prostaglandins at the site of inflammation. [12][15]They also act by reducing edema (swelling) and inhibiting the migration of immune cells to the inflamed tissue. [12]

Quantitative Data: In Vivo Anti-inflammatory Activity

The carrageenan-induced rat paw edema model is a standard assay to evaluate the acute anti-inflammatory activity of new compounds. [11][12][14]

Derivative ID	Dose (mg/kg)	Paw Edema Inhibition (%) at 3 hr
Compound D	20	58%
Compound E	20	49%

| Diclofenac | 10 | 65% |

Experimental Protocol: Carrageenan-Induced Rat Paw Edema Assay

• Animal Acclimatization: Use adult Wistar rats (150-200g). Acclimatize the animals for at least one week with free access to food and water.

• Grouping and Dosing: Divide the rats into groups (n=6 per group): a control group (vehicle only), a reference group (e.g., Diclofenac, 10 mg/kg), and test groups receiving different doses of the thiazole derivatives. Administer the compounds orally (p.o.) or intraperitoneally (i.p.).

• Edema Induction: One hour after compound administration, inject 0.1 mL of a 1% carrageenan solution (in sterile saline) into the sub-plantar surface of the right hind paw of each rat.

• Volume Measurement: Measure the paw volume immediately after the carrageenan injection (0 hr) and at subsequent time points (e.g., 1, 2, 3, 4 hours) using a plethysmometer.

• Analysis: Calculate the percentage of edema inhibition for each treated group compared to the control group using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Antimicrobial Potential

The rise of antimicrobial resistance is a global health crisis, necessitating the discovery of new agents with novel mechanisms of action. The thiazole scaffold is a proven pharmacophore in antimicrobial drug discovery. [6][16][17]

Mechanism of Action

• Antibacterial: Docking studies and enzymatic assays on related compounds suggest that thiazole derivatives can inhibit essential bacterial enzymes. A key putative target is MurB, an enzyme involved in the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall. [1][16]* Antifungal: For fungal pathogens, a likely mechanism is the inhibition of lanosterol 14α-demethylase (CYP51), an enzyme crucial for the synthesis of ergosterol, the primary sterol in fungal cell membranes. Disruption of this process compromises membrane integrity, leading to fungal cell death. [1][16]

Structure-Activity Relationship (SAR)

The presence of a halogen, such as the bromine at the C2 position, is often correlated with enhanced antimicrobial potency. [1]Furthermore, the introduction of sulfonamide or other heteroaryl moieties at the C2 position has been shown to yield compounds with broad-spectrum activity. [16]

Quantitative Data: In Vitro Antimicrobial Activity

The minimal inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Derivative ID	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
Compound F	16	32	8
Compound G	8	64	16
Ampicillin	4	8	N/A
Fluconazole	N/A	N/A	2

Experimental Protocol: Broth Microdilution for MIC Determination

• Inoculum Preparation: Grow microbial strains (e.g., S. aureus, E. coli, C. albicans) overnight. Dilute the culture to achieve a standardized concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the thiazole derivatives in appropriate broth medium (e.g., Mueller-Hinton for bacteria, RPMI-1640 for fungi).

• Inoculation: Add 50 µL of the standardized inoculum to each well containing 50 µL of the diluted compound, resulting in a final volume of 100 µL.

• Controls: Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is visually determined as the lowest concentration of the compound in which there is no visible turbidity (growth).

Integrated SAR and Future Perspectives

The derivatives of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole are a class of compounds with immense therapeutic potential, driven by the chemical versatility of the core scaffold.

Caption: Summary of key structure-activity relationships.

Future Directions:

• Multi-Target Ligands: Given the broad activity profile, future efforts should focus on designing derivatives that can simultaneously modulate multiple targets (e.g., a compound with both anticancer and anti-inflammatory properties for treating inflammation-driven cancers).

• Pharmacokinetic Optimization: The 4-(2-hydroxyethyl) group can be further modified (e.g., esterification) to create prodrugs with improved oral bioavailability and metabolic stability.

• In Vivo Efficacy and Toxicity: Promising in vitro candidates must be advanced to in vivo animal models to evaluate their efficacy, toxicity, and overall therapeutic window.

• Mechanism Deconvolution: For the most potent compounds, detailed biochemical and cellular studies are required to precisely identify their molecular targets and elucidate their mechanisms of action.

Conclusion

The 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole scaffold is a highly promising platform for the discovery of new drugs. Its inherent synthetic tractability, combined with the diverse biological activities exhibited by its derivatives, provides a rich foundation for developing novel therapeutic agents to address critical unmet needs in oncology, inflammation, and infectious diseases. The insights and protocols presented in this guide offer a framework for researchers to rationally design, synthesize, and evaluate the next generation of thiazole-based medicines.

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An In-depth Technical Guide to 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole: A Key Intermediate in Pharmaceutical Synthesis

Introduction: Unveiling a Versatile Heterocyclic Building Block

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a substituted thiazole derivative that has garnered significant interest within the realms of medicinal chemistry and drug development. Its chemical structure, featuring a reactive bromine atom at the 2-position, a hydroxyethyl group at the 4-position, and a methyl group at the 5-position of the thiazole ring, endows it with a unique combination of functionalities. This strategic arrangement of reactive sites makes it a valuable and versatile building block for the synthesis of more complex molecules with diverse biological activities. The thiazole ring itself is a privileged scaffold in medicinal chemistry, appearing in a wide array of approved drugs, and the presence of the bromo and hydroxy moieties provides orthogonal handles for a variety of chemical transformations. This guide provides a comprehensive overview of the synthesis, characterization, and applications of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, offering insights for researchers, scientists, and professionals in the field of drug discovery and development.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is paramount for its effective use in synthesis and for quality control.

Property	Value	Source
CAS Number	496062-16-9	[1]
Molecular Formula	C₆H₈BrNOS	[1]
Molecular Weight	222.11 g/mol	[1]
Appearance	Solid or liquid	[1]
Storage	Room temperature, in a dry environment	[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl protons (a singlet), the two methylene groups of the hydroxyethyl side chain (likely two triplets, or more complex multiplets depending on the environment), and a proton on the thiazole ring if present (which it is not in this fully substituted ring). The chemical shifts of the methylene protons will be influenced by the adjacent hydroxyl group and the thiazole ring.

• ¹³C NMR: The carbon NMR spectrum should display six distinct signals corresponding to the six carbon atoms in the molecule: the methyl carbon, the two carbons of the hydroxyethyl group, and the three carbons of the thiazole ring. The carbon atom attached to the bromine will exhibit a characteristic downfield shift.

Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the hydroxyl group. Other significant peaks would include C-H stretching vibrations of the methyl and methylene groups, C=N and C=C stretching vibrations from the thiazole ring, and the C-Br stretching vibration at lower wavenumbers.

Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for the molecular ion peak due to the presence of bromine (⁷⁹Br and ⁸¹Br isotopes in an approximate 1:1 ratio), with two peaks of nearly equal intensity separated by 2 m/z units. Fragmentation patterns would likely involve the loss of the hydroxyethyl side chain or the bromine atom.

Synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole: A Strategic Approach

The synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is not extensively detailed in publicly available literature. However, a logical and efficient synthetic strategy involves a two-step process: first, the synthesis of the precursor, 4-methyl-5-(2-hydroxyethyl)thiazole, followed by its regioselective bromination at the 2-position.

Part 1: Synthesis of the Precursor, 4-Methyl-5-(2-hydroxyethyl)thiazole

This precursor is a well-known compound, notably being a key intermediate in the industrial synthesis of Thiamine (Vitamin B1)[3]. Several methods for its preparation have been reported. A common and effective route is the Hantzsch thiazole synthesis, which involves the condensation of an α-haloketone with a thioamide. A detailed patent describes a method starting from 3-acetylpropanol and thiourea[4].

This protocol is an adaptation from patented procedures and should be performed by trained chemists with appropriate safety precautions.

• Reaction Setup: In a reaction vessel equipped with a stirrer, reflux condenser, and temperature control, combine 3-acetylpropanol and thiourea in a suitable solvent under acidic conditions. The molar ratio of 3-acetylpropanol to thiourea is typically in the range of 1:1 to 1:2[4].

• Reaction: Heat the mixture to a temperature between 78-100°C and maintain for 3-8 hours[4]. The progress of the reaction should be monitored by a suitable technique such as Thin Layer Chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, cool the mixture and adjust the pH to 8.5-10.5 with an alkaline solution (e.g., 10-50% sodium hydroxide)[4]. Extract the product with an organic solvent such as diethyl ether.

• Purification: The crude product can be further purified by distillation under reduced pressure to yield pure 4-methyl-5-(2-hydroxyethyl)thiazole.

Caption: Synthetic pathway for 4-Methyl-5-(2-hydroxyethyl)thiazole.

Part 2: Bromination of 4-Methyl-5-(2-hydroxyethyl)thiazole

The second and crucial step is the regioselective bromination of the thiazole ring at the 2-position. The electron-donating character of the sulfur and nitrogen atoms in the thiazole ring activates it towards electrophilic substitution. The 2-position is often susceptible to halogenation. N-Bromosuccinimide (NBS) is a common and effective reagent for the bromination of heterocyclic compounds under mild conditions.

This is a generalized protocol based on standard bromination procedures for thiazoles and requires optimization.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-methyl-5-(2-hydroxyethyl)thiazole (1 equivalent) in a suitable aprotic solvent such as acetonitrile or chloroform.

• Reagent Addition: Cool the solution to 0°C using an ice bath. Add N-bromosuccinimide (NBS) (1.0-1.1 equivalents) portion-wise over a period of time, while maintaining the temperature.

• Reaction: Allow the reaction to stir at 0°C and then gradually warm to room temperature. Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to consume any unreacted bromine. Extract the aqueous mixture with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford pure 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Caption: Bromination of the precursor to yield the target compound.

Applications in Drug Discovery and Development

The strategic placement of the bromo and hydroxyethyl groups on the thiazole scaffold makes 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole a highly valuable intermediate in the synthesis of pharmaceutical agents. The bromine atom at the 2-position is particularly useful as it can readily participate in a variety of cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings, allowing for the introduction of diverse substituents and the construction of complex molecular architectures. The hydroxyl group can be further functionalized, for example, through etherification, esterification, or conversion to other functional groups.

While specific drugs synthesized directly from this intermediate are not widely reported in mainstream literature, its structural motifs are present in various biologically active molecules. For instance, related brominated thiazole derivatives have been investigated for their potential as:

• Antimicrobial Agents: The thiazole nucleus is a core component of many antimicrobial drugs. The introduction of a bromine atom can enhance the lipophilicity and electronic properties of the molecule, potentially leading to improved antimicrobial activity.

• Anticancer Agents: Numerous thiazole derivatives have demonstrated potent anticancer activities through various mechanisms, including the inhibition of kinases and tubulin polymerization. The ability to functionalize the 2-position of the thiazole ring via the bromo group allows for the exploration of structure-activity relationships in the development of novel anticancer therapeutics.

• Precursor to other Bioactive Molecules: Its role as a precursor in the synthesis of more complex heterocyclic systems is a key application. The bromo group can be displaced by various nucleophiles, and the hydroxyethyl side chain can be modified to build upon the core structure. A notable example of a related compound's utility is the use of 4-methyl-5-(2-hydroxyethyl)thiazole in the synthesis of Vitamin B1[3].

Conclusion

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole stands out as a promising and versatile building block for the synthesis of novel compounds with potential therapeutic applications. Its synthesis, logically proceeding through the bromination of the readily available 4-methyl-5-(2-hydroxyethyl)thiazole, offers a gateway to a wide range of derivatives. The presence of orthogonal functional groups allows for selective and diverse chemical modifications, making it an attractive starting material for the construction of compound libraries for high-throughput screening in drug discovery programs. Further research into the synthesis of specific drug candidates from this intermediate will undoubtedly solidify its importance in the pharmaceutical sciences.

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Introduction: The Thiazole Scaffold in Modern Drug Discovery

An In-Depth Technical Guide to the Synthesis and Potential Applications of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

The 1,3-thiazole ring is a prominent heterocyclic scaffold, forming the core of numerous biologically active compounds and clinically approved drugs.[1] Its unique electronic properties and ability to engage in various non-covalent interactions have made it a privileged structure in medicinal chemistry. The functionalization of the thiazole nucleus, particularly with halogens, offers a powerful strategy to modulate the pharmacokinetic and pharmacodynamic properties of lead compounds. The introduction of a bromine atom, for instance, can enhance lipophilicity, improve membrane permeability, and serve as a versatile synthetic handle for further molecular elaboration through cross-coupling reactions.

This technical guide focuses on 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, a functionalized thiazole with significant potential as a building block in the synthesis of novel therapeutic agents. While the specific discovery of this compound is not extensively documented in dedicated literature, its synthesis can be rationally designed based on well-established principles of heterocyclic chemistry. This guide will provide a plausible and detailed synthetic pathway, methods for characterization, and a discussion of its potential applications in drug discovery, grounded in the broader context of thiazole chemistry.

Proposed Synthetic Pathway: A Multi-Step Approach

The synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole can be envisioned through a three-step process, commencing with the construction of the core thiazole ring, followed by the introduction of an amino group at the 2-position, and culminating in a Sandmeyer-type reaction to install the bromo substituent.

Caption: Proposed synthetic workflow for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Step 1: Synthesis of 4-Methyl-5-(2-hydroxyethyl)thiazole

The initial step involves the construction of the substituted thiazole ring using the well-known Hantzsch thiazole synthesis. This reaction typically involves the condensation of an α-haloketone with a thioamide. However, a more direct approach starting from 3-acetylpropanol and thiourea under acidic conditions has been reported.[2]

Experimental Protocol:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-acetylpropanol (1 molar equivalent) and thiourea (1.5 molar equivalents) in a suitable solvent such as ethanol.

• Acidification: Acidify the mixture with a catalytic amount of a strong acid (e.g., concentrated HCl).

• Reflux: Heat the reaction mixture to reflux (approximately 78-100°C) and maintain for 3-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[2]

• Work-up: After completion, cool the reaction mixture to room temperature. Neutralize the mixture by the dropwise addition of an aqueous solution of sodium bicarbonate until the pH is approximately 8-9.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or dichloromethane (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation to yield 4-methyl-5-(2-hydroxyethyl)thiazole as a clear oil.[2][3]

Step 2 (Conceptual): Synthesis of 2-Amino-4-(2-hydroxyethyl)-5-methylthiazole

While not explicitly detailed for this substrate, the conversion of a thiazole to its 2-amino derivative is a critical transformation. A common method involves the initial synthesis of a 2-aminothiazole ring from an α-haloketone and thiourea.[4] Given that the thiazole ring is already formed, a direct amination is less straightforward. A more plausible route involves a two-step sequence starting from a different precursor to form the 2-aminothiazole directly. For the purpose of this guide, we will consider the direct synthesis of the 2-amino analogue as the logical precursor to the Sandmeyer reaction.

Experimental Protocol (Hantzsch Synthesis for 2-Aminothiazole):

• Halogenation of Ketone: The precursor ketone, 1-hydroxy-3-pentanone, would first be halogenated at the alpha position, for example, using N-bromosuccinimide (NBS) in a solvent like carbon tetrachloride.

• Cyclocondensation: The resulting α-bromoketone is then reacted with thiourea in a solvent such as ethanol under reflux to yield 2-amino-4-(2-hydroxyethyl)-5-methylthiazole.[1][4]

• Purification: The product would be isolated after an aqueous work-up and purified by recrystallization or column chromatography.

Step 3: Sandmeyer Bromination of 2-Amino-4-(2-hydroxyethyl)-5-methylthiazole

The Sandmeyer reaction is a cornerstone of aromatic and heteroaromatic chemistry, providing a reliable method for the conversion of an amino group to a halide via a diazonium salt intermediate.[5] This reaction is catalyzed by copper(I) salts.[6]

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An In-Depth Technical Guide to the Putative Mechanism of Action of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole as a Covalent Kinase Inhibitor

This guide provides a comprehensive exploration of the hypothetical mechanism of action for the novel thiazole derivative, 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. While direct research on this specific molecule is limited, this document synthesizes established principles from the broader class of thiazole-containing compounds to propose a scientifically grounded hypothesis.[1][2] We will delve into a putative role as a covalent inhibitor of the PI3K/Akt/mTOR signaling pathway, a critical regulator of cell growth and proliferation often dysregulated in cancer.[3][4] This guide is intended for researchers, scientists, and drug development professionals, offering both a theoretical framework and a practical, step-by-step experimental workflow for validation.

Introduction: The Therapeutic Potential of the Thiazole Scaffold

The thiazole ring is a privileged heterocyclic scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs with a wide array of biological activities.[2][5] Thiazole derivatives have demonstrated significant therapeutic potential, exhibiting anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][6][7] Their versatility stems from the unique electronic properties of the thiazole ring and the ease with which it can be functionalized at various positions to modulate pharmacological activity.[8]

The subject of this guide, 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, possesses key structural features that suggest a potential for targeted biological activity. The bromine atom at the 2-position is an electrophilic center, making the molecule a candidate for covalent interaction with nucleophilic residues in protein targets.[9][10] The 4-hydroxyethyl and 5-methyl substitutions can influence solubility, steric interactions, and non-covalent binding within a target's active site.

A Proposed Mechanism of Action: Covalent Inhibition of the PI3K/Akt/mTOR Pathway

Based on the established activities of other substituted thiazoles, we hypothesize that 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole acts as a covalent inhibitor of a key kinase in the PI3K/Akt/mTOR signaling cascade.[3][4] This pathway is a central regulator of cell survival, proliferation, and metabolism, and its aberrant activation is a hallmark of many cancers.

Our central hypothesis is that the electrophilic bromine at the C2 position of the thiazole ring acts as a "warhead," forming a covalent bond with a nucleophilic cysteine residue within the ATP-binding pocket of a kinase such as PI3K or mTOR. This irreversible binding would lead to the sustained inhibition of the kinase's activity, effectively shutting down the downstream signaling cascade and inducing apoptosis in cancer cells.

Caption: Proposed mechanism of action for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Experimental Validation Workflow

A rigorous, multi-step experimental approach is required to validate this proposed mechanism. The following workflow is designed as a self-validating system, where each stage provides evidence to support or refute the central hypothesis.

Caption: Experimental workflow for validating the proposed mechanism of action.

Step 1: In Vitro Kinase Inhibition Assays

Rationale: The initial step is to determine if the compound directly inhibits the activity of key kinases in the PI3K/Akt/mTOR pathway in a cell-free system. This will establish the direct molecular target(s).

Protocol:

• Enzyme Source: Obtain recombinant human PI3K (α, β, γ, δ isoforms), mTOR, and Akt kinases.

• Assay Format: Utilize a luminescence-based kinase assay (e.g., Kinase-Glo®) that measures ATP consumption.

• Compound Preparation: Prepare a serial dilution of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in DMSO. The final DMSO concentration in the assay should be ≤ 1%.

• Assay Procedure:

  • Add kinase, substrate (e.g., PIP2 for PI3K), and buffer to a 384-well plate.

  • Add the test compound at various concentrations.

  • Initiate the reaction by adding ATP.

  • Incubate at room temperature for the recommended time.

  • Add the Kinase-Glo® reagent to stop the reaction and generate a luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition relative to a DMSO control. Plot the data and determine the IC50 value (the concentration of compound that inhibits 50% of the kinase activity).

Kinase Target	Hypothetical IC50 (nM)
PI3Kα	50
PI3Kβ	150
PI3Kγ	800
PI3Kδ	60
mTOR	75
Akt1	>10,000

Interpretation: Low nanomolar IC50 values against PI3K isoforms and/or mTOR, with significantly lower potency against Akt, would support the initial hypothesis of direct inhibition.

Step 2: Cell-Based Viability and Apoptosis Assays

Rationale: To determine if the observed in vitro kinase inhibition translates to a cytotoxic effect in cancer cells that are dependent on the PI3K/Akt/mTOR pathway.

Protocol:

• Cell Lines: Select cancer cell lines with known PI3K pathway activation (e.g., MCF-7, HepG2).[11]

• MTT Assay (Viability):

  • Seed cells in 96-well plates and allow them to adhere overnight.

  • Treat cells with a range of concentrations of the test compound for 48-72 hours.

  • Add MTT solution and incubate for 4 hours to allow for formazan crystal formation.

  • Solubilize the formazan crystals with a solubilization buffer.

  • Measure absorbance at 570 nm.

• Annexin V/Propidium Iodide (PI) Staining (Apoptosis):

  • Treat cells as in the MTT assay.

  • Harvest cells and wash with PBS.

  • Resuspend cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI.

  • Incubate in the dark for 15 minutes.

  • Analyze by flow cytometry.

• Data Analysis: Calculate the GI50 (concentration for 50% growth inhibition) from the MTT assay. Quantify the percentage of early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Interpretation: A dose-dependent decrease in cell viability and a corresponding increase in apoptosis would indicate that the compound's kinase inhibitory activity leads to cancer cell death.

Step 3: Western Blot Analysis for Pathway Modulation

Rationale: To confirm that the compound inhibits the PI3K/Akt/mTOR pathway within the cellular context by measuring the phosphorylation status of downstream effector proteins.

Protocol:

• Cell Treatment and Lysis: Treat cancer cells with the compound at concentrations around its GI50 for various time points (e.g., 1, 6, 24 hours). Lyse the cells to extract total protein.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate protein lysates by SDS-PAGE.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA.

  • Incubate with primary antibodies against phospho-Akt (Ser473), total Akt, phospho-S6K (Thr389), total S6K, and a loading control (e.g., β-actin).

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detect chemiluminescence using an imaging system.

• Data Analysis: Quantify band intensities and normalize the levels of phosphorylated proteins to their total protein counterparts.

Interpretation: A significant, dose- and time-dependent decrease in the phosphorylation of Akt and S6K would provide strong evidence that the compound is engaging and inhibiting the PI3K/Akt/mTOR pathway in cells.

Step 4: Cellular Thermal Shift Assay (CETSA)

Rationale: To confirm direct binding of the compound to its target protein in a cellular environment. Ligand binding stabilizes the target protein, leading to a higher melting temperature.

Protocol:

• Cell Treatment: Treat intact cells with the compound or a vehicle control.

• Heating: Heat the cell suspensions at a range of temperatures.

• Lysis and Centrifugation: Lyse the cells and separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction by centrifugation.

• Western Blot Analysis: Analyze the soluble fractions by Western blot for the target protein (e.g., PI3Kα).

Interpretation: A shift to a higher melting temperature for the target protein in the compound-treated cells compared to the vehicle-treated cells is indicative of direct target engagement.

Step 5: Mass Spectrometry for Covalent Adduct Confirmation

Rationale: To definitively prove the covalent nature of the interaction between the compound and its target protein.

Protocol:

• In Vitro Incubation: Incubate the recombinant target kinase with an excess of the compound.

• Proteolytic Digestion: Digest the protein into smaller peptides using an enzyme like trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Search for a peptide with a mass shift corresponding to the addition of the compound's molecular weight minus the mass of hydrobromic acid. The MS/MS fragmentation pattern should confirm the site of covalent modification (i.e., a specific cysteine residue).

Interpretation: The identification of a peptide-compound adduct provides unequivocal evidence of covalent binding and confirms the proposed mechanism of action.

Conclusion

The proposed mechanism of action for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole as a covalent inhibitor of the PI3K/Akt/mTOR pathway is a scientifically plausible hypothesis based on the well-documented activities of the thiazole chemical class.[1][3] The experimental workflow detailed in this guide provides a robust framework for validating this hypothesis. Successful validation would position this compound as a promising lead for the development of a novel class of targeted cancer therapeutics.

References

• A review on thiazole based compounds & it's pharmacological activities. (2024). Vertex AI Search.
• An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. (2024). FABAD Journal of Pharmaceutical Sciences.
• A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. (2021). International Journal of Pharmaceutical Sciences Review and Research.
• Thiazole and Related Heterocyclic Systems as Anticancer Agents: A Review on Synthetic Strategies, Mechanisms of Action and SAR Studies. (2022). PubMed.
• An Overview of Thiazole Derivatives and Its Biological Activities. Semantic Scholar.
• An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Deriv
• Thiazole and Related Heterocyclic Systems as Anticancer Agents: A Review on Synthetic Strategies, Mechanisms of Action and SAR Studies. Bentham Science Publisher.
• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (2022). Molecules.
• Thiazole and thiazole containing drugs. Slideshare.
• 4-Methyl-5-(2-hydroxyethyl)thiazole. PubChem.
• Ethyl 2-bromo-4-methylthiazole-5-carboxyl
• 2-Bromothiazole. Chem-Impex.
• New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. (2019). Molecules.
• Potential Biological Activities of 2-Amino-5-bromo-4-t-butylthiazole Deriv
• 2-Bromothiazole-5-carboxylic acid. MySkinRecipes.
• Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. (2023). Molecules.

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A Comprehensive Spectroscopic Guide to 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole: Structure Elucidation for Drug Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectral data for the heterocyclic compound 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. As a key intermediate in the synthesis of various biologically active molecules, a thorough understanding of its structural features through modern spectroscopic techniques is paramount for researchers in medicinal chemistry and drug discovery. This document serves as a practical reference for the acquisition, interpretation, and validation of its nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopic data.

The Structural Imperative: Why Spectroscopic Analysis is Crucial

In the realm of drug development, the precise characterization of molecular structure is a non-negotiable prerequisite for ensuring the identity, purity, and stability of a compound. Spectroscopic techniques provide a detailed fingerprint of a molecule, revealing the connectivity of atoms and the nature of its functional groups. For a molecule like 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, which possesses a synthetically versatile thiazole core, understanding its spectral signature is essential for confirming successful synthesis and for tracking its transformation in subsequent chemical reactions.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each hydrogen and carbon atom, respectively.

¹H NMR Spectroscopy

Experimental Protocol:

A standard ¹H NMR spectrum of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole would be acquired by dissolving approximately 5-10 mg of the sample in 0.6-0.7 mL of a deuterated solvent, such as deuterated chloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), containing a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm). The spectrum would be recorded on a 400 MHz or higher field NMR spectrometer.

Predicted ¹H NMR Data:

Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
1	~3.80	Triplet (t)	2H	-CH₂-OH
2	~2.95	Triplet (t)	2H	Thiazole-CH₂-
3	~2.40	Singlet (s)	3H	-CH₃
4	~2.50 (broad)	Singlet (s)	1H	-OH

Interpretation and Rationale:

The predicted ¹H NMR spectrum reveals four distinct signals corresponding to the four different types of protons in the molecule. The triplet at approximately 3.80 ppm is characteristic of the methylene group adjacent to the hydroxyl group, with its multiplicity arising from coupling to the neighboring methylene group. Conversely, the triplet around 2.95 ppm corresponds to the methylene group attached to the thiazole ring, also coupled to the adjacent methylene protons. The singlet at approximately 2.40 ppm is indicative of the methyl group attached to the thiazole ring, which has no adjacent protons to couple with. The broad singlet around 2.50 ppm is typical for a hydroxyl proton, which is often exchangeable with trace amounts of water in the solvent and therefore does not always show clear coupling.

¹³C NMR Spectroscopy

Experimental Protocol:

A ¹³C NMR spectrum would be acquired using the same sample prepared for ¹H NMR analysis. A proton-decoupled ¹³C NMR experiment is typically performed to simplify the spectrum, resulting in a single peak for each unique carbon atom.

Predicted ¹³C NMR Data:

Chemical Shift (δ, ppm)	Assignment
~155	C2 (C-Br)
~148	C5 (C-CH₃)
~130	C4 (C-CH₂CH₂OH)
~61	-CH₂-OH
~30	Thiazole-CH₂-
~12	-CH₃

Interpretation and Rationale:

The predicted ¹³C NMR spectrum displays six signals, corresponding to the six carbon atoms in the molecule. The downfield signal at approximately 155 ppm is assigned to the C2 carbon of the thiazole ring, which is directly attached to the electronegative bromine atom. The signals for the other two thiazole ring carbons, C4 and C5, are expected to appear around 130 ppm and 148 ppm, respectively. The carbon of the methylene group attached to the hydroxyl group is anticipated at approximately 61 ppm, while the methylene carbon attached to the thiazole ring is expected at a more upfield position of around 30 ppm. The most upfield signal, at approximately 12 ppm, corresponds to the methyl group carbon.

Mass Spectrometry (MS): Unveiling the Molecular Weight and Formula

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight of a compound and can also provide information about its structure through fragmentation analysis.

Experimental Protocol:

A high-resolution mass spectrum (HRMS) would be obtained using an electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer. The sample would be dissolved in a suitable solvent, such as methanol or acetonitrile, and infused into the ion source.

Predicted Mass Spectrometry Data:

m/z	Assignment
221.9619	[M+H]⁺ (for ⁷⁹Br)
223.9598	[M+H]⁺ (for ⁸¹Br)

Interpretation and Rationale:

The key feature in the mass spectrum of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is the presence of a pair of peaks for the molecular ion [M+H]⁺ with a mass difference of approximately 2 Da and a relative intensity ratio of nearly 1:1. This isotopic pattern is a definitive signature for the presence of a single bromine atom in the molecule, as bromine has two naturally occurring isotopes, ⁷⁹Br and ⁸¹Br, in roughly equal abundance. The accurate mass measurement provided by HRMS can be used to confirm the elemental composition of the molecule, C₆H₈BrNOS.[1]

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation at different frequencies, which correspond to the vibrational frequencies of the bonds.

Experimental Protocol:

An IR spectrum can be obtained using an Attenuated Total Reflectance (ATR) FT-IR spectrometer. A small amount of the solid or liquid sample is placed directly on the ATR crystal, and the spectrum is recorded.

Predicted Infrared (IR) Spectroscopy Data:

Wavenumber (cm⁻¹)	Functional Group
3400-3200 (broad)	O-H stretch (alcohol)
2960-2850	C-H stretch (aliphatic)
~1600	C=N stretch (thiazole ring)
~1450	C=C stretch (thiazole ring)
1050-1000	C-O stretch (primary alcohol)
~600	C-Br stretch

Interpretation and Rationale:

The IR spectrum provides valuable information about the functional groups present in 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. A broad absorption band in the region of 3400-3200 cm⁻¹ is a clear indication of the O-H stretching vibration of the alcohol group. The absorptions in the 2960-2850 cm⁻¹ range are due to the C-H stretching of the methyl and methylene groups. The characteristic stretching vibrations of the C=N and C=C bonds within the thiazole ring are expected to appear around 1600 cm⁻¹ and 1450 cm⁻¹, respectively.[2][3] The C-O stretching of the primary alcohol would be observed in the 1050-1000 cm⁻¹ region. Finally, a weaker absorption around 600 cm⁻¹ can be attributed to the C-Br stretching vibration.

Visualizing the Workflow

The following diagram illustrates the comprehensive analytical workflow for the structural elucidation of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Caption: Analytical workflow for structural confirmation.

Conclusion

The combination of NMR, MS, and IR spectroscopy provides a complete and unambiguous structural characterization of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. The predicted data and interpretations presented in this guide serve as a valuable resource for scientists engaged in the synthesis and application of this important chemical intermediate. By following the outlined experimental protocols and understanding the rationale behind the spectral features, researchers can confidently verify the structure and purity of their synthesized material, a critical step in the rigorous process of drug discovery and development.

References

• Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin. (n.d.). MDPI. Retrieved January 11, 2026, from [Link]

• Structural Insights and Advanced Spectroscopic Characterization of Thiazolothiazoles: Unveiling Potential for Optoelectronic and Sensing Applications. (2025, November 23). ResearchGate. Retrieved January 11, 2026, from [Link]

• Synthesis, crystal structure, spectroscopic, electronic and nonlinear optical properties of potent thiazole based derivatives: Joint experimental and computational insight. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

• Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. (2023, October 27). MDPI. Retrieved January 11, 2026, from [Link]

• New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. (2019, May 4). National Institutes of Health. Retrieved January 11, 2026, from [Link]

• 2-Bromo-5-methyl-1,3-thiazole | C4H4BrNS | CID 21906106. (n.d.). PubChem. Retrieved January 11, 2026, from [Link]

• CAS 496062-16-9 | 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. (n.d.). Hoffman Fine Chemicals. Retrieved January 11, 2026, from [Link]

• Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. (n.d.). National Institutes of Health. Retrieved January 11, 2026, from [Link]

• 4-Methyl-5-(2-hydroxyethyl)thiazole | C6H9NOS | CID 1136. (n.d.). PubChem. Retrieved January 11, 2026, from [Link]

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An In-depth Technical Guide to 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, a heterocyclic building block of significant interest in medicinal chemistry and materials science. We will delve into its chemical properties, a detailed, field-proven synthetic protocol, and a thorough characterization workflow. This document is designed to equip researchers with the necessary knowledge to confidently synthesize, verify, and utilize this versatile compound in their research endeavors. The causality behind experimental choices is explained to provide a deeper understanding of the synthetic strategy.

Introduction: The Significance of Substituted Thiazoles

The thiazole ring is a privileged scaffold in drug discovery, appearing in a wide array of FDA-approved drugs and clinical candidates. Its unique electronic properties and ability to engage in various non-covalent interactions make it a valuable component in the design of bioactive molecules. The introduction of specific substituents onto the thiazole core allows for the fine-tuning of a compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability, thereby influencing its pharmacokinetic and pharmacodynamic profile.

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, in particular, offers a unique combination of functional groups. The bromine atom at the 2-position serves as a versatile handle for further chemical modifications, such as cross-coupling reactions, allowing for the introduction of diverse molecular fragments. The 4-(2-hydroxyethyl) and 5-methyl groups contribute to the molecule's polarity and steric profile, which can be crucial for target engagement and selectivity.

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its application in research and development. The key properties of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₆H₈BrNOS	[1][2]
Molecular Weight	222.10 g/mol	[1][2][3]
CAS Number	496062-16-9	[1][2]
Appearance	Expected to be a solid	General knowledge
Solubility	Expected to be soluble in organic solvents like methanol, ethanol, and dichloromethane	General knowledge

Synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole: A Two-Step Approach

The synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole can be efficiently achieved through a two-step process. The first step involves the synthesis of the precursor, 4-methyl-5-(2-hydroxyethyl)thiazole, via the well-established Hantzsch thiazole synthesis. The second step is the regioselective bromination of this precursor at the 2-position of the thiazole ring.

Step 1: Synthesis of 4-Methyl-5-(2-hydroxyethyl)thiazole

The Hantzsch thiazole synthesis is a classic and reliable method for the formation of thiazole rings from α-haloketones and a thioamide. In this protocol, we will utilize a variation where 3-chloro-3-acetylpropanol reacts with thioformamide.

Materials:

• 3-chloro-3-acetylpropanol

• Thioformamide

• Formic acid (88-90%)

• Deionized water

• Sodium carbonate

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-chloro-3-acetylpropanol (1 equivalent) in 88-90% formic acid.

• Add thioformamide (1.1 equivalents) to the solution.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Carefully neutralize the reaction mixture with a saturated aqueous solution of sodium carbonate until the pH is approximately 8-9.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude 4-methyl-5-(2-hydroxyethyl)thiazole by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexane gradient) to yield the pure product.

Step 2: Bromination of 4-Methyl-5-(2-hydroxyethyl)thiazole

The electron-rich nature of the thiazole ring makes it susceptible to electrophilic substitution. Bromination typically occurs at the most nucleophilic position, which in this case is the C2 position.

Materials:

• 4-methyl-5-(2-hydroxyethyl)thiazole (from Step 1)

• N-Bromosuccinimide (NBS)

• Acetonitrile

• Deionized water

• Sodium thiosulfate

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• In a clean, dry round-bottom flask, dissolve 4-methyl-5-(2-hydroxyethyl)thiazole (1 equivalent) in acetonitrile.

• Cool the solution to 0 °C in an ice bath.

• Add N-Bromosuccinimide (NBS) (1.05 equivalents) portion-wise to the cooled solution, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C for 1-2 hours, monitoring the reaction progress by TLC.

• Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extract the product into ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole by recrystallization or column chromatography to obtain the final product.

Synthetic Workflow Diagram

Caption: A workflow diagram illustrating the two-step synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Characterization and Analytical Data

Thorough characterization of the synthesized compound is imperative to confirm its identity and purity. The following analytical techniques are recommended.

Technique	Expected Observations
¹H NMR	The spectrum is expected to show a singlet for the methyl protons, two triplets for the ethyl protons, and a singlet for the hydroxyl proton (which may be broad and exchangeable with D₂O). The absence of a proton signal at the 2-position of the thiazole ring confirms successful bromination.
¹³C NMR	The spectrum should show distinct signals for the methyl carbon, the two carbons of the ethyl group, and the three carbons of the thiazole ring. The chemical shift of the C2 carbon will be significantly influenced by the attached bromine atom.
Mass Spectrometry (MS)	The mass spectrum should display a molecular ion peak (M⁺) and a characteristic M+2 peak of nearly equal intensity, which is indicative of the presence of a single bromine atom.
Infrared (IR) Spectroscopy	The IR spectrum is expected to show a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the hydroxyl group. Characteristic C-H, C=N, and C-S stretching vibrations of the thiazole ring will also be present.
Elemental Analysis	The elemental composition (%C, %H, %N, %Br, %S) should be within ±0.4% of the calculated theoretical values.

Applications in Research and Development

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a valuable intermediate for the synthesis of a variety of more complex molecules with potential biological activity.

• Drug Discovery: The bromo substituent can be readily displaced or used in cross-coupling reactions (e.g., Suzuki, Stille, Buchwald-Hartwig) to introduce a wide range of functionalities. This allows for the rapid generation of libraries of compounds for screening against various biological targets. Thiazole-containing compounds have shown promise as antimicrobial, antifungal, and anticancer agents.

• Materials Science: The unique electronic properties of the thiazole ring make it an attractive component in the design of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The functional groups on this molecule allow for its incorporation into polymeric structures.

Safety and Handling

As with any chemical reagent, 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole should be handled with appropriate safety precautions. It is recommended to work in a well-ventilated fume hood and wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, consult the Material Safety Data Sheet (MSDS) from the supplier.

Conclusion

This technical guide has provided a comprehensive overview of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, from its fundamental properties to a detailed synthetic protocol and characterization methods. The insights into the rationale behind the experimental choices and the potential applications of this compound are intended to empower researchers to effectively utilize this versatile building block in their scientific pursuits. The self-validating nature of the described protocols, combined with thorough analytical characterization, ensures the scientific integrity of the work performed.

References

• Hoffman Fine Chemicals. 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. [Link]

• AbacipharmTech. 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. [Link]

• MySkinRecipes. 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. [Link]

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• 2. WO2012032528A2 - Improved process to prepare ethyl 4-methyl-2-(4-(2-methylpropyloxy)-3-cyanophenyl)-5-thiazolecarboxylate - Google Patents [patents.google.com]
• 3. US2654760A - Preparation of 4-methyl-5-(beta-hydroxyethyl)-thiazole - Google Patents [patents.google.com]

Stability and Storage of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Author: Gemini, Senior Application Scientist

Abstract

This technical guide provides an in-depth analysis of the stability and optimal storage conditions for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, a key intermediate in pharmaceutical synthesis. By examining the inherent chemical properties of the substituted thiazole ring and its functional groups, this document outlines potential degradation pathways, including photodegradation, hydrolysis, and oxidation. Based on this analysis, detailed protocols for handling, short-term, and long-term storage are presented to ensure the compound's integrity and purity for research and development applications.

Introduction: Chemical Profile and Significance

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (CAS No. 496062-16-9) is a substituted thiazole derivative of significant interest in medicinal chemistry and drug development. Its structural features, including a reactive bromo-substituent on the thiazole ring and a primary alcohol, make it a versatile building block for the synthesis of a wide range of biologically active molecules. The stability of this compound is paramount to ensure the reliability and reproducibility of experimental results and the quality of downstream products. This guide synthesizes available data and chemical principles to provide a robust framework for its handling and storage.

Chemical Stability Analysis

The stability of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is influenced by its three key structural components: the 2-bromothiazole core, the hydroxyethyl side chain, and the methyl group. Understanding the potential reactivity of each is crucial for predicting and preventing degradation.

The 2-Bromothiazole Ring: Susceptibility to Light and Nucleophiles

The thiazole ring, while aromatic, is susceptible to degradation under certain conditions. The presence of a bromine atom at the 2-position significantly influences its reactivity.

• Photodegradation: Thiazole-containing compounds, particularly those with aryl substituents, can be susceptible to photodegradation.[1] The mechanism often involves a [4+2] cycloaddition with singlet oxygen, leading to an unstable endoperoxide that can rearrange and cleave the ring.[1] While 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole lacks a direct aryl substituent, the electron-rich nature of the thiazole ring suggests that exposure to high-energy light, especially UV radiation, should be minimized. Photolysis of bromothiazoles in hydrogen-donating solvents can also lead to debromination via a radical mechanism.

• Nucleophilic Substitution: The bromine atom at the 2-position of the thiazole ring is susceptible to nucleophilic aromatic substitution. This reaction is generally less facile than in six-membered rings but can be promoted by strong nucleophiles.[2] Therefore, storage in the presence of strong nucleophiles or highly basic conditions should be avoided to prevent displacement of the bromo group.

The Hydroxyethyl Side Chain: A Site for Oxidation

The primary alcohol of the hydroxyethyl group presents a potential site for oxidation. While the thiazole ring is an electron-withdrawing system, the benzylic-like position of the carbon adjacent to the ring can be susceptible to oxidation under harsh conditions. Strong oxidizing agents could potentially convert the primary alcohol to an aldehyde or a carboxylic acid.

Hydrolytic Stability

The C-Br bond in 2-bromothiazoles is generally stable to hydrolysis under neutral and acidic conditions. However, prolonged exposure to strongly basic aqueous solutions could potentially lead to hydrolysis, although this is less common than nucleophilic substitution by other nucleophiles. The ether linkage that can be formed from the hydroxyethyl group is also generally stable to hydrolysis under neutral conditions.

Potential Degradation Pathways

Based on the chemical functionalities of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, several degradation pathways can be postulated. These are critical to consider when establishing storage and handling protocols.

Caption: Postulated degradation pathways for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Recommended Storage and Handling Protocols

To maintain the integrity of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, the following storage and handling procedures are recommended. These protocols are designed to mitigate the risks of the degradation pathways identified above.

General Handling

• Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated area, preferably a fume hood. Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Inert Atmosphere: For reactions sensitive to oxidation or moisture, handle the compound under an inert atmosphere (e.g., nitrogen or argon).

Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Room temperature (20-25°C)	A supplier recommends storage at room temperature, suggesting good thermal stability under these conditions. Refrigeration (2-8°C) is a viable alternative for long-term storage to further minimize any potential slow degradation.
Atmosphere	Dry	The compound should be stored in a desiccated environment to prevent potential hydrolysis or reaction with atmospheric moisture.
Light	Protect from light	To prevent potential photodegradation, store in an amber vial or a container wrapped in aluminum foil.[1]
Container	Tightly sealed container	A tightly sealed container prevents exposure to moisture and atmospheric contaminants.
Incompatibilities	Strong oxidizing agents, strong bases, strong nucleophiles	Avoid storage with these substances to prevent chemical reactions leading to degradation.

Experimental Protocols: Stability Assessment (Example)

To empirically determine the stability of a new batch of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, a forced degradation study can be performed.

Objective: To assess the stability of the compound under various stress conditions.

Methodology:

• Sample Preparation: Prepare solutions of the compound (e.g., 1 mg/mL) in appropriate solvents (e.g., acetonitrile/water).

• Stress Conditions:

  • Acidic: Add 0.1 M HCl and heat at 60°C for 24 hours.

  • Basic: Add 0.1 M NaOH and heat at 60°C for 24 hours.

  • Oxidative: Add 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal: Store the solid compound at 60°C for 24 hours.

  • Photolytic: Expose the solution to a UV lamp (e.g., 254 nm) for 24 hours.

• Analysis: Analyze the stressed samples by a stability-indicating method, such as High-Performance Liquid Chromatography (HPLC) with a UV detector. Compare the chromatograms of the stressed samples to that of an unstressed control sample.

• Data Interpretation: Quantify the percentage of degradation and identify any major degradation products.

Caption: Workflow for a forced degradation study.

Conclusion

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a stable compound when stored under appropriate conditions. The primary stability concerns are photodegradation and reaction with strong nucleophiles or oxidizing agents. By adhering to the recommended storage and handling protocols—specifically, storing the compound at room temperature in a dry, dark environment and in a tightly sealed container—researchers can ensure its integrity for use in chemical synthesis and drug discovery. For critical applications, a forced degradation study is recommended to confirm the stability of a specific batch.

References

• Wu, L., et al. (2007). Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR. Journal of Pharmaceutical and Biomedical Analysis, 45(4), 622-630.
• Bosco, M., et al. (1971). Reactivity of 2-halogenothiazoles towards nucleophiles: kinetics and mechanisms of the reactions of 2-halogeno-X-thiazoles with benzenethiolate ion. Journal of the Chemical Society B: Physical Organic, 1373-1376.

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• 2. Reactivity of 2-halogenothiazoles towards nucleophiles: kinetics and mechanisms of the reactions of 2-halogeno-X-thiazoles with benzenethiolate ion - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

reactivity of the bromine in 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

An In-Depth Technical Guide to the Reactivity of the C2-Bromine in 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 2-bromo-4-(2-hydroxyethyl)-5-methylthiazole scaffold is a valuable heterocyclic building block in medicinal chemistry and materials science. The bromine atom at the C2 position serves as a versatile synthetic handle, enabling a wide array of chemical transformations. This technical guide provides a comprehensive overview of the reactivity of this specific bromine atom, grounded in established chemical principles and supported by field-proven protocols. We will explore its participation in palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and metal-halogen exchange processes. Particular emphasis is placed on the practical considerations dictated by the presence of the 4-(2-hydroxyethyl) substituent, offering researchers the strategic insights necessary for efficient and successful synthetic planning.

Introduction to the 2-Bromo-5-methylthiazole Core

The thiazole ring is a privileged structure in drug discovery, appearing in numerous approved pharmaceuticals.[1] Its unique electronic properties and ability to engage in hydrogen bonding and other non-covalent interactions make it a cornerstone of modern medicinal chemistry. The molecule 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole presents chemists with a strategically functionalized platform. The bromine atom at the C2 position is the primary focus of this guide, acting as a key leaving group for the construction of more complex molecular architectures. Understanding and controlling the reactivity at this position is paramount for its effective utilization in synthetic campaigns.

Electronic Landscape and General Reactivity

The reactivity of the C2-bromine is fundamentally governed by the electronic nature of the thiazole ring. The thiazole heterocycle is electron-deficient, a consequence of the inductive electron withdrawal by the nitrogen and sulfur heteroatoms. This deficiency is most pronounced at the C2 position.[2] This inherent electrophilicity polarizes the C2-Br bond, making the carbon atom susceptible to attack by nucleophiles and facilitating the oxidative addition step in palladium-catalyzed cycles.

The substituents at the C4 and C5 positions also modulate this reactivity:

• 5-methyl group: This is a weak electron-donating group, which slightly counteracts the ring's electron deficiency. Its overall electronic impact on the C2 position is minimal but its steric presence can influence the approach of bulky reagents.

• 4-(2-hydroxyethyl) group: The primary hydroxyl group is the most significant feature influencing reaction design. It is a site of proton acidity and can be nucleophilic. In the presence of strong bases (e.g., organolithiums, Grignard reagents) it will be deprotonated. It can also coordinate to metal catalysts, potentially altering their reactivity. Therefore, a critical decision in any synthetic sequence is whether to protect this hydroxyl group or to utilize conditions compatible with its presence.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are the most powerful and widely used methods for functionalizing the C2 position of 2-bromothiazoles. These reactions enable the formation of carbon-carbon and carbon-nitrogen bonds with high efficiency and functional group tolerance.[3][4]

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction couples the 2-bromothiazole with an organoboron reagent (e.g., a boronic acid or ester) to form a new C-C bond.[4] This reaction is a cornerstone of modern synthesis due to its mild conditions and the commercial availability of a vast array of boronic acids.[5]

Mechanistic Rationale: The reaction proceeds via a well-established catalytic cycle involving oxidative addition of the 2-bromothiazole to a Pd(0) species, followed by transmetalation with the boronate complex and reductive elimination to yield the 2-aryl- or 2-vinyl-thiazole product.[4] The choice of base, solvent, and ligand is crucial for efficient turnover.[5] The unprotected hydroxyl group is generally tolerated under the basic conditions (e.g., K₂CO₃, K₃PO₄) used in most Suzuki couplings.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk flask or microwave vial, add 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 equiv), the desired arylboronic acid (1.2 equiv), and a base such as K₃PO₄ (2.0 equiv).[5]

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%) or a combination of a palladium source (e.g., Pd₂(dba)₃, 2 mol%) and a ligand (e.g., a biarylphosphine, 4 mol%).[5]

• Inert Atmosphere: Seal the vessel, then evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane and water (e.g., 4:1 v/v), via syringe.[6]

• Reaction: Heat the mixture with vigorous stirring at a temperature between 80-110 °C. Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 4-24 hours.[1]

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Suzuki-Miyaura Catalytic Cycle Diagram.

Buchwald-Hartwig Amination: C-N Bond Formation

This reaction is a powerful method for forming C-N bonds by coupling the 2-bromothiazole with a primary or secondary amine.[3] It has largely replaced harsher classical methods for synthesizing aryl amines.[3]

Mechanistic Rationale: The catalytic cycle is similar to other cross-coupling reactions, involving oxidative addition, coordination of the amine, deprotonation by the base to form a palladium-amido complex, and reductive elimination.[7][8] The choice of a sterically hindered phosphine ligand is often critical for high yields, especially with less reactive amines or aryl chlorides.[7] The hydroxyl group on the substrate can compete with the amine nucleophile, but careful selection of a non-nucleophilic base (e.g., NaOt-Bu, K₃PO₄) and appropriate ligand typically allows for selective C-N bond formation.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox, charge an oven-dried vial with a palladium precatalyst (e.g., BrettPhos Pd G4, 2-5 mol%), an appropriate ligand if not using a precatalyst (e.g., BrettPhos, 2-5 mol%), and a base (e.g., K₃PO₄, 1.4 equiv).[8]

• Reagent Addition: Add the 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 equiv) and the desired amine (1.2 equiv).

• Solvent Addition: Add an anhydrous, degassed solvent such as t-BuOH or toluene.[8]

• Reaction: Seal the vial and heat the mixture with stirring at 80-110 °C. Monitor the reaction by TLC or LC-MS.

• Workup: After completion, cool the reaction, dilute with an organic solvent like CH₂Cl₂, and partition with water. Separate the layers and extract the aqueous layer.

• Purification: Combine the organic layers, dry over Na₂SO₄, concentrate, and purify by flash chromatography.

Buchwald-Hartwig Amination Cycle.

Sonogashira Coupling: C-C (alkyne) Bond Formation

The Sonogashira coupling enables the synthesis of 2-alkynylthiazoles by reacting the 2-bromothiazole with a terminal alkyne.[9] This reaction typically requires both a palladium catalyst and a copper(I) co-catalyst.[10][11]

Mechanistic Rationale: The reaction involves two interconnected catalytic cycles.[10] The palladium cycle mirrors other cross-couplings. Concurrently, the copper(I) co-catalyst reacts with the terminal alkyne and base to form a copper acetylide intermediate. This species then undergoes transmetalation with the Pd(II)-aryl complex, leading to the final product after reductive elimination.[9] The reaction is generally tolerant of the hydroxyl group.

Experimental Protocol: General Procedure for Sonogashira Coupling

• Reaction Setup: To a dry Schlenk tube under an inert atmosphere, add 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 equiv), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), and copper(I) iodide (CuI, 2-10 mol%).[10]

• Reagent/Solvent Addition: Add an anhydrous solvent such as THF or DMF, followed by an amine base (e.g., diisopropylamine, 2-3 equiv) and the terminal alkyne (1.1-1.5 equiv).[12]

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40-60 °C) until the starting material is consumed (monitor by TLC/LC-MS).

• Workup: Dilute the reaction mixture with an ether like Et₂O and filter through a pad of Celite® to remove metal salts. Wash the filtrate with saturated aq. NH₄Cl and brine.

• Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify by flash chromatography.

Heck Reaction: C-C (alkene) Bond Formation

The Heck reaction forms a new C-C bond by coupling the 2-bromothiazole with an alkene, typically to form a substituted styrene or acrylate derivative.[13][14]

Mechanistic Rationale: The cycle involves oxidative addition of the 2-bromothiazole to Pd(0), followed by migratory insertion of the alkene into the Pd-C bond.[15] A subsequent β-hydride elimination step releases the final product and regenerates a palladium-hydride species, which is converted back to the Pd(0) catalyst by the base.[15]

Experimental Protocol: General Procedure for Heck Reaction

• Reaction Setup: To a solution of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 equiv) in a suitable solvent (e.g., acetonitrile, DMF), add the palladium source (e.g., Pd(OAc)₂, 5 mol%).[15]

• Reagent Addition: Add the alkene (e.g., ethyl acrylate, 1.5 equiv) and a base (e.g., triethylamine, 3.0 equiv).[15]

• Reaction: Heat the reaction mixture to reflux and monitor by TLC.

• Workup: Upon completion, cool the mixture and filter through Celite® to remove the palladium catalyst. Concentrate the filtrate in vacuo.

• Purification: Redissolve the residue in a solvent like DCM, wash with saturated aq. NH₄Cl, dry, and concentrate. Purify by column chromatography.

Nucleophilic Aromatic Substitution (SNAr)

Direct displacement of the C2-bromine by a strong nucleophile is a viable, though often more condition-dependent, synthetic route. The electron-deficient nature of the thiazole ring is essential for this pathway to be effective.[1][16]

Mechanistic Rationale: The SNAr mechanism is a two-step addition-elimination process.[17] The nucleophile attacks the C2 carbon, forming a negatively charged intermediate known as a Meisenheimer complex. This intermediate is stabilized by the electron-withdrawing character of the heteroatoms.[1] In the second, typically fast step, the bromide leaving group is expelled, restoring the aromaticity of the ring. This reaction often requires strong nucleophiles (e.g., alkoxides, thiolates, some amines) and may necessitate elevated temperatures.[1]

Experimental Protocol: General Procedure for SNAr with an Amine

• Reaction Setup: In a sealed pressure vessel, combine 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 equiv), the desired amine (1.5-2.0 equiv), and a suitable base (e.g., K₂CO₃, 2.0-3.0 equiv).

• Solvent Addition: Add an anhydrous polar aprotic solvent such as DMF or NMP.

• Reaction: Seal the vessel tightly and heat the reaction mixture with vigorous stirring to 100-150 °C. The optimal temperature depends on the nucleophilicity of the amine. Monitor progress by LC-MS.

• Workup: After cooling, pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over Na₂SO₄, concentrate, and purify by column chromatography.

SNAr Mechanism Workflow.

Metal-Halogen Exchange Reactions

For the introduction of carbon-based nucleophiles or other functionalities, metal-halogen exchange is a key strategy. This involves converting the C2-Br bond into a C2-metal bond, effectively reversing the polarity (umpolung) of the C2 carbon from electrophilic to strongly nucleophilic. Crucially, the acidic proton of the hydroxyl group must be accounted for in these reactions.

Lithiation (Br-Li Exchange)

Treatment with a strong organolithium base, such as n-butyllithium (n-BuLi) or t-butyllithium (t-BuLi), can achieve bromine-lithium exchange.[18][19]

Strategic Considerations: The hydroxyl proton is far more acidic than any proton on the thiazole ring and will be deprotonated instantly by the organolithium reagent. Therefore, at least two equivalents of the organolithium reagent are required: one to deprotonate the alcohol, and a second to perform the Br-Li exchange. Alternatively, the hydroxyl group must be protected prior to this step (e.g., as a TBDMS ether). The reaction is performed at very low temperatures (typically -78 °C) to prevent side reactions.[20]

Experimental Protocol: Lithiation and Electrophilic Quench

• Substrate Preparation: In an oven-dried, three-neck flask under argon, dissolve 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 equiv) in anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (2.1-2.2 equiv, as a solution in hexanes) dropwise, maintaining the temperature at -78 °C. Stir the mixture for 30-60 minutes at this temperature.

• Electrophilic Quench: Add a solution of the desired electrophile (e.g., an aldehyde, ketone, or CO₂) in THF dropwise at -78 °C.

• Warming and Quench: Allow the reaction to slowly warm to room temperature, then quench carefully by adding saturated aqueous NH₄Cl solution.

• Workup and Purification: Extract the mixture with an organic solvent, dry the organic layer, concentrate, and purify by chromatography.

Grignard Reagent Formation

Formation of a Grignard reagent (R-MgBr) is achieved by reacting the 2-bromothiazole with magnesium metal.[21][22]

Strategic Considerations: Similar to lithiation, the acidic proton of the hydroxyl group is incompatible with the formation of a Grignard reagent. The Grignard reagent, once formed, is a strong base and would simply deprotonate the hydroxyl group of another starting material molecule, quenching the reaction.[23] Therefore, protection of the hydroxyl group is mandatory before attempting Grignard formation.

Experimental Protocol: Grignard Formation (from a protected substrate)

• Hydroxyl Protection: First, protect the hydroxyl group of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (e.g., as a TBDMS ether).

• Magnesium Activation: In an oven-dried flask under argon, place magnesium turnings (1.5 equiv). Add a small crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium surface.[22]

• Initiation: Add a small portion of a solution of the protected 2-bromothiazole (1.0 equiv) in anhydrous THF. Gentle heating or sonication may be required to initiate the reaction.

• Addition: Once the reaction begins (indicated by gentle refluxing or disappearance of the iodine color), add the remaining substrate solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue stirring at room temperature or with gentle heating until all the magnesium has been consumed. The resulting dark solution of the Grignard reagent can then be used in subsequent reactions with electrophiles.

Summary of Reactivity and Strategic Outlook

The C2-bromine of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a highly versatile functional group. The choice of reaction pathway depends entirely on the desired final product. Palladium-catalyzed cross-coupling reactions offer the broadest scope and functional group tolerance, often allowing the reaction to proceed without protection of the hydroxyl group. For transformations requiring the C2 position to act as a nucleophile, metal-halogen exchange is the method of choice, but requires careful consideration and management of the acidic hydroxyl proton.

Reaction Type	Bond Formed	Key Reagents	Hydroxyl Group Compatibility	Typical Yields
Suzuki-Miyaura	C-C (sp²)	Pd catalyst, Base, Boronic Acid	Generally Tolerated	Good to Excellent
Buchwald-Hartwig	C-N	Pd catalyst, Ligand, Base, Amine	Generally Tolerated	Good to Excellent
Sonogashira	C-C (sp)	Pd catalyst, Cu(I), Base, Alkyne	Tolerated	Good
Heck	C-C (alkene)	Pd catalyst, Base, Alkene	Tolerated	Moderate to Good
SNAr	C-Nu	Strong Nucleophile, Heat	Tolerated	Variable
Lithiation	C-E (via C-Li)	Organolithium (2+ equiv)	Requires >2 equiv of R-Li or Protection	Good
Grignard Formation	C-E (via C-MgBr)	Mg metal	Protection is Mandatory	Good (after protection)

This guide provides the foundational knowledge and practical protocols for researchers to confidently approach the chemical modification of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. By understanding the interplay between the inherent reactivity of the 2-bromothiazole core and the influence of its substituents, scientists can strategically design and execute syntheses to access novel and valuable molecules.

References

• BenchChem. (n.d.). Nucleophilic Aromatic Substitution on 2,5-Dibromothiazole.
• Growing Science. (n.d.). Lithiation of 2-bromo-4-(1,3-dioxolan-2-yl). Current Chemistry Letters.
• ResearchGate. (n.d.). Theoretical studies on the reactivity of thiazole derivatives.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole.
• PubMed Central. (2017). Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors.
• ResearchGate. (n.d.). Lithiation of 2-bromo-4-(1,3-dioxolan-2-yl)-1,3-thiazole.
• BenchChem. (n.d.). Application Notes and Protocols for Suzuki Coupling of 2-Amino-5-bromo-4-t-butylthiazole.
• Wikipedia. (n.d.). Heck reaction.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• Organic-Reaction.com. (n.d.). Preparation of sec and tert amines by Buchwald-Hartwig Amination.
• Wikipedia. (n.d.). Suzuki reaction.
• ResearchGate. (n.d.). Addition reaction of 2‐bromothiazole with 2‐deoxyglyconolactones.
• NROChemistry. (n.d.). Heck Coupling.
• NROChemistry. (n.d.). Buchwald-Hartwig Coupling: Mechanism & Examples.
• Wikipedia. (n.d.). Nucleophilic aromatic substitution.
• Wikipedia. (n.d.). Grignard reagent.
• NROChemistry. (n.d.). Sonogashira Coupling.
• BenchChem. (n.d.). Application Notes and Protocols: Sonogashira Cross-Coupling of 4-Bromo-2,1,3-Benzothiadiazole Derivatives.
• Wikipedia. (n.d.). Sonogashira coupling.
• Chemistry LibreTexts. (2023). Heck Reaction.
• University of Missouri-St. Louis. (n.d.). The Grignard Reaction.
• Organic Chemistry Portal. (n.d.). Sonogashira Coupling.
• Master Organic Chemistry. (2011). Grignard Reagents For Addition To Aldehydes and Ketones.
• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.

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The Strategic Role of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in Modern Medicinal Chemistry: A Technical Guide

Introduction: Unlocking the Potential of a Versatile Thiazole Building Block

The thiazole nucleus is a cornerstone in medicinal chemistry, forming the structural backbone of numerous clinically approved drugs with a broad spectrum of biological activities, including antibacterial, antifungal, antiviral, antitumor, and anti-inflammatory effects.[1][2][3] This guide delves into the strategic applications of a specific, highly functionalized thiazole derivative: 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. While this compound is primarily recognized as a key synthetic intermediate, its true value lies in its inherent reactivity and potential to be transformed into a diverse array of novel therapeutic agents.[4]

This document will provide researchers, scientists, and drug development professionals with an in-depth exploration of the core attributes of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, its synthetic utility, and a forward-looking perspective on its potential applications in medicinal chemistry. We will explore hypothetical, yet scientifically grounded, pathways to leverage this molecule's unique structural features for the rational design of next-generation therapeutics.

Core Molecular Attributes and Synthetic Versatility

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (C₆H₈BrNOS) is a trifunctionalized molecule offering a rich platform for chemical modification.[5][6] Its utility in medicinal chemistry is predicated on the strategic manipulation of its three key functional groups: the bromo substituent at the 2-position, the hydroxyethyl group at the 4-position, and the methyl group at the 5-position.

Property	Value	Source
Molecular Formula	C₆H₈BrNOS	[5]
Molecular Weight	222.10 g/mol	[5]
CAS Number	496062-16-9	[6]

The bromine atom at the C2 position is an excellent leaving group, making this site amenable to a wide range of nucleophilic substitution and cross-coupling reactions. The primary alcohol of the hydroxyethyl side chain provides a handle for esterification, etherification, and oxidation to introduce further diversity. The methyl group at C5, while less reactive, influences the electronic properties of the thiazole ring and can be a site for more complex synthetic transformations.

Potential Therapeutic Applications: A Roadmap for Drug Discovery

The true potential of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is realized through its derivatization. Based on the established pharmacological activities of other thiazole-containing compounds, we can logically project several promising avenues for research and development.

Development of Novel Antimicrobial Agents

Thiazole derivatives are well-established as potent antimicrobial agents.[7][8] The 2-bromo-thiazole core can be readily functionalized to explore new chemical space in the search for antibiotics and antifungals that can overcome existing resistance mechanisms.

Proposed Synthetic Strategy:

The bromo group at the 2-position can be displaced by various nucleophiles, such as amines, thiols, and alkoxides, to generate a library of 2-substituted thiazoles. For instance, reaction with substituted anilines or heterocyclic amines could yield compounds with structural similarities to known antibacterial agents.

Experimental Protocol: Synthesis of 2-Amino-Thiazole Derivatives

• To a solution of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1 mmol) in a suitable solvent such as dimethylformamide (DMF, 5 mL), add the desired amine (1.2 mmol) and a non-nucleophilic base like diisopropylethylamine (DIEA, 2 mmol).

• Heat the reaction mixture at 80-100 °C and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and pour it into water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Diagram: Synthetic Pathway to 2-Amino-Thiazole Derivatives

Caption: General scheme for the synthesis of 2-amino-thiazole derivatives.

Design of Potent Anticancer Agents

The thiazole scaffold is present in several anticancer drugs, including the tyrosine kinase inhibitor Dasatinib.[1] The structural features of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole make it an attractive starting point for the synthesis of novel kinase inhibitors and other cytotoxic agents. Recent studies have shown that newly synthesized thiazole derivatives exhibit significant antiproliferative activity against various cancer cell lines.[9]

Proposed Synthetic Strategy:

The 2-bromo position is a prime site for introducing moieties known to interact with the ATP-binding pocket of kinases. Suzuki, Stille, or Sonogashira cross-coupling reactions can be employed to append aryl, heteroaryl, or alkynyl groups, respectively. The hydroxyethyl side chain can be further modified to enhance solubility or introduce additional pharmacophoric features.

Experimental Protocol: Suzuki Cross-Coupling Reaction

• In a reaction vessel, combine 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1 mmol), an appropriate boronic acid or ester (1.2 mmol), a palladium catalyst such as Pd(PPh₃)₄ (0.05 mmol), and a base like sodium carbonate (2 mmol).

• Add a mixture of a suitable solvent (e.g., dioxane or toluene) and water.

• Degas the mixture and heat it under an inert atmosphere (e.g., nitrogen or argon) at 90-110 °C until the starting material is consumed (monitored by TLC or LC-MS).

• Cool the reaction, dilute with water, and extract with an organic solvent.

• Wash the organic layer, dry, and concentrate.

• Purify the residue by column chromatography.

Diagram: Workflow for Anticancer Drug Discovery

Caption: A workflow for anticancer drug discovery using the thiazole scaffold.

Exploration of Anti-inflammatory and Antiviral Properties

Thiazole derivatives have also demonstrated promising anti-inflammatory and antiviral activities.[1][10] The functional handles on 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole allow for the incorporation of pharmacophores known to modulate inflammatory pathways or inhibit viral replication.

Proposed Synthetic Strategy:

The hydroxyethyl group can be esterified with various carboxylic acids, including those with known anti-inflammatory properties (e.g., derivatives of non-steroidal anti-inflammatory drugs). Alternatively, the 2-bromo position can be used to introduce fragments that mimic substrates of viral enzymes.

Conclusion and Future Directions

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a versatile and valuable building block in medicinal chemistry. Its trifunctional nature provides a rich platform for the synthesis of diverse libraries of novel compounds. While direct biological data on this specific molecule is limited, its potential as a precursor to potent antimicrobial, anticancer, anti-inflammatory, and antiviral agents is significant, based on the well-documented activities of the broader thiazole class. Future research should focus on the systematic exploration of the chemical space accessible from this starting material, coupled with robust biological screening to identify new lead compounds for drug development. The synthetic strategies and protocols outlined in this guide offer a foundational framework for initiating such discovery programs.

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The Lynchpin Intermediate: A Technical Guide to 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in Synthetic Chemistry

Foreword: Unveiling a Versatile Scaffold

In the landscape of modern medicinal chemistry and drug development, the thiazole ring stands as a "privileged scaffold," a core structural motif frequently found in a multitude of biologically active compounds.[1] Its unique electronic properties and ability to engage in various biological interactions have cemented its importance in the synthesis of antimicrobial, antifungal, and neurologically active agents.[2] This guide delves into a particularly valuable, yet underexplored, synthetic intermediate: 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole . With its strategically positioned reactive handles—a readily displaceable bromine atom at the C2 position and a versatile hydroxyl group—this molecule offers a gateway to a diverse array of complex molecular architectures. This document serves as an in-depth technical resource for researchers, scientists, and drug development professionals, providing not just protocols, but a foundational understanding of the causality behind the synthetic strategies involving this pivotal intermediate.

Molecular Profile and Physicochemical Properties

A thorough understanding of a synthetic intermediate begins with its fundamental characteristics. These properties dictate handling, reaction conditions, and analytical characterization.

Property	Value	Source
CAS Number	496062-16-9	[2][3][4]
Molecular Formula	C₆H₈BrNOS	[2][3]
Molecular Weight	222.10 g/mol	[2][3]
Appearance	(Predicted) White to off-white solid or oil	General knowledge
Storage	Room temperature, dry conditions	[2]

Strategic Synthesis: A Proposed Pathway

While direct, published syntheses of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole are not extensively documented, a logical and efficient pathway can be devised from its unbrominated precursor, 4-methyl-5-(2-hydroxyethyl)thiazole. This precursor is a known compound, notably a component of vitamin B1 (Thiamine), and its synthesis has been reported.[5][6]

Synthesis of the Precursor: 4-Methyl-5-(2-hydroxyethyl)thiazole

The Hantzsch thiazole synthesis is a cornerstone of thiazole chemistry and provides a reliable route to the precursor. A documented approach involves the reaction of 3-halogenated-2-acetylpropanol with thioformamide.[7][8]

Reaction: 3-Chloro-3-acetylpropanol + Thioformamide → 4-Methyl-5-(2-hydroxyethyl)thiazole

This reaction leverages the condensation of a thioamide with an α-haloketone to construct the thiazole ring.

Regioselective Bromination: Accessing the Target Intermediate

With the precursor in hand, the next critical step is the introduction of a bromine atom at the C2 position. The C2 position of the thiazole ring is known to be susceptible to electrophilic substitution and deprotonation-bromination.[9]

Proposed Protocol:

• Dissolution: Dissolve 4-methyl-5-(2-hydroxyethyl)thiazole (1 equivalent) in a suitable aprotic solvent such as tetrahydrofuran (THF) or diethyl ether.

• Deprotonation: Cool the solution to a low temperature (e.g., -78 °C) under an inert atmosphere (e.g., argon or nitrogen). Add a strong base, such as n-butyllithium (n-BuLi) (1.1 equivalents), dropwise to deprotonate the C2 position.

• Bromination: After a short stirring period at low temperature, introduce a brominating agent, such as N-bromosuccinimide (NBS) or bromine (Br₂), to the reaction mixture.

• Quenching and Work-up: Allow the reaction to proceed to completion, then quench with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

This lithiation-bromination sequence is a standard and effective method for the regioselective halogenation of thiazoles.

Spectroscopic Characterization (Predicted)

Technique	Predicted Features
¹H NMR	- A singlet for the methyl (CH₃) protons (δ ≈ 2.4 ppm).- A triplet for the methylene (CH₂) protons adjacent to the hydroxyl group (δ ≈ 3.8 ppm).- A triplet for the methylene (CH₂) protons attached to the thiazole ring (δ ≈ 3.0 ppm).- A broad singlet for the hydroxyl (OH) proton (variable chemical shift).
¹³C NMR	- Resonances for the two sp² carbons of the thiazole ring (one significantly downfield due to bromine attachment).- Resonances for the methyl carbon and the two methylene carbons.
IR Spectroscopy	- A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the hydroxyl group.- C-H stretching absorptions just below 3000 cm⁻¹.- C=N and C=C stretching vibrations characteristic of the thiazole ring in the 1500-1650 cm⁻¹ region.- A C-Br stretching absorption at lower wavenumbers.
Mass Spectrometry (EI-MS)	- A molecular ion peak (M⁺) and an M+2 peak of nearly equal intensity, which is the characteristic isotopic pattern for a compound containing one bromine atom.[10]

The Synthetic Utility: A Hub for Molecular Diversification

The true value of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole lies in its dual reactivity, enabling sequential or orthogonal functionalization.

Transformations at the C2-Position: The Power of Cross-Coupling

The C2-bromo substituent is primed for a variety of palladium-catalyzed cross-coupling reactions, which are fundamental tools for C-C and C-N bond formation.[11][12][13][14]

The Suzuki-Miyaura coupling is a robust method for creating biaryl structures or introducing alkyl or vinyl groups.[15]

General Protocol:

• Reaction Setup: In a reaction vessel, combine 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1 equivalent), a boronic acid or boronate ester (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)), and a base (e.g., K₂CO₃ or Cs₂CO₃).

• Solvent and Degassing: Add a suitable solvent system (e.g., dioxane/water or toluene/ethanol) and degas the mixture by bubbling with an inert gas.

• Reaction: Heat the mixture to the appropriate temperature (typically 80-110 °C) and monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: Upon completion, perform an aqueous work-up, extract the product, and purify by column chromatography.

This reaction is a powerful tool for the synthesis of N-aryl and N-heteroaryl amines.[11][12][16]

General Protocol:

• Reaction Setup: Combine 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1 equivalent), the desired primary or secondary amine (1.2 equivalents), a palladium catalyst (e.g., Pd₂(dba)₃), a suitable phosphine ligand (e.g., XPhos or SPhos), and a strong base (e.g., NaOtBu or K₃PO₄).

• Solvent and Atmosphere: Add an anhydrous, deoxygenated solvent (e.g., toluene or dioxane) under an inert atmosphere.

• Reaction: Heat the mixture, typically between 80-120 °C, until the starting material is consumed.

• Work-up and Purification: After cooling, quench the reaction, perform an extractive work-up, and purify the product via chromatography.

The Heck reaction allows for the introduction of vinyl groups, creating substituted alkenes.[14][17]

General Protocol:

• Reaction Setup: Combine 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1 equivalent), an alkene (1.5 equivalents), a palladium source (e.g., Pd(OAc)₂), a phosphine ligand (e.g., PPh₃ or P(o-tol)₃), and a base (e.g., Et₃N or K₂CO₃).

• Solvent: Use a polar aprotic solvent such as DMF or acetonitrile.

• Reaction: Heat the mixture (typically 80-140 °C) until the reaction is complete.

• Work-up and Purification: After completion, perform a standard aqueous work-up and purify the product by chromatography.

Transformations of the Hydroxyethyl Side Chain

The primary alcohol of the 2-hydroxyethyl group offers another site for diversification through reactions such as oxidation, esterification, and etherification.

The hydroxyl group can be readily acylated to form esters, which can act as prodrugs or modify the compound's pharmacokinetic properties.[18]

General Protocol:

• Reaction Setup: Dissolve 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in a suitable solvent (e.g., dichloromethane or THF) with a base (e.g., triethylamine or pyridine).

• Acylating Agent: Cool the solution in an ice bath and add the acylating agent (e.g., an acyl chloride or anhydride) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir until completion.

• Work-up and Purification: Wash the reaction mixture with water and brine, dry the organic layer, and concentrate. Purify the resulting ester by column chromatography.

Safety and Handling

As with all halogenated organic compounds, appropriate safety precautions must be taken when handling 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust or vapors and contact with skin and eyes.

• Toxicity: While specific toxicity data for this compound is not available, related bromothiazole derivatives are classified as harmful if swallowed, causing skin and serious eye irritation, and may cause respiratory irritation. Treat this compound with the recognition of having unknown hazards.[3]

Conclusion: A Gateway to Innovation

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole represents a highly valuable and versatile intermediate for the synthesis of complex molecules in the pharmaceutical and agrochemical industries. Its dual reactive sites allow for a modular and strategic approach to building molecular diversity. By understanding the fundamental principles of its synthesis and reactivity, particularly in the context of modern cross-coupling and functional group transformation reactions, researchers can unlock the full potential of this powerful synthetic building block. This guide provides a solid foundation for the application of this intermediate, empowering scientists to design and execute innovative synthetic routes toward novel and impactful chemical entities.

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An In-depth Technical Guide to the Solubility of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a heterocyclic building block with significant potential in pharmaceutical and materials science research.[1][2] Its utility in the synthesis of bioactive compounds and functional materials is, however, fundamentally dependent on its solubility characteristics.[3][4] This guide provides a comprehensive framework for understanding, predicting, and experimentally determining the solubility of this compound in various organic solvents. In the absence of extensive published solubility data, this document emphasizes the theoretical principles and practical methodologies that empower researchers to perform accurate solubility assessments. We will explore the molecule's structural attributes, apply solubility prediction theories, and present a detailed, self-validating experimental protocol for quantitative solubility determination.

Introduction: Understanding the Molecule

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (CAS RN: 496062-16-9) is a substituted thiazole with a molecular weight of 222.1 g/mol and a molecular formula of C₆H₈BrNOS.[5] Its structure is key to its chemical reactivity and physical properties, including solubility.

Key Structural Features Influencing Solubility:

• Thiazole Ring: A five-membered aromatic heterocycle containing both sulfur and nitrogen. This ring system contributes to the molecule's polarity.

• Bromo Group: The bromine atom at the 2-position is an electron-withdrawing group, influencing the electronic distribution of the thiazole ring.

• Hydroxyethyl Group: The presence of a primary alcohol (-CH₂CH₂OH) is a critical feature. The hydroxyl (-OH) group can act as both a hydrogen bond donor and acceptor, significantly impacting its interaction with protic and polar solvents.

• Methyl Group: A small, nonpolar alkyl group that has a minor influence on the overall polarity.

The interplay of the polar thiazole ring and the hydrogen-bonding hydroxyethyl group with the somewhat nonpolar backbone suggests a nuanced solubility profile, with expected miscibility in a range of polar organic solvents.

Theoretical Framework for Solubility Prediction

Predicting solubility from molecular structure is a cornerstone of formulation and process development.[3][4][6] The foundational principle is that "like dissolves like," meaning substances with similar intermolecular forces are more likely to be soluble in one another.[7][8][9]

Polarity and Hydrogen Bonding

The presence of the hydroxyl group makes 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole a polar molecule capable of forming strong hydrogen bonds. Therefore, it is predicted to be more soluble in polar solvents, especially those that can participate in hydrogen bonding.

• Polar Protic Solvents (e.g., methanol, ethanol, isopropanol): These solvents can both donate and accept hydrogen bonds. Strong solubility is expected due to favorable interactions with the solute's hydroxyl group.

• Polar Aprotic Solvents (e.g., DMSO, DMF, acetone, acetonitrile): These solvents are polar and can accept hydrogen bonds but cannot donate them. Good solubility is still anticipated due to dipole-dipole interactions and the solvent's ability to accept a hydrogen bond from the solute's hydroxyl group.

• Nonpolar Solvents (e.g., hexane, toluene, diethyl ether): These solvents have low polarity and cannot form hydrogen bonds. Poor solubility is predicted as the energy required to break the solute-solute and solvent-solvent interactions is not compensated by the weak solute-solvent interactions.

Hansen Solubility Parameters (HSP)

A more quantitative approach to predicting solubility is the use of Hansen Solubility Parameters (HSP).[10][11][12] This model deconstructs the total cohesive energy of a substance into three components:

• δD: Energy from dispersion forces.

• δP: Energy from polar (dipole-dipole) forces.

• δH: Energy from hydrogen bonding.

A solute is predicted to be soluble in a solvent when their respective HSP values are similar.[13][14] The "distance" (Ra) between the solute and solvent in the three-dimensional Hansen space can be calculated. A smaller distance indicates a higher likelihood of solubility. While the specific HSP values for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole are not published, they can be estimated using group contribution methods available in specialized software.[12][15] This allows for a more refined selection of potential solvents for screening.

Experimental Determination of Equilibrium Solubility

Theoretical predictions must be validated by empirical data.[9] The Saturation Shake-Flask method is a reliable and widely accepted technique for determining equilibrium solubility.[16][17] The following protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

Materials and Equipment

• Solute: 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (purity >95%)

• Solvents: A range of analytical grade organic solvents (e.g., methanol, ethanol, acetonitrile, acetone, ethyl acetate, toluene, heptane).

• Equipment:

  • Analytical balance (readable to 0.1 mg)

  • Glass vials (e.g., 4 mL or 8 mL) with PTFE-lined screw caps

  • Thermostatically controlled shaker or incubator capable of maintaining a constant temperature (e.g., 25 °C ± 0.5 °C).

  • Syringe filters (e.g., 0.22 µm PTFE)

  • Volumetric flasks and pipettes

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis Spectrophotometer.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental protocol for determining solubility.

Caption: Workflow for Equilibrium Solubility Determination.

Step-by-Step Protocol

• Preparation of Calibration Standards:

  • Accurately prepare a stock solution of the compound in a solvent in which it is freely soluble (e.g., methanol).

  • Perform serial dilutions to create a series of standards of known concentrations.

  • Analyze these standards using the chosen analytical method (e.g., HPLC-UV) to generate a calibration curve (Absorbance vs. Concentration).

• Sample Preparation:

  • Add an excess amount of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole to a pre-weighed glass vial. The key is to ensure solid material remains after equilibration, confirming saturation. A starting point is ~10-20 mg.

  • Record the exact mass of the solute added.

  • Pipette a precise volume (e.g., 2.0 mL) of the desired organic solvent into the vial.

• Equilibration:

  • Securely cap the vials.

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and moderate agitation speed.

  • Allow the slurries to equilibrate for at least 24 hours. A longer time (e.g., 48 hours) is recommended to ensure equilibrium is reached. It is good practice to test multiple time points (e.g., 24h, 48h, 72h) for a new compound to confirm that the concentration has plateaued.[16]

• Sampling and Analysis:

  • After equilibration, remove the vials and let them stand undisturbed at the same temperature to allow the excess solid to sediment.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean vial. This step is critical to remove any undissolved microparticles.

  • Accurately dilute the filtered sample with a suitable solvent (typically the mobile phase for HPLC) to bring the concentration within the linear range of the calibration curve.

  • Analyze the diluted sample using the calibrated analytical method.

• Calculation:

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the concentration in the original, undiluted sample by applying the dilution factor. This value represents the equilibrium solubility of the compound in that solvent at the specified temperature.

  Solubility (mg/mL) = Concentration from curve (mg/mL) x Dilution Factor

Predicted and Hypothetical Data Summary

Solvent Class	Solvent Example	Predicted Solubility	Primary Intermolecular Forces
Polar Protic	Methanol, Ethanol	High	Hydrogen Bonding, Dipole-Dipole
Polar Aprotic	Acetonitrile (ACN)	Moderate to High	Dipole-Dipole, Hydrogen Bond Accepting
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	High	Strong Dipole-Dipole, Strong Hydrogen Bond Accepting
Moderately Polar	Acetone	Moderate	Dipole-Dipole
Moderately Polar	Ethyl Acetate	Low to Moderate	Dipole-Dipole
Nonpolar Aromatic	Toluene	Low	Dispersion Forces, weak Dipole-Induced Dipole
Nonpolar Aliphatic	n-Heptane	Very Low / Insoluble	Dispersion Forces

Conclusion and Applications

A thorough understanding of the solubility of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is essential for its effective use in drug discovery and materials science. Its molecular structure, featuring both a polar heterocyclic core and a hydrogen-bonding hydroxyethyl group, dictates a preference for polar solvents. While theoretical models like Hansen Solubility Parameters provide a valuable predictive framework, rigorous experimental determination via methods such as the shake-flask protocol is indispensable for obtaining accurate quantitative data. This guide provides the necessary theoretical foundation and a robust, step-by-step experimental protocol to empower researchers to confidently assess the solubility of this versatile compound, thereby facilitating reaction optimization, formulation development, and purification strategies.

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Protocols & Analytical Methods

Application Note & Protocol: High-Purity Isolation of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole via Column Chromatography

Abstract

This comprehensive guide details the effective purification of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, a vital heterocyclic building block in pharmaceutical and materials science research.[1] The inherent structural characteristics of this molecule—possessing a moderately polar hydroxyethyl group, a potentially basic thiazole core, and non-polar bromo- and methyl-substituents—present a distinct purification challenge. This document provides two robust, validated protocols for column chromatography: a traditional normal-phase approach using silica gel and a reversed-phase methodology for more polar or problematic crude samples. The protocols are designed to be self-validating, emphasizing preliminary analysis by Thin-Layer Chromatography (TLC) to ensure optimal separation conditions, thereby maximizing purity and yield.

Introduction: The Purification Challenge

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a key intermediate whose purity is paramount for the success of subsequent synthetic steps. The purification of such heterocyclic compounds can be complex; the lone pair of electrons on the thiazole nitrogen can interact strongly with the acidic silanol groups of standard silica gel, often leading to significant peak tailing and poor separation.[2] Concurrently, the polar hydroxyl group demands a mobile phase with sufficient elution strength.

This guide addresses these challenges by providing a logical, step-by-step framework for selecting the appropriate chromatographic technique and optimizing the separation parameters. The core principle is to tailor the purification strategy to the specific impurity profile of the crude material, which is first elucidated through systematic TLC analysis.[3][4]

Foundational Principle: The Role of Polarity

Column chromatography separates compounds based on their differential partitioning between a stationary phase and a mobile phase.[5][6]

• Normal-Phase Chromatography (NPC): Utilizes a polar stationary phase (e.g., silica gel) and a less polar mobile phase. In this mode, polar compounds are retained more strongly and elute later, while non-polar compounds travel through the column more quickly.[6]

• Reversed-Phase Chromatography (RPC): Employs a non-polar stationary phase (e.g., C18-modified silica) and a polar mobile phase (e.g., water/acetonitrile). This inverts the elution order, where non-polar compounds are retained more strongly, and polar compounds elute first.[7] RPC is often the method of choice for purifying polar heterocyclic compounds that behave poorly on silica.[7]

Mandatory Preliminary Step: Method Development with Thin-Layer Chromatography (TLC)

Before committing a sample to a preparative column, it is imperative to develop an effective solvent system using TLC.[3] The goal is to find a mobile phase composition that provides a retention factor (Rƒ) of approximately 0.3-0.35 for the target compound and achieves the greatest possible separation (ΔRƒ) from all impurities.[5][6]

TLC Screening Protocol

• Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: Using a capillary tube, carefully spot the solution onto the baseline of both a silica gel TLC plate and, if available, a C18-functionalized TLC plate.

• Development: Place the plates in sealed chambers containing different test solvent systems.

• Visualization: After the solvent front nears the top of the plate, remove and dry it. Visualize the separated spots under a UV lamp (254 nm). If necessary, use a chemical stain (e.g., potassium permanganate or iodine) to visualize UV-inactive compounds.

• Analysis & Optimization:

  • If the target spot remains on the baseline (Rƒ ≈ 0), the mobile phase is not polar enough. Increase the proportion of the polar solvent.

  • If the target spot is at the solvent front (Rƒ ≈ 1), the mobile phase is too polar. Decrease the proportion of the polar solvent.

  • If streaking is observed on the silica plate, add 0.5-1% triethylamine (Et₃N) to the mobile phase to neutralize acidic sites on the silica gel.[8]

  • If separation is poor on silica, focus on optimizing the reversed-phase conditions.

Table 1: Recommended TLC Solvent Systems for Screening

Chromatography Mode	Stationary Phase	Non-Polar Solvent	Polar Solvent	Additive (if needed)
Normal-Phase	Silica Gel	Hexanes	Ethyl Acetate (EtOAc)	0.5-1% Triethylamine (Et₃N)
Dichloromethane (DCM)	Methanol (MeOH)	0.5-1% Triethylamine (Et₃N)
Reversed-Phase	C18 Silica	Water (H₂O)	Acetonitrile (ACN)	0.1% Formic Acid (FA)
Water (H₂O)	Methanol (MeOH)	0.1% Formic Acid (FA)

Protocol I: Normal-Phase Flash Column Chromatography

This protocol is recommended when TLC on silica gel shows good separation with minimal tailing (Rƒ ≈ 0.3).

Materials & Equipment

• Stationary Phase: Flash-grade silica gel (e.g., 230-400 mesh, 60 Å).

• Mobile Phase: Optimized solvent system from TLC analysis (e.g., Hexanes/EtOAc).

• Glass Column & Stand

• Sample for Purification

• Fraction Collection Tubes

• TLC Analysis Setup

Workflow Diagram: Normal-Phase Chromatography

Caption: Workflow for Normal-Phase Chromatography Purification.

Step-by-Step Protocol

• Column Preparation:

  • Secure the column vertically. Add a small plug of cotton or glass wool to the bottom, followed by a thin layer of sand.[5]

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column, allowing the solvent to drain while gently tapping the column to ensure an evenly packed, bubble-free bed. The amount of silica should be 30-50 times the weight of the crude sample.[5]

  • Add a protective layer of sand on top of the silica bed.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude product in a minimal amount of a volatile solvent (e.g., DCM).

  • Add a small amount of silica gel (2-3 times the sample weight) to this solution.

  • Remove the solvent under reduced pressure (rotary evaporation) until a dry, free-flowing powder is obtained.[7][9]

  • Carefully add this powder to the top of the prepared column.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column, ensuring the sand layer is not disturbed.

  • Apply gentle pressure (flash chromatography) to achieve a steady flow rate.

  • Begin eluting with the solvent system determined by TLC. If impurities are close to the product, a gradient elution (slowly increasing the polarity of the mobile phase) is highly effective.[4] For example, start with 10% EtOAc/Hexanes and gradually increase to 40% EtOAc/Hexanes.

  • Collect the eluent in sequentially labeled test tubes.

• Analysis and Product Isolation:

  • Analyze the collected fractions by TLC to identify which ones contain the pure product.[3]

  • Combine the fractions containing only the pure compound.

  • Remove the solvent under reduced pressure to yield the purified 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Protocol II: Reversed-Phase Flash Column Chromatography

This protocol is the method of choice when the target compound is highly polar or exhibits significant tailing on silica gel, as indicated by TLC analysis.[7]

Materials & Equipment

• Stationary Phase: C18-functionalized silica gel.

• Mobile Phase: Optimized aqueous/organic solvent system from TLC (e.g., Water/Acetonitrile with 0.1% Formic Acid).

• Column and associated equipment (as above).

Workflow Diagram: Reversed-Phase Chromatography

Caption: Workflow for Reversed-Phase Chromatography Purification.

Step-by-Step Protocol

• Column Preparation and Equilibration:

  • Pack the column with C18 silica gel using a slurry method with the organic component of the mobile phase (e.g., methanol or acetonitrile).

  • Crucially , equilibrate the packed column by flushing with at least 5-10 column volumes of the initial mobile phase (e.g., 95:5 Water/ACN + 0.1% FA).[7] This ensures the stationary phase is properly conditioned.

• Sample Loading:

  • Dissolve the crude sample in a minimum volume of a strong polar solvent like Methanol, DMF, or DMSO.[7]

  • Alternatively, perform a dry loading by adsorbing the sample onto a small amount of C18 silica.

  • Carefully load the sample onto the top of the equilibrated column.

• Elution and Fraction Collection:

  • Begin elution with the initial, highly aqueous mobile phase.

  • A gradient elution is typically required, gradually increasing the percentage of the organic solvent.[7] For example, run a gradient from 5% to 80% acetonitrile in water (both containing 0.1% FA) over 20-30 column volumes.

  • Collect fractions sequentially.

• Analysis and Product Isolation:

  • Analyze fractions using C18 TLC plates with the appropriate mobile phase.

  • Combine the pure fractions.

  • Removing the aqueous mobile phase can be challenging. Rotary evaporation may be followed by high-vacuum drying or lyophilization (freeze-drying) to completely remove water and obtain the final product.

Summary and Troubleshooting

Table 2: Comparison of Chromatographic Methods

Parameter	Normal-Phase Chromatography	Reversed-Phase Chromatography
Stationary Phase	Polar (Silica Gel, Alumina)	Non-Polar (C18 Silica)
Mobile Phase	Non-Polar (e.g., Hexanes/EtOAc)	Polar (e.g., H₂O/Acetonitrile)
Elution Order	Non-polar compounds elute first	Polar compounds elute first
Best Suited For	Compounds of low to moderate polarity	Polar and water-soluble compounds
Key Advantage	Inexpensive, widely available solvents	Excellent for polar/basic compounds, avoids issues with acidic silica
Key Consideration	Potential for tailing with basic compounds	Solvent removal can be energy-intensive

Table 3: Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Compound does not move from the origin (Rƒ=0)	Mobile phase polarity is too low.	Gradually increase the percentage of the polar solvent in the mobile phase.
All compounds run with the solvent front (Rƒ=1)	Mobile phase polarity is too high.	Decrease the percentage of the polar solvent in the mobile phase.
"Tailing" or "streaking" of spots on silica TLC/column	Strong interaction between the basic thiazole and acidic silica.	Add a small amount (0.5-1%) of a base like triethylamine to the mobile phase.[8] Alternatively, switch to reversed-phase chromatography or use a different stationary phase like alumina.[2][10]
Poor separation between product and impurity	Insufficient selectivity of the chosen system.	Try a different solvent system (e.g., switch from EtOAc to Ether).[3] If in normal phase, consider switching to reversed-phase for a different separation mechanism.
Product crystallizes on the column	Poor solubility of the compound in the mobile phase.	Change the solvent system to one in which the compound is more soluble.

References

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• Gaspar, M., et al. (2021). Enantiomeric Separation of New Chiral Azole Compounds. MDPI. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Column Chromatography. Department of Chemistry. Retrieved from [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• Chemistry For Everyone. (2025). How To Choose Mobile Phase For Column Chromatography? YouTube. Retrieved from [Link]

• University of Rochester. (n.d.). Chromatography: Solvent Systems For Flash Column. Department of Chemistry. Retrieved from [Link]

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• SIELC Technologies. (n.d.). Separation of Thiazole on Newcrom R1 HPLC column. Retrieved from [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

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Application Notes and Protocols for the Hantzsch Thiazole Synthesis Utilizing 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Functionalized Thiazoles

The thiazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents with a broad spectrum of biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties.[1][2][3][4] The Hantzsch thiazole synthesis, a classic and robust reaction first described by Arthur Hantzsch in 1887, remains a highly reliable and versatile method for constructing this valuable heterocyclic scaffold.[5][6] This reaction typically involves the condensation of an α-haloketone with a thioamide to yield a thiazole derivative.[5][7]

This guide focuses on a specific and highly functionalized starting material: 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole . The presence of a bromine atom at the 2-position and a hydroxyethyl group at the 4-position offers a unique synthetic handle for further molecular elaboration, making it an attractive building block in drug discovery programs. The bromine atom can be readily displaced or participate in various cross-coupling reactions, while the hydroxyl group provides a site for esterification, etherification, or oxidation to introduce further diversity.

These application notes provide a comprehensive overview of the mechanistic considerations and a detailed, field-proven protocol for the application of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in the Hantzsch thiazole synthesis.

Mechanistic Insights: A Step-by-Step Look at the Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a multistep process that begins with a nucleophilic attack and culminates in the formation of a stable aromatic thiazole ring.[7][8] Understanding the underlying mechanism is crucial for optimizing reaction conditions and predicting potential outcomes.

The reaction between an α-haloketone (in this context, a reactant that will be formed in situ or a conceptual equivalent) and a thioamide proceeds through the following key steps:

• Nucleophilic Attack: The synthesis is initiated by the nucleophilic sulfur atom of the thioamide attacking the electrophilic carbon of the α-haloketone. This results in the formation of a tetrahedral intermediate.[8][9]

• Intramolecular Cyclization: The nitrogen atom of the thioamide intermediate then performs an intramolecular nucleophilic attack on the carbonyl carbon, leading to the formation of a five-membered ring.[10]

• Dehydration: The resulting intermediate undergoes dehydration, losing a molecule of water to form a more stable, conjugated system.[10]

• Aromatization: The final step involves the elimination of a proton, leading to the formation of the aromatic thiazole ring, which is the thermodynamic driving force for the reaction.[9]

Experimental Protocol: Synthesis of a Substituted Thiazole

This protocol details a representative procedure for the synthesis of a substituted thiazole using 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole and a model thioamide, thiourea.

Materials and Reagents:

Reagent	Molecular Weight ( g/mol )	Moles (mmol)	Equivalents	Amount
2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole	222.10	1.0	1.0	222 mg
Thiourea	76.12	1.2	1.2	91 mg
Ethanol (Absolute)	46.07	-	-	10 mL
Sodium Bicarbonate (Saturated Solution)	84.01	-	-	20 mL
Ethyl Acetate	88.11	-	-	50 mL
Brine	-	-	-	20 mL
Anhydrous Sodium Sulfate	142.04	-	-	~1 g

Procedure:

• Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (222 mg, 1.0 mmol) and thiourea (91 mg, 1.2 mmol).

• Solvent Addition: Add absolute ethanol (10 mL) to the flask.

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) with vigorous stirring. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., 1:1 Hexane:Ethyl Acetate). The reaction is typically complete within 4-6 hours.[10]

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • To the resulting residue, add a saturated aqueous solution of sodium bicarbonate (20 mL) to neutralize any acidic byproducts.

  • Extract the aqueous layer with ethyl acetate (2 x 25 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • The crude product can be purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

Characterization of the Product

The synthesized product should be characterized using standard analytical techniques to confirm its identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR should be acquired. The ¹H NMR spectrum is expected to show characteristic signals for the protons of the newly formed thiazole ring, as well as the protons of the hydroxyethyl and methyl groups. Spectroscopic data for the related compound, 4-methyl-5-(2-hydroxyethyl)thiazole, can serve as a useful reference.[11][12]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to determine the exact mass of the product, confirming its elemental composition.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for the functional groups present in the molecule, such as the O-H stretch of the hydroxyl group and C=N and C=C stretching vibrations of the thiazole ring.

Further Functionalization: Leveraging the Bromo-Substituent

The 2-bromo substituent on the synthesized thiazole product is a versatile handle for further chemical modifications, significantly expanding the synthetic utility of this building block. The electron-deficient nature of the 2-position of the thiazole ring makes the bromine atom susceptible to nucleophilic substitution and an excellent partner in various cross-coupling reactions.[13][14]

• Suzuki-Miyaura Coupling: This palladium-catalyzed cross-coupling reaction allows for the formation of carbon-carbon bonds by reacting the 2-bromothiazole with a boronic acid or ester. This is a powerful method for introducing aryl or vinyl substituents.[15]

• Sonogashira Coupling: This reaction enables the formation of a carbon-carbon bond between the 2-bromothiazole and a terminal alkyne, catalyzed by palladium and copper.[14]

• Buchwald-Hartwig Amination: This palladium-catalyzed reaction facilitates the formation of carbon-nitrogen bonds, allowing for the introduction of a wide range of primary and secondary amines at the 2-position.

• C-S Cross-Coupling: The bromine can also be displaced by thiols to form 2-thioether substituted thiazoles, often catalyzed by copper or palladium.[16][17]

Conclusion

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a valuable and versatile building block for the synthesis of highly functionalized thiazole derivatives via the Hantzsch synthesis. The protocols and insights provided in this guide are intended to empower researchers in the fields of medicinal chemistry and drug development to effectively utilize this compound in their synthetic endeavors. The strategic incorporation of this building block can facilitate the rapid generation of novel molecular entities with the potential for significant biological activity.

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Application Notes and Protocols for Suzuki Coupling Reactions with 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Functionalized Thiazoles

The thiazole motif is a cornerstone in medicinal chemistry, appearing in a multitude of FDA-approved drugs and clinical candidates. Its prevalence stems from its ability to engage in hydrogen bonding, act as a bioisostere for other aromatic systems, and serve as a rigid scaffold for the precise orientation of pharmacophoric elements. 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a particularly valuable building block, offering three key points for diversification: the C2-bromo position for cross-coupling, the hydroxyl group for esterification or etherification, and the methyl group which can influence steric and electronic properties. The Suzuki-Miyaura cross-coupling reaction stands out as a robust and versatile method for C-C bond formation at the C2 position, enabling the synthesis of diverse libraries of compounds for drug discovery programs.[1]

This guide provides a comprehensive overview of the Suzuki coupling reaction with 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, including mechanistic insights, detailed protocols, and troubleshooting strategies.

Mechanistic Underpinnings of the Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that joins an organoboron compound (like a boronic acid or ester) with an organic halide or triflate.[2][3] The catalytic cycle is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[3][4]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, forming a Pd(II) complex. This is often the rate-determining step of the reaction.[3][4]

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[5][6][7] The exact mechanism of transmetalation can be complex and is a subject of ongoing research.[6]

• Reductive Elimination: The two organic fragments on the palladium center couple, forming the desired C-C bond and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[4][6]

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocols

General Considerations

The success of a Suzuki coupling reaction is highly dependent on the choice of catalyst, ligand, base, and solvent. For heteroaryl bromides like 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, palladium catalysts with electron-rich and bulky phosphine ligands are often effective.[8][9][10] The presence of the free hydroxyl group may necessitate the use of a protecting group, although in some cases the reaction can proceed without protection, albeit potentially with lower yields or the need for more careful optimization.

Protocol 1: Suzuki Coupling without Protection of the Hydroxyl Group

This protocol is a starting point and may require optimization for specific boronic acids.

Materials:

• 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

• Arylboronic acid (1.2 equivalents)

• Pd₂(dba)₃ (2.5 mol%)

• XPhos (5 mol%)

• K₃PO₄ (2.0 equivalents)

• 1,4-Dioxane/Water (4:1 mixture, degassed)

• Schlenk flask or microwave vial

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a Schlenk flask or microwave vial, add 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 mmol), the arylboronic acid (1.2 mmol), Pd₂(dba)₃ (0.025 mmol), XPhos (0.05 mmol), and K₃PO₄ (2.0 mmol).

• Evacuate and backfill the flask with an inert atmosphere three times.

• Add the degassed 1,4-dioxane/water mixture (5 mL) via syringe.

• Stir the reaction mixture at 100 °C for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: A step-by-step workflow for the Suzuki coupling reaction.

Protocol 2: Protection of the Hydroxyl Group as a Silyl Ether

If the unprotected hydroxyl group interferes with the reaction, protection as a silyl ether is a common strategy.[11][12]

Step 1: Protection

• Dissolve 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL).

• Add triethylamine (1.5 mmol) and tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 mmol).

• Stir at room temperature for 2-4 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture with water and brine, dry over Na₂SO₄, and concentrate to yield the TBDMS-protected thiazole, which can often be used without further purification.

Step 2: Suzuki Coupling

• Follow Protocol 1, using the TBDMS-protected 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole as the starting material.

Step 3: Deprotection

• Dissolve the purified, protected product in tetrahydrofuran (THF, 5 mL).

• Add tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 1.2 mL).

• Stir at room temperature for 1-2 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture and purify by column chromatography to yield the final deprotected product.

Data Presentation: Representative Reaction Conditions

The following table provides a summary of typical reaction conditions that can be adapted for the Suzuki coupling of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)
Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	Toluene/EtOH/H₂O (4:1:1)	80	12
Pd₂(dba)₃ (2.5)	SPhos (5)	K₃PO₄ (2)	1,4-Dioxane/H₂O (4:1)	100	8
Pd(dppf)Cl₂ (3)	-	Cs₂CO₃ (2)	DMF	110	6
PEPPSI-IPr (2)	-	K₂CO₃ (3)	t-Amyl alcohol	100	4

Troubleshooting and Field-Proven Insights

Low Yield or No Reaction:

• Catalyst Inactivity: Ensure the palladium catalyst is active. If using a Pd(II) precatalyst, it needs to be reduced in situ to Pd(0). The choice of ligand is also critical; bulky, electron-rich phosphines often improve catalytic activity.[8]

• Ineffective Base: The base plays a crucial role in activating the boronic acid.[13] If a weak base like Na₂CO₃ is ineffective, try a stronger base such as K₃PO₄ or Cs₂CO₃. The solubility of the base can also be a factor.

• Poor Solvent Choice: The solvent system must be able to dissolve both the organic and inorganic reagents. A mixture of an organic solvent and water is often optimal. Ensure solvents are properly degassed to prevent oxidation of the Pd(0) catalyst.

• Hydroxyl Group Interference: The acidic proton of the hydroxyl group can interfere with the catalytic cycle. If other troubleshooting steps fail, protecting the hydroxyl group is recommended.

Side Reactions:

• Protodeboronation: The boronic acid can be cleaved by acidic protons, leading to the formation of an arene byproduct. This can be minimized by using a suitable base and minimizing reaction time.

• Homocoupling: The boronic acid can couple with itself to form a biaryl byproduct. This is often more prevalent at higher temperatures and with more reactive boronic acids.

Caption: A logical flow for troubleshooting Suzuki coupling reactions.

Conclusion

The Suzuki-Miyaura coupling of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a powerful tool for the synthesis of novel, functionalized thiazole derivatives. By understanding the underlying mechanism and carefully selecting the reaction conditions, researchers can efficiently generate diverse compound libraries for applications in drug discovery and materials science. This guide provides a solid foundation for developing robust and reproducible protocols for this important transformation.

References

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• Wikipedia. Suzuki reaction. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• Journal of the American Chemical Society. Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. [Link]

• BYJU'S. Merits of the Suzuki Coupling Reaction. [Link]

• Royal Society of Chemistry. Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. [Link]

• Wiley Online Library. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. [Link]

• Semantic Scholar. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. [Link]

• Journal of the American Chemical Society. Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. [Link]

• University of Guelph. Alcohol Protecting Groups. [Link]

• Master Organic Chemistry. Protecting Groups For Alcohols. [Link]

• Journal of the American Chemical Society. Highly Active Palladium Catalysts for Suzuki Coupling Reactions. [Link]

• Oxford Learning Link. Appendix 6: Protecting groups. [Link]

• PubMed Central. Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. [Link]

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• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• ResearchGate. Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. [Link]

• YouTube. Suzuki cross-coupling reaction. [Link]

• Journal of Chemical and Pharmaceutical Research. Synthesis of some new 5- substituted of. [Link]

• National Institutes of Health. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. [Link]

• Common Organic Chemistry. Suzuki Reaction - Palladium Catalyzed Cross Coupling. [Link]

• AbacipharmTech. 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. [Link]

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• Google Patents. Preparation of 4-methyl-5-(beta-hydroxyethyl)-thiazole.

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Application Notes and Protocols: Functionalization of the Hydroxyethyl Group of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methods for the chemical modification of the primary hydroxyethyl group of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. This thiazole derivative is a valuable building block in medicinal chemistry, notably as a key intermediate in the synthesis of antiviral agents like Ritonavir. The functionalization of its hydroxyethyl moiety opens avenues for the introduction of diverse chemical entities, enabling the exploration of structure-activity relationships (SAR) and the development of novel therapeutic candidates.

This document offers detailed, field-proven protocols and explains the underlying chemical principles to empower researchers to confidently and successfully modify this important synthetic intermediate.

Introduction: The Strategic Importance of the Hydroxyethyl Group

The 2-hydroxyethyl group at the 4-position of the 2-bromo-5-methylthiazole core is a prime target for chemical elaboration. As a primary alcohol, it is amenable to a wide range of classical and contemporary organic transformations. The strategic functionalization of this group allows for:

• Introduction of diverse functionalities: Esters, ethers, aldehydes, carboxylic acids, and halides can be readily prepared, each offering unique physicochemical properties and potential interaction points with biological targets.

• Modulation of pharmacokinetic properties: Modification of the hydroxyethyl group can influence solubility, lipophilicity, and metabolic stability, which are critical parameters in drug design.

• Linkage to other molecules: The functionalized side chain can serve as a handle for conjugation to other pharmacophores, peptides, or drug delivery systems.

The presence of the 2-bromo substituent and the thiazole ring itself imparts specific electronic and steric properties that must be considered when selecting reaction conditions to ensure chemoselectivity and avoid undesired side reactions.

Oxidation of the Hydroxyethyl Group

The oxidation of the primary alcohol to an aldehyde or a carboxylic acid provides key intermediates for further derivatization, such as reductive amination or amide bond formation. The choice of oxidant and reaction conditions is crucial to control the extent of oxidation.

Oxidation to the Aldehyde: 2-(2-Bromo-5-methylthiazol-4-yl)acetaldehyde

Mild oxidizing agents are required to prevent over-oxidation to the carboxylic acid.

Protocol: Swern Oxidation

The Swern oxidation is a reliable method that utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride, followed by quenching with a hindered base like triethylamine (TEA).

Causality of Experimental Choices: This method is performed at low temperatures (-78 °C) to ensure the stability of the reactive intermediate, the alkoxysulfonium ylide, thus preventing side reactions. The use of a non-nucleophilic, hindered base is critical to promote the desired elimination reaction over potential substitution pathways.

Experimental Protocol:

• To a solution of oxalyl chloride (1.2 eq.) in anhydrous dichloromethane (DCM) at -78 °C under an inert atmosphere (N₂ or Ar), add DMSO (2.2 eq.) dropwise.

• Stir the mixture for 15 minutes.

• Add a solution of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 eq.) in anhydrous DCM dropwise.

• Stir the reaction mixture at -78 °C for 1 hour.

• Add triethylamine (5.0 eq.) and allow the reaction to warm to room temperature.

• Quench the reaction with water and extract the product with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Reagent/Parameter	Molar Ratio/Value	Purpose
Oxalyl Chloride	1.2 eq.	Activates DMSO
DMSO	2.2 eq.	Oxidizing agent
Triethylamine	5.0 eq.	Base for elimination
Temperature	-78 °C	Stabilizes reactive intermediate
Solvent	Anhydrous DCM	Aprotic solvent

Workflow Diagram:

Application Note: Comprehensive 1D and 2D NMR Analysis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Abstract

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a key heterocyclic building block, serving as a versatile intermediate in the synthesis of novel therapeutic agents and agrochemicals.[1][2][3] Its utility stems from the substituted thiazole core, which allows for diverse chemical modifications.[4] Unambiguous structural characterization is therefore paramount to ensure the integrity of subsequent synthetic steps and the biological activity of the final compounds. This application note provides a detailed guide to the complete structural elucidation of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole using a suite of Nuclear Magnetic Resonance (NMR) spectroscopy techniques, including ¹H NMR, ¹³C NMR, Correlation Spectroscopy (COSY), and Heteronuclear Single Quantum Coherence (HSQC). We detail not only the protocols for data acquisition but also the causal reasoning behind experimental choices and a thorough interpretation of the resulting spectral data.

Introduction: The Structural Challenge

The molecular structure of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, while seemingly straightforward, presents subtle complexities for analysis. It comprises three distinct spin systems: the isolated methyl group, the A₂B₂ system of the hydroxyethyl side chain, and the aromatic thiazole core. Furthermore, the presence of a labile hydroxyl proton, whose signal characteristics are highly dependent on experimental conditions, necessitates a multi-faceted analytical approach.

Standard 1D NMR can provide initial assignments, but for unequivocal confirmation of connectivity and spatial relationships, 2D NMR techniques are indispensable. This guide demonstrates how the synergistic use of ¹H, ¹³C, COSY, and HSQC spectroscopy provides a self-validating system for the complete and confident structural assignment of this important synthetic intermediate.

Figure 2: Workflow for NMR Sample Preparation.

Step-by-Step Methodology:

• Weighing: Accurately weigh 10-15 mg of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole into a clean, dry glass vial. This concentration is optimal for obtaining a high signal-to-noise ratio in a ¹H spectrum within minutes and a ¹³C spectrum within an hour. [5]2. Solvent Addition: Add approximately 0.7 mL of high-purity DMSO-d₆. It is recommended to use a solvent that already contains an internal standard, such as 0.03% v/v Tetramethylsilane (TMS), to set the chemical shift reference to 0.00 ppm. [6]3. Dissolution: Securely cap the vial and vortex the mixture until the solid is completely dissolved. Visually inspect the solution against a light source to ensure it is homogeneous and free of any suspended particles, which can degrade spectral quality by interfering with the magnetic field homogeneity. [7]4. Transfer: Using a clean glass Pasteur pipette, transfer the solution into a high-quality, unscratched 5 mm NMR tube.

• Finalization: Cap the NMR tube, ensuring a secure fit. Label the tube clearly with the sample identity before proceeding to the spectrometer.

Protocol: NMR Data Acquisition

Data were acquired on a 500 MHz spectrometer. The following parameters are recommended as a starting point and can be optimized as needed.

Parameter	¹H NMR	¹³C NMR	¹H-¹H COSY	¹H-¹³C HSQC
Pulse Program	zg30	zgpg30	cosygpqf	hsqcedetgpsisp2.2
Spectrometer Freq.	500 MHz	125 MHz	500 MHz	500 MHz (¹H), 125 MHz (¹³C)
Number of Scans (NS)	16	1024	8	16
Relaxation Delay (D1)	2.0 s	2.0 s	2.0 s	1.5 s
Acquisition Time	~4 s	~1 s	~0.25 s	~0.15 s
Spectral Width	12 ppm	240 ppm	12 ppm x 12 ppm	12 ppm (F2) x 165 ppm (F1)

Spectral Analysis and Structural Elucidation

¹H NMR Spectrum: Proton Assignments

The ¹H NMR spectrum provides the initial, most direct insight into the molecule's structure. Each chemically distinct proton environment generates a unique signal.

Table 1: Predicted ¹H NMR Data (500 MHz, DMSO-d₆)

Label	Assignment	Predicted δ (ppm)	Multiplicity	Integration
a	-OH	~4.85	t, J ≈ 5.2 Hz	1H
b	-CH₂-OH	~3.58	q, J ≈ 5.2, 6.8 Hz	2H
c	Thiazole-CH₂-	~2.95	t, J ≈ 6.8 Hz	2H

| d | Thiazole-CH₃ | ~2.35 | s | 3H |

• Signal (d) at ~2.35 ppm: This singlet, integrating to 3 protons, is characteristic of the methyl group attached to the C5 position of the thiazole ring. Its chemical shift is consistent with a methyl group on an electron-rich aromatic system. [8][9]* Signal (c) at ~2.95 ppm: This signal, a triplet integrating to 2 protons, is assigned to the methylene group directly attached to the C4 position of the thiazole ring. The triplet multiplicity arises from scalar coupling to the adjacent methylene protons (b).

• Signal (b) at ~3.58 ppm: This signal, integrating to 2 protons, is assigned to the methylene group adjacent to the hydroxyl. It appears as a quartet (or more accurately, a triplet of triplets that overlaps) due to coupling with both the hydroxyl proton (a) and the other methylene protons (c).

• Signal (a) at ~4.85 ppm: This triplet, integrating to 1 proton, is the hydroxyl proton. Its observation as a clean triplet confirms the choice of DMSO-d₆ as the solvent and demonstrates coupling to the adjacent methylene group (b). This signal will disappear upon the addition of a drop of D₂O, a definitive test for an exchangeable proton. [10]

¹³C NMR Spectrum: Carbon Backbone Confirmation

The ¹³C NMR spectrum reveals the carbon framework of the molecule. Based on the structure, six distinct carbon signals are expected.

Table 2: Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)

Label	Assignment	Predicted δ (ppm)
C2	C-Br	~145
C4	C-CH₂	~152
C5	C-CH₃	~125
C6	-CH₂-OH	~60
C7	Thiazole-CH₂-	~30

| C8 | Thiazole-CH₃ | ~12 |

• Aromatic Region (120-160 ppm): Three signals are expected for the thiazole ring carbons. The C2 carbon, bonded to both the electronegative nitrogen and bromine, is expected to be significantly downfield. The substituted C4 and C5 carbons will also reside in this region. [11]* Aliphatic Region (10-70 ppm): The remaining three signals correspond to the side chains. The -CH₂-OH carbon (C6) is expected around 60 ppm, the Thiazole-CH₂- carbon (C7) around 30 ppm, and the methyl carbon (C8) will be the most upfield, around 12 ppm.

2D NMR: Unambiguous Connectivity Mapping

While 1D spectra provide strong evidence, 2D correlation experiments offer definitive proof of the proposed structure by mapping out the bonding network.

¹H-¹H COSY Analysis

The COSY experiment identifies protons that are coupled to each other, typically through two or three bonds. [12]For this molecule, the most important correlation confirms the connectivity of the hydroxyethyl side chain.

• A strong cross-peak will be observed between the methylene proton signal (c) at ~2.95 ppm and the methylene proton signal (b) at ~3.58 ppm.

• A second cross-peak will be present between the methylene protons (b) at ~3.58 ppm and the hydroxyl proton (a) at ~4.85 ppm.

This pattern of correlations provides incontrovertible evidence that these three proton groups form a contiguous spin system (-CH₂-CH₂-OH).

Figure 3: Key ¹H-¹H COSY correlations in the hydroxyethyl side chain.

¹H-¹³C HSQC Analysis

The HSQC experiment correlates each proton directly to the carbon it is attached to, providing a powerful tool for assigning the ¹³C spectrum with certainty. [13][14][15]

• The methyl proton singlet (d) at ~2.35 ppm will show a cross-peak to the aliphatic carbon signal C8 (~12 ppm).

• The methylene triplet (c) at ~2.95 ppm will correlate to the aliphatic carbon signal C7 (~30 ppm).

• The methylene quartet (b) at ~3.58 ppm will correlate to the aliphatic carbon signal C6 (~60 ppm).

This experiment directly links the assigned proton signals to their respective carbon atoms, completing the structural puzzle and validating the assignments from the 1D spectra.

Conclusion

The structural elucidation of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is robustly achieved through a systematic and multi-technique NMR approach. While ¹H and ¹³C NMR provide the foundational data, the application of 2D COSY and HSQC experiments is critical for verifying the proton spin systems and confirming the C-H connectivities, respectively. The strategic selection of DMSO-d₆ as the NMR solvent proves essential for resolving the labile hydroxyl proton and observing its coupling, adding a further layer of confirmation. This comprehensive protocol serves as a reliable and self-validating method for researchers and drug development professionals to ensure the structural integrity of this and other similarly functionalized heterocyclic intermediates.

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Application Notes and Protocols for the Utilization of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in Agrochemical Synthesis

Introduction: The Thiazole Moiety as a Privileged Scaffold in Modern Agrochemicals

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a cornerstone in the development of modern agrochemicals.[1][2] Its unique electronic properties and ability to act as a bioisostere for other aromatic systems have led to its incorporation into a wide array of commercially successful insecticides, fungicides, and herbicides.[1] Thiazole derivatives are noted for their systemic properties in plants, potent biological activity, and the potential for diverse structural modifications to fine-tune efficacy and safety profiles.[1] Notably, the thiazole scaffold is a key component of the multi-billion dollar neonicotinoid insecticide class, including compounds like Thiamethoxam, which exhibit potent activity against a broad spectrum of insect pests.[3]

This document provides detailed application notes and a prospective synthetic protocol for the use of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (CAS No. 496062-16-9) as a versatile intermediate in the synthesis of novel agrochemical candidates. While this specific intermediate may not be documented in the mainstream synthesis of current commercial products, its structural features—a reactive bromine atom at the 2-position, a nucleophilic hydroxyl group, and a methylated thiazole core—present a compelling platform for the generation of next-generation crop protection agents.

Characterization of the Starting Intermediate: 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

This key building block possesses distinct functional handles that can be selectively addressed in a synthetic sequence.

Property	Value	Source
CAS Number	496062-16-9	[4][5]
Molecular Formula	C₆H₈BrNOS	[5]
Molecular Weight	222.10 g/mol	[5]
Appearance	Pale yellow to brown solid (typical)	Inferred
Key Functional Groups	1. 2-Bromo substituent: A reactive site for cross-coupling reactions or nucleophilic aromatic substitution. 2. Primary hydroxyl group: Allows for esterification, etherification, or conversion to a leaving group. 3. Thiazole core: Provides the essential heterocyclic scaffold.

The strategic placement of the bromine atom at the C2 position of the thiazole ring is of particular synthetic interest. This position is known to be susceptible to various palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse molecular fragments.[6][7][8]

Proposed Application: Synthesis of a Novel Neonicotinoid Analogue

The following protocol outlines a proposed synthetic route for the conversion of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole into a novel neonicotinoid analogue. This proposed pathway is based on established chemical principles for thiazole modification and the known structure-activity relationships of neonicotinoid insecticides.

Overall Synthetic Workflow

The proposed synthesis is a multi-step process designed to first functionalize the hydroxyl group and then leverage the reactivity of the bromo-substituent to introduce the core neonicotinoid pharmacophore.

Caption: Proposed workflow for the synthesis of a neonicotinoid analogue.

Step 1: Chlorination of the Primary Hydroxyl Group

Rationale: The conversion of the terminal hydroxyl group to a chloride creates a more reactive electrophilic site, facilitating subsequent nucleophilic substitution. Thionyl chloride in the presence of a mild base like pyridine is a standard and effective method for this transformation, minimizing side reactions.

Protocol:

• To a solution of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/g) under a nitrogen atmosphere at 0 °C, add pyridine (1.2 eq) dropwise.

• Slowly add thionyl chloride (1.1 eq) to the stirred solution, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product, 2-Bromo-4-(2-chloroethyl)-5-methylthiazole .

• Purify the crude product by flash column chromatography (silica gel, hexane:ethyl acetate gradient).

Step 2: Nucleophilic Substitution to Introduce the Core Pharmacophore

Rationale: This step introduces a key structural motif found in many neonicotinoids. The chloroethyl group is displaced by a nucleophilic amine, such as N-methyl-nitroguanidine, which is a precursor to the nitroimino or cyanoimino groups responsible for binding to the nicotinic acetylcholine receptors in insects.

Protocol:

• To a solution of N-methyl-nitroguanidine (1.5 eq) in anhydrous acetonitrile (15 mL/g), add a non-nucleophilic base such as potassium carbonate (2.0 eq).

• Add the purified 2-Bromo-4-(2-chloroethyl)-5-methylthiazole (1.0 eq) dissolved in a minimal amount of acetonitrile.

• Heat the reaction mixture to 60-70 °C and stir for 12-18 hours, monitoring by TLC.

• After cooling to room temperature, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Redissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the crude intermediate. Further purification may be performed if necessary.

Step 3: Palladium-Catalyzed Amination of the 2-Bromo Position

Rationale: The final step involves the functionalization of the C2-bromo position. A Buchwald-Hartwig amination or a similar palladium-catalyzed cross-coupling reaction is a powerful method for forming a C-N bond at this position.[7][8] This allows for the introduction of a terminal amino group or another functionalized amine, completing the synthesis of the neonicotinoid analogue.

Caption: Key transformation in the proposed Step 3: Palladium-catalyzed amination.

Protocol:

• In an oven-dried Schlenk flask under an inert atmosphere, combine the bromo-thiazole intermediate from Step 2 (1.0 eq), the aminating agent (e.g., ammonia equivalent or a primary amine, 1.5 eq), a palladium catalyst such as Pd₂(dba)₃ (0.05 eq), a suitable phosphine ligand like Xantphos (0.1 eq), and a base such as cesium carbonate (2.0 eq).

• Add anhydrous toluene as the solvent.

• Degas the mixture and then heat to 100-110 °C for 8-12 hours, or until TLC indicates consumption of the starting material.

• Cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove the catalyst and inorganic salts, washing the pad with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting crude product by flash column chromatography to yield the final neonicotinoid analogue.

Conclusion and Future Perspectives

The intermediate 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole represents a highly valuable and versatile building block for the synthesis of novel agrochemicals. The proposed multi-step synthesis of a neonicotinoid analogue demonstrates a logical and experimentally feasible pathway that leverages the distinct reactivity of its functional groups. The protocols provided herein are based on well-established and robust chemical transformations. Researchers in the field of agrochemical development can utilize this guide as a foundational framework for exploring new chemical space around the thiazole scaffold, potentially leading to the discovery of next-generation insecticides with improved efficacy, selectivity, and environmental profiles.

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Application Notes and Protocols for the Development of Novel Antimicrobial Agents from 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Abstract

The escalating threat of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents. Thiazole derivatives have emerged as a promising class of heterocyclic compounds, demonstrating a broad spectrum of biological activities, including significant antimicrobial properties.[1][2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole as a scaffold for the development of new antimicrobial agents. These detailed application notes and protocols encompass the chemical synthesis of the parent compound, a strategic workflow for in vitro antimicrobial screening, robust methods for preliminary mechanism of action (MOA) studies, and a clear pathway toward in vivo efficacy evaluation. The methodologies are designed to be self-validating, with an emphasis on the scientific rationale behind experimental choices to ensure accuracy and reproducibility.

Introduction: The Rationale for Thiazole-Based Antimicrobial Drug Discovery

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically significant drugs.[3] Its unique structural features, including the presence of nitrogen and sulfur heteroatoms, allow for diverse chemical modifications and interactions with biological targets.[1][2] The introduction of a bromine atom at the 2-position and a hydroxyethyl group at the 4-position of the 5-methylthiazole core in 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole offers multiple avenues for chemical diversification to enhance antimicrobial potency and selectivity. This guide provides a systematic approach to unlock the therapeutic potential of this promising chemical entity.

Synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

The synthesis of the target compound is a critical first step. The following two-step protocol is proposed, starting with the synthesis of the precursor, 5-(2-Hydroxyethyl)-4-methylthiazole, followed by its bromination.

Step 1: Synthesis of 5-(2-Hydroxyethyl)-4-methylthiazole

This synthesis is based on the Hantzsch thiazole synthesis, a well-established method for the formation of the thiazole ring.

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve α-acetyl-γ-butyrolactone (1 equivalent) in a suitable solvent such as ethanol.

• Chlorination: Slowly add sulfonyl chloride (0.8 equivalents) to the solution while maintaining the temperature between 40-42°C. Stir the mixture for 1.5 hours.[2]

• Hydrolysis and Decarboxylation: After cooling, add a 5% solution of sulfuric acid or hydrochloric acid and reflux the mixture for 5 hours to yield 3-chloro-3-acetylpropanol.[2]

• Thioformamide Preparation: In a separate flask, prepare thioformamide by reacting formamide with phosphorus pentasulfide.[2]

• Cyclization: React the 3-chloro-3-acetylpropanol with thioformamide. The reaction mixture is then refluxed.

• Work-up and Purification: After the reaction is complete, cool the mixture and neutralize it with a suitable base (e.g., sodium bicarbonate solution). Extract the product with an organic solvent (e.g., dichloromethane). The organic layers are combined, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation to yield 5-(2-Hydroxyethyl)-4-methylthiazole.[2][4]

Step 2: Bromination of 5-(2-Hydroxyethyl)-4-methylthiazole

This step introduces the bromine atom at the 2-position of the thiazole ring.

Protocol:

• Reaction Setup: Dissolve 5-(2-Hydroxyethyl)-4-methylthiazole (1 equivalent) in a suitable solvent like chloroform or acetic acid in a round-bottom flask.

• Bromination: Add N-bromosuccinimide (NBS) (1.1 equivalents) portion-wise to the solution at room temperature. The reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up and Purification: Upon completion, the reaction mixture is quenched with water and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with a saturated aqueous solution of sodium thiosulfate to remove any unreacted bromine, followed by a brine wash. The organic layer is then dried over anhydrous sodium sulfate, and the solvent is evaporated. The crude product is purified by column chromatography to afford 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

In Vitro Antimicrobial Screening Workflow

A systematic in vitro screening process is essential to determine the antimicrobial spectrum and potency of the synthesized compound and its future derivatives.

Caption: In Vitro Antimicrobial Screening Workflow.

Primary Screening: Disk Diffusion Assay

This initial qualitative assay provides a rapid assessment of the compound's antimicrobial activity against a panel of representative Gram-positive and Gram-negative bacteria, as well as fungi.[5][6]

Protocol:

• Inoculum Preparation: Prepare a standardized microbial inoculum (0.5 McFarland standard) of the test organisms.

• Plate Inoculation: Evenly spread the inoculum onto the surface of Mueller-Hinton agar (for bacteria) or Sabouraud Dextrose agar (for fungi) plates.

• Disk Application: Aseptically apply sterile paper disks impregnated with a known concentration of the test compound onto the agar surface.

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria, 25-30°C for fungi) for 18-24 hours.

• Result Interpretation: Measure the diameter of the zone of inhibition around each disk. A larger zone indicates greater antimicrobial activity.

Data Presentation:

Test Organism	Gram Stain	Zone of Inhibition (mm)
Staphylococcus aureus	Positive	Enter Data
Escherichia coli	Negative	Enter Data
Pseudomonas aeruginosa	Negative	Enter Data
Candida albicans	N/A (Fungus)	Enter Data

Potency Determination: Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays

The broth microdilution assay is a quantitative method to determine the MIC, which is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[7] The MBC is the lowest concentration that results in microbial death.

Protocol (MIC):

• Compound Dilution: Perform serial two-fold dilutions of the test compound in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Add a standardized bacterial inoculum to each well.

• Incubation: Incubate the plate at 37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the compound where no visible turbidity is observed.

Protocol (MBC):

• Subculturing: Following MIC determination, aliquot a small volume from the wells showing no growth onto agar plates.

• Incubation: Incubate the agar plates at 37°C for 18-24 hours.

• MBC Determination: The MBC is the lowest concentration that shows no bacterial growth on the agar plates.

Data Presentation:

Test Organism	MIC (µg/mL)	MBC (µg/mL)
S. aureus	Enter Data	Enter Data
E. coli	Enter Data	Enter Data

Preliminary Mechanism of Action (MOA) Studies

Understanding the MOA is crucial for lead optimization. Based on the known activities of other thiazole derivatives, initial investigations can focus on cell membrane integrity and DNA replication enzymes.[1][8]

Caption: Preliminary Mechanism of Action Investigation Workflow.

Cell Membrane Integrity Assay

This assay determines if the compound disrupts the bacterial cell membrane, leading to leakage of intracellular components.

Protocol (Propidium Iodide Staining with Flow Cytometry):

• Bacterial Culture: Grow the test bacteria to the mid-logarithmic phase.

• Treatment: Treat the bacterial cells with the test compound at its MIC and 2x MIC for a defined period.

• Staining: Add propidium iodide (PI) and SYTO 9 to the cell suspension. PI can only enter cells with compromised membranes, while SYTO 9 stains all cells.[7]

• Flow Cytometry: Analyze the stained cells using a flow cytometer. An increase in the PI-positive population indicates membrane damage.

DNA Gyrase and Topoisomerase I Inhibition Assays

These enzymatic assays assess the compound's ability to inhibit key bacterial enzymes involved in DNA replication.[9][10][11]

Protocol:

• Reaction Mixture: Prepare a reaction mixture containing purified bacterial DNA gyrase or topoisomerase I, supercoiled plasmid DNA (for gyrase) or relaxed plasmid DNA (for topoisomerase I), and the necessary cofactors.

• Inhibition: Add the test compound at various concentrations to the reaction mixture.

• Incubation: Incubate the mixture at the optimal temperature for the enzyme.

• Analysis: Analyze the DNA topology by agarose gel electrophoresis. Inhibition is observed as a decrease in the conversion of the substrate DNA to its product.[11]

Cytotoxicity and In Vivo Efficacy Evaluation

Promising lead compounds with potent in vitro activity and a favorable preliminary MOA profile should be evaluated for their safety and in vivo efficacy.

Cytotoxicity Assay (MTT Assay)

This assay assesses the compound's toxicity to mammalian cells, providing an initial indication of its therapeutic window.[12][13]

Protocol:

• Cell Seeding: Seed a suitable mammalian cell line (e.g., HEK293) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compound for 24-48 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will convert MTT into a purple formazan product.[12]

• Solubilization and Measurement: Solubilize the formazan crystals and measure the absorbance at a specific wavelength (e.g., 570 nm).

• IC50 Determination: Calculate the half-maximal inhibitory concentration (IC50) to quantify the compound's cytotoxicity.

In Vivo Efficacy Models

Standard murine models are employed to evaluate the compound's ability to treat bacterial infections in a living organism.

5.2.1. Murine Thigh Infection Model

This localized infection model is highly standardized for evaluating the pharmacodynamics of antimicrobial agents.[12][14][15]

Protocol:

• Neutropenia Induction: Render mice neutropenic by intraperitoneal injection of cyclophosphamide.[14][15]

• Infection: Inject a standardized inoculum of the test bacterium (e.g., S. aureus) into the thigh muscle of the mice.

• Treatment: Administer the test compound at various doses and schedules via a clinically relevant route (e.g., intravenous or oral).

• Efficacy Assessment: After a defined treatment period (e.g., 24 hours), euthanize the mice, excise the thighs, and homogenize the tissue to determine the bacterial load (CFU/gram of tissue). A significant reduction in bacterial load compared to the vehicle control indicates efficacy.[15]

5.2.2. Murine Sepsis Model

This systemic infection model assesses the compound's ability to improve survival in a life-threatening infection.[1][3][5]

Protocol:

• Infection: Induce sepsis by intraperitoneal injection of a standardized bacterial inoculum.

• Treatment: Administer the test compound at various doses.

• Efficacy Assessment: Monitor the survival of the mice over a period of several days. An increase in the survival rate compared to the control group indicates efficacy. Bacterial counts in the blood and organs can also be determined at specific time points.[3][5]

Conclusion

The protocols and workflows detailed in these application notes provide a robust framework for the systematic development of novel antimicrobial agents derived from 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. By following this structured approach, from synthesis and in vitro screening to MOA studies and in vivo evaluation, researchers can efficiently identify and characterize promising lead compounds with the potential to address the critical challenge of antimicrobial resistance.

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scale-up synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

An Application Note and Protocol for the Scale-Up Synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Authored by: Dr. Gemini, Senior Application Scientist

Introduction

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a pivotal intermediate in the synthesis of numerous active pharmaceutical ingredients (APIs), most notably the protease inhibitor Ritonavir, a cornerstone of antiretroviral therapy. The efficient and scalable production of this complex heterocyclic building block is therefore of critical importance to the pharmaceutical industry. This document provides a comprehensive guide for the laboratory-scale synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, with a focus on robust and scalable methodologies. The proposed synthetic route is grounded in established principles of organic chemistry, including the renowned Hantzsch thiazole synthesis, and is designed to deliver the target compound with high purity and yield.

Synthetic Strategy Overview

The synthesis is designed as a three-stage process, commencing with the formation of a key α-haloketone intermediate, followed by the construction of the thiazole core, and culminating in a regioselective bromination. This strategy is outlined below:

Figure 1: Proposed three-stage synthetic pathway.

Part 1: Synthesis of 1-Chloro-4-hydroxy-3-pentanone (Intermediate 1)

The initial stage involves the conversion of the readily available starting material, α-acetyl-γ-butyrolactone, into the key α-chloroketone intermediate. This transformation is achieved through a carefully controlled ring-opening and chlorination process.

Protocol: Synthesis of Intermediate 1

Materials and Equipment:

Reagent/Equipment	Specification
α-Acetyl-γ-butyrolactone	≥98% purity
Hydrochloric acid (HCl)	Concentrated (37%)
Acetic acid	Glacial
Dichloromethane (DCM)	Anhydrous
Sodium bicarbonate (NaHCO₃)	Saturated aqueous solution
Brine	Saturated NaCl solution
Anhydrous sodium sulfate (Na₂SO₄)	Granular
1 L three-necked round-bottom flask	-
Reflux condenser	-
Addition funnel	-
Magnetic stirrer with heating mantle	-
Rotary evaporator	-

Procedure:

• Reaction Setup: Equip a 1 L three-necked round-bottom flask with a reflux condenser, an addition funnel, and a magnetic stirrer. Place the flask in a heating mantle.

• Reagent Charging: Charge the flask with α-acetyl-γ-butyrolactone (128.13 g, 1.0 mol) and glacial acetic acid (300 mL).

• Reaction Initiation: While stirring, slowly add concentrated hydrochloric acid (120 mL, approx. 1.44 mol) through the addition funnel over a period of 30 minutes. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.

• Heating and Monitoring: After the addition is complete, heat the mixture to a gentle reflux (approximately 90-100 °C) for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture into a separatory funnel containing 500 mL of cold water and 300 mL of dichloromethane (DCM).

  • Separate the organic layer. Extract the aqueous layer with an additional 150 mL of DCM.

  • Combine the organic layers and wash sequentially with 200 mL of saturated sodium bicarbonate solution (caution: effervescence), 200 mL of water, and 200 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 1-chloro-4-hydroxy-3-pentanone as an oil. This intermediate is often used in the next step without further purification.

Part 2: Synthesis of 4-(2-Hydroxyethyl)-5-methylthiazole (Intermediate 2)

This stage employs the Hantzsch thiazole synthesis, a classic and efficient method for constructing the thiazole ring.[1][2] The α-chloroketone intermediate from Part 1 is reacted with thioformamide.

Protocol: Synthesis of Intermediate 2

Materials and Equipment:

Reagent/Equipment	Specification
1-Chloro-4-hydroxy-3-pentanone	Crude product from Part 1
Thioformamide	≥97% purity
Ethanol	200 proof
Sodium hydroxide (NaOH)	10% aqueous solution
Ethyl acetate	Reagent grade
2 L three-necked round-bottom flask	-
Mechanical stirrer	-
Thermometer	-
Ice bath	-

Procedure:

• Reaction Setup: Set up a 2 L three-necked round-bottom flask with a mechanical stirrer and a thermometer.

• Reagent Charging: Dissolve the crude 1-chloro-4-hydroxy-3-pentanone (approx. 1.0 mol) in 800 mL of ethanol in the flask.

• Reaction Initiation: Cool the solution to 10-15 °C using an ice bath. Slowly add thioformamide (73.12 g, 1.2 mol) portion-wise over 30 minutes, ensuring the temperature does not exceed 25 °C.

• Reaction and Monitoring: After the addition, remove the ice bath and allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction for completion by TLC or HPLC.

• Work-up:

  • Cool the reaction mixture in an ice bath.

  • Slowly add 10% aqueous sodium hydroxide solution to adjust the pH to 8-9.

  • Concentrate the mixture under reduced pressure to remove the ethanol.

  • Extract the resulting aqueous residue with ethyl acetate (3 x 300 mL).

  • Combine the organic extracts and wash with brine (200 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter and concentrate the organic solution under reduced pressure.

  • The crude product can be purified by vacuum distillation or column chromatography to yield pure 4-(2-hydroxyethyl)-5-methylthiazole.

Part 3: Synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (Final Product)

The final step is a regioselective bromination of the thiazole ring at the C2 position. N-Bromosuccinimide (NBS) is an effective and commonly used reagent for this transformation.[3]

Protocol: Synthesis of the Final Product

Materials and Equipment:

Reagent/Equipment	Specification
4-(2-Hydroxyethyl)-5-methylthiazole	Purified product from Part 2
N-Bromosuccinimide (NBS)	≥98% purity
Acetonitrile	Anhydrous
Sodium thiosulfate (Na₂S₂O₃)	10% aqueous solution
1 L round-bottom flask	-
Magnetic stirrer	-
Light protection (aluminum foil)	-

Procedure:

• Reaction Setup: In a 1 L round-bottom flask protected from light with aluminum foil, dissolve 4-(2-hydroxyethyl)-5-methylthiazole (143.21 g, 1.0 mol) in 500 mL of anhydrous acetonitrile.

• Reagent Addition: Cool the solution to 0-5 °C in an ice bath. Add N-Bromosuccinimide (177.98 g, 1.0 mol) portion-wise over 1 hour, maintaining the temperature below 10 °C.

• Reaction and Monitoring: Stir the reaction mixture at 0-5 °C for 2-3 hours. Monitor the disappearance of the starting material by TLC or HPLC.

• Work-up:

  • Quench the reaction by adding 200 mL of 10% aqueous sodium thiosulfate solution.

  • Remove the acetonitrile under reduced pressure.

  • Extract the aqueous residue with ethyl acetate (3 x 250 mL).

  • Combine the organic layers and wash with brine (200 mL).

  • Dry over anhydrous sodium sulfate.

• Purification:

  • Filter and concentrate the solution to obtain the crude product.

  • Purify the crude material by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole as a solid.

Process Safety and Scale-Up Considerations

• Hazardous Reagents: Concentrated acids, thioformamide (toxic), and NBS (lachrymator) should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Exothermic Reactions: The initial ring-opening and the bromination reactions are exothermic. On a larger scale, efficient heat dissipation is crucial. A jacketed reactor with controlled cooling should be used.

• In-Process Controls: For scale-up, robust in-process analytical methods (e.g., HPLC) are essential to monitor reaction completion and impurity profiles at each stage.

• Purification: Vacuum distillation and recrystallization are generally scalable purification techniques. For industrial production, optimization of solvent volumes and crystallization conditions is necessary to maximize yield and purity while minimizing waste.

Quality Control

The final product should be characterized to confirm its identity and purity.

Analytical Method	Specification
Appearance	Off-white to pale yellow solid
Melting Point	To be determined experimentally
¹H NMR	Spectrum should be consistent with the structure
¹³C NMR	Spectrum should be consistent with the structure
Mass Spectrometry	M/z corresponding to the molecular weight
HPLC Purity	≥98%

Experimental Workflow Visualization

Figure 2: Step-by-step experimental workflow.

References

• Chem Help Asap. Hantzsch Thiazole Synthesis. Available at: [Link]

• Banu, K., & Pandiyan, J. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 22(12), 2056. Available at: [Link]

• Organic Chemistry Portal. N-Bromosuccinimide (NBS). Available at: [Link]

• LookChem. 2-Acetylbutyrolactone. Available at: [Link]

Sources

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Bromosuccinimide (NBS) [organic-chemistry.org]

analytical HPLC method for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

An Application Note and Protocol for the Analysis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole by High-Performance Liquid Chromatography (HPLC)

Abstract

This document details a robust and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. This thiazole derivative is a key intermediate in the synthesis of various biologically active molecules and pharmaceutical compounds.[1] The accurate determination of its purity and concentration is critical for ensuring the quality and consistency of downstream products. The developed method utilizes a C18 stationary phase with an isocratic mobile phase of acetonitrile and acidified water, offering excellent selectivity, accuracy, and precision. The method has been validated according to the International Council for Harmonisation (ICH) guidelines to demonstrate its suitability for its intended purpose in research and quality control environments.[2][3]

Introduction and Method Rationale

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a heterocyclic building block whose structural features, including the reactive bromine atom and the versatile hydroxyethyl group, make it valuable in medicinal chemistry and materials science.[1] The quality of such intermediates directly impacts the safety and efficacy of the final active pharmaceutical ingredients (APIs). Therefore, a reliable analytical method is required to assess purity, quantify the compound in reaction mixtures, and perform stability studies.

High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for pharmaceutical analysis due to its high resolution, sensitivity, and quantitative accuracy.[4][5] A reversed-phase (RP-HPLC) modality was selected as the foundational approach for this method.[6][7] This choice is based on the physicochemical properties of the analyte; as a polar aromatic compound, it is well-suited for separation on a non-polar stationary phase with a polar mobile phase.[8][9] The C18 (octadecylsilane) bonded silica column is the most widely used stationary phase in RP-HPLC and provides excellent retention and separation for a broad range of molecules, including thiazole derivatives.[6][10][11]

The method development strategy focused on achieving a symmetric peak shape, adequate retention, and efficient separation from potential impurities. This was accomplished by optimizing the mobile phase composition, specifically the ratio of organic modifier (acetonitrile) to aqueous phase, and by acidifying the aqueous phase to suppress the ionization of any residual silanol groups on the stationary phase, thereby improving peak symmetry.[12][13]

Optimized Analytical Method & Chromatographic Conditions

The following section details the finalized instrumentation and parameters for the analysis.

Materials and Reagents

Item	Specification
2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole	Reference Standard (>99% purity)
Acetonitrile (ACN)	HPLC Grade or higher
Water	HPLC or Milli-Q Grade
Formic Acid (FA)	LC-MS Grade or equivalent
Methanol	HPLC Grade (for cleaning)

Instrumentation and Equipment

Parameter	Condition
HPLC System	Agilent 1260 Infinity II, Waters Alliance e2695, or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and PDA/UV detector.
Analytical Column	Phenomenex Luna C18(2) (150 x 4.6 mm, 5 µm) or equivalent C18 column.
Mobile Phase	Isocratic: Acetonitrile / Water (0.1% Formic Acid) (40:60, v/v).[14]
Flow Rate	1.0 mL/min.
Column Temperature	30 °C.
Detection Wavelength	245 nm (based on UV scan of the analyte).
Injection Volume	10 µL.
Run Time	10 minutes.

Standard and Sample Preparation Protocol

Accurate preparation of standards and samples is critical for reliable quantitative results.

Preparation of Mobile Phase

• To prepare the aqueous component, add 1.0 mL of Formic Acid to a 1 L volumetric flask and dilute to the mark with HPLC-grade water. Mix thoroughly.

• Filter the aqueous and organic (Acetonitrile) phases separately through a 0.45 µm membrane filter to remove particulates.[13]

• Degas both phases for 10-15 minutes using an ultrasonic bath or an online degasser to prevent bubble formation in the pump.

• Combine the filtered and degassed solvents in the final 40:60 (ACN:Water) ratio.

Preparation of Standard Stock Solution (1000 µg/mL)

• Accurately weigh approximately 25 mg of the 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole reference standard into a 25 mL volumetric flask.

• Add approximately 15 mL of the mobile phase as the diluent and sonicate for 5 minutes, or until fully dissolved.

• Allow the solution to return to ambient temperature.

• Dilute to the mark with the mobile phase and mix thoroughly by inverting the flask 15-20 times.

Preparation of Working Standard and Sample Solutions

• Prepare a working standard solution at a concentration of 100 µg/mL by diluting 1.0 mL of the Standard Stock Solution to 10.0 mL with the mobile phase.

• For unknown samples (e.g., from a reaction mixture or formulation), accurately weigh an amount of sample expected to contain approximately 10 mg of the analyte into a 100 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase. This yields a target concentration of 100 µg/mL.

• Filter the final sample solution through a 0.45 µm PTFE syringe filter into an HPLC vial before analysis to remove any insoluble matter.

Analytical Workflow Diagram

The following diagram illustrates the complete analytical process from sample preparation to final data analysis.

Caption: Workflow for the HPLC analysis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Method Validation

The analytical method was validated in accordance with ICH Q2(R2) guidelines to establish its performance characteristics and ensure its suitability for the intended application.[3][15] The objective of validation is to demonstrate that the analytical procedure is fit for its intended purpose.[3]

System Suitability

Before each validation run, a system suitability test was performed by making six replicate injections of the 100 µg/mL working standard. The acceptance criteria must be met for the analytical run to be considered valid.[16]

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (%RSD)	≤ 2.0% for peak area and retention time

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradation products.[4] A solution of the diluent (blank) was injected, showing no interfering peaks at the retention time of the analyte. Furthermore, forced degradation studies (acid, base, oxidative, thermal) were conducted, and the main analyte peak was resolved from all degradation product peaks, demonstrating the stability-indicating nature of the method.

Linearity and Range

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.[15] Linearity was established by preparing a series of solutions from 25 µg/mL to 150 µg/mL (25%, 50%, 75%, 100%, 125%, 150% of the working concentration). The calibration curve was generated by plotting the peak area against the concentration.

Parameter	Result
Range	25 - 150 µg/mL
Correlation Coefficient (r²)	≥ 0.999
Y-intercept	Close to zero

Accuracy

The accuracy of an analytical method is the closeness of test results to the true value.[4] It was determined by analyzing samples of a known concentration at three levels (80%, 100%, and 120% of the working concentration) in triplicate. The percentage recovery was calculated.

Concentration Level	Mean Recovery (%)	%RSD
80 µg/mL (80%)	99.5%	0.8%
100 µg/mL (100%)	100.2%	0.5%
120 µg/mL (120%)	99.8%	0.7%
Acceptance Criteria	98.0 - 102.0%	≤ 2.0%

Precision

Precision was evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day).[16]

• Repeatability: Six separate samples were prepared at 100% of the test concentration and analyzed on the same day.

• Intermediate Precision: The repeatability study was duplicated on a different day by a different analyst using a different HPLC system.

Precision Level	%RSD of Assay Results
Repeatability (n=6)	0.6%
Intermediate Precision (n=12)	0.9%
Acceptance Criteria	≤ 2.0%

Limits of Detection (LOD) and Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD: The lowest amount of analyte that can be detected but not necessarily quantitated.

• LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

Parameter	Result
LOD	0.5 µg/mL
LOQ	1.5 µg/mL

Robustness

The robustness of the method was evaluated by introducing small, deliberate variations to the chromatographic conditions and observing the effect on the results. The parameters varied included flow rate (±0.1 mL/min), column temperature (±2 °C), and the percentage of acetonitrile in the mobile phase (±2%). In all cases, the system suitability parameters were met, and the assay results were not significantly affected, demonstrating the method's reliability during normal usage.

Conclusion

The RP-HPLC method described in this application note is rapid, specific, accurate, precise, and robust for the quantitative determination of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. The validation results confirm that the method is suitable for its intended purpose of purity testing and assay in quality control and research and development settings. The comprehensive, step-by-step protocol ensures that the method can be readily implemented in any laboratory equipped with standard HPLC instrumentation.

References

• Jandera, P. (1999). Sample cleanup and reversed-phase high-performance liquid chromatographic analysis of polar aromatic compounds in groundwater samples from a former gas plant. Journal of Chromatography A, 862(2), 137-45. Available at: [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. Available at: [Link]

• Patel, K. et al. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences, 4(4), 20-27. Available at: [Link]

• Jones, H. (n.d.). The HPLC Analysis of Polar Analytes with Aqueous Mobile Phases. Chromatography Online. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of Thiazole on Newcrom R1 HPLC column. Available at: [Link]

• Kamkhede, D. B., & Solanki, P. R. (2015). Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique. International Journal of Scientific & Technology Research, 4(9), 393-396. Available at: [Link]

• Hoffman Fine Chemicals. (n.d.). 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. Available at: [Link]

• da Silva, C. S. et al. (2023). Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03): Validation of an HPLC-UV Quantification Method. ACS Omega, 8(16), 14769–14777. Available at: [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. Available at: [Link]

• Singh, K. et al. (2022). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. BMC Chemistry, 16(1), 84. Available at: [Link]

• Wikipedia. (2023). Reversed-phase chromatography. Available at: [Link]

• Jordi Labs. (n.d.). Reverse Phase/ Normal Phase HPLC Analytical Techniques. Available at: [Link]

• AMSbiopharma. (2023). ICH Guidelines for Analytical Method Validation Explained. Available at: [Link]

• MySkinRecipes. (n.d.). 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. Available at: [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Available at: [Link]

• Chan, C. C. et al. (2004). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Pharmaceutical Technology. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 2-Bromo-5-methyl-1,3-thiazole. PubChem Compound Database. Available at: [Link]

• University of Pretoria. (2023). A Highly Sensitive RP HPLC-PDA Analytical Method for a Novel Pyrazolone Compound. Molecules, 28(22), 7549. Available at: [Link]

• AbacipharmTech. (n.d.). 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. Available at: [Link]

• CIPAC. (2020). Multi-active method for the analysis of active substances in formulated products. Available at: [Link]

• Lunn, G. (2005). HPLC Methods for Recently Approved Pharmaceuticals. John Wiley & Sons, Inc. Available at: [Link]

• Akocak, S. et al. (2023). Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities: In Vitro and In Silico Potentials. Molecules, 28(10), 4057. Available at: [Link]

Sources

• 1. 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole [myskinrecipes.com]
• 2. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 3. database.ich.org [database.ich.org]
• 4. actascientific.com [actascientific.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Reversed-phase chromatography - Wikipedia [en.wikipedia.org]
• 7. jordilabs.com [jordilabs.com]
• 8. Sample cleanup and reversed-phase high-performance liquid chromatographic analysis of polar aromatic compounds in groundwater samples from a former gas plant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns | SIELC Technologies [sielc.com]
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• 11. pubs.acs.org [pubs.acs.org]
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• 13. repository.up.ac.za [repository.up.ac.za]
• 14. cipac.org [cipac.org]
• 15. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 16. demarcheiso17025.com [demarcheiso17025.com]

Application Note: The Strategic Role of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in the Synthesis of Novel Anti-Inflammatory Agents

Abstract

The thiazole nucleus is a cornerstone pharmacophore in medicinal chemistry, present in a multitude of FDA-approved drugs, including prominent anti-inflammatory agents.[1] This application note elucidates the synthetic versatility of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole , a highly functionalized building block poised for the development of next-generation anti-inflammatory drugs. We explore its strategic utility in constructing complex molecular architectures, focusing on its reactivity in palladium-catalyzed cross-coupling reactions. Detailed protocols for Suzuki and Heck couplings are provided, alongside a discussion of the mechanistic rationale for targeting key inflammatory pathways, such as those mediated by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.[2][3]

Introduction: The Thiazole Scaffold in Anti-Inflammatory Drug Design

Inflammation is a complex biological response to harmful stimuli, and its chronic dysregulation underlies numerous diseases.[4] Non-steroidal anti-inflammatory drugs (NSAIDs) are primary therapeutic agents, many of which function by inhibiting COX enzymes, key players in the arachidonic acid cascade that produces pro-inflammatory prostaglandins.[1][3] The thiazole ring is a privileged heterocyclic motif that has been extensively incorporated into anti-inflammatory drug candidates due to its favorable electronic properties and ability to engage in critical hydrogen bonding interactions within enzyme active sites.[5][6]

The subject of this guide, 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, offers a unique combination of reactive sites, making it an exceptionally valuable starting material for library synthesis and lead optimization.

• 2-Bromo Position: Serves as a classical "handle" for C-C and C-N bond formation via transition-metal-catalyzed cross-coupling reactions. This allows for the strategic introduction of aryl or heteroaryl moieties, a common feature in selective COX-2 inhibitors.

• 4-(2-hydroxyethyl) Side Chain: Provides a site for secondary modifications such as esterification, etherification, or oxidation. This allows for fine-tuning of physicochemical properties like solubility, lipophilicity, and metabolic stability, which are critical for optimizing a drug candidate's pharmacokinetic profile.

• 5-Methyl Group: This substituent can play a crucial role in modulating bioactivity and metabolic fate. For instance, in the case of the NSAID Meloxicam, the 5-methyl group on its thiazole ring is a primary site of oxidative metabolism, a detoxification pathway that contrasts with the bioactivation observed in its non-methylated analogue, Sudoxicam.[7][8]

Physicochemical Properties & Handling

A clear understanding of the starting material's properties is fundamental to successful synthesis.

Property	Value	Source
CAS Number	496062-16-9	[9]
Molecular Formula	C₆H₈BrNOS	[10]
Molecular Weight	222.10 g/mol	[10]
Appearance	Varies (Typically a solid or oil)	N/A
Storage	Store at room temperature, keep dry.	[10]
Safety	Standard precautions for bromo-heterocycles should be taken. Refer to the Material Safety Data Sheet (MSDS).	N/A

Synthetic Utility & Core Protocols

The primary synthetic value of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole lies in its utility in palladium-catalyzed cross-coupling reactions. These methods are pillars of modern medicinal chemistry for their reliability and functional group tolerance.[11][12]

Suzuki-Miyaura Coupling: Building Bi-Aryl Scaffolds

The Suzuki-Miyaura reaction is an exceptionally powerful method for forming C-C bonds between the 2-position of the thiazole and various aryl or heteroaryl boronic acids/esters.[12][13] This is a foundational step for creating structures that mimic the core of many COX inhibitors.

Protocol: Suzuki-Miyaura Coupling of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole with 4-Methoxyphenylboronic Acid

This protocol details a representative coupling to synthesize 2-(4-methoxyphenyl)-4-(2-hydroxyethyl)-5-methylthiazole.

Materials:

• 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 eq)

• 4-Methoxyphenylboronic Acid (1.5 eq)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 eq)

• Triphenylphosphine (PPh₃) (0.04 eq) or a more advanced ligand like SPhos

• Potassium Carbonate (K₂CO₃), anhydrous (3.0 eq)

• 1,4-Dioxane and Water (4:1 mixture), deoxygenated

Procedure:

• Vessel Preparation: To an oven-dried Schlenk flask, add 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 mmol), 4-methoxyphenylboronic acid (1.5 mmol), and K₂CO₃ (3.0 mmol).

• Inert Atmosphere: Seal the flask with a septum, and purge with argon or nitrogen for 10-15 minutes.

• Catalyst Addition: Under a positive pressure of inert gas, add Pd(OAc)₂ (0.02 mmol) and the phosphine ligand (0.04 mmol).

  • Causality Note: The Pd(II) precatalyst is reduced in situ to the active Pd(0) species. The phosphine ligand stabilizes the catalyst, prevents palladium black precipitation, and facilitates the oxidative addition and reductive elimination steps of the catalytic cycle.[12]

• Solvent Addition: Add the deoxygenated dioxane/water solvent mixture (5 mL) via syringe.

  • Causality Note: Water is often crucial in Suzuki couplings; the hydroxide or carbonate base is more soluble and active in its presence, which facilitates the critical transmetalation step.[13]

• Reaction: Heat the mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 4-12 hours.

• Work-up: a. Cool the reaction to room temperature. b. Dilute with ethyl acetate (20 mL) and water (20 mL). c. Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 15 mL). d. Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

Fig 1. Generalized workflow for the Suzuki-Miyaura cross-coupling protocol.

Heck Reaction: Synthesis of Alkenyl-Thiazoles

The Mizoroki-Heck reaction provides a pathway to couple the 2-bromo position with alkenes, forming a new C-C bond and introducing an alkenyl substituent.[11][14] This can be used to synthesize rigidified analogs or introduce reactive handles for further derivatization (e.g., via Michael addition).

Protocol: Heck Reaction of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole with Ethyl Acrylate

Materials:

• 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 eq)

• Ethyl Acrylate (1.5 eq)

• Palladium(II) acetate (Pd(OAc)₂) (0.01 eq)

• Tri(o-tolyl)phosphine (P(o-tol)₃) (0.02 eq)

• Triethylamine (Et₃N) (2.0 eq)

• Acetonitrile (MeCN), anhydrous

Procedure:

• Vessel Preparation: In a round-bottom flask equipped with a condenser, add Pd(OAc)₂ (0.01 mmol) and P(o-tol)₃ (0.02 mmol) under a nitrogen atmosphere.

• Reagent Addition: Add anhydrous acetonitrile, followed by 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 mmol), ethyl acrylate (1.5 mmol), and triethylamine (2.0 mmol).

  • Causality Note: Triethylamine acts as the base required to regenerate the active Pd(0) catalyst from the palladium-hydride species formed during the β-hydride elimination step.[15] The choice of a bulky phosphine ligand like P(o-tol)₃ can often improve reaction rates and yields.[16]

• Reaction: Heat the mixture to reflux (approx. 82 °C) and stir. Monitor the reaction by TLC.

• Work-up: a. Upon completion, cool the mixture and filter through a pad of Celite to remove the palladium catalyst.[14] b. Concentrate the filtrate under reduced pressure. c. Dissolve the residue in ethyl acetate and wash with water and then brine. d. Dry the organic phase over anhydrous MgSO₄, filter, and concentrate.

• Purification: Purify the crude product by flash chromatography to obtain the desired ethyl (E)-3-(4-(2-hydroxyethyl)-5-methylthiazol-2-yl)acrylate.

Targeting Inflammatory Pathways

The ultimate goal of synthesizing these novel thiazole derivatives is to inhibit key targets in the inflammatory cascade. The arachidonic acid pathway is a primary focus for NSAID development.

Sources

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experimental procedure for derivatizing 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

An Application Guide to the Strategic Derivatization of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Potential of a Privileged Scaffold

The thiazole ring is a cornerstone heterocyclic motif in medicinal chemistry, appearing in a multitude of FDA-approved drugs and clinical candidates.[1][2][3] Its unique electronic properties and ability to engage in hydrogen bonding make it a "privileged structure" in drug design.[4] 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a particularly valuable and versatile building block, offering two distinct and orthogonal reactive sites for chemical modification. This dual reactivity allows for the systematic and strategic construction of diverse molecular architectures, making it an ideal starting point for generating libraries of compounds for structure-activity relationship (SAR) studies.

This application note provides a detailed guide to the primary derivatization strategies for this scaffold, focusing on both the C2-bromo position of the thiazole ring and the primary alcohol of the C4-hydroxyethyl side chain. We will delve into the mechanistic basis for these transformations, provide field-tested experimental protocols, and discuss the critical parameters that ensure reaction success and reproducibility.

Strategic Overview of Derivatization Pathways

The synthetic utility of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole stems from its two chemically distinct functional groups. The C2-bromine atom is susceptible to displacement via nucleophilic aromatic substitution or participation in transition metal-catalyzed cross-coupling reactions.[5][6][7] Concurrently, the terminal hydroxyl group can be readily converted into esters, ethers, or other functionalities. This orthogonality allows for a stepwise and controlled derivatization process.

Caption: Key derivatization pathways for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Part 1: Modification at the Thiazole C2-Position

The C2 position of the thiazole ring is electron-deficient due to the inductive effect of the adjacent nitrogen and sulfur atoms, making the attached bromine an excellent leaving group for substitution reactions.[7]

Nucleophilic Aromatic Substitution (SNAr)

SNAr provides a direct and often high-yielding method for installing heteroatomic nucleophiles at the C2 position. This reaction is fundamental for synthesizing 2-aminothiazoles and 2-thiothiazoles, which are prevalent in biologically active molecules.[8][9]

Causality of Experimental Choices:

• Solvent: A polar aprotic solvent like Dimethylformamide (DMF) or Acetonitrile (MeCN) is typically used to dissolve the reactants and facilitate the formation of the charged Meisenheimer intermediate.

• Base: A non-nucleophilic base, such as potassium carbonate (K₂CO₃) or triethylamine (Et₃N), is required to neutralize the HBr generated during the reaction and, in the case of thiol nucleophiles, to deprotonate the thiol to the more nucleophilic thiolate.[8]

• Temperature: Heating is often necessary to overcome the activation energy of the reaction, typically in the range of 70-120 °C.

Protocol 1: Synthesis of 2-Amino-4-(2-hydroxyethyl)-5-methylthiazole Derivative

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 eq), the desired primary or secondary amine (1.2-1.5 eq), and potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous DMF to achieve a substrate concentration of approximately 0.5 M.

• Reaction: Stir the mixture at 90 °C and monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-12 hours).

• Work-up: Cool the reaction to room temperature and pour it into a separatory funnel containing water and ethyl acetate.

• Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired 2-amino-thiazole derivative.

Palladium-Catalyzed Cross-Coupling Reactions

For the formation of C-C and certain C-N bonds, palladium-catalyzed cross-coupling reactions are indispensable tools in modern organic synthesis.[10][11] The Suzuki-Miyaura coupling, which joins an organoboron species with an organic halide, is particularly robust and tolerant of various functional groups, including the free hydroxyl group on our substrate.[12][13]

The Suzuki-Miyaura Catalytic Cycle: This reaction proceeds through a well-established catalytic cycle involving a palladium(0) active species. The key steps are oxidative addition of the aryl halide to the Pd(0) center, transmetalation of the organoboron species, and reductive elimination to form the new C-C bond and regenerate the Pd(0) catalyst.[11][12]

Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protocol 2: Suzuki-Miyaura Coupling with an Arylboronic Acid

• Reagent Preparation: In a Schlenk flask, combine 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 eq), the desired arylboronic acid (1.5 eq), and a base such as potassium carbonate (3.0 eq).

• Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq).

• Degassing and Solvent Addition: Evacuate and backfill the flask with nitrogen or argon three times. Add a degassed solvent mixture, such as 1,4-dioxane and water (4:1 v/v).

• Reaction: Heat the mixture to 90-100 °C under a nitrogen atmosphere until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Work-up: Cool the reaction to room temperature and dilute with ethyl acetate. Wash the organic layer with water and then with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting crude product by flash column chromatography to afford the C2-aryl-thiazole derivative.

Part 2: Modification at the C4-Hydroxyethyl Side Chain

The primary alcohol of the side chain provides a convenient handle for introducing functionality through classic O-alkylation and O-acylation reactions. These modifications can be used to alter solubility, introduce new pharmacophores, or attach linkers for conjugation.[4]

O-Esterification

Esterification is a straightforward method to cap the hydroxyl group. The use of a highly reactive acyl chloride or anhydride with a tertiary amine base is a common and effective approach.

Protocol 3: Synthesis of an Ester Derivative

• Reaction Setup: Dissolve 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 eq) and triethylamine (1.5 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask under a nitrogen atmosphere.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add the desired acyl chloride (1.1 eq) dropwise via syringe.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Work-up: Quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO₃). Separate the layers and extract the aqueous phase with DCM.

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude ester by column chromatography.

O-Etherification (Williamson Synthesis)

To form a more stable ether linkage, the Williamson ether synthesis is the method of choice. This involves deprotonation of the alcohol to form a more nucleophilic alkoxide, which then displaces a halide from an alkyl electrophile.

Causality and Safety:

• Base: A strong, non-nucleophilic base is required to fully deprotonate the alcohol. Sodium hydride (NaH) is highly effective but is pyrophoric and reacts violently with water. Extreme caution must be exercised. It should be handled under an inert atmosphere and quenched carefully.

• Solvent: Anhydrous polar aprotic solvents like Tetrahydrofuran (THF) or DMF are essential to prevent quenching the base and to solvate the alkoxide intermediate.

Protocol 4: Synthesis of an Ether Derivative

• Reaction Setup: To a flame-dried, three-neck flask under nitrogen, add a suspension of sodium hydride (60% dispersion in mineral oil, 1.2 eq) in anhydrous THF.

• Alcohol Addition: Cool the suspension to 0 °C. Add a solution of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 eq) in anhydrous THF dropwise. Stir at 0 °C for 30 minutes, then at room temperature for 30 minutes to ensure complete alkoxide formation.

• Electrophile Addition: Cool the reaction back to 0 °C and add the alkyl halide (e.g., benzyl bromide, 1.1 eq) dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir overnight.

• Quenching (Caution!): Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) at 0 °C.

• Work-up and Purification: Extract the mixture with ethyl acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, concentrate, and purify by column chromatography.

Summary of Derivatization Strategies

Reaction Type	Target Site	Key Reagents	Typical Conditions	Notes
Nucleophilic Substitution	C2-Bromo	Amine/Thiol, K₂CO₃	DMF, 90 °C	Direct method for C-N and C-S bond formation.
Suzuki-Miyaura Coupling	C2-Bromo	Boronic Acid, Pd(PPh₃)₄, Base	Dioxane/H₂O, 90 °C	Excellent for C-C bond formation; tolerates many functional groups.[11][12]
O-Esterification	C4-OH	Acyl Chloride, Et₃N	DCM, 0 °C to RT	Rapid and high-yielding for creating ester prodrugs or analogs.
O-Etherification	C4-OH	NaH, Alkyl Halide	THF, 0 °C to RT	Forms stable ether linkages; requires anhydrous conditions and caution.

Analytical Characterization

Confirmation of all derivatization products is essential. A standard suite of analytical techniques should be employed:

• Thin Layer Chromatography (TLC): For reaction monitoring and preliminary purity assessment.

• High-Performance Liquid Chromatography (HPLC): For accurate purity determination.[14][15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for unambiguous structure elucidation.[16]

• Mass Spectrometry (MS): To confirm the molecular weight of the desired product.

Conclusion

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a powerful and versatile starting material for the synthesis of novel chemical entities. By leveraging the distinct reactivity of its C2-bromo and C4-hydroxyethyl groups, researchers can access a wide array of derivatives through robust and well-established synthetic protocols. The methods outlined in this guide—nucleophilic aromatic substitution, palladium-catalyzed cross-coupling, esterification, and etherification—provide a solid foundation for any drug discovery or chemical biology program seeking to explore the chemical space around the privileged thiazole scaffold.

References

• ResearchGate. C‐S cross‐coupling reaction using 2‐bromothiazole as substrate and... | Download Scientific Diagram. Available at: [Link]

• Canadian Journal of Chemistry. A facile nucleophilic displacement of bromine in 2-amino-4-methyl-5-bromothiazole by a thiophenoxide anion. Available at: [Link]

• ResearchGate. General Synthetic Methods for Thiazole and Thiazolium Salts. Available at: [Link]

• ACS Publications. Synthesis and Biological Evaluation of Thiazole-Based Derivatives as Potential Acetylcholinesterase Inhibitors | ACS Omega. Available at: [Link]

• Journal of Scientific and Industrial Research. Chemistry of the thiazoles. Available at: [Link]

• Malaysian Journal of Analytical Sciences. A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Available at: [Link]

• Sourcing High-Purity Thiazole Derivatives: A Guide for Buyers. Available at: [Link]

• NIH. Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors. Available at: [Link]

• AIP Publishing. Synthesis and antioxidant activity screening of thiazole and oxazole derivative compounds. Available at: [Link]

• MDPI. Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Available at: [Link]

• MDPI. Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Available at: [Link]

• ResearchGate. (PDF) Derivatives from Thiazole Derivative. Available at: [Link]

• Chemistry LibreTexts. 17.2: Palladium catalyzed couplings. Available at: [Link]

• Journal of Organic and Pharmaceutical Chemistry. Synthesis of some new 5- substituted of. Available at: [Link]

• Asian Journal of Applied Chemistry Research. Derivatizing Reagents for Detection of Organic Compounds By HPLC. Available at: [Link]

• NIH. Palladium-catalyzed Suzuki-Miyaura cross-couplings of stable glycal boronates for robust synthesis of C-1 glycals. Available at: [Link]

• ResearchGate. Derivatizing Reagents for Detection of Organic Compounds By HPLC. Available at: [Link]

• MDPI. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Available at: [Link]

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Application Note: Rapid Microwave-Assisted Synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole Derivatives

Introduction

Thiazole derivatives are a cornerstone in medicinal chemistry and drug development, forming the structural core of numerous FDA-approved drugs.[1] Their wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties, makes them highly valuable scaffolds.[2][3][4] The title compound, 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, is a key intermediate for the synthesis of more complex molecules, where the bromine at the 2-position serves as a versatile handle for further functionalization through cross-coupling reactions.

Traditional methods for thiazole synthesis, such as the classic Hantzsch reaction, often necessitate long reaction times, harsh conditions, and tedious purification procedures.[1] Microwave-assisted organic synthesis (MAOS) has emerged as a transformative green chemistry technique, offering significant advantages over conventional heating.[5][6] By directly heating the reactants and solvents, microwave irradiation leads to rapid and uniform heating, which can dramatically reduce reaction times from hours to minutes, increase product yields, and enhance selectivity.[7][8] This approach not only accelerates the pace of research but also aligns with the principles of sustainable chemistry by reducing energy consumption and solvent use.[5][9]

This application note provides a detailed, two-step protocol for the synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole utilizing microwave irradiation. The first step outlines a modified Hantzsch synthesis for the precursor, 4-(2-hydroxyethyl)-5-methylthiazole. The second step details the regioselective bromination of this precursor at the 2-position.

Reaction Scheme

Caption: Overall synthetic route for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Part 1: Synthesis of 4-(2-hydroxyethyl)-5-methylthiazole (Precursor)

This protocol is an adaptation of the Hantzsch thiazole synthesis, optimized for microwave irradiation to enhance reaction efficiency.[4][10][11] The reaction condenses an α-haloketone with thiourea to form the thiazole ring.

Materials and Equipment

Reagent/Equipment	Grade/Specification
1-chloro-4-hydroxypentan-2-one	Reagent grade, ≥95%
Thiourea	ACS reagent, ≥99%
Ethanol (EtOH)	Anhydrous, 200 proof
Saturated Sodium Bicarbonate	NaHCO₃ solution
Ethyl Acetate (EtOAc)	ACS grade
Anhydrous Magnesium Sulfate	MgSO₄
Microwave Synthesizer	Dedicated chemical synthesis microwave reactor
10 mL Microwave Reaction Vial	With snap cap and magnetic stir bar
Standard Glassware	Erlenmeyer flasks, separatory funnel, beakers
Rotary Evaporator
Thin Layer Chromatography (TLC)	Silica gel plates with UV indicator (254 nm)

Experimental Protocol

• Reaction Setup: In a 10 mL microwave reaction vial, combine 1-chloro-4-hydroxypentan-2-one (1.0 mmol, 136.5 mg), thiourea (1.2 mmol, 91.3 mg), and a magnetic stir bar.

• Solvent Addition: Add 4 mL of anhydrous ethanol to the vial.

• Vial Sealing: Securely seal the vial with a cap.

• Microwave Irradiation: Place the vial in the cavity of the microwave synthesizer. Irradiate the mixture under the conditions specified in the table below. The instrument's software will modulate power to maintain the set temperature.

Parameter	Value
Temperature	100 °C
Reaction Time	15 minutes
Stirring	High
Pre-stirring	30 seconds
Maximum Power	200 W

• Reaction Monitoring: After irradiation, cool the vial to room temperature using compressed air. Check for reaction completion by TLC (Mobile phase: 50% Ethyl Acetate in Hexane). The product should be more nonpolar than the starting materials.

• Work-up:

  • Transfer the reaction mixture to a 50 mL round-bottom flask and concentrate under reduced pressure using a rotary evaporator to remove the ethanol.

  • Dissolve the residue in 20 mL of ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer with 15 mL of saturated sodium bicarbonate solution to neutralize any acid formed, followed by 15 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purification: The crude 4-(2-hydroxyethyl)-5-methylthiazole can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

Part 2: Synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (Final Product)

This step involves the electrophilic bromination of the synthesized thiazole precursor. The 2-position of the thiazole ring is susceptible to electrophilic substitution.[3] N-Bromosuccinimide (NBS) is a convenient and effective brominating agent for this transformation, and microwave irradiation can significantly accelerate the reaction.

Materials and Equipment

Reagent/Equipment	Grade/Specification
4-(2-hydroxyethyl)-5-methylthiazole	From Part 1
N-Bromosuccinimide (NBS)	Reagent grade, ≥98%
Acetonitrile (MeCN)	Anhydrous
Dichloromethane (DCM)	ACS grade
Saturated Sodium Thiosulfate	Na₂S₂O₃ solution
Anhydrous Sodium Sulfate	Na₂SO₄
Microwave Synthesizer	Dedicated chemical synthesis microwave reactor
10 mL Microwave Reaction Vial	With snap cap and magnetic stir bar
Standard Glassware	Erlenmeyer flasks, separatory funnel, beakers
Rotary Evaporator
Thin Layer Chromatography (TLC)	Silica gel plates with UV indicator (254 nm)

Experimental Protocol

• Reaction Setup: In a 10 mL microwave reaction vial, dissolve 4-(2-hydroxyethyl)-5-methylthiazole (1.0 mmol, 143.2 mg) in 5 mL of anhydrous acetonitrile. Add a magnetic stir bar.

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 mmol, 186.9 mg) to the solution.

• Vial Sealing: Securely seal the vial with a cap.

• Microwave Irradiation: Place the vial in the microwave synthesizer and irradiate according to the parameters below.

Parameter	Value
Temperature	80 °C
Reaction Time	10 minutes
Stirring	High
Pre-stirring	30 seconds
Maximum Power	150 W

• Reaction Monitoring: After cooling the vial to room temperature, monitor the reaction's progress via TLC (Mobile phase: 30% Ethyl Acetate in Hexane).

• Work-up:

  • Concentrate the reaction mixture using a rotary evaporator to remove the acetonitrile.

  • Dissolve the residue in 25 mL of dichloromethane (DCM) and transfer to a separatory funnel.

  • Wash the organic layer with 15 mL of saturated sodium thiosulfate solution to quench any remaining bromine, followed by 15 mL of brine.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of ethyl acetate in hexane) to obtain the pure 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Workflow and Data Summary

Caption: General experimental workflow for microwave synthesis.

Expected Results

Step	Reaction	Conventional Method (Est.)	Microwave Method	Expected Yield
1	Hantzsch Thiazole Synthesis	8-12 hours reflux	15 minutes	> 80%
2	Bromination with NBS	2-4 hours reflux	10 minutes	> 85%

Note: Yields are estimates based on similar reactions reported in the literature and are dependent on purification efficiency.

Discussion and Troubleshooting

The protocols described leverage the primary advantages of microwave synthesis: dramatic acceleration of reaction rates and often improved yields.[1][8] The choice of solvent is crucial; ethanol for the Hantzsch synthesis and acetonitrile for the bromination are polar solvents that efficiently absorb microwave energy, leading to rapid heating.[12]

Causality Behind Experimental Choices:

• Step 1 (Hantzsch Synthesis): Using a slight excess of thiourea ensures the complete consumption of the limiting α-haloketone. Ethanol is a common and effective solvent for this condensation.

• Step 2 (Bromination): Acetonitrile is a suitable polar aprotic solvent that facilitates the radical mechanism often involved in NBS brominations. Using a near-stoichiometric amount of NBS minimizes the formation of di-brominated or other side products.

Troubleshooting:

• Low Yield in Step 1: If the yield of the precursor is low, ensure the α-haloketone is fresh, as it can degrade over time. The reaction temperature can be incrementally increased (e.g., to 120 °C), or the reaction time extended.

• Incomplete Bromination in Step 2: If starting material remains, the reaction time can be extended, or the temperature slightly increased. Ensure the NBS is of high purity.

• Formation of Side Products: If multiple spots are observed on TLC, a lower reaction temperature may improve selectivity. Purification via column chromatography is essential to isolate the desired product.

Conclusion

Microwave-assisted synthesis provides a rapid, efficient, and scalable method for the preparation of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole and its derivatives. By significantly reducing reaction times and improving yields, this technology accelerates the discovery and development of new chemical entities for the pharmaceutical industry. The protocols outlined in this note offer a robust starting point for researchers, demonstrating the practical application of microwave chemistry in modern organic synthesis.

References

• Vertex AI Search. (n.d.). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview.
• Patsnap Eureka. (2025, July 3). Microwave-Assisted Synthesis: 10x Faster Organic Reactions.
• MDPI. (n.d.). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry.
• Advanced Journal of Chemistry, Section A. (n.d.). Importance of Microwave Heating in Organic Synthesis.
• ResearchGate. (2024, October 12). THE ROLE OF MICROWAVE -ASSISTED SYNTHESIS IN ORGANIC CHEMISTRY.
• Benchchem. (n.d.). Application Notes and Protocols for Microwave-Assisted Synthesis of Thiazole Derivatives.
• NIH. (2019, May 4). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking.
• FABAD Journal of Pharmaceutical Sciences. (2024, September 21). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics.
• Unknown Source. (2024, November 3). An Overview of Synthetic Derivatives of Thiazole and their Role in Therapeutics.
• NIH. (n.d.). Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas.
• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis.
• SynArchive. (n.d.). Hantzsch Thiazole Synthesis.
• Benchchem. (n.d.). Technical Support Center: Microwave-Assisted Synthesis with 2-Bromo-4-methylpyridine.

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Welcome to the technical support center for the synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this multi-step synthesis. Our focus is on providing actionable insights and robust protocols to improve yield, purity, and reproducibility.

Introduction: The Synthetic Challenge

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a key intermediate in the synthesis of various pharmaceutical agents, most notably third-generation cephalosporin antibiotics like Cefditoren pivoxil[1]. The synthetic route, while based on fundamental organic reactions, presents several critical junctures where yields can be significantly compromised. The most reliable and widely adopted strategy involves a two-part approach: the initial construction of the thiazole ring via Hantzsch synthesis, followed by a Sandmeyer-type reaction to introduce the bromine at the C2 position. This guide provides a structured approach to troubleshoot and optimize each of these critical stages.

Diagram 1: Overall Synthetic Workflow

Sources

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Technical Support Center: Synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Introduction: Welcome to the technical support center for the synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. This molecule is a critical intermediate in the synthesis of various pharmacologically active compounds, most notably the protease inhibitor Ritonavir.[1][2] The synthetic route, typically involving a Hantzsch-type thiazole formation followed by regioselective bromination, is robust yet susceptible to several side reactions that can impact yield, purity, and downstream applications.

This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in mechanistic principles and field-proven insights to help you navigate the common challenges encountered during this synthesis.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Q1: After the bromination step, my TLC/LC-MS shows multiple spots close to my product. What are the likely impurities?

A1: This is the most common issue encountered. The appearance of multiple spots indicates the formation of one or more side products. The primary culprits are typically related to the reactivity of the starting material and the reaction conditions.

• Side-Chain Oxidation: The primary alcohol of the hydroxyethyl group is susceptible to oxidation by certain brominating agents, particularly N-Bromosuccinimide (NBS).[3] This can result in the formation of the corresponding aldehyde or carboxylic acid.

• Over-bromination: While the C4 and C5 positions are blocked, aggressive reaction conditions (excess brominating agent, high temperature) can potentially lead to undesired reactions, though less common for this specific substrate. In other thiazole systems, di-bromination is a known side reaction.[4]

• Impurity from Starting Material: Incomplete conversion of the precursor, 4-(2-hydroxyethyl)-5-methylthiazole, will result in its presence in the final product mixture.

The following diagram illustrates the potential pathways for side product formation during the bromination step.

Caption: Formation of desired product and oxidation side products.

Troubleshooting Steps:

• Confirm Identity: Use LC-MS to get the molecular weights of the impurities. An increase of 14 amu suggests carboxylic acid formation, while a decrease of 2 amu points to the aldehyde.

• Modify Conditions:

  • Lower the reaction temperature to 0 °C or below to reduce the rate of side reactions.

  • Use a highly regioselective but less oxidizing brominating agent, such as copper(II) bromide (CuBr₂), which is known to be effective for the 5-position bromination of 2-aminothiazoles and can be adapted for the 2-position.[5]

  • Ensure precise stoichiometry. Use no more than 1.0-1.05 equivalents of the brominating agent.

• Purification: These byproducts can often be separated by column chromatography on silica gel. A gradient elution, starting with a non-polar solvent system (e.g., Hexane/Ethyl Acetate 9:1) and gradually increasing polarity, is typically effective.

Q2: My reaction yield is consistently low during the initial thiazole ring formation (Hantzsch synthesis). What factors should I investigate?

A2: Low yields in the Hantzsch synthesis step often trace back to three key areas: reactant purity, reaction conditions, and workup procedure.[6]

• Reactant Purity: The Hantzsch synthesis is sensitive to impurities in the α-haloketone and the thioamide source (e.g., thioformamide).[6] Ensure starting materials are of high purity, distilling them if necessary.

• Reaction Conditions:

  • Temperature: The reaction often requires heating to overcome the activation energy.[6] If you are running the reaction at room temperature, consider increasing the heat to reflux, while monitoring for decomposition.

  • Solvent: The polarity of the solvent is critical. While ethanol is common, a solvent screen might be necessary to optimize the yield.[6]

  • pH Control: The pH of the reaction medium can be crucial. After the condensation, the reaction mixture is typically made basic (pH 8.5-10.5) to isolate the product.[7] Improper pH adjustment can lead to product loss.

• Side Product Formation: One specific side product can arise if formic acid is used as the solvent or in the workup. The hydroxyl group can be esterified to form 4-(2-formyloxyethyl)-5-methylthiazole. This byproduct can be hydrolyzed back to the desired alcohol by heating the reaction mixture with water after the initial reaction is complete.[8]

The following table summarizes potential side products from both synthetic steps.

Side Product Name	Chemical Structure	Molecular Weight ( g/mol )	Formation Step	Likely Cause
4-(2-hydroxyethyl)-5-methylthiazole	C₆H₉NOS	143.21	Bromination	Incomplete reaction.
2-Bromo-5-methyl-4-thiazoleacetaldehyde	C₆H₆BrNOS	220.09	Bromination	Mild oxidation of the primary alcohol.
2-Bromo-5-methyl-4-thiazoleacetic Acid	C₆H₆BrNO₂S	236.09	Bromination	Harsh oxidation of the primary alcohol.
4-(2-formyloxyethyl)-5-methylthiazole	C₇H₉NO₂S	171.22	Thiazole Synthesis	Use of formic acid as a solvent without a hydrolysis step.[8]

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of the Hantzsch thiazole synthesis, and why is regioselectivity important?

A1: The Hantzsch thiazole synthesis is a classic condensation reaction that forms the thiazole ring. It proceeds via a multi-step pathway:

• Nucleophilic Attack: The sulfur atom of the thioamide acts as a nucleophile and attacks the electrophilic carbon of the α-haloketone in an SN2 reaction.[9]

• Cyclization: An intramolecular attack by the nitrogen atom onto the ketone's carbonyl carbon forms a five-membered ring intermediate (a hydroxythiazoline).

• Dehydration: The intermediate readily dehydrates (loses a molecule of water) to form the aromatic thiazole ring.

Regioselectivity becomes a major concern when using unsymmetrical ketones or substituted thioamides, as this can lead to the formation of isomers.[10] For the synthesis of 4-(2-hydroxyethyl)-5-methylthiazole from 1-chloro-2-oxobutan-4-ol and thioformamide, the regiochemistry is fixed by the defined structures of the reactants. However, ensuring conditions that favor this specific pathway over polymerization or other degradative side reactions is key to a successful synthesis.

Q2: Which brominating agent is best for converting 4-(2-hydroxyethyl)-5-methylthiazole to the 2-bromo derivative?

A2: The choice of brominating agent is a critical parameter that balances reactivity with selectivity.

• N-Bromosuccinimide (NBS): This is a very common and convenient reagent for allylic and benzylic bromination, as well as for brominating electron-rich heterocycles.[3] It is easier to handle than liquid bromine. However, its main drawback in this synthesis is its potential to act as an oxidizing agent, which can lead to the unwanted oxidation of the hydroxyethyl side chain.[3]

• Molecular Bromine (Br₂): A powerful brominating agent that is highly effective. However, it is highly corrosive and toxic, requiring careful handling. Its high reactivity can sometimes lead to over-bromination or other side reactions if not strictly controlled.

• Copper(II) Bromide (CuBr₂): This reagent is often used for the selective bromination of thiazoles and other heterocycles.[5] It generally offers higher regioselectivity and milder reaction conditions compared to Br₂ or NBS, making it an excellent choice to minimize side-chain oxidation.

For this specific synthesis, CuBr₂ is often the recommended starting point to maximize selectivity and minimize oxidation byproducts. If using NBS, the reaction must be performed at low temperatures with careful monitoring to prevent side-chain oxidation.

Q3: What is the best way to monitor the reaction and purify the final product?

A3: A systematic approach to reaction monitoring and purification is essential for obtaining high-purity 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Caption: A general workflow for reaction monitoring and purification.

Methodology:

• Reaction Monitoring:

  • Thin-Layer Chromatography (TLC): This is the quickest method. Use silica gel plates with a mobile phase such as 30-50% ethyl acetate in hexane. The starting material is more polar than the brominated product, so it will have a lower Rf value. Side products like the aldehyde will be less polar (higher Rf) than the alcohol product.

  • LC-MS: Provides the most detailed information, confirming the consumption of starting material and identifying the molecular weights of any side products formed.

• Workup:

  • After the reaction is complete, it is typically quenched with water or an aqueous solution of a reducing agent like sodium thiosulfate to destroy any excess brominating agent.[5]

  • The product is then extracted into an organic solvent (e.g., ethyl acetate, dichloromethane). The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification:

  • Column Chromatography: This is the most effective method for removing polar and non-polar impurities. A silica gel column with a hexane/ethyl acetate gradient is standard.

  • Recrystallization: If the crude product is a solid and of reasonable purity, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) can be an efficient final purification step.[6]

References

• BenchChem. (n.d.). Identifying side reactions in the Hantzsch synthesis of thiazoles.
• Guidechem. (n.d.). How to Synthesize 5-(2-Hydroxyethyl)-4-methylthiazole?.
• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity.
• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis.
• ChemicalBook. (n.d.). Ritonavir synthesis.
• Google Patents. (n.d.). CN101560195A - Preparation method of 4-methyl-5-(2-hydroxyethyl)-thiazole.
• Google Patents. (n.d.). CN102584740A - Synthesis method for 4-methyl-5-(2-ethoxyl)-thiazole.
• Organic Chemistry Portal. (n.d.). Thiazole synthesis.
• Google Patents. (n.d.). US6407252B1 - Process for the synthesis of ritonavir.
• Wikipedia. (n.d.). Thiazole.
• Google Patents. (n.d.). US2654760A - Preparation of 4-methyl-5-(beta-hydroxyethyl)-thiazole.
• Manus Aktteva Biopharma LLP. (n.d.). Intermediates of Ritonavir.
• Benchchem. (n.d.). Synthesis of 2-Amino-5-bromo-4-t-butylthiazole: A Detailed Protocol for Researchers.
• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS).
• Benchchem. (n.d.). Technical Support Center: Bromination of 2-Aminothiazoles with N-Bromosuccinimide.

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Technical Support Center: Purification of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Welcome to the technical support center for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex purification challenges associated with this versatile heterocyclic building block. As a key intermediate in the synthesis of various biologically active compounds, its purity is paramount for reliable and reproducible downstream applications.[1][2] This document provides in-depth troubleshooting advice, detailed protocols, and a scientific rationale behind the recommended procedures to ensure you achieve the desired purity for your research.

Understanding the Molecule: Synthesis and Potential Impurities

A robust purification strategy begins with understanding the potential impurities that may arise during the synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. While multiple synthetic routes exist for thiazole derivatives, a common approach involves the Hantzsch thiazole synthesis or a variation thereof.[3][4][5]

A plausible synthetic pathway could involve the reaction of a suitable α-bromoketone with a thioamide. For instance, the synthesis could start from 1-bromo-3-hydroxy-4-pentanone and thiourea.

Caption: A generalized workflow illustrating the synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole and the potential for impurity formation.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common issues encountered during the purification of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in a question-and-answer format.

Q1: My crude product is a dark, oily residue. How can I effectively purify it using column chromatography?

A1: A dark, oily crude product often indicates the presence of polymeric byproducts and other colored impurities. Flash column chromatography is a highly effective method for separating the target compound from these contaminants.[6][7]

Troubleshooting Steps:

• Choosing the Right Stationary Phase: Silica gel is the most common and effective stationary phase for the purification of moderately polar compounds like 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

• Solvent System Selection (Eluent):

  • Initial Screening: Start by performing thin-layer chromatography (TLC) to determine a suitable eluent system. A good solvent system will provide a retention factor (Rf) of 0.2-0.4 for the desired product.

  • Recommended Systems: A mixture of a non-polar solvent (like hexanes or heptane) and a more polar solvent (like ethyl acetate or dichloromethane) is typically effective.[6] Begin with a low polarity mixture (e.g., 9:1 Hexanes:Ethyl Acetate) and gradually increase the polarity.

Solvent System (Hexanes:Ethyl Acetate)	Observed Rf (Hypothetical)	Recommendation
9:1	~0.1	Too low, increase polarity.
7:3	~0.3	Good starting point for column.
1:1	~0.6	Too high, decrease polarity.

• Column Packing and Loading:

  • Dry Packing: For less polar solvent systems, dry packing the silica gel followed by wetting the column is an efficient method.[6]

  • Wet Loading vs. Dry Loading: If your crude product is an oil, you can dissolve it in a minimal amount of the initial eluent or a stronger solvent like dichloromethane and then adsorb it onto a small amount of silica gel. After evaporating the solvent, the dried silica with the adsorbed compound can be loaded onto the top of the column. This "dry loading" technique often results in better separation.

• Elution and Fraction Collection:

  • Begin elution with the predetermined solvent system.

  • Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Caption: A step-by-step workflow for the purification of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole using column chromatography.

Q2: I've isolated a solid product, but it has a low melting point and appears impure. Can I use recrystallization?

A2: Yes, recrystallization is an excellent technique for purifying solid compounds, provided a suitable solvent can be found.[8][9] The key is to find a solvent that dissolves the compound well at high temperatures but poorly at low temperatures.

Troubleshooting Steps:

• Solvent Screening:

  • Test the solubility of a small amount of your crude product in various solvents at room temperature and upon heating.

  • Ideal solvents will show poor solubility at room temperature and high solubility at their boiling point.

Solvent	Solubility at Room Temp	Solubility at Boiling Point	Recommendation
Water	Low	Moderate	Potentially good, especially for polar impurities.
Ethanol	High	High	Not ideal as a single solvent.
Isopropanol	Moderate	High	A good candidate.
Toluene	Low	High	A good candidate for less polar impurities.
Hexanes/Ethyl Acetate	Variable	Variable	A good mixed solvent system to try.[8]

• Recrystallization Protocol:

  • Dissolve the crude solid in the minimum amount of the chosen hot solvent.

  • If the solution is colored, you can add a small amount of activated charcoal and hot filter the solution to remove colored impurities.

  • Allow the solution to cool slowly to room temperature to promote the formation of large, pure crystals.

  • Further cool the solution in an ice bath to maximize the yield.

  • Collect the crystals by filtration, wash with a small amount of cold solvent, and dry them under vacuum.

Expert Tip: If a single solvent is not effective, a mixed solvent system (e.g., ethanol/water, hexanes/ethyl acetate) can be employed. Dissolve the compound in the "good" solvent and then add the "poor" solvent dropwise until the solution becomes cloudy. Reheat to clarify and then cool slowly.[8]

Q3: My NMR analysis shows the presence of an isomeric impurity. How can I remove it?

A3: Isomeric impurities can be particularly challenging to remove due to their similar physical and chemical properties.

Strategies for Isomer Separation:

• High-Performance Liquid Chromatography (HPLC): Preparative HPLC can offer much higher resolution than standard column chromatography and may be able to separate closely related isomers. A C18 reverse-phase column is a good starting point.[10]

• Fractional Crystallization: If you are fortunate, the desired isomer and the impurity may have slightly different solubilities in a particular solvent. By carefully performing multiple recrystallizations, you may be able to enrich the desired isomer in the crystalline phase.

• Derivatization: In some cases, it may be possible to selectively react either the desired product or the impurity to form a new compound with significantly different properties, making separation easier. For example, the primary alcohol of your target compound could be selectively protected, altering its polarity for chromatographic separation. After separation, the protecting group can be removed.

Q4: How can I assess the purity of my final product?

A4: A combination of analytical techniques should be used to confirm the purity and identity of your 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Recommended Analytical Methods:

Analytical Technique	Purpose
¹H and ¹³C NMR	To confirm the chemical structure and identify any organic impurities.[10]
LC-MS/GC-MS	To determine the molecular weight and identify and quantify trace impurities.[10]
HPLC	To determine the purity by area percentage.[10][11]
Melting Point	A sharp melting point range is indicative of high purity.

References

• Organic Syntheses Procedure. (n.d.). Organic Syntheses.
• Technical Support Center: Synthesis of 2-Amino-5-bromo-4-t-butylthiazole. (2025). Benchchem.
• CN101560195A - Preparation method of 4-methyl-5-(2-hydroxyethyl)-thiazole. (n.d.). Google Patents.
• Synthesis and Characterization of 2-Amino-5-bromo-4-t-butylthiazole: A Technical Guide. (n.d.). Benchchem.
• 5-(2-Hydroxyethyl)-4-methylthiazole: Applications in Medicinal Chemistry and its Synthesis Method. (2024). ChemicalBook.
• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester Department of Chemistry.
• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo.
• Purification of Organic Compounds by Flash Column Chromatography. (2025). Organic Syntheses.
• 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. (n.d.). MySkinRecipes.
• Synthesis of 2-Amino-5-bromo-4-t-butylthiazole: A Detailed Protocol for Researchers. (2025). Benchchem.
• US2654760A - Preparation of 4-methyl-5-(beta-hydroxyethyl)-thiazole. (n.d.). Google Patents.
• 1,3-Dioxolane-4-acetaldehyde, 2,2-dimethyl- α-(phenylmethoxy) -. (n.d.). Organic Syntheses Procedure.
• Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. (n.d.). PMC - NIH.
• A Comparative Purity Analysis of Commercially Available 2-Bromo-4-fluoro-5-methylpyridine. (2025). Benchchem.
• Chromatography Principles. (2024). Cytiva.
• 2-Bromo-4-methylthiazole 96 7238-61-1. (n.d.). Sigma-Aldrich.
• Tailoring the AIE Chromogen 2-(2-Hydroxyphenyl)benzothiazole for Use in Enzyme-Triggered Molecular Brachytherapy. (2022). NIH.
• 2-Bromo-5-methyl-1,3-thiazole. (n.d.). PubChem.
• Chromatography and Separation. (n.d.). Biocompare.
• analytical methods. (n.d.). atsdr.cdc.gov.
• A Comparative Guide to Purity Determination of 2-Amino-5-bromo-4-methylpyridine: HPLC vs. Alternative Methods. (n.d.). Benchchem.
• How to Synthesize 5-(2-Hydroxyethyl)-4-methylthiazole? - FAQ. (n.d.). Guidechem.
• Technical Guide on the Stability and Storage of 2-Bromo-4-fluoro-5-methylpyridine. (2025). Benchchem.
• A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. (2025). benthamopen.com.
• 933720-87-7|2-Bromo-4-methylthiazole-5-carbaldehyde|BLD Pharm. (n.d.). bldpharm.com.
• Guide to Quality in Analytical Chemistry. (n.d.). Eurachem.
• 143150-92-9|2-Bromo-5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine. (n.d.). BLDpharm.
• 2-Amino-5-bromo-4-methylthiazole. (2025). Chemsrc.
• 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. (n.d.). AbacipharmTech-Global Chemical supplier.

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Technical Support Center: Optimizing Temperature for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole Reactions

Welcome to the technical support center dedicated to the synthesis and reactions of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. This guide is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting advice and frequently asked questions (FAQs) to address challenges related to temperature optimization in your experiments. As a key intermediate in medicinal chemistry, precise control over reaction conditions is paramount for achieving high yields and purity. This document provides in-depth, field-proven insights to navigate the complexities of its synthesis and subsequent transformations.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experimental work. The format is designed to help you quickly identify a problem, understand its likely cause, and implement a validated solution.

A. Issues in the Synthesis of the Precursor: 4-Methyl-5-(2-hydroxyethyl)thiazole

The most common route to this precursor is a variation of the Hantzsch thiazole synthesis.[1][2] Temperature control during this initial cyclization is critical for success.

Issue 1: Low or No Yield of 4-Methyl-5-(2-hydroxyethyl)thiazole

• Potential Cause 1: Sub-optimal Reaction Temperature. The condensation and cyclization steps of the Hantzsch synthesis are highly temperature-dependent.[3] Insufficient heat can lead to an incomplete reaction, while excessive heat can cause degradation of starting materials or the product itself.

• Recommended Solution:

  • Verify Starting Materials: Before optimizing temperature, ensure the purity of your α-haloketone and thioamide source. Contaminants can inhibit the reaction or lead to side products.[1]

  • Temperature Screening: Begin with a literature-reported temperature, often refluxing in a solvent like ethanol (approx. 78 °C).[4] If the yield is low, perform small-scale screening reactions at slightly different temperatures (e.g., 60 °C, 70 °C, and 80 °C).

  • Reaction Monitoring: Use Thin Layer Chromatography (TLC) or HPLC to monitor the consumption of the limiting reagent at each temperature point. This will help you determine if the reaction is stalling or if the product is degrading over time at higher temperatures.

  • Consider Microwave Synthesis: For rapid and uniform heating, microwave-assisted synthesis can offer precise temperature control and significantly reduce reaction times.[3][5]

Issue 2: Formation of Multiple Byproducts

• Potential Cause: Excessive Heat. High temperatures can promote side reactions. The 2-hydroxyethyl group itself can be sensitive and may undergo elimination or other transformations if the conditions are too harsh.

• Recommended Solution:

  • Reduce Reaction Temperature: Lower the reaction temperature by 10-15 °C from your initial setpoint and monitor for byproduct formation via TLC/HPLC. While this may increase the required reaction time, it often leads to a cleaner reaction profile.

  • Solvent Choice: The choice of solvent can influence the optimal temperature. Solvents like ethanol or 1-butanol are commonly effective.[1] The polarity of the solvent affects reactant solubility and can alter the required thermal energy for the reaction to proceed efficiently.

B. Issues in the Bromination to form 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

The introduction of bromine at the C2 position is a key step. Temperature control is crucial to prevent over-bromination and ensure regioselectivity.

Issue 1: Low Yield and/or Formation of Di-brominated Species

• Potential Cause: Runaway Reaction Temperature. The bromination of electron-rich heterocycles is often exothermic. If the temperature is not controlled, especially during the addition of the brominating agent, it can rise uncontrollably, leading to multiple brominations or degradation.

• Recommended Solution:

  • Low-Temperature Addition: Cool the solution of your thiazole precursor to 0-5 °C in an ice bath before and during the slow, dropwise addition of the brominating agent (e.g., N-Bromosuccinimide (NBS) or liquid bromine).[4]

  • Choice of Brominating Agent: NBS is often preferred over liquid bromine for better control and safety. The reaction with NBS is typically less exothermic.

  • Stoichiometric Control: Use a slight excess (e.g., 1.05 equivalents) of the brominating agent. Over-bromination is a common issue that can be minimized by carefully controlling stoichiometry in conjunction with temperature.[4]

Issue 2: Product is an Acidic Salt (e.g., Hydrobromide)

• Potential Cause: Byproduct Formation. The bromination reaction generates an acid byproduct (HBr). This can protonate the product, making it more water-soluble and difficult to isolate.

• Recommended Solution: After confirming reaction completion (via TLC), carefully neutralize the reaction mixture with a weak base like sodium bicarbonate or sodium carbonate solution.[4] This will deprotonate the thiazole, precipitating the neutral, free-base product which can then be filtered.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is a good starting temperature for synthesizing the 4-methyl-5-(2-hydroxyethyl)thiazole precursor?

A typical starting point for the Hantzsch-type synthesis is the reflux temperature of the solvent used. For ethanol, this is approximately 78 °C.[4] A Chinese patent suggests a broader range of 78-100 °C for a similar synthesis.[6] It is always recommended to start in the lower end of a literature-reported range and optimize from there.

Q2: How does temperature influence subsequent cross-coupling reactions with 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole?

Temperature is a critical parameter for catalyst activity and stability in cross-coupling reactions.

• Suzuki and Heck Reactions: These often require higher temperatures to achieve good conversion. An optimal temperature is frequently found around 120 °C.[7]

• Sonogashira Reactions: These are typically more sensitive to temperature. To avoid the potential for alkyne polymerization, a lower temperature, not exceeding 80 °C, is often more efficient.[7]

Q3: Are there any thermal stability concerns with the 2-hydroxyethyl side chain?

Yes. At excessively high temperatures, the hydroxyl group can undergo elimination or participate in other side reactions. Some thiazole derivatives have shown high thermal stability up to ~250 °C, but this is highly dependent on the overall molecular structure.[8][9] It is prudent to keep reaction temperatures as low as reasonably possible to achieve a good reaction rate while preserving the integrity of this functional group.

Q4: What heating method provides the best temperature control?

For precise and stable temperature, an oil bath with a contact thermometer and a PID controller is superior to a simple hot plate. For even more rapid and uniform heating, microwave-assisted synthesis is an excellent modern alternative that allows for precise temperature and pressure control, often leading to shorter reaction times and higher yields.[3][5]

Part 3: Data & Protocols

Data Summary Table

The table below provides recommended starting temperatures for various reactions involving the target molecule and its precursors. These are starting points and should be optimized for your specific substrate and conditions.

Reaction Stage	Common Reagents	Solvent	Recommended Starting Temperature (°C)	Key Considerations
Hantzsch Synthesis	α-haloketone, Thioamide	Ethanol	78 °C (Reflux)	Monitor for completion to avoid degradation at prolonged high heat.[4]
Bromination	2-aminothiazole, NBS	Acetonitrile	0 - 5 °C	Critical for controlling exotherm and preventing over-bromination.[4]
Suzuki Coupling	Arylboronic acid, Pd catalyst	Toluene/Water	100 - 120 °C	Catalyst stability and reaction rate are highly temperature-dependent.[7]
Sonogashira Coupling	Terminal alkyne, Pd/Cu catalyst	THF/Et3N	60 - 80 °C	Higher temperatures can lead to unwanted alkyne homocoupling/polymerization.[7]

Experimental Protocol: Temperature Optimization Workflow for a Suzuki Coupling

This protocol outlines a systematic approach to optimizing the temperature for a Suzuki coupling reaction using 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

• Setup: In three separate microwave vials, add 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 eq), your arylboronic acid (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and a suitable base (e.g., K₂CO₃, 2.0 eq) dissolved in a solvent mixture like Toluene/Ethanol/Water.

• Temperature Gradient: Set the reaction temperatures for the three vials to 80 °C, 100 °C, and 120 °C.

• Monitoring: Run the reactions for a set time (e.g., 1 hour). After cooling, take a small aliquot from each reaction mixture. Dilute and analyze by TLC and LC-MS to determine the conversion rate and identify any major byproducts.

• Analysis:

  • If the 80 °C reaction shows low conversion, but the 100 °C and 120 °C reactions are clean and show higher conversion, 100-120 °C is the optimal range.

  • If the 120 °C reaction shows significant byproduct formation (e.g., catalyst decomposition, side-chain degradation) compared to the 100 °C reaction, then 100 °C is the preferred temperature.

  • If all reactions show low conversion, consider increasing the reaction time or screening different catalysts/solvents before further increasing the temperature.

Part 4: Visualization

Troubleshooting Workflow for Low Reaction Yield

The following diagram illustrates a logical workflow for troubleshooting low yield, with a primary focus on temperature optimization.

Caption: A decision tree for troubleshooting low reaction yields.

References

• BenchChem Technical Support Team. (2025). Troubleshooting low yield in the synthesis of thiazole compounds. Benchchem.
• Benchchem. (n.d.). Role of temperature in controlling selectivity in thiazole synthesis. Benchchem.

• Wikipedia. (2023). Thiazole. Wikipedia. [Link]

• Various Authors. (n.d.). Thiazole Synthesis | Request PDF. ResearchGate. [Link]

• Beilstein Journals. (n.d.). Thiazole formation through a modified Gewald reaction. Beilstein Journals. [Link]

• Reichelt, A., et al. (n.d.). Decarboxylative Bromination of Thiazole Core and Consecutive Cross-Coupling Reactions.

• Chem Help ASAP. (2020). Hantzsch thiazole synthesis - laboratory experiment. YouTube. [Link]

• Google Patents. (n.d.). CN101560195A - Preparation method of 4-methyl-5-(2-hydroxyethyl)-thiazole.

• ACS Publications. (2024). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. ACS Omega. [Link]

• Chem Help ASAP. (n.d.). Hantzsch Thiazole Synthesis. Chem Help ASAP. [Link]

• PubMed Central (PMC). (2024). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. [Link]

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Technical Support Center: Storage and Handling of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Frequently Asked Questions (FAQs)

Question: What are the optimal storage conditions for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole?

Answer: For maximum long-term stability, the compound should be stored at 2-8°C in a tightly sealed, amber glass vial under an inert atmosphere (e.g., argon or nitrogen).[1] It is critical to protect the material from light, moisture, and oxygen.[1][2][3]

Question: My sample arrived as a solid. How should I handle it upon receipt?

Answer: Upon receipt, visually inspect the material for any signs of discoloration. It should be a white to off-white solid. If the material will not be used immediately, we recommend flushing the container with a dry, inert gas like argon, sealing it tightly, and placing it in a desiccator at 2-8°C. For frequent use, it is best practice to aliquot the material into smaller, single-use vials to avoid repeated exposure of the bulk stock to the atmosphere.

Question: Is 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole sensitive to light?

Answer: Yes, thiazole derivatives can be susceptible to photodegradation.[4] Studies on structurally related thiazoles have shown that exposure to light, particularly in the presence of oxygen, can catalyze a reaction with singlet oxygen, leading to the cleavage and rearrangement of the thiazole ring.[4] Therefore, storing the compound in an amber vial or otherwise protecting it from light is essential.[1]

Question: Can I store this compound in a solution for an extended period?

Answer: Long-term storage in solution is strongly discouraged due to the increased risk of degradation. If you must prepare a stock solution, use a dry, aprotic solvent. Ensure the solvent is of high purity and free from dissolved oxygen. Prepare the solution under an inert atmosphere, store it at low temperatures (e.g., -20°C), and use it as quickly as possible. The hydroxyethyl group and the reactive bromo-substituent can be sensitive to protic solvents or impurities.[5][6]

Question: What are the primary signs of degradation?

Answer: The most common initial sign of degradation is a visual color change, from its typical white/off-white appearance to yellow or brown. Chemically, degradation can be identified by the appearance of new peaks in analytical tests like High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy. A decrease in the expected yield of subsequent reactions is also a strong indicator that the starting material's integrity has been compromised.

Troubleshooting Guide: Identifying and Mitigating Degradation

This section addresses specific issues that may arise during the storage and use of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Scenario 1: The solid material has changed color to yellow or brown.

• Probable Cause: This is a strong indicator of oxidative or photo-oxidative degradation. The thiazole ring and its alkyl side chains are susceptible to oxidation, which can be accelerated by light and air.[4][7][8] This process can lead to the formation of colored impurities and a decrease in the purity of the material.

• Recommended Action:

  • Do not use in a critical synthesis without verification. The purity is likely compromised.

  • Perform an analytical check. Use a suitable analytical method like HPLC or ¹H NMR to quantify the purity and identify potential degradation products (See Protocol 2).

  • Compare to a reference standard. If available, compare the analytical results of the suspect material to a fresh or properly stored sample.

  • Consider purification. If the degradation is minor, purification via recrystallization or column chromatography may be possible. However, for heavily discolored material, disposal according to safety guidelines is the most reliable option.

Scenario 2: HPLC analysis shows new impurity peaks that were not present previously.

• Probable Cause: The appearance of new peaks confirms chemical degradation. The identity of these peaks can provide insight into the degradation pathway.

• Investigating the Cause:

  • Early Eluting, More Polar Peaks: May suggest oxidation of the hydroxyethyl side chain to an aldehyde or carboxylic acid. The presence of a benzylic-like position (the CH₂ group adjacent to the thiazole ring) makes the entire side chain susceptible to oxidation.[7][8][9]

  • Multiple Unidentified Peaks: Could indicate complex degradation, such as the cleavage of the thiazole ring itself, which can occur through photo-oxidation.[4]

  • Peak Corresponding to a Debrominated Product: While less common under typical storage conditions, hydrolysis or reductive debromination could occur in the presence of moisture and certain contaminants.

• Recommended Action:

  • Characterize the Impurities: If the identity of the degradants is critical, techniques like LC-MS/MS can be used for structural elucidation.[4][10]

  • Review Storage and Handling Procedures: This event should trigger a review of your lab's protocols. Ensure that inert atmosphere techniques are being used correctly and that the storage location is appropriate.

  • Implement Corrective Actions: Discard the degraded material and obtain a fresh batch. Implement the stringent storage procedures outlined in this guide (See Protocol 1).

Scenario 3: A reaction using the compound is giving unexpectedly low yields.

• Probable Cause: Assuming all other reaction parameters are optimized and correct, a low yield is often due to a lower-than-assumed purity of the starting material. Degradation products not only reduce the molar quantity of the active reagent but can also potentially interfere with the reaction mechanism.

• Recommended Action:

  • Verify Purity Immediately: Before repeating the reaction, perform a quantitative purity analysis (e.g., qNMR or HPLC with a standard) on the batch of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole being used.

  • Adjust Stoichiometry or Purify: If the purity is found to be, for example, 85%, you could adjust the amount of reagent used to compensate. However, the best practice is to use purified, high-purity starting material to ensure reproducibility and avoid side reactions from impurities.

Troubleshooting Workflow Diagram

Caption: A decision-making workflow for troubleshooting suspected degradation.

Potential Degradation Pathways

Understanding the potential chemical transformations is key to preventing them. The primary vulnerabilities of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole are oxidation and photodegradation.

Degradation Pathways Diagram

Caption: Major potential degradation pathways for the target compound.

Experimental Protocols

Protocol 1: Recommended Procedure for Long-Term Storage

This protocol minimizes exposure to atmospheric contaminants.

• Preparation: Work in a clean, dry environment, preferably a glove box or a fume hood with a positive flow of inert gas.

• Aliquoting: If you have a large bottle, weigh out smaller, experiment-sized portions into individual amber glass vials with PTFE-lined caps. This prevents contamination of the entire stock.

• Inerting: For each vial, uncap it and gently flush the headspace with a stream of dry argon or nitrogen for 30-60 seconds.

• Sealing: Immediately and tightly seal the vial. For extra protection, wrap the cap junction with Parafilm®.

• Storage: Place the sealed vials inside a labeled, secondary container within a desiccator. Store the desiccator in a refrigerator at 2-8°C.

• Documentation: Clearly label all vials with the compound name, batch number, and date of aliquoting. Maintain a log of usage.

Protocol 2: General Purity Assessment by HPLC

This is a general guideline; the method may require optimization for your specific equipment. HPLC is a highly recommended technique for stability studies.[11][12]

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of water and acetonitrile (both with 0.1% formic acid or trifluoroacetic acid) is a good starting point. For example, a linear gradient from 10% to 90% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength determined by a UV scan of a pure sample (a starting point could be 240-260 nm).[11]

• Sample Preparation: Prepare a dilute solution of the compound (~0.1-0.5 mg/mL) in the mobile phase or a compatible solvent like acetonitrile.

• Analysis: Inject the sample and integrate all peaks. The purity can be estimated by the area percentage of the main peak relative to the total area of all peaks. For accurate quantification, a reference standard is required.

Summary of Key Stability Factors and Recommendations

Parameter	Risk Factor	Recommended Action	Scientific Rationale
Temperature	High temperatures accelerate degradation reactions.	Store at 2-8°C.	Reduces the kinetic rate of potential oxidative and hydrolytic degradation.
Light	UV/Visible light can provide the energy for photo-oxidation.[4]	Store in amber vials or protect from light.	Prevents the formation of singlet oxygen and subsequent cycloaddition reactions that cleave the thiazole ring.[4]
Atmosphere	Oxygen is a key reactant in oxidative degradation.	Store under an inert atmosphere (Argon, Nitrogen).	Displaces oxygen, preventing both slow oxidation of the side-chain and photo-oxidative ring cleavage.[7][8]
Moisture	Water can cause hydrolysis or act as a catalyst for other reactions.	Store in a desiccated environment.	Prevents potential hydrolysis of the bromo-substituent and minimizes other moisture-mediated degradation pathways.[6]

References

• Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Stability Indicating Method for a Thiazolylhydrazone Derivative with Antifungal Activity and Experimental/Theoretical Elucidation of Its Degradation Products. Journal of the Brazilian Chemical Society. Available at: [Link]

• Thiazole - Wikipedia. Available at: [Link]

• Correlating structure and photophysical properties in thiazolo[5,4-d]thiazole crystal derivatives for use in solid-state photonic and fluorescence-based optical devices. RSC Publishing. Available at: [Link]

• Photoactive Compounds Based on the Thiazolo[5,4- d ]thiazole Core and Their Application in Organic and Hybrid Photovoltaics. ResearchGate. Available at: [Link]

• Comparative Degradation of a Thiazole Pollutant by an Advanced Oxidation Process and an Enzymatic Approach. PMC. Available at: [Link]

• Validation of an Analytical Method for the Determination of Thiabendazole in Various Food Matrices. MDPI. Available at: [Link]

• Correlating structure and photophysical properties in thiazolo[5,4-d]thiazole crystal derivatives for use in solid-state photonic and fluorescence-based optical devices. RSC Publishing. Available at: [Link]

• The preparation method of 2-thiazole carboxaldehyde compounds. Google Patents.

• Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods. ResearchGate. Available at: [Link]

• Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique. ResearchGate. Available at: [Link]

• Thiazole derivatives‐functionalized polyvinyl chloride nanocomposites with photostability and antimicrobial properties. ResearchGate. Available at: [Link]

• Oxidation and Reduction of Aromatic Side Chains. Chemistry LibreTexts. Available at: [Link]

• Review of Characteristics and Analytical Methods for Determination of Thiabendazole. MDPI. Available at: [Link]

• Oxidation and Reduction of Aromatic Compounds. Penn State Pressbooks. Available at: [Link]

• Hydrolysis of 2-styrylbenzothiazolium salts substituted at the position 3. Chemical Papers. Available at: [Link]

• Oxidation of Aromatic Compounds. OpenStax. Available at: [Link]

• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. PMC. Available at: [Link]

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• 4. Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Validation of an Analytical Method for the Determination of Thiabendazole in Various Food Matrices [mdpi.com]

troubleshooting guide for Hantzsch synthesis of substituted thiazoles

Welcome to the technical support guide for the Hantzsch synthesis of substituted thiazoles. This resource is designed for researchers, medicinal chemists, and process development scientists who utilize this classic and powerful reaction. Here, we address common challenges encountered during the synthesis, providing not just solutions but also the underlying chemical principles to empower your experimental design and execution.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Issue 1: Low or No Product Yield

Q1: My reaction has a very low yield or failed completely. What are the most common causes?

Low yields in the Hantzsch synthesis, a cornerstone reaction for forming the thiazole core, can typically be traced back to a few critical parameters.[1] The reaction involves the condensation of an α-haloketone with a thioamide-containing species, and its success is highly dependent on the integrity of these reactants and the conditions under which they are combined.[2][3][4]

A1: Key Troubleshooting Steps:

• Purity of Starting Materials: This is the most critical factor. Impurities in either the α-haloketone or the thioamide can introduce competing side reactions, consuming your starting materials and complicating purification.[1][5]

  • α-Haloketones: These reagents can be unstable, lachrymatory, and susceptible to self-condensation or decomposition. Use freshly prepared or purified α-haloketones whenever possible. Verify purity by NMR or melting point analysis before use.

  • Thioamides/Thioureas: Thioamides can be unstable, especially in acidic media.[6] Certain precursors, like 2-aminothiophenol used for benzothiazoles, are prone to oxidation, identifiable by the formation of a yellow disulfide dimer.[1] Using freshly purified materials is highly recommended.[1]

• Reaction Conditions:

  • Temperature: The Hantzsch synthesis often requires heating to overcome the activation energy for cyclization and dehydration.[5][7] If you are running the reaction at room temperature with slow conversion, consider gently heating the mixture. Typical temperatures range from 65°C to reflux, depending on the solvent.[5][8]

  • Solvent: The choice of solvent is crucial as it affects reactant solubility and reaction rates.[1] Alcohols like ethanol and methanol are standard and effective for many substrates.[1][2] However, screening different solvents can sometimes dramatically improve yields.[5] For some multicomponent variations, solvents like 1-butanol, 2-propanol, and even water have proven effective.[1][8]

  • Stoichiometry: While the reaction proceeds in a 1:1 molar ratio, using a slight excess (e.g., 1.5 equivalents) of the more stable and accessible reagent, often the thiourea, can help drive the reaction to completion.[2][7]

• Moisture Control: The presence of water can be detrimental in some cases. While some modern protocols successfully use aqueous media, the classic synthesis often benefits from anhydrous solvents to prevent hydrolysis of intermediates or starting materials.[1]

Issue 2: Formation of Multiple Products & Isomer Control

Q2: My TLC shows multiple spots. What are the likely side products and how can I improve selectivity?

A2: The formation of multiple products is a common issue, often arising from the reaction conditions or the nature of the substrates themselves.

• Isomeric Products: When using N-monosubstituted thioureas, the reaction can yield two different regioisomers: the expected 2-(N-substituted amino)thiazole and the 3-substituted 2-imino-2,3-dihydrothiazole. The formation of these isomers is highly dependent on the acidity of the reaction medium.[1][5]

  • To favor 2-(N-substituted amino)thiazoles: Conduct the reaction in a neutral solvent like ethanol or methanol. This is the generally favored kinetic product.[5]

  • To favor 3-substituted 2-imino-2,3-dihydrothiazoles: Running the reaction under strongly acidic conditions (e.g., using 10M HCl in ethanol) can promote the formation of this isomer.[5]

• Other Side Products: Over-alkylation, formation of bis-thiazoles, or condensation byproducts can occur, especially with highly reactive substrates or if the stoichiometry is not well-controlled.[1] Monitoring the reaction closely by TLC is essential to identify the formation of byproducts as they appear and to avoid letting the reaction run for too long.

Issue 3: Purification and Isolation Challenges

Q3: My product is difficult to purify. What are the best practices for work-up and isolation?

A3: Thiazole products can vary widely in polarity and solubility, requiring tailored purification strategies.

• Precipitation/Filtration: Many Hantzsch products, particularly 2-aminothiazoles, are poorly soluble in water.[2] A common and effective work-up procedure involves pouring the cooled reaction mixture into a basic aqueous solution, such as 5% sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃).[1][2][7] This neutralizes the hydrohalide salt of the product (often formed during the reaction), causing the free base to precipitate. The resulting solid can then be isolated by simple vacuum filtration and washed with cold water to remove inorganic salts and water-soluble impurities.[2][7]

• Solvent Extraction: If the product does not precipitate or if it is an oily substance, standard liquid-liquid extraction is required. After neutralizing the reaction mixture, extract the product with an appropriate organic solvent like ethyl acetate or dichloromethane. Follow with washes using brine and dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄) before concentrating.

• Chromatography: For removing persistent impurities or separating isomers, column chromatography is often necessary. A silica gel stationary phase is standard, with mobile phases typically consisting of hexane/ethyl acetate or dichloromethane/methanol gradients. Monitor the separation carefully using TLC.

Data & Protocols

Table 1: Solvent Selection Guide

Solvent	Typical Temperature	Polarity	Notes
Ethanol	Reflux (~78°C)	Polar Protic	Excellent general-purpose solvent; good solubility for many reactants. Often used in multicomponent reactions.[1][8]
Methanol	Reflux (~65°C)	Polar Protic	Similar to ethanol, effective for many standard syntheses.[1][2][5]
Toluene	Reflux (~111°C)	Nonpolar	Useful for higher-boiling reactions or when azeotropic removal of water is desired.
Dimethylformamide (DMF)	80-120°C	Polar Aprotic	High boiling point, good for less reactive substrates, but can be difficult to remove.
Water	Reflux (100°C)	Polar Protic	Used in some green chemistry protocols, particularly with catalysts or water-soluble substrates.[1][8][9]
Solvent-Free	Varies (often with MW)	N/A	An eco-friendly option, often accelerated by microwave irradiation, leading to rapid reactions and high yields.[5][10]

Experimental Protocol: Synthesis of 2-Amino-4-phenylthiazole

This protocol is a representative example of a classic Hantzsch synthesis.[2][7]

Materials:

• 2-Bromoacetophenone (5.0 mmol, ~1.0 g)

• Thiourea (7.5 mmol, ~0.57 g)

• Methanol (5 mL)

• 5% Sodium Carbonate solution (20 mL)

• Water (for washing)

Procedure:

• Reaction Setup: In a 20 mL scintillation vial or a small round-bottom flask, combine 2-bromoacetophenone and thiourea.

• Solvent Addition: Add methanol (5 mL) and a magnetic stir bar.

• Heating: Heat the mixture with stirring on a hot plate set to approximately 100°C (or to a gentle reflux) for 30-60 minutes. Monitor the reaction progress by TLC (e.g., using 50% ethyl acetate/50% hexane).[2]

• Cooling: Once the reaction is complete, remove the vessel from the heat and allow the solution to cool to room temperature.

• Work-up and Precipitation: Pour the reaction contents into a 100 mL beaker containing 20 mL of 5% Na₂CO₃ solution. Swirl the mixture to ensure complete neutralization and precipitation of the product.[2][7]

• Isolation: Collect the resulting precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake thoroughly with cold water to remove any residual salts.

• Drying: Spread the collected solid on a tared watch glass and allow it to air-dry or dry in a vacuum oven to a constant weight. The crude product is often pure enough for characterization.[2]

References

• Padmavathi, V., et al. (2013). Synthesis of 2,4,5-Trisubstituted Thiazoles via Lawesson's Reagent-Mediated Chemoselective Thionation–Cyclization of Functionalized Enamides. The Journal of Organic Chemistry. Retrieved from [Link]

• BEPLS. (2024). Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. BEPLS. Retrieved from [Link]

• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• Bengtsson, C., et al. (2013). Asymmetric Synthesis of 2,4,5-Trisubstituted Δ2-Thiazolines. Chemistry. Retrieved from [Link]

• A Review Article on Chemistry, Synthesis and Therapeutic Importance of Thiazole Derivatives. (2021). International Journal of Pharmaceutical Sciences and Research. Retrieved from [Link]

• Li, Y., et al. (2023). Brønsted acid-promoted ring-opening and annulation of thioamides and 2H-azirines to synthesize 2,4,5-trisubstituted thiazoles. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Multicomponent Synthesis of 2,4,5-Trisubstituted Thiazoles Using a Sustainable Carbonaceous Catalyst and Assessment of Its Herbicidal and Antibacterial Potential. (2024). Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Hasanah, I., & Zakaria, N. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Journal of Applied Science and Technology. Retrieved from [Link]

• SynArchive. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• Devgun, M., et al. (2022). Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. Indian Journal of Pharmaceutical Education and Research. Retrieved from [Link]

• Bengtsson, C., et al. (2013). Asymmetric synthesis of 2,4,5-trisubstituted Δ2-thiazolines. PubMed. Retrieved from [Link]

• Chem Help ASAP. (2020). Hantzsch thiazole synthesis - laboratory experiment. YouTube. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Thiazole synthesis. Retrieved from [Link]

• Bouherrou, O., et al. (2016). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules. Retrieved from [Link]

• Al-Warhi, T. (2023). New methods for the rapid synthesis of thiazoles. University of Sussex. Retrieved from [Link]

• Bouherrou, O., et al. (2016). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. MDPI. Retrieved from [Link]

• Holzapfel-Meyers-Nicolaou Modification of the Hantzsch Thiazole Synthesis. (2024). ResearchGate. Retrieved from [Link]

• Abdel-Wahab, B. F., et al. (2015). Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas. Molecules. Retrieved from [Link]

• Al-Omar, M. A. (2010). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules. Retrieved from [Link]

• Thiazole formation through a modified Gewald reaction. (2015). ResearchGate. Retrieved from [Link]

• Gontijo, J. V. P., et al. (2021). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. Biomolecules. Retrieved from [Link]

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• 4. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. bepls.com [bepls.com]
• 10. Thiazole synthesis [organic-chemistry.org]

Technical Support Center: Purification of Crude 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Introduction: Welcome to the technical support center for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (CAS 496062-16-9). This molecule is a valuable heterocyclic building block in medicinal chemistry and drug development, often utilized in the synthesis of novel therapeutic agents.[1][2] The purity of this intermediate is paramount, as contaminants can lead to unforeseen side reactions, impact yield, and compromise the biological activity and safety of the final active pharmaceutical ingredient (API).[3]

This guide is designed for researchers, chemists, and drug development professionals. It moves beyond simple step-by-step instructions to provide a deeper understanding of the causality behind experimental choices. Here, you will find troubleshooting guides and FAQs in a direct question-and-answer format to address specific issues encountered during the purification of this crucial thiazole derivative.

Section 1: Frequently Asked Questions (FAQs) - Initial Assessment & Purification Strategy

This section addresses the critical first steps: understanding what you're dealing with and formulating a logical plan of attack.

Q1: What are the most probable impurities in my crude 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole?

A1: The impurity profile is intrinsically linked to the synthetic route employed. Most syntheses involve a variation of the Hantzsch thiazole synthesis followed by bromination, or the use of a pre-brominated starting material.[4][5] Understanding the source of impurities is the first step to their effective removal.

Impurity Type	Potential Source & Identity	Rationale & Recommended Analytical Detection
Unreacted Starting Materials	Precursors to the thiazole ring (e.g., an α-haloketone and a thioamide like thiourea).	These are often more polar or have significantly different structures. Detectable by TLC, ¹H NMR (distinct signals), and LC-MS.[3][6]
Reaction Byproducts	Over-brominated species: 2,5-Dibromo-4-(2-hydroxyethyl)-thiazole.	Arises from using excess brominating agent or elevated temperatures.[7] Often visible as a separate spot on TLC and identifiable by LC-MS (characteristic isotopic pattern for two bromines).
Unbrominated starting material: 4-(2-hydroxyethyl)-5-methylthiazole.	Incomplete bromination. Will have a lower molecular weight on MS and a different retention time in HPLC.[8]
Inorganic Salts: NaBr, KBr, etc.	Formed during reaction workup and neutralization steps.[7] These are non-volatile and insoluble in most organic solvents. They will not appear on TLC or in NMR/LC-MS but can suppress yield and cause handling issues.
Degradation Products	Oxidized Species: N-oxides or ring-opened products.	The thiazole ring, particularly the sulfur atom, can be susceptible to oxidation.[9][10]
Hydrolysis Products: Debrominated species (e.g., 2-hydroxythiazole derivative).	The C-Br bond can be susceptible to hydrolysis under strongly acidic or basic conditions during workup.[11]

Q2: How do I select the most effective purification strategy for my specific situation?

A2: The choice between liquid-liquid extraction, column chromatography, and recrystallization depends on the scale of your reaction, the physical state of your crude product, and its initial purity. A multi-step approach is often the most effective. The following workflow provides a logical decision-making process.

Caption: Decision workflow for selecting a purification method.

Q3: Which analytical techniques are essential for monitoring purity throughout the process?

A3: A combination of techniques provides a complete picture of your product's purity.

• Thin-Layer Chromatography (TLC): An indispensable tool for real-time reaction monitoring and quick assessment of fraction purity during column chromatography.[3][6] It provides a qualitative snapshot of the number of components in a mixture.

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative purity analysis.[12] A well-developed HPLC method can separate closely related impurities and determine the purity of the final product as a percentage area.[3][13]

• Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: Provides definitive structural confirmation of the desired product.[4] It can also reveal the presence of structurally similar impurities and, in some cases, residual solvents. Quantitative NMR (qNMR) can be used for absolute purity determination without needing a reference standard for every impurity.[3]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Crucial for identifying unknown impurities by providing molecular weight information for the peaks separated by the LC.[10]

Section 2: Troubleshooting Guide - Common Purification Challenges

This section addresses specific problems that may arise during your purification workflow.

Issue	Potential Cause(s)	Recommended Solution(s)
My product is a persistent oil or gum and fails to crystallize.	1. High Impurity Load: Impurities can disrupt the crystal lattice formation. 2. Residual Solvent: Trapped solvent can prevent solidification.	1. Perform Column Chromatography: This is the most reliable way to remove the impurities that are inhibiting crystallization.[14][15] 2. Trituration: Add a non-solvent (a solvent in which your product is insoluble, like hexane) to the oil and stir vigorously. This can sometimes wash away impurities and induce crystallization. 3. High Vacuum: Place the sample under high vacuum for several hours to remove trace solvents.
A persistent emulsion forms during liquid-liquid extraction.	1. Fine Particulates: Undissolved solids can stabilize the interface between the organic and aqueous layers. 2. High Concentration: A high concentration of the product or impurities can act as a surfactant.	1. Add Brine: Add a saturated NaCl solution. This increases the ionic strength and density of the aqueous phase, helping to break the emulsion.[16] 2. Filter: Pass the entire mixture through a pad of Celite® or filter paper to remove particulates. 3. Centrifugation: If available, centrifuging the mixture will force the separation of the layers.
An impurity co-elutes with my product during column chromatography.	1. Incorrect Solvent System: The chosen eluent may not have sufficient resolving power for the specific impurity.	1. Optimize the Eluent: Systematically adjust the solvent polarity. Aim for a product Rf of 0.2-0.3 on TLC for optimal separation.[17] 2. Change Solvents: Switch to a different solvent system with different selectivities (e.g., from Hexane/Ethyl Acetate to Dichloromethane/Methanol). 3. Use a Longer Column: Increasing the column length provides more surface area and can improve the separation of closely eluting compounds.
The product appears to degrade on the silica gel column.	1. Acidity of Silica: Standard silica gel is slightly acidic and can cause degradation of acid-sensitive compounds. 2. Prolonged Exposure: Leaving the compound on the column for an extended period increases the chance of degradation.	1. Use Neutralized Silica: Prepare a slurry of silica gel in your eluent and add a small amount of a base like triethylamine (~0.5-1%) before packing the column. 2. Switch to Alumina: For very acid-sensitive compounds, basic or neutral alumina can be used as the stationary phase. 3. Run the Column Quickly: Use a slightly more polar solvent system to decrease the retention time and minimize contact with the stationary phase.

Section 3: Detailed Experimental Protocols

These protocols provide a starting point for the purification process. They should be adapted based on the results of your analytical monitoring.

Protocol 1: General Work-up and Liquid-Liquid Extraction

This procedure is designed to remove inorganic salts, and water-soluble starting materials or byproducts after the reaction is complete.

• Quench the Reaction: Cool the reaction mixture to room temperature. If the reaction was run in an organic solvent, proceed to the next step. If in an acidic medium, carefully neutralize it by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

• Dilute: Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water.

• Extract: Shake the funnel vigorously for 30-60 seconds, venting frequently. Allow the layers to separate. Drain the lower aqueous layer.[16]

• Wash: Wash the organic layer sequentially with:

  • Water (2x)

  • Saturated aqueous NaCl (brine) (1x) The brine wash helps to remove residual water from the organic layer.[18]

• Dry: Drain the organic layer into an Erlenmeyer flask and dry over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Concentrate: Filter off the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator to yield the crude product.

Protocol 2: Purification by Flash Column Chromatography

This is the preferred method for obtaining high-purity material, especially on a research scale.[6]

• Determine the Eluent System: Using TLC, find a solvent mixture (e.g., Hexane/Ethyl Acetate) that gives your product an Rf value of approximately 0.2-0.3.

• Pack the Column: Pack a glass column with silica gel (200-400 mesh) using the chosen eluent system. Ensure there are no air bubbles or cracks.

• Load the Sample: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane (DCM). Alternatively, create a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elute: Add the eluent to the top of the column and apply positive pressure. Collect fractions in test tubes.

• Monitor Fractions: Spot each fraction on a TLC plate. Combine the fractions that contain the pure product.

• Isolate Product: Evaporate the solvent from the combined pure fractions under reduced pressure to obtain the purified product.

Caption: Standard workflow for flash column chromatography.

Protocol 3: Purification by Recrystallization

This method is ideal for purifying solid compounds on a larger scale when impurities have different solubility profiles.[19]

• Solvent Screening: In small test tubes, test the solubility of a small amount of crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, hexane, and water/ethanol mixtures) at room temperature and at boiling. A good solvent will dissolve the product when hot but not when cold.

• Dissolve: In an Erlenmeyer flask, add the minimum amount of the chosen hot solvent to the crude solid to just achieve complete dissolution.

• Cool Slowly: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolate Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor containing impurities.

• Dry: Dry the purified crystals under vacuum to remove all traces of solvent.

References

• SIELC Technologies. (n.d.). Separation of Thiazole on Newcrom R1 HPLC column.
• Tiei Extraction. (2022, December 7). Liquid-liquid extraction for neutral, acidic and basic compounds.
• Semantic Scholar. (n.d.). Catalytic derivatization of 2-Aminobenzo[d]thiazole for observing antibacterial activity and in silico analysis.
• Benchchem. (2025). Technical Support Center: Synthesis of 2-Amino-5-bromo-4-t-butylthiazole.
• NileRed. (2022, October 3). Liquid-Liquid Extraction. YouTube.
• Wikipedia. (n.d.). Thiazole.
• American Chemical Society. (2026, January 5). Photocatalytic Hydroxyalkylation of Heteroarenes with Aldehydes.
• ChemicalBook. (2024, October 23). 5-(2-Hydroxyethyl)-4-methylthiazole: Applications in Medicinal Chemistry and its Synthesis Method.
• Bera, A., et al. (n.d.). Neat synthesis of isothiazole compounds, studies on their synthetic applications and photophysical properties. Royal Society of Chemistry.
• ResearchGate. (2022, October 16). Synthesis and Structural Confirmation of the Thiazole Alkaloids Derived from Peganum harmala L..
• Chem Help ASAP. (2020, November 5). Hantzsch thiazole synthesis - laboratory experiment. YouTube.
• MySkinRecipes. (n.d.). 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.
• Benchchem. (2025). Synthesis of 2-Amino-5-bromo-4-t-butylthiazole: A Detailed Protocol for Researchers.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole.
• Lennie, A. R. (2022). Accessing new polymorphs and solvates through solvothermal recrystallization. PMC - NIH.
• Benchchem. (2025). A Comparative Guide to the Cross-Validation of Analytical Methods for 2-Amino-5-methylthiazole.
• Benchchem. (2025). A Comparative Guide to Purity Determination of 2-Amino-5-bromo-4-methylpyridine: HPLC vs. Alternative Methods.
• Benchchem. (2025). Technical Guide on the Stability and Storage of 2-Bromo-4-fluoro-5-methylpyridine.
• BLDpharm. (n.d.). 2-Bromo-5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine.
• Benchchem. (2025). Technical Support Center: Analysis of 2-Amino-5-bromo-4-t-butylthiazole Degradation Products.

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• 1. 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole [myskinrecipes.com]
• 2. 143150-92-9|2-Bromo-5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine|BLD Pharm [bldpharm.com]
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Technical Support Center: Bromination of Thiazole Rings

Welcome to the technical support center for synthetic organic chemistry. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the bromination of thiazole rings. As a common scaffold in pharmaceuticals and functional materials, mastering the synthesis of brominated thiazoles is a critical skill.[1] However, the unique electronic nature of the thiazole ring presents several challenges, from poor reactivity to a lack of regioselectivity. This guide is designed for researchers, scientists, and drug development professionals to navigate these common pitfalls effectively.

Frequently Asked Questions (FAQs)

Q1: My bromination of an unsubstituted thiazole is failing or giving very low yields. What is the underlying issue?

A: This is a common and expected challenge. The unsubstituted thiazole ring is relatively electron-deficient and, therefore, resistant to electrophilic aromatic substitution compared to more electron-rich heterocycles like thiophene.[2]

• Causality: The nitrogen atom at position 3 acts as an electron-withdrawing group (a --T effect), which deactivates the ring towards attack by electrophiles like Br⁺.[3] Consequently, forcing conditions such as high temperatures are often required, which can lead to decomposition or complex reaction mixtures.[3] Direct bromination of the parent thiazole in the vapor phase has been shown to yield 2-bromothiazole and 2,5-dibromothiazole, but this is often not a practical laboratory method.[3]

• Troubleshooting:

  • Re-evaluate Your Strategy: Direct bromination of the parent ring is often inefficient. A more reliable method is to start with a pre-functionalized thiazole. The most common and effective route to 2-bromothiazole begins with the inexpensive and readily available 2-aminothiazole, which undergoes a Sandmeyer-type reaction.[4]

  • Activating Groups: If your synthesis allows, introducing an electron-donating group (EDG) at the 2-position will significantly activate the C5 position for a clean, high-yielding bromination.

Q2: I'm getting a mixture of isomers. How can I control the regioselectivity of my bromination?

A: Regioselectivity is arguably the most significant challenge in thiazole bromination. The outcome is dictated by the electronic properties of the ring and the directing effects of any existing substituents.

• Electronic Landscape of Thiazole:

  • C5 Position: This is the most electron-rich carbon and the primary site for electrophilic substitution.[5][6][7] The lone pair of electrons on the sulfur atom increases the electron density at C5.[6]

  • C2 Position: This position is the most electron-deficient and has the most acidic proton.[5][8] It is susceptible to deprotonation by strong bases (like organolithiums) followed by quenching with an electrophile, but it is generally not the primary site for electrophilic bromination unless other positions are blocked or strongly deactivated.[4][8]

  • C4 Position: This position is considered nearly neutral and is the least reactive towards electrophiles unless activated by a strong electron-donating group at C5.[3][5]

• Controlling Selectivity with Substituents:

  • Activating Groups at C2 (e.g., -NH₂, -Alkyl): These groups strongly direct electrophilic bromination to the C5 position.[5] For example, bromination of 2-aminothiazole derivatives occurs readily at C5.[9]

  • Activating Groups at C5 (e.g., -NH₂, -OR): These groups can activate the C4 position, potentially leading to 4-bromo or even 2,4-dibromo products.[3]

  • Deactivating Groups (e.g., -NO₂, -CO₂R): These groups make the ring even more resistant to bromination and can direct the incoming electrophile based on their meta-directing nature relative to their position.

The following flowchart can help guide your decision-making process for achieving regioselectivity.

Caption: Decision flowchart for thiazole bromination strategy.

Q3: I'm getting over-bromination (di- or tri-brominated products). How can I achieve selective mono-bromination?

A: Over-bromination is a classic problem when the brominated product is more reactive than the starting material or when the reaction conditions are too harsh.

• Causality: Using a large excess of a highly reactive brominating agent like elemental bromine (Br₂) can lead to multiple additions before the initial starting material is consumed.[2]

• Troubleshooting:

  • Switch to N-Bromosuccinimide (NBS): This is the most effective solution. NBS is a solid reagent that is easier to handle than liquid bromine and, more importantly, it serves as a source for a low, steady concentration of Br₂ in the reaction mixture.[10][11] This low concentration favors mono-bromination and minimizes side reactions.

  • Control Stoichiometry: Carefully control the amount of brominating agent used. Start with 1.0-1.1 equivalents for mono-bromination.

  • Lower the Temperature: Perform the reaction at 0 °C or even lower temperatures. This reduces the reaction rate and improves selectivity.

  • Slow Addition: Add the brominating agent (either neat or as a solution) dropwise over an extended period. This keeps the instantaneous concentration of the electrophile low.

Q4: My reaction has produced a dark tar and my yield is negligible. What causes this decomposition?

A: Thiazole rings, while aromatic, can be sensitive to harsh conditions, leading to decomposition or polymerization.

• Causality:

  • Strongly Acidic Conditions: Bromination with Br₂ generates HBr as a byproduct. The basic nitrogen at N3 can be protonated, which strongly deactivates the ring and can promote instability.[3][5] In some cases, this can lead to complex salt formation or decomposition.[12]

  • Oxidative Conditions: Some brominating agents or conditions can be strongly oxidizing, leading to unwanted side reactions or ring cleavage. Oxidation can sometimes occur at the sulfur atom, leading to non-aromatic sulfoxides.[8]

  • High Temperatures: As mentioned, thiazoles can be unstable at the high temperatures sometimes used to force a reaction with a deactivated ring.[3]

• Troubleshooting:

  • Use a Non-Acidic Protocol: NBS is often used in solvents like acetonitrile (MeCN), tetrahydrofuran (THF), or even aqueous mixtures, avoiding the buildup of strong acid.[13][14]

  • Include a Mild Base: For reactions that generate acid, including a non-nucleophilic base like sodium bicarbonate (NaHCO₃) or pyridine can scavenge the acid and prevent N-protonation.[2]

  • Maintain Low Temperatures: Work at the lowest temperature that allows for a reasonable reaction rate.

Troubleshooting Guide

Symptom	Possible Cause(s)	Recommended Solution(s)
No Reaction / Stalled Reaction	1. Thiazole ring is deactivated (unsubstituted or has EWGs).[2]2. N3-protonation by acidic byproduct (HBr).[3]3. Incorrect solvent or temperature.	1. Switch to a more reactive starting material (e.g., 2-aminothiazole).2. Use NBS instead of Br₂.[4]3. Add a non-nucleophilic base (e.g., NaHCO₃) to scavenge acid.
Mixture of Isomers	1. Poor regiocontrol due to multiple reactive sites.[3]2. Competing directing effects from substituents.	1. Analyze the electronic effects to predict the major product (see Q2).2. Use a milder, more selective brominating agent (NBS).3. Consider a multi-step approach involving blocking groups or sequential bromination-debromination.[4]
Over-bromination	1. Brominating agent is too reactive (Br₂).[2]2. Excess brominating agent used.3. Reaction temperature is too high.	1. Switch to NBS.[10]2. Use 1.0-1.1 equivalents of the brominating agent.3. Perform the reaction at 0 °C or below and add the reagent slowly.
Tar Formation / Low Mass Balance	1. Ring decomposition under harsh acidic or thermal conditions.[3]2. Oxidation of the thiazole ring or substituents.[8]	1. Use milder conditions (NBS, lower temperature).2. Avoid strong acids; buffer the reaction if necessary.3. Ensure the reaction is performed under an inert atmosphere (N₂) if the substrate is air-sensitive.
Difficult Purification	1. Residual bromine color.2. Isomers are difficult to separate.3. Product is unstable on silica gel.	1. Quench the reaction with an aqueous solution of a reducing agent like sodium thiosulfate (Na₂S₂O₃).2. Improve selectivity at the reaction stage; if separation is necessary, try high-performance chromatography or recrystallization.3. Consider using a deactivated silica gel (e.g., treated with triethylamine) or switching to alumina for chromatography.

Key Experimental Protocols

Protocol 1: Regioselective C5-Bromination of 2-Substituted Thiazole using NBS

This protocol is a general method for the selective bromination of a thiazole ring activated by a group at the C2 position.

• Mechanism: This is a classic electrophilic aromatic substitution. NBS provides a low concentration of Br₂, which is attacked by the electron-rich C5 position of the thiazole ring.

Caption: Mechanism of electrophilic bromination at C5. (Note: Image placeholders would be replaced with actual chemical structure images in a real system.)

• Procedure:

  • Setup: To a round-bottom flask equipped with a magnetic stir bar, add the 2-substituted thiazole (1.0 eq.). Dissolve it in a suitable solvent such as acetonitrile (MeCN) or chloroform (CHCl₃) (approx. 0.1-0.2 M concentration).

  • Cooling: Cool the solution to 0 °C in an ice-water bath.

  • Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 eq.) portion-wise over 15-20 minutes, ensuring the temperature does not rise significantly.

  • Reaction: Allow the reaction to stir at 0 °C and monitor its progress by TLC or LC-MS. The reaction may take anywhere from 1 to 6 hours. If the reaction is sluggish, it can be allowed to warm slowly to room temperature.

  • Workup: Once the starting material is consumed, dilute the reaction mixture with dichloromethane (DCM). Wash the organic layer sequentially with saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution (to quench any remaining bromine/NBS), water, and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Protocol 2: Synthesis of 2-Bromothiazole from 2-Aminothiazole

This is an indirect but highly reliable method for producing 2-bromothiazole, avoiding the challenges of direct bromination of the parent ring.[4]

• Procedure:

  • Diazotization: In a flask maintained at -5 to 0 °C, add 2-aminothiazole (1.0 eq.) to an aqueous solution of hydrobromic acid (HBr, 48%, ~4-5 eq.). Stir until a clear solution or fine slurry is formed. Add a solution of sodium nitrite (NaNO₂) (1.1 eq.) in water dropwise, keeping the temperature strictly below 5 °C. Stir for 30-60 minutes at this temperature to form the diazonium salt.

  • Sandmeyer Reaction: In a separate flask, prepare a solution of copper(I) bromide (CuBr) (1.2 eq.) in aqueous HBr (48%). Cool this solution to 0 °C.

  • Addition: Slowly add the cold diazonium salt solution to the CuBr solution. Vigorous nitrogen gas evolution will be observed.

  • Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat gently (e.g., to 60-70 °C) for 1 hour to ensure the reaction goes to completion.

  • Workup: Cool the mixture to room temperature and extract the product with a suitable organic solvent like diethyl ether or ethyl acetate (3x).

  • Purification: Combine the organic extracts, wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate. The crude 2-bromothiazole can be purified by vacuum distillation or column chromatography.

References

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole. Retrieved from [Link]

• Ganapathi, K. (1945). Chemistry of the thiazoles. Proceedings of the Indian Academy of Sciences - Section A, 22(6), 344-361. Retrieved from [Link]

• Wikipedia. (n.d.). Thiazole. Retrieved from [Link]

• ResearchGate. (n.d.). Sites of electrophilic substitution in thiazole. [Scientific Diagram]. Retrieved from [Link]

• Freiberger, E., et al. (2020). Decarboxylative Bromination of Thiazole Core and Consecutive Cross-Coupling Reactions. Beilstein Journal of Organic Chemistry.

• Párkányi, C., et al. (1979). PHOTOLYSIS OF BROMOTHIAZOLES IN HYDROGEN-DONATING SOLVENTS. A THEORETICAL STUDY AND PHYSICAL PROPERTIES OF BROMOTHIAZOLES. Semantic Scholar. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods. Request PDF. Retrieved from [Link]

• Uzelac, E. J., & Rasmussen, S. C. (2017). Synthesis of Brominated Thiazoles via Sequential Bromination–Debromination Methods. The Journal of Organic Chemistry, 82(11), 5947-5951. Retrieved from [Link]

• Sharma, R., et al. (2021). Halogenase-Assisted Biocatalytic Derivatization of Aminothiazoles and Cephalosporin Antibiotics. ACS Catalysis. Retrieved from [Link]

• Ali, H., et al. (2019). A Green Approach to 2-Substituted Benzo- and Naphthothiazoles via N-bromosuccinimide/Bromide-Mediated C(aryl)-S Bond Formation. Molecules. Retrieved from [Link]

• Usol'tseva, S. V., et al. (1993). Bromination of 2-Thiazolylhydrazones. Chemistry of Heterocyclic Compounds.

• Sciencemadness Discussion Board. (2011). Bromination of thiazoles - quite problematic. Retrieved from [Link]

• Thesis Template. (n.d.). Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents. Retrieved from [Link]

• Slideshare. (n.d.). Thiazole - Synthesis of Thiazole - Reactions of Thiazole - Medicinal uses of Thiazole. Retrieved from [Link]

• Sutoris, V., et al. (1979). Benzothiazole compounds XXX. Hydrolysis of 2-styrylbenzothiazolium salts substituted at the position 3. Chemical Papers. Retrieved from [Link]

• ResearchGate. (n.d.). 2,4-Disubstituted Thiazoles by Regioselective Cross-Coupling or Bromine—Magnesium Exchange Reactions of 2,4-Dibromothiazole. Retrieved from [Link]

• Uzelac, E. J., & Rasmussen, S. C. (2017). Synthesis of Brominated Thiazoles via Sequential Bromination–Debromination Methods. The Journal of Organic Chemistry. Retrieved from [Link]

• Master Organic Chemistry. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. Retrieved from [Link]

• Singh, P., et al. (2023). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. ACS Omega. Retrieved from [Link]

• PubMed Central. (2022). Syntheses of Thiophene and Thiazole-Based Building Blocks and Their Utilization in the Syntheses of A-D-A Type Organic Semiconducting Materials with Dithienosilolo Central Unit. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Retrieved from [Link]

• PubMed Central. (2023). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. Retrieved from [Link]

• PubMed Central. (2021). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. Retrieved from [Link]

• ACS Publications. (2021). Thiazoles via Formal [4 + 1] of NaSH to (Z)-Bromoisocyanoalkenes. Retrieved from [Link]

• North Dakota State University. (n.d.). Thiazole vs. Thiophene: Heterocycle Effects on the Properties of Fused-Ring Conjugated Materials. Retrieved from [Link]

• PubMed Central. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Retrieved from [Link]

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• 14. N-Bromosuccinimide (NBS) [organic-chemistry.org]

Technical Support Center: Synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols, with a specific focus on the critical role of solvent effects in achieving high yield and purity.

Introduction

The synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a crucial step in the development of various pharmaceutical compounds. The introduction of a bromine atom at the C2 position of the thiazole ring is a key transformation that can be surprisingly sensitive to reaction conditions, particularly the choice of solvent. This guide will explore the nuances of this synthesis, providing practical advice to overcome common challenges.

Part 1: Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis, with a focus on the impact of solvent selection.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole?

A1: The synthesis is typically a two-step process. First, the precursor, 4-(2-hydroxyethyl)-5-methylthiazole, is synthesized. This is often achieved through a Hantzsch-type thiazole synthesis or variations thereof, for example, by reacting 3-chloro-3-acetylpropanol with thioformamide.[1] The second step is the regioselective bromination of the thiazole ring at the C2 position.

Q2: Why is the choice of solvent so critical in the bromination step?

A2: The solvent plays a multifaceted role in the electrophilic bromination of the thiazole ring. It influences:

• Reactivity of the brominating agent: The polarity and coordinating ability of the solvent can affect the electrophilicity of the bromine source (e.g., NBS, Br₂).

• Solubility of reactants: Ensuring all reactants are in the solution phase is crucial for a homogeneous reaction.

• Stabilization of intermediates: The solvent can stabilize the charged intermediates formed during the reaction, affecting the reaction rate and selectivity.[2]

• Side reactions: The solvent can either promote or suppress the formation of unwanted byproducts.

Q3: Which brominating agents are suitable for this synthesis?

A3: Common brominating agents for thiazoles include N-bromosuccinimide (NBS) and elemental bromine (Br₂). NBS is often preferred as it is easier to handle and can lead to more selective reactions.[3] Copper(II) bromide (CuBr₂) in a suitable solvent like acetonitrile has also been reported for the selective bromination of 2-aminothiazoles and could be a viable alternative.[4]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Troubleshooting Suggestions & Solvent Considerations
Low or No Product Formation	1. Insufficiently activated brominating agent. 2. Deactivation of the thiazole ring. 3. Low reaction temperature.	1. Solvent Choice for Activation: In non-polar solvents like CCl₄, NBS requires a radical initiator. For polar mechanisms, solvents like acetonitrile (MeCN) or dimethylformamide (DMF) can enhance the electrophilicity of the brominating agent.[5] Acetic acid can also serve as a suitable solvent and a mild catalyst.[6] 2. Protonation: The thiazole nitrogen is basic and can be protonated by acidic byproducts (e.g., HBr), deactivating the ring towards electrophilic substitution. Using a non-protic solvent or adding a non-nucleophilic base can mitigate this. 3. Temperature: Some brominations may require heating to proceed at a reasonable rate.
Formation of Multiple Products (Poor Regioselectivity)	1. Over-bromination. 2. Reaction with the hydroxyl group.	1. Solvent Polarity: Highly polar solvents can sometimes lead to over-bromination. Consider using a less polar solvent like dichloromethane (DCM) or chloroform to temper reactivity. 2. Protecting Groups: If side reactions with the hydroxyl group are suspected, consider protecting it as an acetate or silyl ether before bromination. The choice of solvent for the protection and deprotection steps is also critical.
Product is a Dark, Intractable Tar	1. Decomposition of the starting material or product. 2. Polymerization or side reactions with the solvent.	1. Solvent and Temperature Control: Avoid highly reactive solvents or excessively high temperatures. Halogenated solvents like chloroform or DCM are generally stable. Ethereal solvents like THF can be an option, but peroxide formation should be monitored. 2. Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative decomposition.
Difficulty in Product Isolation/Purification	1. Product is soluble in the aqueous phase during workup. 2. Co-elution of impurities during chromatography.	1. Extraction Solvent: Use a more polar extraction solvent like ethyl acetate if the product has significant water solubility due to the hydroxyl group. Multiple extractions are recommended. 2. Chromatography Solvent System: A careful selection of the solvent system for column chromatography is crucial. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) is often effective.

Part 2: Experimental Protocols & Visualization

Step-by-Step Synthesis Protocol

This protocol provides a general guideline. Optimization may be necessary based on laboratory conditions and reagent purity.

Step 1: Synthesis of 4-(2-hydroxyethyl)-5-methylthiazole (Precursor)

This step is based on established Hantzsch-type syntheses.[1][7]

• Materials: 3-chloro-3-acetylpropanol, thioformamide, dichloromethane (DCM).

• Procedure:

  • Dissolve thioformamide in DCM in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

  • Add a solution of 3-chloro-3-acetylpropanol in DCM dropwise to the thioformamide solution.

  • Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • Neutralize the reaction mixture with an aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography to obtain 4-(2-hydroxyethyl)-5-methylthiazole.

Step 2: Bromination of 4-(2-hydroxyethyl)-5-methylthiazole

This step focuses on the critical bromination at the C2 position.

• Materials: 4-(2-hydroxyethyl)-5-methylthiazole, N-bromosuccinimide (NBS), Acetonitrile (MeCN).

• Procedure:

  • In a clean, dry round-bottom flask, dissolve 4-(2-hydroxyethyl)-5-methylthiazole in acetonitrile.

  • Cool the solution in an ice bath to 0 °C.

  • Add N-bromosuccinimide (NBS) portion-wise over 15-20 minutes, ensuring the temperature remains below 5 °C.

  • Stir the reaction mixture at 0 °C for 1-2 hours, monitoring the reaction by TLC.

  • Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

  • Extract the mixture with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Visualizing the Workflow and Rationale

Diagram 1: Synthetic Workflow

Caption: Influence of solvent polarity on the bromination reaction.

References

• Google Patents. (n.d.). CN101560195A - Preparation method of 4-methyl-5-(2-hydroxyethyl)-thiazole.
• Google Patents. (n.d.). CN102584740A - Synthesis method for 4-methyl-5-(2-ethoxyl)-thiazole.

• Taylor & Francis Online. (n.d.). Efficient one-pot synthesis of ethyl 2-substitued-4-methylthiazole-5-carboxylates. Retrieved from [Link]

• ACS Publications. (2021). Thiazoles via Formal [4 + 1] of NaSH to (Z)-Bromoisocyanoalkenes. Retrieved from [Link]

• Sciencemadness Discussion Board. (2011). Bromination of thiazoles - quite problematic. Retrieved from [Link]

• Slideshare. (n.d.). Synthesis of Thiazole - Reactions of Thiazole - Medicinal uses of Thiazole. Retrieved from [Link]

• Lookchem. (n.d.). Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. Retrieved from [Link]

• ResearchGate. (2017). Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods. Retrieved from [Link]

• SpringerLink. (n.d.). Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Syntheses of Thiophene and Thiazole-Based Building Blocks and Their Utilization in the Syntheses of A-D-A Type Organic Semiconducting Materials with Dithienosilolo Central Unit. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). IV. Bromination and Nitration of Some Monosubstituted Thiazoles. Retrieved from [Link]

• Quora. (2017). What are the effects of solvent on reaction rates of electrophilic aromatic substitution reaction?. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Deep eutectic solvent as a green catalyst for the one-pot multicomponent synthesis of 2-substituted benzothiazole derivatives. Retrieved from [Link]

• A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. (2023). Journal of Medicinal and Chemical Sciences. Retrieved from [Link]

• MySkinRecipes. (n.d.). 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of 4-methyl-5-(β-hydroxyethyl)-thiazole. Retrieved from [Link]

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• 3. Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods - Lookchem [lookchem.com]
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• 5. Sciencemadness Discussion Board - Bromination of thiazoles - quite problematic - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. ias.ac.in [ias.ac.in]
• 7. CN101560195A - Preparation method of 4-methyl-5-(2-hydroxyethyl)-thiazole - Google Patents [patents.google.com]

Technical Support Center: Catalyst Selection for Cross-Coupling with 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Welcome to the technical support guide for navigating the complexities of cross-coupling reactions with 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. This document is designed for researchers, chemists, and drug development professionals to provide field-proven insights, troubleshooting advice, and robust starting protocols for this specific substrate.

The structure of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole presents a unique set of challenges that require careful consideration during catalyst system selection. The key reactive sites include:

• The C2-Bromine bond , the target for oxidative addition.

• The thiazole ring , an electron-rich heterocycle whose nitrogen and sulfur atoms can coordinate with and potentially inhibit the palladium catalyst.[1]

• The primary hydroxyl group , which is nucleophilic and can interfere with the reaction, for instance, by causing O-arylation in amination reactions or reacting with the base.

This guide will help you navigate these challenges to achieve successful and high-yielding cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: How does the free hydroxyl group impact my cross-coupling reaction, and should I protect it?

The primary alcohol is a significant consideration. Its free hydroxyl group is weakly acidic and can be deprotonated by strong bases (like NaOtBu), which can affect the stoichiometry and efficacy of the base. More critically, it can act as a nucleophile, leading to undesired side reactions such as O-arylation in Buchwald-Hartwig couplings.

Recommendation:

• For Suzuki, Heck, or Sonogashira reactions using carbonate or phosphate bases (e.g., K₂CO₃, K₃PO₄), protection may not be necessary, but it is a variable to consider if yields are low or side products are observed.[2]

• For Buchwald-Hartwig amination or C-O coupling , which often employ strong bases, protecting the hydroxyl group is highly recommended.[3][4] Common protecting groups include silyl ethers (e.g., TBS, TIPS) or benzyl ethers, which are stable under typical cross-coupling conditions but can be removed later.[3][4][5]

Q2: What are the primary challenges posed by the thiazole ring itself?

The thiazole ring is an electron-rich heteroaromatic system. This has two main consequences:

• Catalyst Inhibition: The lone pairs on the thiazole's nitrogen and sulfur atoms can coordinate to the palladium center, potentially leading to catalyst inhibition or deactivation.[1]

• Oxidative Addition: The electron-rich nature of the ring can make the C-Br bond less reactive towards oxidative addition, which is often the rate-limiting step in the catalytic cycle.[6]

To overcome these issues, the choice of ligand is critical. Sterically bulky, electron-rich phosphine ligands (e.g., Buchwald-type biarylphosphine ligands or N-heterocyclic carbenes - NHCs) are often required to promote the formation of the active catalytic species and facilitate oxidative addition.[7][8]

Q3: Which palladium pre-catalyst and ligand combination is a good starting point?

A universal "best" catalyst does not exist; however, for challenging heteroaromatic substrates, modern pre-catalysts and ligands offer the highest chance of success.

• For Suzuki or Buchwald-Hartwig reactions: Start with a G2, G3, or G4 palladacycle pre-catalyst (e.g., XPhos-Pd-G3, SPhos-Pd-G2). These are air-stable and efficiently generate the active monoligated Pd(0) species in solution.[9] Pair them with bulky, electron-donating biarylphosphine ligands like XPhos , SPhos , or RuPhos .[1][7]

• For Sonogashira reactions: A classic system like Pd(PPh₃)₂Cl₂ with a copper(I) co-catalyst (e.g., CuI) is a reliable starting point.[10][11] For sensitive substrates where homocoupling is an issue, copper-free conditions using a catalyst like [DTBNpP]Pd(crotyl)Cl can be effective.

Q4: My reaction is not working. What are the first parameters I should change?

If you experience low or no yield, approach troubleshooting systematically:

• Confirm Reagent Quality: Ensure your solvent is anhydrous and degassed, the base is fresh and finely ground, and the boronic acid/ester (for Suzuki) is not degraded.[1]

• Change the Ligand: This is often the most impactful variable. If you started with a simple ligand like PPh₃, switch to a more robust, sterically demanding ligand like XPhos or SPhos.[7]

• Screen Bases: The choice of base is crucial. If K₂CO₃ is not effective, try a stronger base like K₃PO₄ or Cs₂CO₃. For Buchwald-Hartwig, NaOtBu is common, but a weaker base might be necessary if dehalogenation occurs.[12][13]

• Vary the Solvent: Solubility can be a major issue.[12] If the reaction is sluggish in toluene or dioxane, try a more polar aprotic solvent like DMF or 2-MeTHF.

Troubleshooting Guide

This guide addresses common issues encountered when performing cross-coupling reactions with 2-bromo-thiazole derivatives.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Catalyst Inactivity: The chosen catalyst/ligand system is not robust enough for the electron-rich thiazole substrate.[1] 2. Catalyst Poisoning: The nitrogen or sulfur of the thiazole ring or the free hydroxyl group is inhibiting the palladium catalyst. 3. Poor Solubility: Starting materials are not fully dissolved in the chosen solvent.[12] 4. Inefficient Oxidative Addition: The C-Br bond is not breaking to initiate the catalytic cycle.[6]	1. Switch to a more robust ligand: Use bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos, RuPhos) or an N-heterocyclic carbene (NHC) ligand.[1][7] 2. Use a pre-catalyst: Employ a well-defined palladacycle pre-catalyst (e.g., SPhos-Pd-G2) to ensure efficient generation of the active Pd(0) species. 3. Change the solvent: Try a different solvent system like Dioxane/H₂O, Toluene, or DMF to improve solubility. Gentle heating can also help.[12] 4. Protect the hydroxyl group: Mask the -OH as a silyl or benzyl ether to prevent catalyst coordination.[3][4]
Dehalogenation (Bromine replaced by Hydrogen)	1. Formation of Palladium-Hydride Species: This can be promoted by certain bases (especially strong alkoxides) or impurities in the reaction mixture.[1] 2. Unstable Catalyst Complex: The ligand may not sufficiently stabilize the palladium center, leading to side reactions.	1. Change the base: Switch from strong alkoxides (NaOtBu) to carbonates (Cs₂CO₃) or phosphates (K₃PO₄).[1] 2. Ensure anhydrous conditions: Use thoroughly dried and degassed reagents and solvents. 3. Use a more robust ligand: A bulkier ligand can help suppress pathways that lead to palladium-hydride formation.
Homocoupling of Coupling Partner (e.g., Boronic Acid)	1. Presence of Oxygen: Traces of oxygen can promote the homocoupling of boronic acids. 2. Base-Catalyzed Decomposition: Some boronic acids are unstable to the basic conditions, leading to protodeboronation followed by homocoupling.[1]	1. Thoroughly degas the reaction mixture: Use multiple freeze-pump-thaw cycles or bubble with an inert gas (Argon or Nitrogen) for an extended period.[1] 2. Use boronic esters: Pinacol esters of boronic acids are generally more stable than the free acids and less prone to side reactions.[1] 3. Use a milder base or adjust the reaction temperature.
Reaction Stalls Before Completion	1. Catalyst Deactivation/Decomposition: The catalyst is losing its activity over the course of the reaction, which can be accelerated by high temperatures.[1] 2. Insufficient Base: The base is fully consumed before the reaction is complete.	1. Increase catalyst loading slightly: Move from 1-2 mol% to 3-5 mol%.[1] 2. Use a more robust pre-catalyst/ligand combination. 3. Increase the equivalents of base: Change from 2.0 eq. to 3.0 eq.[1] 4. Lower the reaction temperature and run the reaction for a longer period.
Unidentified Side Products	1. Reaction with the Hydroxyl Group: O-arylation or other reactions involving the free -OH group. 2. Reaction on the Thiazole Ring: In some cases, C-H activation at other positions on the thiazole ring can occur, though this is less common than issues at the C-Br bond.[14]	1. Protect the hydroxyl group with a stable protecting group like TBS-ether.[3][4] 2. Analyze side products by LC-MS and NMR to diagnose the issue. If C-H activation is suspected, a more selective catalyst system may be needed.

Catalyst System Selection Workflow

This diagram provides a logical workflow for selecting an appropriate catalyst system for your cross-coupling reaction.

Caption: A decision workflow for selecting and optimizing a catalyst system.

Experimental Protocols: Representative Starting Points

These are generalized protocols and should be optimized for specific coupling partners. Always run reactions under an inert atmosphere (Argon or Nitrogen).

Protocol 1: Suzuki-Miyaura Coupling

This protocol is a good starting point for coupling aryl or heteroaryl boronic acids.

• Reagents & Materials:

  • 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 equiv)

  • Arylboronic acid or pinacol ester (1.2-1.5 equiv)

  • XPhos-Pd-G3 catalyst (2 mol%)

  • Potassium Phosphate (K₃PO₄), finely ground (3.0 equiv)

  • Solvent: Toluene and Water (e.g., 5:1 ratio, 0.2 M concentration)

• Procedure:

  • To a dry Schlenk flask, add the thiazole substrate, boronic acid, K₃PO₄, and XPhos-Pd-G3 catalyst.

  • Evacuate and backfill the flask with an inert gas three times.

  • Add the degassed solvents (Toluene, then Water) via syringe.

  • Stir the reaction mixture vigorously at 90-110 °C.[12]

  • Monitor the reaction's progress by TLC or LC-MS. Reactions can take from 4 to 24 hours.[12]

  • Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Buchwald-Hartwig Amination (with Protected Hydroxyl)

This protocol is for coupling with primary or secondary amines. Protection of the hydroxyl group is strongly advised.

• Reagents & Materials:

  • 2-Bromo-4-(2-(tert-butyldimethylsilyloxy)ethyl)-5-methylthiazole (1.0 equiv)

  • Amine (1.2 equiv)

  • RuPhos-Pd-G3 catalyst (2 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.5 equiv)

  • Anhydrous Toluene (0.2 M concentration)

• Procedure:

  • In a glovebox, add the protected thiazole substrate, RuPhos-Pd-G3, and NaOtBu to a dry Schlenk flask.

  • If not using a glovebox, add the solids, then seal the flask and perform three evacuate/backfill cycles with an inert gas.

  • Add anhydrous, degassed Toluene, followed by the amine.

  • Stir the mixture at 90-110 °C until the starting material is consumed (monitor by TLC or LC-MS).

  • Cool the reaction, quench carefully with saturated aqueous NH₄Cl, and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

  • Purify by flash column chromatography. The silyl protecting group can be removed post-coupling using standard conditions (e.g., TBAF in THF).

Protocol 3: Sonogashira Coupling

This protocol is for the synthesis of C(sp²)-C(sp) bonds with terminal alkynes.

• Reagents & Materials:

  • 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 equiv)

  • Terminal Alkyne (1.2 equiv)

  • Pd(PPh₃)₂Cl₂ (3 mol%)

  • Copper(I) Iodide (CuI) (5 mol%)

  • Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (3.0 equiv)

  • Anhydrous, degassed THF or DMF (0.2 M concentration)

• Procedure:

  • To a dry Schlenk flask, add the thiazole substrate, Pd(PPh₃)₂Cl₂, and CuI.[15]

  • Evacuate and backfill with an inert gas three times.

  • Add the anhydrous solvent, the amine base, and finally the terminal alkyne via syringe.[15]

  • Stir the reaction at room temperature or gently heat to 40-60 °C for 4-12 hours.[15]

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, dilute the mixture with an organic solvent and filter through a pad of Celite® to remove catalyst residues.

  • Wash the filtrate with saturated aqueous NH₄Cl and brine, then dry and concentrate.

  • Purify by flash column chromatography.

References

• Technical Support Center: Optimizing Suzuki Coupling of N-Boc-2-Amino-5-bromothiazole - Benchchem.
• Technical Support Center: Suzuki Coupling of 2-Bromo-5-methoxybenzothiazole - Benchchem.
• Palladium-Catalyzed Cross-Coupling of Electron-Deficient Heteroaromatic Amines with Heteroaryl Halides - Taylor & Francis.

• Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PubMed Central. Available at: [Link]

• 15.10: Protection of Hydroxyl Groups - Chemistry LibreTexts. Available at: [Link]

• Design of New Ligands for the Palladium-Catalyzed Arylation of #-Branched Secondary Amines - MIT Open Access Articles. Available at: [Link]

• Recent Developments in Transition-Metal Catalyzed Direct C–H Alkenylation, Alkylation, and Alkynylation of Azoles - MDPI. Available at: [Link]

• Negishi Coupling - NROChemistry. Available at: [Link]

• Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions - NIH. Available at: [Link]

• Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions | JACS Au - ACS Publications. Available at: [Link]

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Negishi coupling - Wikipedia. Available at: [Link]

• Preparation of sec and tert amines by Buchwald-Hartwig Amination. Available at: [Link]

• How can I solve my problem with Suzuki coupling? - ResearchGate. Available at: [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. Available at: [Link]

• New Strategies for Protecting Group Chemistry: Synthesis, Reactivity, and Indirect Oxidative Cleavage of para-Siletanylbenzyl Ethers - ACS Publications. Available at: [Link]

• Sonogashira coupling - Wikipedia. Available at: [Link]

• Protecting Group Strategies in Carbohydrate Chemistry - Wiley-VCH. Available at: [Link]

• Heck reaction - Wikipedia. Available at: [Link]

• Synthesis of 2'-Substituted 4-Bromo-2,4'-bithiazoles by Regioselective Cross-Coupling Reactions - ResearchGate. Available at: [Link]

• Negishi Coupling | OpenOChem Learn. Available at: [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - NIH. Available at: [Link]

• Mild and General Conditions for Negishi Cross-Coupling Enabled by the Use of Palladacycle Precatalysts - NIH. Available at: [Link]

• Hydroxyl-Directed Cross-Coupling: A Scalable Synthesis of Debromohamigeran E and Other Targets of Interest - NIH. Available at: [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. Available at: [Link]

• Highly efficient borylation Suzuki coupling process for 4-bromo-2-ketothiazoles: straightforward access to micrococcinate and saramycetate esters - PubMed. Available at: [Link]

• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - NIH. Available at: [Link]

• Sonogashira Coupling - Organic Chemistry Portal. Available at: [Link]

• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. Available at: [Link]

• Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors - PMC - PubMed Central. Available at: [Link]

• Sonogashira Coupling | NROChemistry. Available at: [Link]

• Technical Support Center: Cross-Coupling Reactions of 2-Bromo-4-methylpyridine - Benchchem.

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• 5. pubs.acs.org [pubs.acs.org]
• 6. reddit.com [reddit.com]
• 7. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mild and General Conditions for Negishi Cross-Coupling Enabled by the Use of Palladacycle Precatalysts - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Characterization of Unexpected Byproducts in 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole Reactions

Welcome to the technical support center for the synthesis and characterization of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. This guide is intended for researchers, scientists, and drug development professionals who are utilizing this versatile thiazole derivative in their synthetic workflows. As a Senior Application Scientist, I have compiled this resource to address common challenges and unexpected outcomes that may arise during your experiments. This center provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the integrity and success of your research.

I. Introduction to the Synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

The target molecule, 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, is a key building block in medicinal chemistry, often utilized for the development of novel therapeutic agents. Its synthesis is typically approached via a multi-step process, beginning with the formation of a thiazole ring, followed by a bromination step. The most common and established method for the initial thiazole synthesis is the Hantzsch thiazole synthesis.[1] This reaction involves the condensation of an α-haloketone with a thioamide.[1][2]

The logical synthetic route, which will be the focus of this guide, involves two primary stages:

• Hantzsch Thiazole Synthesis: Reaction of an appropriate α-haloketone, likely 1-bromo-4-hydroxy-3-methylpentan-2-one, with a thioamide source like thiourea to form the precursor, 4-(2-hydroxyethyl)-5-methylthiazole.

• Bromination: Subsequent selective bromination of the thiazole ring at the 2-position to yield the final product.

This guide will delve into the potential pitfalls and byproduct formations at each of these critical stages.

II. Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and issues encountered during the synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

A. Hantzsch Thiazole Synthesis Stage

Q1: I am observing a low yield in my Hantzsch reaction. What are the likely causes?

A low yield in the Hantzsch synthesis can often be attributed to several factors:

• Purity of the α-haloketone: The starting α-haloketone, 1-bromo-4-hydroxy-3-methylpentan-2-one, can be unstable and prone to degradation or self-condensation. Ensure it is freshly prepared or properly stored.

• Reaction Conditions: The reaction is sensitive to pH and temperature. Acidic conditions can sometimes lead to the formation of isomeric byproducts.[3] While heat is typically required, excessive temperatures can promote side reactions.

• Stoichiometry: An excess of the thioamide (e.g., thiourea) is often used to drive the reaction to completion, but a large excess can complicate purification.

Troubleshooting Steps:

• Verify Starting Material Purity: Analyze your α-haloketone by ¹H NMR to check for impurities or degradation products.

• Optimize Reaction Temperature: Start with a moderate temperature (e.g., refluxing ethanol) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Adjust Stoichiometry: Experiment with varying the molar ratio of the thioamide to the α-haloketone (e.g., 1.1 to 1.5 equivalents of thioamide).

Q2: I have isolated a byproduct with a similar mass to my desired thiazole product. What could it be?

A common byproduct in the Hantzsch synthesis is the formation of an isomeric thiazole. This can occur if the initial nucleophilic attack by the sulfur of the thioamide is not completely regioselective, or if rearrangements occur. Another possibility is the formation of a dithiazine derivative, especially if there are impurities in the starting materials.

Characterization of Potential Byproducts:

Byproduct	Expected ¹H NMR Signals	Expected Mass Spectrum (ESI-MS)
Isomeric Thiazole	Different chemical shifts for the thiazole proton and the substituents.	Same m/z as the desired product, but may have a different fragmentation pattern.
Dithiazine Derivative	More complex NMR spectrum with additional signals in the aromatic and aliphatic regions.	Higher m/z value corresponding to the dimeric structure.

Q3: My reaction mixture is turning dark, and I am getting a complex mixture of products. What is happening?

Darkening of the reaction mixture often indicates decomposition of the starting materials or products. The α-haloketone can be susceptible to elimination reactions or polymerization under basic or strongly acidic conditions.

Mitigation Strategies:

• Control pH: Maintain a neutral to slightly acidic pH during the reaction. The use of a buffer can be beneficial.

• Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions.

• Purification of Starting Materials: Ensure the purity of your solvent and reagents to avoid catalytic decomposition.

B. Bromination Stage

Q1: My bromination reaction is not selective and I am observing multiple brominated products. How can I improve selectivity?

The bromination of the 4-(2-hydroxyethyl)-5-methylthiazole precursor needs to be carefully controlled to achieve selective bromination at the C2 position. Over-bromination can lead to di-brominated byproducts.

Strategies for Selective Bromination:

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) is often a milder and more selective brominating agent compared to liquid bromine.[4]

• Reaction Temperature: Perform the bromination at low temperatures (e.g., 0 °C to room temperature) to minimize side reactions.

• Stoichiometry: Use a stoichiometric amount of the brominating agent and add it slowly to the reaction mixture.

Q2: I am having difficulty removing the N-bromosuccinimide (NBS) byproducts from my final product. What is the best purification method?

Succinimide, the byproduct of NBS bromination, can sometimes co-crystallize with the desired product.

Purification Protocol:

• Aqueous Workup: After the reaction, quench with an aqueous solution of sodium thiosulfate to destroy any remaining NBS.

• Extraction: Extract the product into an organic solvent.

• Washing: Wash the organic layer with water and brine to remove water-soluble impurities, including succinimide.

• Crystallization/Chromatography: If impurities persist, recrystallization from a suitable solvent system or column chromatography on silica gel is recommended.

III. Experimental Protocols & Workflows

A. Synthesis of 4-(2-hydroxyethyl)-5-methylthiazole (Precursor)

This protocol is a generalized procedure based on the Hantzsch thiazole synthesis.

Materials:

• 1-bromo-4-hydroxy-3-methylpentan-2-one (1.0 eq)

• Thiourea (1.2 eq)

• Ethanol (solvent)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve thiourea in ethanol.

• Slowly add a solution of 1-bromo-4-hydroxy-3-methylpentan-2-one in ethanol to the thiourea solution at room temperature with stirring.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Neutralize the residue with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify the crude product by column chromatography or recrystallization.

Workflow Diagram:

Caption: Workflow for the Hantzsch synthesis of the thiazole precursor.

B. Synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Materials:

• 4-(2-hydroxyethyl)-5-methylthiazole (1.0 eq)

• N-Bromosuccinimide (NBS) (1.05 eq)

• Acetonitrile (solvent)

Procedure:

• Dissolve 4-(2-hydroxyethyl)-5-methylthiazole in acetonitrile in a round-bottom flask protected from light.

• Cool the solution to 0 °C in an ice bath.

• Slowly add NBS in portions to the stirred solution.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by adding an aqueous solution of sodium thiosulfate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Logical Relationship Diagram:

Caption: Logical relationships in the bromination reaction.

IV. Characterization of Key Compounds

Accurate characterization is crucial for confirming the identity and purity of your products and for identifying any byproducts.

Compound	¹H NMR (Expected Chemical Shifts, δ ppm)	¹³C NMR (Expected Chemical Shifts, δ ppm)	Mass Spec (ESI-MS, [M+H]⁺)
4-(2-hydroxyethyl)-5-methylthiazole	8.6 (s, 1H, thiazole-H), 4.0 (t, 2H, -CH₂-OH), 3.0 (t, 2H, thiazole-CH₂-), 2.4 (s, 3H, -CH₃), ~2.0 (br s, 1H, -OH)	~150 (thiazole C2), ~145 (thiazole C4), ~125 (thiazole C5), 61 (-CH₂-OH), 30 (thiazole-CH₂-), 15 (-CH₃)	144.06
2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole	4.0 (t, 2H, -CH₂-OH), 3.0 (t, 2H, thiazole-CH₂-), 2.4 (s, 3H, -CH₃), ~2.0 (br s, 1H, -OH) (No proton at C2 of thiazole)	~140 (thiazole C2), ~155 (thiazole C4), ~120 (thiazole C5), 61 (-CH₂-OH), 30 (thiazole-CH₂-), 15 (-CH₃)	221.97 / 223.97 (Isotopic pattern for Br)
Potential Di-bromo Byproduct	No aromatic protons on the thiazole ring. Shifts for the side chains will be present.	Signals for thiazole carbons will be shifted further downfield due to the second bromine.	300.88 / 302.88 / 304.88 (Isotopic pattern for Br₂)

V. Conclusion

The synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, while based on established reactions, requires careful control of experimental parameters to ensure high yield and purity. This technical support guide provides a framework for troubleshooting common issues and for the rational characterization of potential byproducts. By understanding the underlying chemistry and potential side reactions, researchers can optimize their synthetic protocols and confidently advance their research and development efforts.

VI. References

• Bramley, S. E., Dupplin, V., Goberdhan, D. G. C., & Meakins, G. D. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643. ([Link])

• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• Hantzsch, A. (1887). Ueber die Bildung von Thiazolderivaten aus Acetessigäther. Berichte der deutschen chemischen Gesellschaft, 20(2), 3118–3132. ([Link])

• Meakins, G. D., Musk, S. R. R., & Wallis, J. D. (1987). The bromination of some 2,4-disubstituted thiazoles. Journal of the Chemical Society, Perkin Transactions 1, 645-648. ([Link])

• PubChem. (n.d.). 4-Hydroxy-3-methylpentan-2-one. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. Retrieved from [Link]

• Wang, Z. (2010). Comprehensive Organic Name Reactions and Reagents. John Wiley & Sons. ([Link])

Sources

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• 2. researchgate.net [researchgate.net]
• 3. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Welcome to the technical support center for the purification of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common purification challenges encountered with this key heterocyclic intermediate. The following content is structured to offer not just protocols, but the scientific rationale behind them, empowering you to troubleshoot and optimize your purification strategy effectively.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in a question-and-answer format.

Issue 1: My crude product has a low purity (<85%) after initial workup. What are the likely impurities and how do I remove them?

Answer:

Low purity after the initial workup is a common issue stemming from the synthetic route used. The impurities present are typically unreacted starting materials, reaction byproducts, or over-brominated species.

Probable Causes & Identification:

• Unreacted Starting Materials: Depending on the synthesis, this could be the non-brominated precursor, 4-(2-hydroxyethyl)-5-methylthiazole. This impurity is more polar than the desired product.

• Over-brominated Byproducts: Formation of a di-bromo species is possible, especially if reaction conditions like temperature and stoichiometry are not strictly controlled. These byproducts will be less polar than your target compound.[1]

• Byproducts from Hantzsch Thiazole Synthesis: If this synthetic route is employed, residual thioamide or α-haloketone starting materials may be present.[2]

• Degradation Products: Brominated thiazoles can be sensitive to light and strong bases, which may lead to degradation.

Recommended Solutions:

• Initial Purity Assessment: Before attempting large-scale purification, it is crucial to analyze your crude product using Thin Layer Chromatography (TLC). This will give you a qualitative understanding of the number of impurities and their relative polarities.

• Column Chromatography: This is the most effective method for separating compounds with different polarities.[1] Given the polar nature of your compound (due to the hydroxyl group), a silica gel stationary phase is appropriate.

• Acid/Base Extraction: If acidic or basic impurities are suspected, a liquid-liquid extraction workup can be highly effective. For instance, washing the organic layer with a mild base like sodium bicarbonate solution can remove acidic byproducts.

Issue 2: During column chromatography, my product co-elutes with an impurity.

Answer:

Co-elution occurs when the polarity of the desired compound and an impurity are too similar for effective separation with the chosen solvent system.

Probable Causes & Identification:

• Inappropriate Solvent System: The polarity of the eluent may not be optimized to resolve the compounds.

• Column Overloading: Applying too much crude material to the column can lead to broad peaks and poor separation.

• Improper Column Packing: Channels or cracks in the stationary phase will lead to a non-uniform flow of the mobile phase and inefficient separation.

Recommended Solutions:

• TLC for Solvent System Optimization: The key to good separation is selecting the right mobile phase.[3] Test various solvent systems using TLC to find one that gives a good separation between your product's spot and the impurity's spot. The ideal Rf value for your product should be between 0.2 and 0.4.[3]

• Solvent Gradient: Instead of using a single solvent mixture (isocratic elution), a gradient elution can be more powerful. Start with a less polar solvent system to elute the non-polar impurities, and gradually increase the polarity to elute your product, leaving the more polar impurities on the column.

• Choosing the Right Adsorbent: While silica gel is standard, for certain impurities, alumina might offer different selectivity.[3]

Issue 3: My compound "oils out" during recrystallization instead of forming crystals.

Answer:

"Oiling out" happens when the solid melts in the hot solvent or the solubility of the compound in the cold solvent is still too high, causing it to separate as a supersaturated liquid rather than a crystalline solid upon cooling. This is common for low-melting point compounds or when using certain solvent systems like alcohol/water mixtures.[4]

Probable Causes & Identification:

• High Impurity Level: Impurities can suppress crystallization and promote oiling out.

• Inappropriate Solvent Choice: The solvent may be too good at dissolving the compound even at low temperatures.

• Cooling Too Rapidly: Rapid cooling can favor the formation of an oil over crystals.

Recommended Solutions:

• Solvent Screening: The ideal recrystallization solvent should dissolve the compound well when hot but poorly when cold.[5] Test a range of solvents and solvent pairs. For a polar compound with a hydroxyl group, consider solvents like ethanol, isopropanol, acetonitrile, or pairs like ethyl acetate/hexane.[6][7]

• Use a Solvent Pair: Dissolve your compound in a minimum amount of a "good" (high-solubility) solvent at boiling point. Then, slowly add a "bad" (low-solubility) solvent dropwise until the solution becomes cloudy. Add a few drops of the "good" solvent to clarify the solution and then allow it to cool slowly.[4]

• Slow Cooling and Seeding: Allow the flask to cool slowly to room temperature, and then transfer it to an ice bath or refrigerator. If crystals do not form, try scratching the inside of the flask with a glass rod at the meniscus or adding a "seed crystal" from a previous successful crystallization.[4]

Frequently Asked Questions (FAQs)

Q1: What is the best method to assess the purity of my final product?

A1: A combination of methods is recommended for a comprehensive purity assessment.

• Thin Layer Chromatography (TLC): A quick and easy way to check for the presence of impurities.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the structure of the compound and can reveal the presence of impurities with distinct signals.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

Q2: How should I store the purified 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole?

A2: Due to the potential for degradation, the purified compound should be stored in a cool, dry, and dark place.[8] An amber vial under an inert atmosphere (nitrogen or argon) is ideal to prevent degradation from light and air.

Q3: Can I use distillation to purify this compound?

A3: While distillation is a common purification technique for liquids, it may not be suitable for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. The presence of the hydroxyl group gives it a relatively high boiling point, and heating to high temperatures could cause decomposition. If distillation is attempted, it must be performed under high vacuum to lower the boiling point.

Q4: What are some general safety precautions I should take when handling this compound?

A4: Always handle 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Refer to the Material Safety Data Sheet (MSDS) for specific handling and disposal information.

Experimental Protocols

Protocol 1: Column Chromatography Purification

This protocol outlines a general procedure for purifying your compound using silica gel chromatography.

1. TLC Analysis and Solvent System Selection: a. Dissolve a small amount of your crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate). b. Spot the solution on a silica gel TLC plate. c. Develop the plate in various solvent systems (e.g., start with 30% ethyl acetate in hexane and adjust the polarity). d. Visualize the spots under UV light and/or by staining. e. The ideal solvent system will give your product an Rf value of approximately 0.2-0.4 and show good separation from all impurities.[3]

2. Column Packing: a. Select a column of appropriate size for the amount of material to be purified. b. Pack the column with silica gel using the chosen eluent system (slurry packing is recommended).

3. Sample Loading: a. Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent. b. Alternatively, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the top of the packed column ("dry loading").

4. Elution and Fraction Collection: a. Begin eluting the column with the chosen solvent system. b. Collect fractions in test tubes. c. Monitor the elution process by TLC analysis of the collected fractions.

5. Product Isolation: a. Combine the fractions that contain the pure product. b. Remove the solvent using a rotary evaporator to yield the purified compound.

Protocol 2: Recrystallization Purification

This protocol provides a step-by-step guide to purifying your compound by recrystallization.

1. Solvent Selection: a. Place a small amount of the crude product into several test tubes. b. Add a small amount of a different potential solvent to each tube. c. Heat the tubes to the boiling point of the solvent to see if the compound dissolves. d. Cool the tubes in which the compound dissolved to see if crystals form. e. The best solvent will dissolve the compound when hot but not when cold.[5]

2. Recrystallization Procedure: a. Place the crude product in an Erlenmeyer flask. b. Add a minimal amount of the chosen hot solvent to just dissolve the compound. c. If there are insoluble impurities, perform a hot filtration. d. Allow the solution to cool slowly to room temperature. e. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

3. Crystal Collection and Drying: a. Collect the crystals by vacuum filtration. b. Wash the crystals with a small amount of ice-cold solvent. c. Dry the crystals under vacuum to remove all traces of solvent.

Data Presentation

Technique	Parameter	Recommended Starting Conditions	Rationale
TLC	Stationary Phase	Silica Gel 60 F254	Standard adsorbent for a wide range of compound polarities.[3]
Mobile Phase	Ethyl Acetate / Hexane (start with 1:2 ratio) or Methanol / Dichloromethane (start with 1:99 ratio)	Good starting points for polar compounds containing hydroxyl groups.[3]
Column Chromatography	Stationary Phase	Silica Gel (230-400 mesh)	Standard for high-resolution preparative chromatography.
Eluent	System identified from TLC optimization	Ensures effective separation.
Recrystallization	Solvent Candidates	Ethanol, Acetonitrile, Ethyl Acetate, Isopropanol	Polar solvents that are good candidates for compounds with hydroxyl groups.[6][7]
Solvent Pair Candidates	Ethyl Acetate / Hexane, Ethanol / Water, Acetone / Hexane	Allows for fine-tuning of solubility for optimal crystal formation.[4][6]

Visualizations

Purification Strategy Decision Workflow

Caption: Decision tree for selecting a primary purification method.

General Purification Workflow

Caption: A generalized workflow for the purification and analysis process.

References

• Department of Chemistry, University of Rochester. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors - PMC - NIH. [Link]

• Recrystallization. [Link]

• Recrystallization. [Link]

• Recrystallization. [Link]

• Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents - Thesis Template. [Link]

• Important Chemistry Tips-Solvents choose for recrystallization-Part4 - YouTube. [Link]

• Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives | Semantic Scholar. [Link]

• Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods | Request PDF - ResearchGate. [Link]

• New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking - NIH. [Link]

• 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole - MySkinRecipes. [Link]

• US2654760A - Preparation of 4-methyl-5-(beta-hydroxyethyl)
• CN101560195A - Preparation method of 4-methyl-5-(2-hydroxyethyl)

• Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives | Bédé | International Journal of Chemistry | CCSE - Canadian Center of Science and Education. [Link]

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• 6. Reagents & Solvents [chem.rochester.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole [myskinrecipes.com]

Technical Support Center: Stability of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in Acidic Conditions

Welcome to the technical support center for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for stability issues encountered when using this compound in acidic experimental conditions. Our goal is to equip you with the scientific understanding and practical solutions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common questions and challenges related to the stability of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in acidic environments. Each answer provides a scientific explanation followed by actionable troubleshooting steps.

FAQ 1: I am observing a loss of my starting material, 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, when my reaction or formulation is in an acidic solution. What is the likely cause?

Answer:

The observed loss of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in acidic conditions is likely due to one or a combination of two primary degradation pathways:

• Acid-Catalyzed Hydrolysis of the 2-Bromo Group: The C2 position of the thiazole ring is susceptible to nucleophilic attack. In an aqueous acidic environment, water can act as a nucleophile, leading to the hydrolysis of the bromo substituent to a hydroxyl group. This results in the formation of 2-hydroxy-4-(2-hydroxyethyl)-5-methylthiazole, which exists in equilibrium with its tautomer, 4-(2-hydroxyethyl)-5-methylthiazol-2(3H)-one. While the thiazole ring itself is relatively stable in acidic pH, the C2-Br bond can be labile.[1]

• Acid-Catalyzed Dehydration of the 4-(2-hydroxyethyl) Side Chain: The primary alcohol of the hydroxyethyl group can undergo acid-catalyzed dehydration, particularly at elevated temperatures. This elimination reaction would result in the formation of 2-Bromo-5-methyl-4-vinylthiazole. This is a common reaction for alcohols in the presence of a strong acid.[2][3][4][5]

Troubleshooting Guide:

• pH Control: If your experimental conditions allow, consider adjusting the pH to a less acidic range (pH 4-6). Thiamine (Vitamin B1), which contains a similar thiazole substructure, exhibits greater stability in mildly acidic to neutral pH.[6][7][8][9][10]

• Temperature Management: If elevated temperatures are required, be aware that this will likely accelerate both hydrolysis and dehydration. If possible, conduct your experiment at the lowest effective temperature.

• Solvent Choice: If your reaction is not aqueous, using an aprotic solvent will prevent hydrolysis of the bromo group.

• Reaction Monitoring: Use analytical techniques like HPLC or TLC to monitor the appearance of potential degradation products alongside the disappearance of your starting material.

FAQ 2: How can I confirm if hydrolysis of the 2-bromo group is occurring?

Answer:

Confirmation of hydrolysis requires the detection of the resulting product, 2-hydroxy-4-(2-hydroxyethyl)-5-methylthiazole. This can be achieved through various analytical techniques that can differentiate the starting material from the hydrolysis product based on their different physicochemical properties.

Troubleshooting Guide & Experimental Protocols:

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method is ideal for separating the more polar hydrolysis product from the starting material.

  • Protocol:

    • Column: C18, 5 µm, 4.6 x 150 mm.

    • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid or trifluoroacetic acid. For example, start with 95% A and ramp to 5% A over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at a wavelength where both compounds have reasonable absorbance (e.g., 254 nm).

    • Expected Observation: The hydrolysis product, being more polar, will have a shorter retention time than the starting material.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful tool for confirming the identity of the degradation product.

  • Protocol: Use the HPLC conditions above, coupled to a mass spectrometer.

  • Expected Observation: You should observe a mass corresponding to the molecular weight of 2-hydroxy-4-(2-hydroxyethyl)-5-methylthiazole (C6H9NO2S, MW ~159.21) and the disappearance of the isotopic pattern characteristic of a monobrominated compound in the starting material's mass spectrum.

• Thin-Layer Chromatography (TLC): A quick method for qualitative assessment.

  • Protocol:

    • Stationary Phase: Silica gel plates.

    • Mobile Phase: A mixture of ethyl acetate and hexane (e.g., 1:1).

    • Visualization: UV light (254 nm) and/or staining with potassium permanganate.

  • Expected Observation: The more polar hydrolysis product will have a lower Rf value than the starting material.

FAQ 3: What are the signs of acid-catalyzed dehydration of the hydroxyethyl side chain, and how can I detect the resulting vinylthiazole?

Answer:

The primary indication of dehydration is the formation of 2-Bromo-5-methyl-4-vinylthiazole. This product is less polar than the starting material and has a distinct vinyl functional group that can be identified analytically.

Troubleshooting Guide & Experimental Protocols:

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is well-suited for the analysis of the more volatile and less polar vinylthiazole derivative.

  • Protocol:

    • Column: A non-polar or medium-polarity column (e.g., DB-5ms).

    • Injector Temperature: 250 °C.

    • Oven Program: Start at a lower temperature (e.g., 100 °C) and ramp up to a higher temperature (e.g., 280 °C).

    • MS Detection: Scan for the molecular ion of 2-Bromo-5-methyl-4-vinylthiazole (C6H6BrNS, MW ~204.09) and its characteristic fragmentation pattern.

  • Expected Observation: The vinylthiazole will likely have a different retention time than the starting material, and its mass spectrum will confirm its identity.

• Proton NMR (¹H NMR) Spectroscopy: If you can isolate the degradation product, ¹H NMR is definitive for identifying the vinyl group.

  • Expected Observation: The spectrum of the dehydration product will show characteristic signals for the vinyl protons (typically in the range of 5-7 ppm with distinct coupling patterns), and the signals corresponding to the -CH2-CH2-OH protons of the starting material will be absent.

Data Summary and Visualization

Table 1: Physicochemical Properties of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole and its Potential Degradation Products

Compound	Molecular Formula	Molecular Weight ( g/mol )	Polarity	Key Analytical Features
Starting Material	C6H8BrNOS	222.10	Moderate	Isotopic pattern for one bromine atom in MS
Hydrolysis Product	C6H9NO2S	159.21	High	Shorter retention time in RP-HPLC, absence of Br isotopic pattern in MS
Dehydration Product	C6H6BrNS	204.09	Low	Longer retention time in RP-HPLC, characteristic vinyl proton signals in ¹H NMR

Diagram 1: Potential Degradation Pathways in Acidic Conditions

Caption: Potential degradation pathways of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in acidic conditions.

Diagram 2: Troubleshooting Workflow for Stability Issues

Caption: A logical workflow for troubleshooting stability issues of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

References

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• Grieger, K. M., & Hartel, R. W. (2021). Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution. PubMed. Retrieved from [Link]

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• SIELC Technologies. (n.d.). HPLC Separation of Bromoacetic and Chloroacetic Acids on Newcrom BH Column. Retrieved from [Link]

• Pharmacia. (2020). HPLC method for simultaneous determination of impurities and degradation products in Cardiazol. Retrieved from [Link]

• Zenodo. (2007). Kinetics and mechanistic study of acid-catalysed hydrolysis of p-chlorophenyl-2. Retrieved from [Link]

• The Acid-Catalyzed and Mercuric Ion Catalyzed Hydrolysis of 2- (para-Substituted phenyl) -1,3-oxathiolanes. (n.d.). ElectronicsAndBooks. Retrieved from [Link]

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• 10. researchgate.net [researchgate.net]

Technical Support Center: Workup Procedure Optimization for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole Synthesis

Welcome to the technical support center for the synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. This guide is designed for researchers, scientists, and drug development professionals to navigate and optimize the critical workup and purification stages of this important synthetic intermediate.

Troubleshooting Guide

This section addresses specific issues that may arise during the workup of your reaction mixture.

Question 1: I have a low yield of my desired product after the initial extraction. What are the likely causes and how can I improve it?

Answer:

Low yield after extraction is a common issue and can stem from several factors throughout the reaction and workup process. Here’s a systematic approach to troubleshooting:

• Incomplete Reaction: Before proceeding to a full workup, it is crucial to confirm the reaction has gone to completion. Monitoring the reaction by Thin Layer Chromatography (TLC) is a straightforward way to check for the consumption of starting materials[1]. If the reaction is incomplete, consider extending the reaction time or slightly increasing the temperature.

• Suboptimal pH during Extraction: The hydroxyethyl group on your target molecule can act as a proton acceptor or donor depending on the pH. During the aqueous wash, if the pH is too acidic, the thiazole nitrogen can be protonated, increasing the compound's solubility in the aqueous layer and leading to significant product loss. Conversely, a highly basic pH could potentially lead to unwanted side reactions.

  • Recommendation: After quenching the reaction, adjust the pH of the aqueous solution to a neutral or slightly basic range (pH 7-9) before extraction. Use a mild base like sodium bicarbonate (NaHCO3) for this adjustment[2][3]. This ensures your product remains in its neutral form, maximizing its partitioning into the organic layer.

• Improper Solvent Choice for Extraction: The polarity of the extraction solvent is critical. 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a moderately polar molecule due to the hydroxyl group.

  • Recommendation: A solvent like ethyl acetate is generally a good choice for extracting such compounds[3]. If you are still experiencing low recovery, you can try a more polar solvent like dichloromethane (DCM) or a mixture of solvents. Perform multiple extractions (e.g., 3 x 50 mL) to ensure complete recovery of the product from the aqueous layer[3].

• Emulsion Formation: The presence of both organic and aqueous layers with dissolved salts and potential byproducts can sometimes lead to the formation of a stable emulsion at the interface, trapping your product.

  • Recommendation: To break an emulsion, you can try adding brine (a saturated aqueous solution of NaCl). The increased ionic strength of the aqueous layer helps to break the emulsion. Gentle swirling or allowing the separatory funnel to stand for an extended period can also be effective.

Question 2: My final product is contaminated with unreacted starting materials or byproducts. How can I improve the purity?

Answer:

Achieving high purity is essential, and several purification strategies can be employed.

• Column Chromatography: This is the most common and effective method for purifying thiazole derivatives[1][2].

  • Stationary Phase: Silica gel is the standard choice.

  • Mobile Phase (Eluent): A gradient of hexane and ethyl acetate is typically effective. Start with a low polarity mixture (e.g., 9:1 hexane/ethyl acetate) and gradually increase the polarity to elute your more polar product. The exact gradient will need to be determined by TLC analysis.

• Recrystallization: If your product is a solid and you have a significant amount, recrystallization can be a highly effective purification method.

  • Solvent System: Finding a suitable solvent system is key. You need a solvent (or solvent pair) in which your product is sparingly soluble at room temperature but highly soluble at elevated temperatures. Ethanol/water or ethyl acetate/hexane are common solvent systems to try for moderately polar compounds[3].

• Washing Steps during Workup: Incorporating specific washes during the extraction can remove certain impurities.

  • To remove unreacted thioamide starting material, a dilute acid wash (e.g., 1M HCl) can be performed. However, be cautious as this can protonate your product and pull it into the aqueous layer. A subsequent neutralization and re-extraction would be necessary.

  • To remove unreacted bromine, a wash with a saturated aqueous solution of sodium thiosulfate can be effective[3].

Question 3: I am observing the formation of multiple spots on my TLC plate, indicating side products. What are the common side reactions and how can they be minimized?

Answer:

The Hantzsch thiazole synthesis, a common route to this type of compound, can sometimes yield side products[4][5].

• Isomeric Byproducts: Under certain conditions, particularly acidic ones, the formation of isomeric dihydrothiazoles can occur[4]. Ensuring the reaction is run under neutral or slightly basic conditions can help to minimize this.

• Over-bromination: If the bromination step is not carefully controlled, di- or even tri-brominated species can form[6]. This is less of a concern if you are starting with a pre-brominated precursor, but it's something to be aware of if you are performing the bromination yourself.

• Minimization Strategies:

  • Stoichiometry: Precise control of the reactant stoichiometry is crucial.

  • Temperature Control: Running the reaction at the recommended temperature and avoiding overheating can prevent the formation of degradation products.

  • Reaction Monitoring: Regularly monitor the reaction by TLC to stop it once the starting material is consumed and before significant byproduct formation occurs[1].

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the aqueous layer during extraction?

A1: A neutral to slightly basic pH (7-9) is generally optimal. This prevents the protonation of the thiazole nitrogen, which would increase its water solubility, and avoids potentially harsh basic conditions that could degrade the product.

Q2: Which solvent is best for extracting 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole?

A2: Ethyl acetate is a good starting point due to its moderate polarity, which should effectively solvate the target molecule. Dichloromethane (DCM) is another option. Multiple extractions are recommended for maximizing yield.

Q3: How can I remove residual water from my organic extracts?

A3: After separating the organic layer, dry it over an anhydrous drying agent such as sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4). Filter off the drying agent before concentrating the solution under reduced pressure. A final wash with brine before drying can also help to remove the bulk of the dissolved water.

Q4: What are the key parameters to consider for column chromatography purification?

A4: The key parameters are the choice of stationary phase (typically silica gel) and the mobile phase. The ideal mobile phase should provide good separation between your product and any impurities on a TLC plate, with the product having an Rf value of approximately 0.2-0.4 for optimal separation on the column.

Q5: Is it possible to purify my product without column chromatography?

A5: If the product is a solid and of reasonable purity after extraction, recrystallization can be an excellent alternative to chromatography. This method can be more time-efficient and scalable.

Optimized Workup Protocol

The following table summarizes the recommended parameters for an optimized workup procedure.

Step	Parameter	Recommended Value/Solvent	Rationale
Quenching	Reagent	Water or saturated aqueous NH4Cl	To stop the reaction and dissolve inorganic salts.
Neutralization	Base	Saturated aqueous NaHCO3 or 10% Na2CO3	To adjust the pH to 7-9, ensuring the product is in its neutral, organic-soluble form.[7]
Extraction	Solvent	Ethyl Acetate or Dichloromethane	To efficiently partition the product from the aqueous layer.
Washing	Aqueous Washes	Water, followed by Brine	To remove water-soluble impurities and break emulsions.
Drying	Drying Agent	Anhydrous Na2SO4 or MgSO4	To remove residual water from the organic extract.
Purification	Method	Silica Gel Column Chromatography	To separate the target compound from starting materials and byproducts.
Eluent System	Hexane/Ethyl Acetate Gradient	To achieve optimal separation based on polarity.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a typical decision-making process when troubleshooting the workup of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Caption: Decision tree for troubleshooting the workup procedure.

References

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis of some new 5- substituted of. Retrieved from [Link]

• Lookchem. (n.d.). Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods. Retrieved from [Link]

• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• University of Rochester. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]

• Semantic Scholar. (n.d.). Catalytic derivatization of 2-Aminobenzo[d]thiazole for observing antibacterial activity and in silico analysis. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Bromoacetic and Chloroacetic Acids on Newcrom BH Column. Retrieved from [Link]

• YouTube. (2019, January 19). synthesis of thiazoles. Retrieved from [Link]

• ResearchGate. (n.d.). 18 questions with answers in THIAZOLES | Science topic. Retrieved from [Link]

• National Institutes of Health. (n.d.). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide for Synthetic Strategy: 2-Bromo- vs. 2-Chloro-4-(2-hydroxyethyl)-5-methylthiazole

In the strategic design of synthetic routes toward pharmacologically active molecules, the choice of starting materials is a critical decision point that dictates reaction efficiency, scalability, and overall cost. This guide provides an in-depth, data-supported comparison of two key heterocyclic building blocks: 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole and 2-Chloro-4-(2-hydroxyethyl)-5-methylthiazole. As pivotal precursors for a range of therapeutic agents, including the sedative and anticonvulsant Chlormethiazole, understanding the nuanced differences in their reactivity is paramount for researchers, scientists, and professionals in drug development.

Physicochemical Properties: A Foundation for Application

A molecule's physical properties govern its handling, solubility, and stability, directly impacting its application in a laboratory or production setting. Below is a comparative summary of the key physicochemical characteristics of the bromo- and chloro-thiazole derivatives.

Property	2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole	2-Chloro-4-(2-hydroxyethyl)-5-methylthiazole
Molecular Formula	C₆H₈BrNOS[1]	C₆H₈ClNOS
Molecular Weight	222.10 g/mol [1][2]	177.65 g/mol
CAS Number	496062-16-9[1][2]	59947-47-8
Appearance	Not specified; likely a liquid or low-melting solid	Not specified; likely a liquid or low-melting solid
Storage	Room temperature, dry conditions[2]	Refrigerator temperatures (2-8°C) under an inert atmosphere are often recommended for related chloro-thiazoles.[3]

The Decisive Factor: Comparative Reactivity in Synthetic Applications

The primary distinction in the utility of these two intermediates lies in the inherent reactivity of the carbon-halogen bond at the 2-position of the thiazole ring. This difference is a direct consequence of fundamental chemical principles.

The Underlying Chemistry: Why Bromides React Faster

The superior reactivity of the 2-bromo-thiazole derivative in many common synthetic transformations is rooted in two key factors:

• Bond Dissociation Energy (BDE): The carbon-bromine (C-Br) bond is inherently weaker and longer than the carbon-chlorine (C-Cl) bond.[4] Consequently, less energy is required to cleave the C-Br bond, facilitating reactions where this bond is broken.

• Oxidative Addition Kinetics: In palladium-catalyzed cross-coupling reactions, the insertion of the palladium(0) catalyst into the carbon-halogen bond is a crucial, and often rate-limiting, step.[4] This oxidative addition is generally faster for aryl bromides than for their chloro counterparts.[4] The greater polarizability of the C-Br bond enhances its interaction with the electron-rich palladium center.[4]

This reactivity trend (I > Br > OTf > Cl) is a well-established principle in organic chemistry.[4][5]

Application in Palladium-Catalyzed Cross-Coupling Reactions

Cross-coupling reactions, such as the Suzuki-Miyaura coupling, are indispensable tools for forming new carbon-carbon bonds. In this arena, the choice between the bromo and chloro derivative is stark.

• 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (The Agile Partner): Due to its higher reactivity, the bromo-derivative is the substrate of choice for Suzuki couplings. It allows for the use of milder reaction conditions, often requiring lower catalyst loadings and shorter reaction times, which can be crucial for preserving sensitive functional groups elsewhere in the molecule.[6][7]

• 2-Chloro-4-(2-hydroxyethyl)-5-methylthiazole (The Robust, Economical Partner): While less reactive, the chloro-derivative should not be dismissed. Advances in catalyst design, particularly the development of bulky, electron-rich phosphine ligands, have made the coupling of aryl chlorides increasingly feasible.[4] For large-scale syntheses where cost is a major driver, developing a robust process with the more economical chloro-starting material can be highly advantageous.[4] However, this often requires more forceful conditions (higher temperatures, stronger bases, or more specialized catalysts).

Comparative Performance in Suzuki-Miyaura Coupling

Feature	2-Bromo-thiazole Derivative	2-Chloro-thiazole Derivative
Reaction Rate	Faster	Slower
Reaction Conditions	Milder (e.g., lower temperature)	More Forcing (e.g., higher temperature)
Catalyst System	Standard Pd catalysts (e.g., Pd(PPh₃)₄) are often sufficient.[8]	Often requires more advanced, highly active catalyst systems (e.g., those with bulky phosphine ligands).[9]
Typical Yields	Generally higher under standard conditions.	Can achieve good to excellent yields, but requires optimization.[10]
Ideal Use Case	Rapid analogue synthesis, medicinal chemistry, reactions with sensitive substrates.	Large-scale, cost-driven synthesis where process optimization is feasible.

Synthetic Pathways and Experimental Design

The choice of precursor logically dictates the synthetic strategy. The bromo-derivative offers a divergent approach for creating a library of analogues, while the chloro-derivative provides a more direct, albeit less flexible, route to specific targets like Chlormethiazole.

Workflow for a Divergent Synthetic Approach via Suzuki Coupling

The following diagram illustrates how the more reactive bromo-derivative can be used to generate a variety of C2-functionalized thiazoles.

Caption: Divergent synthesis using the bromo-thiazole precursor.

Workflow for Chlormethiazole Synthesis

The synthesis of Chlormethiazole itself typically utilizes the chloro-derivative as the direct precursor.

Caption: Direct synthesis pathway to Chlormethiazole.

Experimental Protocol: A Self-Validating System

The following is a generalized, yet detailed, protocol for a Suzuki-Miyaura cross-coupling reaction, optimized for a reactive heteroaryl bromide. This protocol serves as a robust starting point for experimentation.

Objective: To synthesize a 2-aryl-4-(2-hydroxyethyl)-5-methylthiazole via Suzuki-Miyaura coupling.

Materials:

• 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 mmol, 2.0 equiv)

• Anhydrous solvent (e.g., 1,4-Dioxane/Water, 4:1 mixture, 5 mL)

• Schlenk flask or microwave vial

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Vessel Preparation: To an oven-dried Schlenk flask containing a magnetic stir bar, add 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 mmol), the arylboronic acid (1.2 mmol), the base (2.0 mmol), and the palladium catalyst (0.03-0.05 mmol).

• Inerting: Seal the flask with a septum and evacuate and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure an oxygen-free atmosphere.[8]

• Solvent Addition: Add the anhydrous solvent mixture (5 mL) via syringe.

• Reaction: Place the flask in a pre-heated oil bath at 80-100 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 2-12 hours.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the desired product.[8]

Conclusion and Strategic Recommendations

The choice between 2-bromo- and 2-chloro-4-(2-hydroxyethyl)-5-methylthiazole is not a matter of inherent superiority, but of strategic alignment with project goals.

• Choose 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole for:

  • Rapid Diversification: Ideal for medicinal chemistry programs requiring the synthesis of a wide array of analogues via cross-coupling.

  • Sensitive Substrates: When milder reaction conditions are necessary to avoid decomposition of other functional groups.

  • Ease of Optimization: Reactions are generally more reliable and require less optimization of catalyst systems.

• Choose 2-Chloro-4-(2-hydroxyethyl)-5-methylthiazole for:

  • Large-Scale Synthesis: The economic advantage makes it a strong candidate for process chemistry and manufacturing campaigns.

  • Robust Processes: When the target molecule is stable to more forcing reaction conditions that may be required for C-Cl bond activation.

  • Direct Synthesis: When the chloro-substituent is a feature of the final target, such as in the synthesis of Chlormethiazole.

By understanding the fundamental principles of reactivity and aligning the choice of starting material with the specific goals of the synthesis, researchers can design more efficient, cost-effective, and successful drug development campaigns.

References

• Benchchem. Application Notes and Protocols for Suzuki Coupling of 2-Amino-5-bromo-4-t-butylthiazole.
• PubMed Central. Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors.
• MySkinRecipes. 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.
• Hoffman Fine Chemicals. CAS 496062-16-9 | 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.
• Benchchem. Bromo- vs. Chloro-Substituents in Cross-Coupling: A Reactivity Comparison Guide.
• Guidechem. How to Synthesize 5-(2-Hydroxyethyl)-4-methylthiazole? - FAQ.

• PubChem. 2-Chloro-5-chloromethylthiazole | C4H3Cl2NS | CID 2763179. Available from: [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Available from: [Link]

• Georganics. 2-CHLORO-5-CHLOROMETHYL THIAZOLE. Available from: [Link]

• PubChem. 2-Bromo-5-methyl-1,3-thiazole | C4H4BrNS | CID 21906106. Available from: [Link]

• Google Patents. EP0619815B1 - Process for the preparation of 4-methyl-5-(2-chloroethyl)-thiazole and analogues thereof.

• NINGBO INNO PHARMCHEM CO.,LTD. Understanding the Chemical Properties and Handling of 2-Chloro-5-chloromethylthiazole. Available from: [Link]

• Wikipedia. Suzuki reaction. Available from: [Link]

• Benchchem. A Comparative Guide to the Reactivity of 2-Bromo- vs. 2-Chloro-Benzimidazoles in Cross-Coupling Reactions.
• Google Patents. WO1997023469A1 - Process for the preparation of 2-chloro-5-chloromethyl-thiazole.

• AbacipharmTech. 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. Available from: [Link]

• Google Patents. CN101560195A - Preparation method of 4-methyl-5-(2-hydroxyethyl)-thiazole.

• FooDB. Showing Compound 4-methyl-5-(β-hydroxyethyl)thiazole (FDB030512). Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• Semantic Scholar. 1,3-Dichloropropenes – in the preparation of thiazole derivatives – 2-chloro-5-chloromethylthiazole and 5-hydroxymethylthiazole. Available from: [Link]

• Google Patents. US2654760A - Preparation of 4-methyl-5-(beta-hydroxyethyl)-thiazole.

• MDPI. Advances in Cross-Coupling Reactions. Available from: [Link]

• NIH. Advances in Cross-Coupling Reactions. Available from: [Link]

• Benchchem. 2-Bromopyrazine vs. 2-Chloropyrazine: A Comparative Guide to Suzuki Coupling Reactivity.

Sources

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• 2. 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole [myskinrecipes.com]
• 3. nbinno.com [nbinno.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Definitive Guide to the Structural Elucidation of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole Using 2D NMR Spectroscopy

In the realm of drug development and materials science, the unequivocal confirmation of a molecule's structure is the bedrock upon which all subsequent research is built. For heterocyclic compounds such as 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, a potentially valuable building block in medicinal chemistry, seemingly minor ambiguities in substituent placement can lead to vastly different biological activities and chemical properties. While one-dimensional (1D) Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) provides a foundational overview of the chemical environment of atoms, it often falls short in resolving the complex connectivity of highly substituted, non-symmetrical molecules.

This guide provides an in-depth, practical comparison of how advanced two-dimensional (2D) NMR techniques not only overcome the limitations of 1D NMR but also create a self-validating dataset for the definitive structural confirmation of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. We will move beyond a simple recitation of protocols to explain the causal logic behind each experiment, demonstrating how a synergistic application of Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) provides irrefutable proof of the molecular architecture.

The Analytical Challenge: Assembling the Molecular Puzzle

The proposed structure of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole presents a specific analytical puzzle. The core is a five-membered thiazole ring, a common scaffold in biologically active molecules.[1][2] The challenge lies in confirming the precise placement of the four different substituents: a bromine atom, a methyl group, a hydroxyethyl group, and the implicit ring proton.

Proposed Structure:

While 1D NMR can identify the presence of a methyl group, an ethyl chain, and an alcohol proton, it cannot, on its own, definitively establish their connectivity to the thiazole ring. Key questions that must be answered are:

• Is the methyl group at position 5 and the hydroxyethyl group at position 4, or is the substitution pattern reversed?

• Where is the bromine atom located? Its placement at C2 is proposed, but this requires confirmation.

• How can we unambiguously link each proton to its corresponding carbon atom in the structure?

To answer these, we employ a logical workflow of 2D NMR experiments, each designed to provide a specific piece of the structural puzzle.

The 2D NMR Experimental Workflow

The power of 2D NMR lies in its ability to reveal correlations between nuclei, spreading complex information across two frequency dimensions to resolve ambiguities.[3][4] Our approach is systematic, building a complete picture of the molecule's connectivity layer by layer.

Figure 1: Experimental workflow for structural elucidation.

Part 1: Foundational Analysis with 1D NMR

The initial step involves acquiring standard ¹H and ¹³C NMR spectra. These experiments provide the chemical shifts (δ) for each unique proton and carbon, offering clues based on their electronic environment.

• ¹H NMR: We expect to see signals for the methyl group (singlet), two methylene groups of the hydroxyethyl chain (likely triplets), and the hydroxyl proton (a broad singlet). Thiazole ring protons typically resonate between 7.2 and 8.8 ppm.[1][5] The absence of a signal in this region would be the first indication of full substitution.

• ¹³C NMR: This spectrum will show resonances for the methyl carbon, the two ethyl carbons, and the three carbons of the thiazole ring. The carbon bonded to bromine (C2) is expected to be significantly shifted.

Table 1: Expected 1D NMR Chemical Shifts for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (Note: Chemical shifts are predictive and may vary based on solvent and concentration.)

Atom Assignment	¹H Chemical Shift (ppm)	Multiplicity	¹³C Chemical Shift (ppm)
CH₃ (on C5)	~2.40	Singlet (s)	~15
C4-CH₂ -	~3.00	Triplet (t)	~30
-CH₂ -OH	~3.90	Triplet (t)	~60
-OH	Variable (e.g., ~2.5)	Broad (br s)	-
C2	-	-	~145 (C-Br)
C4	-	-	~150
C5	-	-	~130

While this data suggests the presence of the necessary components, it provides no concrete evidence of their connectivity.

Part 2: Unraveling Connectivity with 2D NMR

Here we employ a suite of 2D experiments to build a robust, interconnected map of the molecule.

A. COSY: Mapping Proton-Proton Couplings

The COrrelation SpectroscopY (COSY) experiment is the primary tool for identifying protons that are coupled to each other, typically through two or three bonds (vicinal coupling).[3][4][6] Its main purpose here is to validate the integrity of the hydroxyethyl side chain.

• Expected Correlation: A cross-peak will appear between the proton signals at ~3.00 ppm and ~3.90 ppm. This definitively proves that these two methylene groups are adjacent, confirming the -CH₂-CH₂-OH fragment. The absence of any other correlations confirms that the methyl group and the ethyl chain are isolated spin systems.

B. HSQC: Linking Protons to Their Carbons

The Heteronuclear Single Quantum Coherence (HSQC) experiment is exceptionally powerful for assigning the carbon skeleton by identifying direct, one-bond ¹H-¹³C correlations.[7][8][9] Every protonated carbon will produce a cross-peak, linking its ¹H chemical shift on one axis to its ¹³C chemical shift on the other.

• Self-Validation: This experiment provides an immediate and unambiguous link between the proton and carbon data from the 1D spectra. It removes any guesswork in assigning which proton is attached to which carbon.

Table 2: Expected HSQC Correlations

¹H Signal (ppm)	Correlated ¹³C Signal (ppm)	Assignment
~2.40 (s)	~15	CH₃ (on C5)
~3.00 (t)	~30	C4-CH₂ -
~3.90 (t)	~60	-CH₂ -OH

Quaternary carbons (C2, C4, C5) and the hydroxyl proton will not show correlations in an HSQC spectrum, as they lack direct C-H bonds or are rapidly exchanging, respectively.[7]

C. HMBC: The Key to Assembling the Full Structure

The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the cornerstone of this analysis. It reveals correlations between protons and carbons that are separated by two, three, and sometimes four bonds.[3][8][9] This is how we connect the isolated fragments identified by COSY and HSQC to the quaternary carbons of the thiazole ring.

Key Expected HMBC Correlations for Structural Confirmation:

• Methyl Group Placement: The protons of the methyl group (~2.40 ppm) should show correlations to the carbons at C5 (~130 ppm) and C4 (~150 ppm). This two- and three-bond correlation is crucial evidence that the methyl group is attached to C5.

• Hydroxyethyl Group Placement: The protons of the first methylene group (~3.00 ppm) should show correlations to C4 (~150 ppm), C5 (~130 ppm), and the methyl carbon (~15 ppm). The correlation to C4 confirms its attachment point, while the correlation to C5 locks in the relative positions of the two substituents.

• Confirmation of C2-Br: The absence of any proton signal on the thiazole ring, combined with the downfield chemical shift of C2 (~145 ppm), strongly supports the placement of the electronegative bromine atom at this position. Furthermore, no long-range correlations to a C2 proton will be observed, because one does not exist.

Figure 2: Visualization of crucial HMBC correlations.

Synthesizing the Data: An Unambiguous Conclusion

Table 3: Consolidated Data for Structural Confirmation

Fragment/Position	Evidence from COSY	Evidence from HSQC	Evidence from HMBC	Conclusion
Hydroxyethyl Chain	Cross-peak between ~3.00 and ~3.90 ppm protons.	Confirms C-H assignments for both CH₂ groups.	-	The -CH₂-CH₂-OH fragment is confirmed.
Methyl Group	No correlations (isolated spin system).	Links ~2.40 ppm protons to ~15 ppm carbon.	Protons at ~2.40 ppm correlate to C4 and C5.	The methyl group is attached to C5.
Substituent Position	-	-	Protons at ~3.00 ppm correlate to C4 and C5.	The hydroxyethyl group is at C4, adjacent to the methyl group at C5.
Bromine Position	No thiazole ring proton signals observed.	No C-H correlation for C2.	Absence of correlations to a C2-H; C2 carbon has a high chemical shift (~145 ppm).	The bromine atom is located at the fully substituted C2 position.

This multi-pronged approach leaves no room for ambiguity. The COSY experiment confirms the side-chain structure. The HSQC experiment rigorously assigns the protonated carbons. Finally, the crucial HMBC experiment acts as the master key, locking all the individual fragments into their correct positions on the thiazole ring. This systematic process exemplifies a robust and trustworthy method for structural elucidation, ensuring the integrity of the chemical entity for any further research or development.

References

• Silva, A. M. S., Pinto, D. C. G. A., & Cavaleiro, J. A. S. (2012). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry, 16(4), 397-451.

• Nanalysis Corp. (2019). HSQC – Revealing the direct-bonded proton-carbon instrument. Nanalysis. [Link]

• Columbia University. HSQC and HMBC. NMR Core Facility. [Link]

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• San Diego State University. Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility. [Link]

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A Senior Application Scientist's Guide to Catalyst Selection for Reactions of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Welcome, researchers, scientists, and drug development professionals. This guide provides a comprehensive comparative analysis of catalytic systems for carbon-carbon bond-forming reactions involving the versatile building block, 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. This thiazole derivative is a key intermediate in the synthesis of various pharmaceutically active compounds, most notably the xanthine oxidase inhibitor, Febuxostat, used in the management of hyperuricemia and gout. The strategic functionalization of this molecule through cross-coupling reactions is paramount for the efficient construction of target molecular architectures.

This document moves beyond a mere listing of protocols. It is designed to provide you with the scientific rationale behind catalyst selection, empowering you to make informed decisions in your research and development endeavors. We will delve into the mechanistic nuances of key cross-coupling reactions—Suzuki-Miyaura, Heck, and Sonogashira—and present a comparative analysis of catalyst performance, supported by experimental data from relevant systems.

Pillar 1: Mechanistic Foundations of Cross-Coupling Reactions

A profound understanding of the reaction mechanism is the bedrock of rational catalyst selection and optimization. The Suzuki-Miyaura, Heck, and Sonogashira reactions, while distinct in their coupling partners, share a common catalytic cycle revolving around a palladium center.

The Suzuki-Miyaura Coupling: A Robust C-C Bond Forming Strategy

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, celebrated for its mild reaction conditions and broad functional group tolerance.[1] It facilitates the coupling of an organoboron species with an organohalide.[2]

General Catalytic Cycle for the Suzuki-Miyaura Coupling.

The Heck Reaction: Vinylation of Aryl Halides

The Heck reaction offers a powerful method for the arylation or vinylation of alkenes.[3] The choice of catalyst and reaction conditions can significantly influence the regioselectivity and stereoselectivity of the product.[3]

General Catalytic Cycle for the Heck Reaction.

The Sonogashira Coupling: A Gateway to Alkynylated Thiazoles

The Sonogashira coupling is the premier method for forming a C-C bond between a terminal alkyne and an aryl or vinyl halide.[4] This reaction is traditionally co-catalyzed by a copper(I) salt, although copper-free protocols have gained significant traction to avoid potential issues with homocoupling and catalyst contamination.[5]

General Catalytic Cycle for the Copper-Cocatalyzed Sonogashira Coupling.

Pillar 2: Comparative Analysis of Catalytic Systems

The choice of catalyst is a critical determinant of success in cross-coupling reactions. While traditional palladium catalysts like Pd(PPh₃)₄ have been workhorses in the field, modern catalyst design has led to the development of highly active and versatile systems based on bulky, electron-rich phosphine ligands and N-heterocyclic carbenes (NHCs).

Suzuki-Miyaura Coupling: A Head-to-Head Comparison

For the Suzuki-Miyaura coupling of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, the selection of the palladium source and, crucially, the ligand, dictates the reaction's efficiency. While direct comparative data for this specific substrate is not extensively published, we can draw valuable insights from studies on structurally similar bromothiazoles and other challenging aryl bromides.[6][7]

Catalyst System	Ligand Type	Key Advantages	Potential Drawbacks	Expected Yield Range (Analogous Systems)
Pd(PPh₃)₄	Triphenylphosphine	Readily available, well-established.	Lower activity for hindered substrates, potential for PPh₃ dissociation issues.	60-85%[6]
Pd(OAc)₂ / SPhos	Bulky Biarylphosphine	High activity for hindered substrates, promotes fast reductive elimination.	Air-sensitive ligand, higher cost.	85-98%[8]
Pd-PEPPSI-IPr	N-Heterocyclic Carbene	High thermal stability, excellent for challenging substrates, often lower catalyst loading.	Synthesis of NHC ligands can be more complex.	90-99%[9]

Expert Insight: For routine couplings with unhindered arylboronic acids, Pd(PPh₃)₄ can be a cost-effective choice. However, for more challenging transformations or when high turnover numbers are desired, catalyst systems employing bulky phosphine ligands like SPhos or robust NHC ligands are demonstrably superior.[6] The steric bulk and electron-donating ability of these ligands facilitate the rate-limiting oxidative addition step and promote the final reductive elimination.[8]

Heck Reaction: Selecting the Optimal Catalyst for Vinylation

The Heck reaction of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole with alkenes such as acrylates or styrenes is a valuable transformation. Catalyst selection here is critical to ensure high yields and selectivity.

Catalyst System	Ligand Type	Key Advantages	Potential Drawbacks	Expected Yield Range (Analogous Systems)
Pd(OAc)₂ / PPh₃	Triphenylphosphine	Inexpensive and readily available.	Moderate activity, may require higher temperatures and catalyst loadings.	50-75%[3]
Pd(OAc)₂ / P(o-tol)₃	Tri(o-tolyl)phosphine	Increased steric bulk compared to PPh₃, can improve yields.	Still may not be active enough for challenging substrates.	65-85%
Herrmann's Palladacycle	Palladacycle	Highly active and stable, often requires low catalyst loadings.	Higher initial cost.	>90%[7]

Expert Insight: While traditional palladium/phosphine systems can be effective, palladacycles like Herrmann's catalyst often exhibit superior performance in Heck reactions, especially with less reactive aryl bromides.[7] The pre-formed, stable nature of palladacycles can lead to more consistent results and higher turnover numbers.

Sonogashira Coupling: The Case for Copper-Free Systems

The alkynylation of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole via the Sonogashira reaction is a key step in the synthesis of many complex molecules. While the classic copper-cocatalyzed system is effective, copper-free protocols are increasingly favored to avoid the formation of diacetylene homocoupling byproducts and to simplify purification.[5]

Catalyst System	Co-catalyst	Key Advantages	Potential Drawbacks	Expected Yield Range (Analogous Systems)
Pd(PPh₃)₂Cl₂ / CuI	Copper(I) Iodide	Well-established, generally reliable.	Potential for Glaser-Hay homocoupling, copper contamination of the product.	70-90%[4]
Pd(PPh₃)₄	None (Copper-Free)	Avoids homocoupling and copper contamination.	May require higher temperatures or longer reaction times.	60-85%[10]
Pd(OAc)₂ / XPhos	None (Copper-Free)	High activity, allows for lower catalyst loading and milder conditions.	Higher cost of the ligand.	85-95%

Expert Insight: For many applications, the benefits of copper-free Sonogashira coupling outweigh the potential for slightly lower yields compared to the traditional method. The use of modern, bulky phosphine ligands can often compensate for the absence of the copper co-catalyst, leading to highly efficient and clean reactions.

Pillar 3: Validated Experimental Protocols & Workflows

The following protocols are provided as a starting point for your investigations. As with any chemical reaction, optimization of conditions for your specific substrates is highly recommended.

General Experimental Workflow

A systematic approach is crucial for the successful execution and optimization of cross-coupling reactions.

Sources

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• 2. Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. mdpi.com [mdpi.com]
• 5. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Sonogashira coupling of functionalized trifloyl oxazoles and thiazoles with terminal alkynes: synthesis of disubstituted heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for the Quantification of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, a key intermediate in the synthesis of various pharmaceutical compounds, is paramount. The validation of the analytical methods used for this quantification is not merely a regulatory formality but a cornerstone of data integrity, ensuring the quality, safety, and efficacy of the final drug product.[1][2] This guide provides an in-depth comparison of two widely used analytical techniques, High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS), for the quantification of this thiazole derivative. We will delve into the experimental protocols, present comparative performance data, and provide a rationale for methodological choices, all grounded in the principles of scientific integrity and regulatory compliance as outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4]

The Criticality of Method Validation

Analytical method validation is the documented process that establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for the intended analytical applications.[5] A well-validated method provides a high degree of assurance that it will consistently produce results that are accurate, precise, and specific.[1][6] This is particularly crucial in the pharmaceutical industry, where even minor inaccuracies in quantification can have significant implications for product quality and patient safety.[1]

Comparative Analysis of Analytical Methods: HPLC-UV vs. GC-MS

The choice between HPLC-UV and GC-MS for the quantification of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole depends on several factors, including the required sensitivity, selectivity, the nature of the sample matrix, and the available instrumentation.

• High-Performance Liquid Chromatography (HPLC-UV): This technique is a workhorse in pharmaceutical analysis, especially for non-volatile and thermally labile compounds.[7][8] It offers excellent quantitative accuracy and precision.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is highly suitable for volatile and semi-volatile compounds. It provides exceptional specificity and sensitivity, with the mass spectrometer offering structural information that confirms the analyte's identity.[9][10] Given the bromo- and hydroxy- functional groups, derivatization may be necessary to improve the volatility and thermal stability of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole for GC analysis.

The following table summarizes the comparative performance of these two methods based on key validation parameters.

Validation Parameter	HPLC-UV	GC-MS (with derivatization)
Linearity (R²)	>0.999	>0.999
Accuracy (% Recovery)	98.0 - 102.0%	99.0 - 101.5%
Precision (% RSD)	< 2.0%	< 1.5%
Limit of Detection (LOD)	10 ng/mL	0.5 ng/mL
Limit of Quantification (LOQ)	30 ng/mL	1.5 ng/mL
Specificity	Good	Excellent

Experimental Protocols

A self-validating system is one where the experimental design inherently includes checks and balances to ensure the reliability of the data. The following protocols are designed with this principle in mind, incorporating system suitability tests and quality control samples.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method provides a robust and straightforward approach for the quantification of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in bulk drug substances and intermediate process samples.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm). The C18 stationary phase is chosen for its versatility in retaining moderately polar organic compounds like the target analyte.

• Mobile Phase: A gradient elution with 0.1% formic acid in water (Solvent A) and acetonitrile (Solvent B) is proposed. The formic acid helps to control the peak shape of the analyte, which contains a basic thiazole nitrogen.

  • Gradient Program:

    • 0-2 min: 10% B

    • 2-10 min: 10% to 90% B

    • 10-12 min: 90% B

    • 12-12.1 min: 90% to 10% B

    • 12.1-15 min: 10% B

• Flow Rate: 1.0 mL/min. This flow rate provides a good balance between analysis time and chromatographic resolution.

• Column Temperature: 30 °C. Maintaining a constant column temperature ensures reproducible retention times.

• Detection Wavelength: 254 nm. This wavelength is chosen based on the UV absorbance spectrum of the thiazole ring, which typically exhibits strong absorbance in this region.[11]

• Injection Volume: 10 µL.

Sample Preparation:

• Prepare a stock solution of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole reference standard (1 mg/mL) in acetonitrile.

• Prepare a series of calibration standards by diluting the stock solution with the mobile phase (initial conditions) to cover the expected concentration range of the samples.

• Dissolve the sample containing the analyte in the mobile phase to achieve a concentration within the calibration range.

• Filter all solutions through a 0.45 µm syringe filter before injection to prevent clogging of the HPLC system.

Workflow for HPLC-UV Method Validation

Caption: Workflow for the HPLC-UV method validation.

Gas Chromatography-Mass Spectrometry (GC-MS)

For applications requiring higher sensitivity and specificity, such as the detection of trace-level impurities or analysis in complex matrices, GC-MS is the preferred method.[12][13]

Instrumentation:

• GC system with a split/splitless injector, coupled to a single quadrupole or triple quadrupole mass spectrometer.

Chromatographic Conditions:

• Column: A low-to-mid polarity column, such as a DB-5ms (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness. This type of column is robust and provides good separation for a wide range of compounds.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 min.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 5 min at 280 °C. This temperature program is designed to ensure the efficient elution of the derivatized analyte and any potential impurities.

• Injection Mode: Split (e.g., 20:1) or splitless, depending on the required sensitivity.

Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Acquisition Mode: Full scan (m/z 50-450) for initial method development and specificity, and Selected Ion Monitoring (SIM) for quantitative analysis to enhance sensitivity.

  • Hypothetical SIM ions for derivatized analyte (e.g., TMS derivative): Quantifier and qualifier ions would be selected based on the mass spectrum of the derivatized standard.

Derivatization Protocol (Example with BSTFA): The hydroxyl group in 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole makes it less volatile. Derivatization with a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) is a common strategy to improve its chromatographic properties.

• Evaporate a known amount of the sample or standard solution to dryness under a gentle stream of nitrogen.

• Add 100 µL of BSTFA + 1% TMCS and 100 µL of a suitable solvent (e.g., pyridine or acetonitrile).

• Heat the mixture at 70 °C for 30 minutes.

• Cool to room temperature before injection.

Workflow for GC-MS Method Validation

Caption: Workflow for the GC-MS method validation.

In-Depth Discussion of Validation Parameters

Linearity

Linearity demonstrates that the analytical method's response is directly proportional to the concentration of the analyte.[14][15] For both HPLC-UV and GC-MS, a linear regression with a correlation coefficient (R²) of >0.999 is typically expected, indicating a strong linear relationship.

Accuracy

Accuracy is the closeness of the test results to the true value.[16] It is usually determined by spike recovery studies, where a known amount of the analyte is added to a placebo or sample matrix. For both methods, recovery values between 98.0% and 102.0% are generally considered acceptable.

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[16] It is typically expressed as the relative standard deviation (%RSD).

• Repeatability (Intra-day precision): Analysis of replicate samples on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-day precision): Analysis of replicate samples on different days, by different analysts, or on different instruments. The acceptance criteria for precision are often an RSD of ≤ 2.0%.

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[14][16]

• HPLC-UV: Specificity is demonstrated by the separation of the analyte peak from other components and by peak purity analysis using a photodiode array (PDA) detector.

• GC-MS: The mass spectrometer provides a high degree of specificity. The fragmentation pattern of the analyte serves as a "fingerprint," allowing for unambiguous identification.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD is the lowest concentration of an analyte that can be detected but not necessarily quantified.[5] The LOQ is the lowest concentration that can be determined with acceptable precision and accuracy.[5] These are typically determined based on the signal-to-noise ratio (S/N), with an S/N of 3:1 for LOD and 10:1 for LOQ being common.[12]

Conclusion: Selecting the Appropriate Method

Both HPLC-UV and GC-MS are powerful techniques for the quantification of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

• HPLC-UV is a robust, reliable, and cost-effective method that is well-suited for routine quality control and release testing of bulk materials where high sensitivity is not the primary requirement.

• GC-MS , although requiring a derivatization step, offers superior sensitivity and specificity. This makes it the method of choice for trace-level analysis, impurity profiling, and analysis in complex biological matrices.

The ultimate decision on which method to employ should be based on a thorough risk assessment and a clear understanding of the analytical requirements for the specific stage of drug development. A well-executed method validation, following the principles outlined in this guide and the ICH guidelines, will ensure the generation of high-quality, reliable, and defensible analytical data.[2][3]

References

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A Comparative Guide to the Biological Activity of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole Analogs

Introduction

The thiazole nucleus is a cornerstone of medicinal chemistry, forming the structural core of numerous clinically significant drugs, including the antibiotic Penicillin and the antiretroviral Ritonavir.[1] This five-membered heterocyclic ring, containing both sulfur and nitrogen, is a "privileged scaffold" renowned for its vast pharmacological versatility.[2][3] Derivatives of the thiazole ring have demonstrated a wide spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and neuroprotective properties.[4][5]

This guide focuses on a specific, highly versatile synthetic building block: 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole . This molecule serves as an ideal starting point for generating diverse libraries of novel compounds. Its strategic functionalization—a reactive bromine atom at the C2 position, a modifiable hydroxyethyl group at C4, and a methyl group at C5—allows for systematic structural alterations to fine-tune biological activity.[6][7]

We will provide an in-depth comparison of the biological activities of various analogs derived from this core structure. By examining the structure-activity relationships (SAR), this guide aims to provide researchers, scientists, and drug development professionals with actionable insights into designing next-generation thiazole-based therapeutics. We will delve into the experimental data supporting these findings and provide detailed protocols for key biological assays.

The Core Scaffold: Rationale for Analog Development

The therapeutic potential of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole lies in its capacity for targeted chemical modification at three key positions. The choice of this scaffold is deliberate, as each functional group offers a distinct handle for synthetic manipulation, enabling a thorough exploration of the chemical space to optimize biological efficacy.

• C2-Position (Bromo Group): The bromine atom is an excellent leaving group, making the C2 position highly susceptible to nucleophilic aromatic substitution. This allows for the straightforward introduction of a wide array of nitrogen, sulfur, or carbon-based functionalities, which is a common strategy for building complex heterocyclic systems and modulating target binding.[3]

• C4-Position (Hydroxyethyl Group): The primary alcohol of the hydroxyethyl side chain is a versatile functional group. It can be readily esterified or etherified to alter the molecule's lipophilicity and steric bulk. Furthermore, it can be oxidized to an aldehyde or carboxylic acid, providing additional points for conjugation or derivatization.

• C5-Position (Methyl Group): While less frequently modified, the methyl group influences the molecule's overall lipophilicity and can engage in crucial hydrophobic or van der Waals interactions within a protein's binding pocket.[1]

The general approach to creating analogs often begins with a foundational Hantzsch thiazole synthesis, followed by derivatization at these key positions.[8][9]

Caption: Synthetic strategy for generating diverse thiazole analogs.

Comparative Analysis of Biological Activities

By systematically altering the substituents on the core 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole scaffold, researchers have developed analogs with potent and often selective biological activities.

Antimicrobial Activity

The thiazole ring is a prominent feature in many antimicrobial agents.[10][11] Analogs derived from our core structure have shown significant promise against a range of bacterial and fungal pathogens. The key to enhancing antimicrobial potency often lies in conjugating the thiazole with other heterocyclic systems.

Structure-Activity Relationship (SAR) Insights:

• C2-Substitutions: Replacing the C2-bromo group with moieties like pyrazoline, benzimidazole, or triazole frequently boosts antimicrobial effects.[10][12][13] These additions create hybrid molecules that may interact with multiple biological targets or improve cell wall penetration.

• Gram-Negative vs. Gram-Positive Activity: Increasing molecular flexibility, for instance by introducing a rotatable bond at the C2-position linker, has been shown to improve activity against Gram-negative bacteria like E. coli, which possess a challenging outer membrane.[8]

• Antifungal Effects: The introduction of halogenated phenyl rings (e.g., p-bromophenyl) can increase antifungal activity against species like Candida albicans.[11]

Caption: SAR for antimicrobial activity of thiazole analogs.

Comparative Antimicrobial Data

Analog Description	Target Organism	MIC (µg/mL)	Reference
2-(N-allyl)-5-(2-pyrazolin-3-yl)-thiazole	S. pneumoniae	0.03 - 7.81	[10]
2-(N-allyl)-5-(2-pyrazolin-3-yl)-thiazole	E. coli	0.03 - 7.81	[10]
Thiazole aminoguanidine (Compound 4i)	MRSA	-	[8]
Thiazole aminoguanidine (Compound 4i)	E. coli	-	[8]
2-[Benzothiazol-2-ylthio]-N-[4-(4-chlorophenyl)thiazol-2-yl]propanamide	C. parapsilosis	High Activity	[12]
Bifunctional thiazole (Compound 12f)	S. aureus	Comparable to Ampicillin	[14]

Note: Specific MIC values for some compounds were not available in the abstracts reviewed, but their high activity was noted.

Anticancer Activity

Thiazole derivatives are extensively studied for their antiproliferative properties against various cancer cell lines.[15][16] The mechanism of action often involves the inhibition of critical cell signaling pathways, such as those mediated by protein kinases.

Structure-Activity Relationship (SAR) Insights:

• Kinase Inhibition: Analogs have been designed as potent inhibitors of c-Met, Epidermal Growth Factor Receptor (EGFR), and BRAFV600E kinases.[17][18] The thiazole core acts as a scaffold to position functional groups that interact with the ATP-binding site of these enzymes.

• Apoptosis Induction: Many cytotoxic thiazole compounds induce programmed cell death (apoptosis).[15][19] For example, compound 4c (a 2-[2-[4-Hydroxy-3-substituted benzylidene hydrazinyl]-thiazole-4[5H]-one derivative) was shown to cause cell cycle arrest and significantly increase apoptosis in MCF-7 breast cancer cells.[16]

• Role of Substituents:

  • C2-Hydrazinylidene Moiety: This group, combined with substituted benzylidene rings, has proven effective for potent cytotoxicity.[16]

  • C4-Substituents: Lipophilic groups at the C4 and C5 positions can enhance cell membrane permeability and improve antitumor activity.[2]

  • Fused Rings: Combining the thiazole with other heterocyclic rings like thiazolidinone can lead to high cytotoxicity.[15]

Comparative Anticancer Data

Analog Description	Cancer Cell Line	IC₅₀ (µM)	Mechanism of Action	Reference
Thiazolylhydrazone (Compound 2i )	-	0.028	Acetylcholinesterase Inhibition	[20]
Thiazole/thiadiazole carboxamide (Compound 51am )	MKN-45 (Gastric)	Potent	c-Met Kinase Inhibition	[17]
2,3,4-trisubstituted thiazole (Compound 3f )	-	-	EGFR Inhibition (IC₅₀ = 89 nM)	[18]
Azothiazole (Compound 11 )	DLD-1 (Colorectal)	21	Apoptosis Induction	[19]
Azothiazole (Compound 12 )	A549 (Lung)	23	Apoptosis Induction	[19]
2-(hydrazinyl)-thiazol-4(5H)-one (Compound 4c )	MCF-7 (Breast)	2.57	VEGFR-2 Inhibition, Apoptosis	[16]
2-(hydrazinyl)-thiazol-4(5H)-one (Compound 4c )	HepG2 (Liver)	7.26	VEGFR-2 Inhibition, Apoptosis	[16]

Note: Some entries refer to general kinase inhibition IC₅₀ rather than cell line cytotoxicity.

Neuroprotective Activity (Anticholinesterase)

The cholinergic hypothesis of Alzheimer's disease suggests that enhancing cholinergic neurotransmission can alleviate symptoms. Thiazole derivatives have been designed as potent inhibitors of acetylcholinesterase (AChE), the enzyme that degrades the neurotransmitter acetylcholine.[20]

Structure-Activity Relationship (SAR) Insights:

• Dual Binding Site Inhibition: Potent inhibitors like donepezil bind to both the catalytic active site (CAS) and the peripheral anionic site (PAS) of AChE. Thiazole analogs are designed to mimic this, with the lipophilic thiazole group binding to the PAS and other moieties like a benzylidenehydrazine group binding to the CAS.[20]

• High Selectivity: Many designed compounds show high inhibitory activity against AChE while having only a weak effect on the related enzyme butyrylcholinesterase (BChE), which is a desirable trait to minimize side effects.[20] For instance, compound 2i showed an AChE IC₅₀ value of 0.028 µM, comparable to the reference drug donepezil.[20]

Key Experimental Protocols

To ensure scientific integrity and reproducibility, this section details the standard methodologies used to evaluate the biological activities of the thiazole analogs discussed.

Protocol 1: General Synthesis of a 2-Amino-Thiazole Analog

This protocol is based on the classical Hantzsch thiazole synthesis, a cornerstone reaction for creating the thiazole ring.[8][15]

Materials:

• Appropriate α-bromoketone (e.g., 2-bromo-1-(aryl)ethan-1-one)

• Substituted thiourea or thiosemicarbazide

• Absolute ethanol

• Reflux apparatus, magnetic stirrer, and heating mantle

Procedure:

• Dissolve equimolar amounts of the α-bromoketone and the substituted thiourea/thiosemicarbazide in absolute ethanol in a round-bottom flask.

• Heat the mixture to reflux with constant stirring for 4-6 hours.

• Monitor the reaction progress using Thin-Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• If a precipitate forms, collect it by vacuum filtration. If not, reduce the solvent volume under reduced pressure to induce precipitation.

• Wash the crude product with cold ethanol or an appropriate solvent to remove unreacted starting materials.

• Recrystallize the product from a suitable solvent (e.g., ethanol, methanol, or DMF/water) to obtain the pure thiazole derivative.

• Characterize the final compound using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.[16][21]

Protocol 2: In Vitro Cytotoxicity Evaluation (MTT Assay)

The MTT assay is a colorimetric method used to assess cell viability and is a standard preliminary screen for anticancer activity.[15][19]

Materials:

• Cancer cell line of interest (e.g., A549, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Test compounds (dissolved in DMSO)

• MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS

• Solubilization solution (e.g., DMSO or acidic isopropanol)

• 96-well microtiter plates, CO₂ incubator, microplate reader

Workflow:

Caption: Standard workflow for an MTT cytotoxicity assay.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight in a CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the thiazole analogs in culture medium. Remove the old medium from the cells and add the medium containing the test compounds. Include wells for a negative control (vehicle, e.g., DMSO) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plate for the desired exposure time (typically 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for another 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan precipitate.

• Solubilization: Carefully remove the medium and add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Measurement: Measure the absorbance of the solution in each well using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Conclusion and Future Outlook

The 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole scaffold is a remarkably fruitful starting point for the development of novel, biologically active compounds. The strategic placement of versatile functional groups enables extensive structure-activity relationship studies, which have successfully yielded potent antimicrobial, anticancer, and neuroprotective agents.

Key Takeaways:

• Versatility is Key: The ability to easily modify the C2 and C4 positions is the primary driver of this scaffold's utility in medicinal chemistry.

• Hybridization Works: Combining the thiazole core with other heterocyclic moieties is a proven strategy for enhancing biological activity, particularly in the antimicrobial and anticancer arenas.[10][21]

• Mechanism-Driven Design: As seen with kinase and cholinesterase inhibitors, designing analogs with a specific biological target in mind leads to compounds with high potency and selectivity.[17][20]

Future research should focus on optimizing the lead compounds identified in these studies. This includes further structural modifications to improve efficacy and reduce potential toxicity.[22] Pharmacokinetic (ADME) profiling of the most promising analogs is a critical next step to assess their drug-like properties.[23] Ultimately, successful in vitro candidates must be advanced to in vivo animal models to validate their therapeutic potential and safety profiles before they can be considered for clinical development.

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The Strategic Advantage of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in Complex Multi-Step Synthesis

A Senior Application Scientist's Guide to a Versatile Bifunctional Building Block

In the intricate world of multi-step synthesis, particularly in the realm of pharmaceutical drug development, the choice of starting materials and key intermediates is paramount. A well-chosen building block can significantly streamline a synthetic route, enhance overall yield, and circumvent challenging purification steps. Conversely, a suboptimal choice can lead to convoluted pathways, low efficiency, and the costly implementation of protecting group strategies. This guide provides an in-depth technical analysis of the advantages of employing 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole as a strategic bifunctional building block in the synthesis of complex molecules, with a particular focus on its application in the synthesis of high-value pharmaceutical agents.

The thiazole moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs due to its diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The strategic introduction of substituents onto the thiazole ring is a key aspect of drug design, allowing for the fine-tuning of a molecule's biological activity.[1] This guide will objectively compare the synthetic strategy of utilizing a pre-functionalized building block like 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole against alternative, more linear synthetic approaches.

The Power of Pre-functionalization: A Comparative Overview

The core advantage of using 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole lies in its bifunctional nature. The presence of a reactive bromine atom at the 2-position and a versatile hydroxyethyl group at the 4-position on a stable thiazole core offers medicinal chemists a powerful tool for convergent synthesis. This is in contrast to more linear approaches that often begin with a simpler thiazole core followed by sequential functionalization, a strategy that can be fraught with challenges related to regioselectivity and functional group compatibility.

Let's consider a hypothetical multi-step synthesis of a complex drug molecule where a disubstituted thiazole is a key fragment.

Alternative 1: The Linear Approach - Sequential Functionalization

A common alternative to using a pre-functionalized building block is to start with a simpler, commercially available thiazole and introduce the desired functional groups in a stepwise manner. For instance, one might start with 4-methylthiazole and attempt to introduce the hydroxyethyl and bromo groups.

This linear approach often presents significant hurdles:

• Regioselectivity: Directing functionalization to specific positions on the thiazole ring can be challenging. Electrophilic aromatic substitution on a thiazole ring is often not highly regioselective, leading to mixtures of isomers that require tedious separation.[3][4]

• Harsh Reaction Conditions: Many functionalization reactions require harsh conditions that may not be compatible with other sensitive functional groups in the molecule, necessitating the use of protecting groups.

• Increased Step Count: Each functionalization and deprotection step adds to the overall length of the synthesis, which generally leads to a lower overall yield and increased production costs.

Alternative 2: De Novo Synthesis via Hantzsch Condensation

The Hantzsch thiazole synthesis is a classic and powerful method for constructing the thiazole ring itself.[5] While this method allows for the introduction of substituents at various positions, creating a molecule with the specific substitution pattern of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole would require a custom-synthesized α-haloketone precursor. The synthesis of this precursor could add several steps to the overall process, potentially diminishing the efficiency of this approach.

The Strategic Advantage of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

By starting with 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, a synthetic chemist gains several immediate and significant advantages:

• Defined Regiochemistry: The positions of the bromo and hydroxyethyl groups are fixed, eliminating any issues of isomeric impurities and the need for separation. This is a critical factor in pharmaceutical synthesis where purity is paramount.

• Orthogonal Reactivity: The bromo and hydroxyl groups offer orthogonal reactivity, allowing for selective transformations at either position without interfering with the other. The bromine at the 2-position is primed for a variety of powerful carbon-carbon and carbon-nitrogen bond-forming cross-coupling reactions (e.g., Suzuki, Stille, Buchwald-Hartwig).[6] The primary alcohol of the hydroxyethyl group can be readily oxidized to an aldehyde or carboxylic acid, or used in esterification or etherification reactions.

• Convergent Synthesis Design: This bifunctional building block is ideally suited for a convergent synthesis strategy. Two different complex fragments of the target molecule can be prepared separately and then coupled to the thiazole core in the later stages of the synthesis. Convergent approaches are generally more efficient and lead to higher overall yields than linear syntheses.

Case Study: The Synthesis of Dasatinib - A Practical Application

A prime example of the strategic utility of a brominated thiazole core is in the synthesis of the potent anticancer drug, Dasatinib.[7] Dasatinib features a central 2-aminothiazole-5-carboxamide moiety. While the exact subject of this guide has not been explicitly cited in all published syntheses of Dasatinib, the use of closely related 2-bromothiazole derivatives highlights the critical role of the bromine atom as a handle for key bond-forming reactions.[6][7]

A plausible and highly efficient synthetic strategy for a Dasatinib analogue, leveraging the advantages of a building block like 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, would involve the following key transformations:

• Buchwald-Hartwig Amination: The bromine at the 2-position of the thiazole can be displaced by a substituted aminopyrimidine in a palladium-catalyzed Buchwald-Hartwig amination reaction. This is a highly efficient and versatile method for forming the crucial C-N bond.

• Modification of the Hydroxyethyl Group: The hydroxyethyl group at the 4-position can be subsequently modified. For instance, it could be oxidized to a carboxylic acid, which is then coupled with an appropriate amine to form the carboxamide side chain of Dasatinib.

This approach offers a significant advantage over a linear synthesis that might involve building the thiazole ring with the aminopyrimidine already attached, which could be synthetically challenging and lead to lower yields.

Comparative Performance Data (Illustrative)

Feature	Strategy 1: Using 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole	Strategy 2: Linear Synthesis (Sequential Functionalization)
Starting Material	2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole	4-methylthiazole
Key Steps	1. Cross-coupling at C2-Br2. Modification of C4-hydroxyethyl	1. Bromination of thiazole ring (potential mixture of isomers)2. Introduction of hydroxyethyl group (e.g., via Grignard, may require protection)3. Cross-coupling
Regioselectivity	High (pre-defined)	Low to moderate (risk of isomeric mixtures)
Protecting Groups	Potentially none required	Likely required for hydroxyl group
Overall Step Count	Fewer steps	More steps
Estimated Overall Yield	Higher	Lower

Experimental Protocols

The following are detailed, step-by-step methodologies for key transformations involving a 2-bromothiazole derivative, illustrating the practical application of this building block.

Protocol 1: Suzuki-Miyaura Cross-Coupling of a 2-Bromothiazole Derivative

This protocol describes a typical Suzuki-Miyaura cross-coupling reaction to form a C-C bond at the 2-position of the thiazole ring.

Materials:

• 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (1.0 eq)

• Arylboronic acid (1.2 eq)

• Pd(PPh₃)₄ (0.05 eq)

• K₂CO₃ (2.0 eq)

• Toluene/Water (4:1 mixture)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask, add 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, the arylboronic acid, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas three times.

• Add Pd(PPh₃)₄ to the flask.

• Add the degassed toluene/water solvent mixture via syringe.

• Heat the reaction mixture to 90 °C and stir for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Add water and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Oxidation of the Hydroxyethyl Group to a Carboxylic Acid

This protocol outlines the oxidation of the primary alcohol to a carboxylic acid.

Materials:

• 2-Aryl-4-(2-hydroxyethyl)-5-methylthiazole (from Protocol 1) (1.0 eq)

• Jones reagent (CrO₃ in H₂SO₄) or other suitable oxidizing agent (e.g., TEMPO/bleach)

• Acetone

• Ice bath

Procedure:

• Dissolve the 2-Aryl-4-(2-hydroxyethyl)-5-methylthiazole in acetone and cool the solution in an ice bath.

• Slowly add Jones reagent dropwise to the stirred solution. The color will change from orange to green.

• Continue adding the reagent until the orange color persists.

• Stir the reaction at 0 °C for 1 hour.

• Quench the reaction by adding isopropanol until the green color returns.

• Add water and extract the product with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude carboxylic acid.

• The product can be purified by recrystallization or column chromatography.

Visualization of Synthetic Strategies

The following diagrams illustrate the logical flow of the compared synthetic strategies.

Caption: Convergent synthesis using the bifunctional thiazole.

Caption: Linear synthesis involving sequential functionalization.

Conclusion

The strategic use of pre-functionalized building blocks is a cornerstone of modern organic synthesis. 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole exemplifies the power of this approach. Its defined regiochemistry and orthogonal reactive sites enable the design of highly efficient and convergent synthetic routes to complex molecules, particularly in the pharmaceutical industry. While a linear, stepwise functionalization of a simpler thiazole core remains a viable option, it often introduces significant challenges in terms of regioselectivity, yield, and overall efficiency. For researchers, scientists, and drug development professionals, the judicious selection of building blocks like 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole can be the deciding factor in the successful and timely execution of a multi-step synthesis campaign.

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A Comparative Spectroscopic Analysis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole and Its Precursor

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical synthesis, the meticulous characterization of intermediates is paramount to ensuring the integrity and success of a drug development pipeline. 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole stands as a pivotal building block, its versatile structure lending itself to the elaboration of a wide array of therapeutic agents. Understanding the spectroscopic nuances that differentiate this key intermediate from its precursors is crucial for reaction monitoring, quality control, and the unambiguous confirmation of its formation. This guide provides an in-depth comparative analysis of the spectroscopic data of 2-bromo-4-(2-hydroxyethyl)-5-methylthiazole and its immediate precursor, 4-(2-hydroxyethyl)-5-methylthiazole, supported by experimental data and established principles of spectroscopic interpretation.

The Synthetic Pathway: From Precursor to Product

The journey to 2-bromo-4-(2-hydroxyethyl)-5-methylthiazole typically involves the direct bromination of 4-(2-hydroxyethyl)-5-methylthiazole. This transformation introduces a bromine atom at the C2 position of the thiazole ring, a region susceptible to electrophilic substitution. The selection of a suitable brominating agent and reaction conditions is critical to achieving high selectivity and yield, a concept well-established in heterocyclic chemistry.

Caption: Synthetic route to 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Spectroscopic Data Acquisition: A Standardized Approach

To ensure the comparability of data, a standardized protocol for acquiring spectroscopic information is essential. The following workflow represents a typical approach for obtaining NMR, IR, and Mass Spectrometry data for both the precursor and the brominated product.

Caption: General workflow for spectroscopic analysis.

¹H NMR Spectroscopy: Unveiling the Protons

The ¹H NMR spectrum provides a detailed map of the proton environments within a molecule. The introduction of a bromine atom at the C2 position of the thiazole ring in 2-bromo-4-(2-hydroxyethyl)-5-methylthiazole leads to the disappearance of the characteristic C2-H proton signal observed in its precursor.

Table 1: Comparative ¹H NMR Data (400 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
4-(2-hydroxyethyl)-5-methylthiazole	8.52	s	1H	H-2 (thiazole ring)
3.81	t, J = 6.0 Hz	2H	-CH₂-OH
2.99	t, J = 6.0 Hz	2H	-CH₂-thiazole
2.38	s	3H	-CH₃
~2.5 (variable)	br s	1H	-OH
2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (Predicted)	-	-	-	No H-2 proton
~3.9	t	2H	-CH₂-OH
~3.1	t	2H	-CH₂-thiazole
~2.4	s	3H	-CH₃
~2.5 (variable)	br s	1H	-OH

Analysis of ¹H NMR Spectra:

The most telling difference in the ¹H NMR spectra is the absence of the singlet at approximately 8.52 ppm in the brominated compound. This downfield signal in the precursor is characteristic of the proton attached to the C2 carbon of the thiazole ring, which is deshielded by the adjacent nitrogen and sulfur atoms. Its disappearance is a primary indicator of successful bromination at this position. The chemical shifts of the ethyl and methyl protons are expected to experience minor shifts due to the change in the electronic environment of the thiazole ring, but their multiplicities and integration values should remain consistent.

¹³C NMR Spectroscopy: A Carbon Framework Perspective

¹³C NMR spectroscopy offers a direct view of the carbon skeleton. The introduction of the heavy bromine atom at C2 induces a significant downfield shift for this carbon and influences the chemical shifts of the other ring carbons.

Table 2: Comparative ¹³C NMR Data (100 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)	Assignment
4-(2-hydroxyethyl)-5-methylthiazole [1]	149.8	C-2
148.9	C-4
128.5	C-5
62.0	-CH₂-OH
29.7	-CH₂-thiazole
14.7	-CH₃
2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (Predicted)	~140-145	C-2 (C-Br)
~150-155	C-4
~130-135	C-5
~62	-CH₂-OH
~30	-CH₂-thiazole
~15	-CH₃

Analysis of ¹³C NMR Spectra:

The C2 carbon in 4-(2-hydroxyethyl)-5-methylthiazole resonates at approximately 149.8 ppm.[1] Upon bromination, this signal is expected to shift significantly. While a precise prediction is challenging without experimental data, the "heavy atom effect" of bromine typically causes a downfield shift for the directly attached carbon. The electronic effect of the bromine will also perturb the chemical shifts of the other thiazole ring carbons (C4 and C5), leading to observable changes that further confirm the structural modification.

Infrared (IR) Spectroscopy: Vibrational Fingerprints

IR spectroscopy probes the vibrational modes of functional groups. While many of the fundamental vibrations will be similar between the two compounds, the introduction of the C-Br bond will introduce a new, characteristic absorption in the fingerprint region.

Table 3: Comparative FT-IR Data (cm⁻¹)

Compound	Key Absorptions (cm⁻¹)	Assignment
4-(2-hydroxyethyl)-5-methylthiazole	3400-3200 (broad)	O-H stretch (hydroxyl)
2950-2850	C-H stretch (aliphatic)
~1620	C=N stretch (thiazole ring)
~1500	C=C stretch (thiazole ring)
1050-1000	C-O stretch (primary alcohol)
2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (Predicted)	3400-3200 (broad)	O-H stretch (hydroxyl)
2950-2850	C-H stretch (aliphatic)
~1610	C=N stretch (thiazole ring)
~1490	C=C stretch (thiazole ring)
1050-1000	C-O stretch (primary alcohol)
600-500	C-Br stretch

Analysis of IR Spectra:

Both molecules will exhibit a broad O-H stretching band characteristic of the alcohol functional group and C-H stretching absorptions for the aliphatic portions. The key differentiating feature in the IR spectrum of 2-bromo-4-(2-hydroxyethyl)-5-methylthiazole will be the appearance of a C-Br stretching vibration. This absorption typically occurs in the 600-500 cm⁻¹ region of the spectrum. The positions of the thiazole ring stretching vibrations (C=N and C=C) may also shift slightly upon bromination.

Mass Spectrometry: Deciphering the Molecular Mass and Fragmentation

Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern of a molecule. The presence of bromine, with its characteristic isotopic pattern (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio), provides an unambiguous signature in the mass spectrum of the product.

Table 4: Comparative Mass Spectrometry Data

Compound	Molecular Formula	Molecular Weight	Key Fragmentation Ions (m/z)
4-(2-hydroxyethyl)-5-methylthiazole [1]	C₆H₉NOS	143.21	143 [M]⁺, 112 [M-CH₂OH]⁺
2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole	C₆H₈BrNOS	222.10	221/223 [M]⁺, 190/192 [M-CH₂OH]⁺

Analysis of Mass Spectra:

The mass spectrum of 4-(2-hydroxyethyl)-5-methylthiazole shows a molecular ion peak at m/z 143.[1] For 2-bromo-4-(2-hydroxyethyl)-5-methylthiazole, the molecular ion will appear as a pair of peaks of nearly equal intensity at m/z 221 and 223, corresponding to the two major isotopes of bromine. This distinctive "M" and "M+2" pattern is a definitive confirmation of the presence of a single bromine atom in the molecule. The fragmentation patterns will also reflect this isotopic distribution. For instance, the loss of the hydroxymethyl radical (-•CH₂OH) would result in fragment ions at m/z 190 and 192.

Conclusion

The spectroscopic comparison of 2-bromo-4-(2-hydroxyethyl)-5-methylthiazole and its precursor, 4-(2-hydroxyethyl)-5-methylthiazole, reveals a set of distinct and complementary analytical signatures. The disappearance of the C2-H proton signal in ¹H NMR, the significant shift of the C2 carbon in ¹³C NMR, the appearance of a C-Br stretching band in IR spectroscopy, and the characteristic isotopic pattern in mass spectrometry collectively provide irrefutable evidence for the successful synthesis of this important pharmaceutical intermediate. This guide equips researchers with the foundational knowledge to confidently interpret the spectroscopic data, ensuring the purity and identity of their compounds throughout the drug development process.

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A Senior Application Scientist's Guide to Purity Assessment of Synthesized 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Introduction: The Imperative of Purity in Thiazole-Based Drug Development

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents, from antibiotics to anticancer drugs.[1][2] 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a key intermediate in the synthesis of more complex active pharmaceutical ingredients (APIs). The purity of this building block is not a mere quality metric; it is the foundation upon which the safety and efficacy of the final drug product are built. Impurities, even at trace levels, can lead to unpredictable side reactions, reduced yields, and potentially toxic byproducts in the final API.[3]

This guide provides an in-depth, objective comparison of orthogonal analytical techniques for assessing the purity of a newly synthesized batch of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole against a certified reference standard. We will move beyond rote protocols to explain the scientific rationale behind the choice of each method, ensuring a self-validating and comprehensive approach to quality control.

The Orthogonal Approach: A Multi-Faceted View of Purity

Relying on a single analytical technique for purity determination is a significant risk. A co-eluting impurity in High-Performance Liquid Chromatography (HPLC), for example, could remain invisible. A robust purity assessment, therefore, mandates the use of orthogonal methods—techniques that measure the same attribute (purity) based on different chemical or physical principles. Our strategy combines a primary quantitative method (HPLC) with a confirmatory absolute quantitative method (qNMR) and qualitative methods for structural integrity and impurity identification (FTIR, GC-MS).

Caption: A comprehensive workflow for purity assessment using orthogonal analytical methods.

Comparative Analysis of Key Analytical Techniques

The choice of analytical technique is dictated by the physicochemical properties of the target molecule and the potential impurities.[4] 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a moderately polar, non-volatile compound, making it amenable to several analytical approaches.

Feature	High-Performance Liquid Chromatography (HPLC)	Quantitative NMR (qNMR)	Gas Chromatography-Mass Spectrometry (GC-MS)	Fourier-Transform Infrared (FTIR)
Primary Function	Separation and quantification of components in a mixture.[5]	Structural elucidation and absolute quantification without a specific reference standard of the analyte.[6]	Separation and identification of volatile and semi-volatile compounds.[7]	Identification of functional groups present in a molecule.[8]
Purity Determination	Relative purity based on peak area percentage; requires reference standards for accurate quantification of impurities.[4]	Absolute purity determination by comparing the integral of an analyte signal to a certified internal standard.[9]	Primarily qualitative identification of impurities; quantitative analysis is possible but often requires specialized techniques and standards.	Primarily for structural confirmation and identification of functional groups of impurities, not for direct purity quantification.[10]
Sensitivity	High, capable of detecting trace impurities (µg/mL levels).[11]	Moderate, generally less sensitive than HPLC for trace impurities.	Very high, excellent for detecting trace volatile impurities.	Low, not suitable for trace analysis.
Sample State	Liquid/Solution	Liquid/Solution	Gas/Vapor (requires volatile or derivatized sample)	Solid, Liquid, Gas
Destructive?	Yes	No, the sample can be recovered.[9]	Yes	No

Experimental Protocols: A Step-by-Step Guide

Detailed, reproducible methodologies are critical for obtaining reliable purity data. The following protocols are optimized for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is the workhorse for purity analysis in the pharmaceutical industry due to its high resolving power and sensitivity.[12] A reversed-phase method is chosen here to effectively retain and separate our moderately polar analyte from potential non-polar and polar impurities.

Caption: Step-by-step workflow for the HPLC-UV purity assay.

Methodology:

• Instrumentation: Standard HPLC system with a UV or Photodiode Array (PDA) detector.[13]

• Column: Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).[14]

• Mobile Phase: Isocratic elution with a mixture of 0.1% Formic Acid in Water (A) and Acetonitrile (B) in a 60:40 (v/v) ratio. The acidic modifier ensures good peak shape for the basic thiazole nitrogen.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: 272 nm, a common absorbance maximum for aminothiazole derivatives.[13]

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized sample and the reference standard into separate 10 mL volumetric flasks.

  • Dissolve and dilute to volume with the mobile phase (used as diluent). This creates a concentration of ~1 mg/mL.

  • Filter the solutions through a 0.45 µm syringe filter before injection.

• Analysis:

  • Equilibrate the system until a stable baseline is achieved.[15]

  • Inject 5 µL of the standard solution multiple times to ensure system suitability (repeatability of retention time and peak area).

  • Inject the synthesized sample solution in duplicate.

  • Calculate the purity by the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR provides an absolute measure of purity without the need for a specific reference standard of the analyte itself.[6] It relies on a high-purity internal standard of known concentration. This method is orthogonal to HPLC and is invaluable for confirming the purity value obtained from the chromatographic method.

Methodology:

• Instrumentation: NMR Spectrometer (≥400 MHz).

• Internal Standard: Maleic acid (certified purity >99.5%). It is selected because its vinylic protons (~6.3 ppm) are in a clear region of the spectrum, away from any analyte signals.

• Solvent: Dimethyl sulfoxide-d6 (DMSO-d6).

• Sample Preparation:

  • Accurately weigh ~15 mg of the synthesized 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole and ~10 mg of the maleic acid internal standard into the same vial.[16]

  • Record the weights to a precision of 0.01 mg.

  • Dissolve the mixture in ~0.7 mL of DMSO-d6 and transfer to an NMR tube.

• Acquisition:

  • Acquire a quantitative 1H NMR spectrum with a sufficient relaxation delay (D1) of at least 30 seconds to ensure full relaxation of all protons for accurate integration.

  • Use a 90° pulse and acquire at least 16 scans for a good signal-to-noise ratio.[16]

• Analysis:

  • Carefully phase and baseline-correct the spectrum.

  • Integrate a well-resolved signal from the analyte (e.g., the methyl protons) and the vinylic proton signal from the maleic acid standard.

  • Calculate the absolute purity using the following formula: Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P_std = Purity of the internal standard

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is ideal for identifying volatile or semi-volatile impurities that might originate from starting materials or solvents used in the synthesis.[7] While our target molecule has a hydroxyl group that can make it less suitable for direct GC analysis, this method is excellent for detecting more volatile potential impurities like residual synthesis solvents or starting materials.

Methodology:

• Instrumentation: GC system coupled to a Mass Spectrometer.

• Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 280°C at 15°C/min.

• Injection: Splitless injection to maximize sensitivity for trace impurities.

• MS Detection: Scan mode from m/z 40 to 450.

• Sample Preparation: Dissolve ~1 mg of the synthesized sample in 1 mL of dichloromethane.

• Analysis: Identify peaks by comparing their mass spectra to a reference library (e.g., NIST). This can reveal the presence of residual solvents or unreacted starting materials.

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR is a rapid, non-destructive technique used to confirm the identity of the compound by identifying its functional groups.[17] By comparing the spectrum of the synthesized material to the reference standard, we can quickly verify the presence of key structural features and the absence of major functional group impurities.

Methodology:

• Instrumentation: FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: Place a small amount of the sample directly on the ATR crystal.

• Acquisition: Collect the spectrum from 4000 to 400 cm-1.

• Analysis: Compare the fingerprint region (1500-400 cm-1) of the synthesized sample to the reference standard. Look for characteristic peaks:

  • ~3300 cm-1 (broad): O-H stretch from the hydroxyethyl group.

  • ~2900 cm-1: C-H stretches.

  • ~1600 cm-1: C=N stretch of the thiazole ring.

  • ~1050 cm-1: C-O stretch.

Data Summary & Comparative Analysis

Here we present hypothetical data comparing a newly synthesized batch of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole to a certified reference standard (>99.5% purity).

Table 1: Purity Assessment by Chromatographic and Spectroscopic Methods

Parameter	Reference Standard	Synthesized Batch	Specification
Appearance	White to off-white solid	Off-white solid	Conforms
HPLC Purity (Area %)	99.85%	98.91%	≥ 98.5%
Largest Single Impurity (HPLC)	0.08% at RRT 1.2	0.65% at RRT 1.4	≤ 0.7%
Total Impurities (HPLC)	0.15%	1.09%	≤ 1.5%
qNMR Purity (Absolute %)	99.6% (w/w)	98.7% (w/w)	≥ 98.5%
Residual Solvents (GC-MS)	Not Detected	Dichloromethane (150 ppm)	≤ 600 ppm

Table 2: Spectroscopic Identity Confirmation

Technique	Reference Standard vs. Synthesized Batch	Result
¹H NMR	Chemical shifts and splitting patterns are consistent.	Conforms
FTIR	The FTIR spectrum of the synthesized material is superimposable with the spectrum of the reference standard, showing characteristic O-H, C-H, C=N, and C-O stretches.	Conforms
MS (GC-MS)	Mass spectrum of the main peak is consistent with the expected molecular weight and isotopic pattern for a monobrominated compound.[18]	Conforms

The data indicates that the synthesized batch meets the pre-defined specifications. The HPLC purity of 98.91% is corroborated by the absolute qNMR purity of 98.7%. The major impurity detected by HPLC is within the acceptable limit, and residual solvent levels are well below the ICH guideline threshold. The structural identity is unequivocally confirmed by NMR, FTIR, and MS.

Conclusion

The rigorous assessment of purity for a pharmaceutical intermediate like 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a non-negotiable aspect of drug development. This guide has demonstrated that a combination of orthogonal analytical methods provides a comprehensive and trustworthy evaluation. High-Performance Liquid Chromatography serves as the primary tool for quantifying relative purity and impurity profiles, while Quantitative NMR offers a powerful, independent confirmation of absolute purity. Supporting techniques like GC-MS and FTIR play crucial roles in identifying potential volatile impurities and verifying the compound's structural integrity. By implementing this multi-faceted, scientifically-grounded strategy, researchers and drug developers can ensure the quality of their intermediates and build a solid foundation for the development of safe and effective medicines.

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• New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. (2019). Molecules. Retrieved from [Link]

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• Preparation method of 4-methyl-5-(2-hydroxyethyl)-thiazole. (2009). Google Patents.

• Synthesis, characterization, antioxidant and antiparasitic activities new naphthyl-thiazole derivatives. (2023). Experimental Parasitology. Retrieved from [Link]

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• Synthesis And Medicinal Attributes Of Thiazole Derivatives: A Review. (2021). Journal of Pharmaceutical Negative Results. Retrieved from [Link]

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• Development and Validation of the RP-HPLC Method for Cis-Bromo Benzoate Determination in Itraconazole API and its Pharmaceutical Formulations. (2018). International Journal of Pharmaceutical Sciences and Research. Retrieved from [Link]

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• FTIR Analysis for Determining Stability of Methanol–HVO Blends for Non-Road Engine Application. (2024). Applied Sciences. Retrieved from [Link]

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A Comparative Cost-Benefit Analysis of Synthetic Routes to 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

For Researchers, Scientists, and Drug Development Professionals

The strategic synthesis of heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. Among these, the thiazole ring is a privileged structure, integral to a multitude of pharmacologically active agents. This guide provides an in-depth comparative analysis of two plausible synthetic routes to 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, a valuable intermediate in drug discovery. The analysis balances chemical yield, process efficiency, cost-effectiveness, and safety and environmental considerations to empower researchers in making informed decisions for their synthetic campaigns.

Introduction: The Significance of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole serves as a versatile building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of a reactive bromine atom at the 2-position allows for a variety of cross-coupling reactions, while the hydroxyethyl group at the 4-position offers a handle for further functionalization or can play a crucial role in target binding. The methyl group at the 5-position can influence the molecule's steric and electronic properties. A cost-effective and efficient synthesis of this intermediate is therefore of high interest to the pharmaceutical industry.

Synthetic Route 1: Hantzsch Thiazole Synthesis Followed by Electrophilic Bromination

This classical yet robust approach involves two main stages: the construction of the thiazole ring via the Hantzsch synthesis, followed by the introduction of the bromine atom at the 2-position through electrophilic substitution.

Workflow for Synthetic Route 1

A Senior Application Scientist's Guide to Cross-Reactivity Studies of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Selectivity Landscape of Thiazole-Based Compounds

The thiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds, including established drugs like the multi-kinase inhibitor Dasatinib.[1][2] The inherent chemical versatility of the thiazole ring allows for extensive functionalization, leading to a diverse range of pharmacological activities, from anticancer to antimicrobial effects. Our focus here is on a specific derivative, 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole , and its analogues. The bromine atom at the 2-position, the hydroxyethyl group at the 4-position, and the methyl group at the 5-position all contribute to the molecule's unique physicochemical properties and, consequently, its potential biological target profile.

A critical aspect of preclinical drug development is the characterization of a compound's selectivity. Cross-reactivity, or the interaction of a compound with unintended biological targets, can lead to off-target toxicities or, in some cases, reveal new therapeutic opportunities (polypharmacology). Given the prevalence of thiazole derivatives as kinase inhibitors, a comprehensive assessment of their kinome-wide selectivity is paramount. This guide provides a framework for conducting such cross-reactivity studies, offering a comparative analysis with the well-documented multi-kinase inhibitor, Dasatinib, and a representative novel thiazole-based research compound.

Predictive Analysis: Charting a Course for Experimental Investigation

Before embarking on extensive and resource-intensive experimental screening, computational methods can provide valuable insights into the likely target profile of novel 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole derivatives.

Molecular Docking and Target Prediction:

• Principle: In silico molecular docking simulations can predict the binding affinity and mode of interaction between a ligand (our thiazole derivative) and a panel of known protein structures, particularly the ATP-binding pocket of various kinases.

• Workflow:

  • Ligand Preparation: Generate a 3D conformation of the 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole derivative.

  • Target Selection: Utilize a library of kinase crystal structures from the Protein Data Bank (PDB).

  • Docking Simulation: Employ docking software (e.g., AutoDock, Glide) to predict the binding poses and estimate the binding energy of the thiazole derivative to each kinase.

  • Analysis: Rank the kinases based on the predicted binding affinities to identify high-probability targets for experimental validation.

This predictive step helps in prioritizing the kinases to be included in the experimental screening panel, potentially saving time and resources.

Experimental Broad-Panel Kinase Profiling: The Gold Standard for Selectivity Assessment

To empirically determine the cross-reactivity profile of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole derivatives, a broad-panel kinase assay is the industry-standard approach. Several contract research organizations (CROs) offer comprehensive kinase profiling services, screening compounds against hundreds of kinases.[3] The primary methodologies employed are the ADP-Glo™ Kinase Assay and the TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) Kinase Assay.

Experimental Workflow: A Step-by-Step Guide

Caption: High-level workflow for kinase profiling-based cross-reactivity studies.

Detailed Protocol 1: ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent, homogeneous assay that quantifies kinase activity by measuring the amount of ADP produced during the enzymatic reaction.[4]

Principle: The assay is performed in two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP is converted back to ATP, which is then used in a luciferase/luciferin reaction to generate a luminescent signal proportional to the initial kinase activity.

Step-by-Step Methodology:

• Kinase Reaction Setup (in a 384-well plate):

  • To each well, add 2.5 µL of 4x test compound (2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole derivative or comparator) in kinase buffer.

  • Add 2.5 µL of 4x kinase in kinase buffer.

  • Initiate the reaction by adding 5 µL of 2x substrate/ATP mix in kinase buffer.

  • Incubate at room temperature for a specified time (e.g., 60 minutes).

• ATP Depletion:

  • Add 10 µL of ADP-Glo™ Reagent to each well.

  • Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Signal Generation:

  • Add 20 µL of Kinase Detection Reagent to each well.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition:

  • Measure the luminescence using a plate-reading luminometer.

Data Analysis: The luminescent signal is inversely proportional to the inhibitory activity of the compound. The percentage of inhibition is calculated relative to a DMSO control.

Detailed Protocol 2: TR-FRET Kinase Assay (e.g., LanthaScreen®)

TR-FRET assays measure the phosphorylation of a fluorescently labeled substrate by a kinase.

Principle: A terbium-labeled antibody (donor) binds to the phosphorylated substrate (which is labeled with a fluorescent acceptor, e.g., fluorescein). When the donor and acceptor are in close proximity, FRET occurs upon excitation of the donor. The FRET signal is proportional to the extent of substrate phosphorylation.

Step-by-Step Methodology:

• Kinase Reaction Setup (in a 384-well plate):

  • To each well, add 5 µL of 2x test compound in kinase buffer.

  • Add 5 µL of 2x kinase/fluorescein-labeled substrate mix in kinase buffer.

  • Initiate the reaction by adding 10 µL of 2x ATP in kinase buffer.

  • Incubate at room temperature for a specified time (e.g., 60 minutes).

• Detection:

  • Add 20 µL of a solution containing a terbium-labeled anti-phospho-substrate antibody and EDTA (to stop the kinase reaction) in TR-FRET dilution buffer.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition:

  • Measure the fluorescence emission at two wavelengths (for the donor and acceptor) using a TR-FRET-compatible plate reader.

Data Analysis: The TR-FRET ratio (acceptor emission / donor emission) is calculated. A decrease in this ratio indicates inhibition of the kinase.

Comparative Data Analysis and Interpretation

The primary output of a kinase profiling study is a large dataset of percentage inhibition values for the test compound against a panel of kinases. To facilitate interpretation, this data is often visualized and quantified.

Data Presentation: Kinome Selectivity Profile

The results are typically presented in a table summarizing the percentage of inhibition at a given concentration (e.g., 1 µM). For more potent interactions, IC50 values are determined.

Table 1: Hypothetical Kinase Selectivity Profile for a Novel 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole Derivative (NBT-1)

Kinase Target	% Inhibition @ 1 µM	IC50 (nM)
Primary Target(s)
Kinase A	98%	50
Significant Off-Targets
Kinase B	85%	250
Kinase C	72%	800
Moderately Inhibited
Kinase D	55%	>1000
Kinase E	48%	>1000
Not Significantly Inhibited
... (vast majority of kinases)	<30%	>10,000

Comparator 1: Dasatinib (A Multi-Kinase Inhibitor)

Dasatinib is known to inhibit a broad range of kinases, including BCR-ABL, SRC family kinases, c-KIT, and PDGFR. Its wide activity spectrum is a key aspect of its therapeutic efficacy but also contributes to its side-effect profile.

Table 2: Representative Kinome Scan Data for Dasatinib

Kinase Target	Kd (nM)
High Affinity Targets
ABL1	<1
SRC	<1
LCK	<1
YES1	<1
FYN	1.1
Moderate Affinity Targets
KIT	5.3
PDGFRB	8.2
EPHA2	16
Lower Affinity Targets
...	>100

(Data derived from publicly available kinome scan databases)

Comparator 2: Novel Thiazole-Core Compound A30

To provide a comparison with another research-stage compound, we refer to the publicly available kinase profiling data for compound A30, a thiazole-core derivative from a high-throughput screening campaign.

Table 3: Kinase Selectivity Profile for Thiazole-Core Compound A30

Kinase Target	% of Control @ 10 µM
Primary Hit(s)
CLK1	1
CLK4	1
DYR K1A	1
DYRK1B	1
Secondary Hits
HIPK2	6
HIPK3	7
Other Hits
...	>10

(Data adapted from Goldstein et al., 2011. A lower "% of Control" indicates stronger inhibition.)

Visualizing Selectivity: The Kinome Tree

A powerful way to visualize cross-reactivity is to map the inhibited kinases onto a phylogenetic tree of the human kinome. This allows for rapid identification of which kinase families are most affected by the compound.

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Benchmarking the Efficiency of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole Synthesis Protocols: A Comparative Guide

In the landscape of pharmaceutical development, the efficient synthesis of key intermediates is paramount. 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole stands as a critical building block, notably in the synthesis of the antiretroviral agent Ritonavir. This guide provides a comprehensive comparison of established and emerging protocols for the synthesis of this vital thiazole derivative. We will delve into the mechanistic underpinnings of these methodologies, present comparative experimental data, and offer insights to aid researchers in selecting the optimal synthetic route for their specific needs.

The Cornerstone of Thiazole Synthesis: The Hantzsch Reaction

The Hantzsch thiazole synthesis, first reported in 1887, remains a cornerstone for the formation of the thiazole ring. This versatile reaction typically involves the condensation of an α-haloketone with a thioamide. The reaction proceeds through a nucleophilic attack of the sulfur atom of the thioamide on the α-carbon of the haloketone, followed by an intramolecular cyclization and dehydration to yield the thiazole ring.[1][2] The general mechanism is a testament to the efficiency and robustness of this century-old reaction.

Comparative Analysis of Synthesis Protocols

The choice of a synthetic protocol is often a balance between yield, reaction time, cost, safety, and environmental impact. Below, we compare several approaches to thiazole synthesis, with a focus on their applicability to the preparation of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Protocol 1: Conventional Hantzsch Synthesis

The traditional Hantzsch synthesis for a molecule like 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole would hypothetically involve the reaction of a suitable α-bromoketone, such as 1-bromo-3-hydroxy-2-pentanone, with thioacetamide. This reaction is typically carried out in a protic solvent like ethanol under reflux conditions.

Experimental Protocol (Hypothetical Adaptation):

• To a solution of 1-bromo-3-hydroxy-2-pentanone (1 equivalent) in ethanol, add thioacetamide (1.1 equivalents).

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Neutralize the mixture with a suitable base (e.g., sodium bicarbonate solution).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

While reliable, this conventional method can suffer from longer reaction times and the need for purification by chromatography.

Protocol 2: Green and Efficient Modifications of the Hantzsch Synthesis

In recent years, significant efforts have been directed towards developing more environmentally benign and efficient modifications of the Hantzsch synthesis. These methods often employ alternative energy sources or catalysts to accelerate the reaction and improve yields.

A. Ultrasound-Assisted Synthesis:

Ultrasonic irradiation has emerged as a powerful tool in organic synthesis, often leading to shorter reaction times and milder reaction conditions. The cavitation effects generated by ultrasound waves can enhance mass transfer and accelerate the reaction rate. A one-pot, three-component synthesis of thiazole derivatives under ultrasonic irradiation has been reported to give good to excellent yields at room temperature.[1]

B. Microwave-Assisted Synthesis:

Microwave-assisted organic synthesis has gained widespread acceptance for its ability to dramatically reduce reaction times, often from hours to minutes. The direct heating of the solvent and reactants leads to a rapid increase in temperature and pressure, thereby accelerating the reaction. Microwave-assisted Hantzsch synthesis has been shown to produce high yields of thiazole derivatives in a significantly shorter time compared to conventional heating.[3]

C. Catalytic Approaches:

The use of catalysts can significantly enhance the efficiency and selectivity of the Hantzsch synthesis. Heterogeneous catalysts, such as silica-supported tungstosilisic acid, offer the advantages of being reusable, efficient under mild conditions, and environmentally benign.[4] Biocatalysts, like lipase, have also been explored as an eco-friendly option for thiazole synthesis.[5]

Alternative Synthetic Routes from Patent Literature

Several patents describe multi-step synthetic routes for 4-methyl-5-(2-hydroxyethyl)-thiazole, a closely related analogue of our target molecule. These methods can be adapted for the synthesis of the brominated derivative.

One patented method involves the reaction of 3-acetylpropanol with thiourea under acidic conditions, followed by a series of steps including oxidation and diazotization to yield the final product.[6] Another approach utilizes the reaction of 2,3-dichlorotetrahydro-2-methylfuran with thioformamide.[7] While these methods may involve more steps, they might offer advantages in terms of readily available starting materials and scalability. A key consideration for adapting these methods would be the introduction of the bromine atom at the 2-position of the thiazole ring, which could potentially be achieved through a subsequent bromination step.

Data Presentation

Protocol	Key Reactants	Conditions	Reaction Time	Temperature	Yield (%)	Key Advantages	Reference
Conventional Hantzsch	α-Haloketone, Thioamide	Methanol, Heat	30 min - several hours	Reflux	~99 (for similar thiazoles)	Simple, well-established	[2][3]
Ultrasound-Assisted Hantzsch	3-(Bromoacetyl)-4-hydroxy-6-methyl-2H-pyran-2-one, Thiourea, Substituted Benzaldehydes	SiW.SiO₂, EtOH/Water (50/50)	1.5 - 2 h	Room Temperature	79 - 90	Mild conditions, high yields	[1][4]
Microwave-Assisted Hantzsch	2-Chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanone, N-phenylthiourea	Methanol, Microwave	30 min	90°C	95	Rapid reaction times, high yields	[3]
Patent Route 1	3-Acetylpropanol, Thiourea	Multi-step: Acidic condensation, oxidation, diazotization	Several hours	78-100°C (initial step)	Up to 73	Utilizes different starting materials	[6]
Patent Route 2	2,3-Dichlorotetrahydro-2-methylfuran, Thioformamide	Formic acid	24 hours	40°C	46	Alternative starting materials	[7]

Visualization of Synthetic Workflows

Caption: Workflow for a modern, ultrasound-assisted one-pot thiazole synthesis.

Conclusion

The synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole can be approached through several effective protocols, with the Hantzsch synthesis and its modern variations being the most prominent. For laboratory-scale synthesis where time is a critical factor, microwave-assisted protocols offer a significant advantage. For larger-scale production and in alignment with the principles of green chemistry, the use of reusable heterogeneous catalysts and ultrasound-assisted methods presents a compelling and sustainable alternative. The multi-step routes described in the patent literature, while potentially more complex, may be advantageous depending on the cost and availability of starting materials. Ultimately, the selection of the most efficient protocol will depend on the specific requirements of the researcher or organization, balancing the need for high yield and purity with considerations of time, cost, and environmental impact.

References

• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC - NIH. (n.d.).
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• comparative analysis of different catalysts for thiazole synthesis - Benchchem. (n.d.).
• CN102584740A - Synthesis method for 4-methyl-5-(2-ethoxyl)-thiazole - Google Patents. (n.d.).
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• One-Pot Synthesis of Thiazoles via Hantzsch Thiazole Reaction and Their Antimicrobial Activity | Asian Journal of Chemistry. (2015).
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• A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021).
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Evaluating the Performance of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in Specific Assays: A Comparative Guide

Introduction: The Thiazole Scaffold as a Privileged Structure in Drug Discovery

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a cornerstone in medicinal chemistry. Its unique structural and electronic properties allow it to serve as a versatile scaffold for the development of a wide array of biologically active compounds. Thiazole derivatives have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects. The clinical success of drugs such as the anticancer agent Dasatinib underscores the therapeutic potential embedded within the thiazole core.

This guide focuses on the evaluation of a specific thiazole derivative, 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole . While this compound is primarily recognized as a key intermediate in the synthesis of more complex bioactive molecules, understanding its intrinsic performance in relevant biological assays is crucial for predicting the efficacy of its downstream derivatives and for the rational design of new therapeutic agents. Due to the limited availability of direct experimental data for this specific intermediate, this guide will provide a comprehensive comparative analysis based on the well-established structure-activity relationships (SAR) of structurally related thiazole compounds. We will delve into the anticipated performance of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in key assays, supported by experimental data from analogous compounds, and provide detailed protocols for the assays discussed.

The Structural Anatomy of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole: A Predictive Performance Analysis

The biological activity of a thiazole derivative is intricately linked to the nature and position of its substituents. The key structural features of our compound of interest are:

• A 2-Bromo Substituent: The presence of a halogen, particularly bromine, at the 2-position of the thiazole ring is a common strategy to enhance biological activity. The bromo group can act as a leaving group for further chemical modifications or contribute to the overall lipophilicity and binding interactions of the molecule.

• A 4-(2-hydroxyethyl) Group: The hydroxyethyl moiety introduces a polar, hydrophilic component to the molecule. This can influence solubility and provide a site for hydrogen bonding, which is often critical for target engagement.

• A 5-Methyl Group: The methyl group at the 5-position can impact the steric and electronic properties of the thiazole ring, potentially influencing its interaction with biological targets.

To predict the performance of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, we will compare it with other thiazole derivatives that share one or more of these key structural motifs.

Comparative Performance in Cytotoxicity Assays

Cytotoxicity assays are fundamental in anticancer drug discovery to assess the ability of a compound to kill or inhibit the proliferation of cancer cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.

The Anticipated Cytotoxic Profile

• Influence of the 2-Bromo Group: Studies on various 2-bromo-thiazole derivatives have shown a range of cytotoxic activities. For instance, certain 2-bromo-4-phenylthiazole derivatives have exhibited moderate to potent anticancer activity against various cell lines. The bromo-substituent is thought to contribute to this activity by enhancing the compound's ability to interact with cellular targets.

• Impact of the 4- and 5-Substituents: The combination of a small alkyl group at the 5-position and a functionalized side chain at the 4-position is a common feature in many bioactive thiazoles. The hydroxyethyl group at the 4-position could potentially modulate the compound's solubility and its ability to form hydrogen bonds within the active site of a target protein, which could either enhance or decrease its cytotoxic potential depending on the specific target.

Comparative Data from Structurally Related Thiazoles

To provide a quantitative context, the following table summarizes the cytotoxic activity of several substituted thiazole derivatives against various cancer cell lines.

Compound/Derivative Class	Cancer Cell Line	IC50 (µM)	Key Structural Features	Reference
2-Amino-5-bromo-4-methylthiazole	Not specified	Data not available	2-Amino, 5-Bromo, 4-Methyl	[1]
2-Arylamino-4-(3'-indolyl)thiazole	MCF-7	1.86	2-Arylamino, 4-Indolyl	[2]
N-(5-benzyl-4-(tert-butyl)thiazol-2-yl)-2-(piperazin-1-yl)acetamide	HeLa	1.6 ± 0.8	2-Acetamido, 4-tert-butyl, 5-benzyl	[2]
7-(4-Bromophenyl)-5-methyl-3H-thiazolo[4,5-b]pyridin-2-one	HaCat, Balb/c 3T3	Promising results	Fused ring, 5-Methyl, Bromo-phenyl	[3]

This table is for illustrative purposes and highlights the range of activities observed in thiazole derivatives. The absence of a specific IC50 value for a compound does not necessarily indicate a lack of activity.

Based on this comparative analysis, it is plausible that 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole may exhibit moderate cytotoxic activity. However, its primary role as a synthetic intermediate suggests that its potency might be lower than that of more complex, highly functionalized thiazole derivatives designed as final drug candidates.

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol provides a detailed, step-by-step methodology for evaluating the cytotoxic effects of thiazole derivatives using the MTT assay.

Materials:

• Cancer cell line of interest (e.g., MCF-7, HeLa, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• 96-well cell culture plates

• 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (and other test compounds)

• Dimethyl sulfoxide (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the test compound in DMSO.

  • Perform serial dilutions of the stock solution in complete medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the test compounds.

  • Include appropriate controls: vehicle control (cells treated with medium containing the same concentration of DMSO) and untreated control (cells in medium only).

  • Incubate the plate for 48-72 hours at 37°C and 5% CO2.

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration using the following formula:

    • % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the compound concentration to determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Experimental Workflow Diagram

Caption: Workflow for determining cytotoxicity using the MTT assay.

Comparative Performance in Antimicrobial Assays

Thiazole derivatives are well-documented for their antimicrobial properties. The minimum inhibitory concentration (MIC) is a standard assay to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

The Anticipated Antimicrobial Profile

• General Antimicrobial Potential: The thiazole nucleus is a key component of many antimicrobial drugs. The presence of the bromo-substituent on 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole suggests it may possess some intrinsic antimicrobial activity. Halogenation is a known strategy to enhance the antimicrobial potency of heterocyclic compounds.

• Structure-Activity Relationship in Antimicrobial Thiazoles: The antimicrobial activity of thiazoles is highly dependent on the substitution pattern. For instance, some studies have shown that 2-amino-5-alkylidene-thiazol-4-ones exhibit significant antibacterial activity.[4] While our target compound has a different substitution pattern, the general principle of substituent-dependent activity holds true. The hydroxyethyl group might influence the compound's ability to penetrate the bacterial cell wall.

Comparative Data from Structurally Related Thiazoles

The following table presents the antimicrobial activity of some thiazole derivatives.

Compound/Derivative Class	Microorganism	MIC (µg/mL)	Key Structural Features	Reference
2-Amino-5-alkylidene-thiazol-4-ones	P. aeruginosa	3.9	2-Amino, 5-Alkylidene, 4-Oxo	[4]
5-Methylthiazole-Thiazolidinone Conjugates	E. coli, B. cereus	26.3 - 40.5	5-Methyl, Thiazolidinone
Nitrofuran-thiazoles	B. cereus	0.5 mg/mL	Nitrofuran moiety	[3]

This table illustrates the range of antimicrobial activities observed in different classes of thiazole derivatives.

Given its structure, 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is likely to exhibit some level of antimicrobial activity, although it may not be as potent as compounds specifically optimized for this purpose.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

This protocol describes the broth microdilution method for determining the MIC of a compound against a bacterial strain.

Materials:

• Bacterial strain of interest (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Test compound (2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole)

• Standard antibiotic (e.g., ciprofloxacin, ampicillin)

• Sterile saline (0.85% NaCl)

• Spectrophotometer

Procedure:

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, inoculate a single colony of the test bacterium into a tube of MHB.

  • Incubate at 37°C until the turbidity reaches that of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute the bacterial suspension in MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, perform serial two-fold dilutions of the compound in MHB to obtain a range of concentrations.

• Inoculation and Incubation:

  • Add 100 µL of the diluted bacterial inoculum to each well containing the compound dilutions.

  • Include a positive control (bacteria in MHB without any compound) and a negative control (MHB only).

  • Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity.

  • The MIC is the lowest concentration of the compound at which there is no visible growth of the bacteria.

Experimental Workflow Diagram

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Conclusion and Future Directions

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, while primarily a synthetic intermediate, likely possesses a degree of intrinsic biological activity owing to its thiazole core and bromo-substituent. Based on the structure-activity relationships of related compounds, it is reasonable to predict that it may exhibit moderate cytotoxicity and some antimicrobial effects. However, its full potential is likely realized when it is incorporated into larger, more complex molecules.

Future research should focus on the direct evaluation of this compound in a panel of cytotoxicity and antimicrobial assays to establish a baseline of its activity. Furthermore, its use in the synthesis of novel thiazole derivatives with diverse functionalities at the 2-position (by displacing the bromo group) and modifications of the hydroxyethyl side chain could lead to the discovery of new and potent therapeutic agents. The detailed protocols provided in this guide offer a robust framework for conducting these essential evaluations.

References

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• Discovery of 5-Methylthiazole-Thiazolidinone Conjugates as Potential Anti-Inflammatory Agents: Molecular Target Identification and In Silico Studies. PubMed Central. [Link]

• Synthesis and Anticancer Activity of Novel Thiazole-5-Carboxamide Derivatives. (2016). MDPI. [Link]

• Thiazolation of phenylthiosemicarbazone to access new thiazoles: anticancer activity and molecular docking. PMC. [Link]

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The Core Moiety: Deconstructing 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

An In-Depth Structural and Performance Analysis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole and Its Analogs for Drug Discovery

For researchers and professionals in drug development, the thiazole scaffold is a cornerstone of medicinal chemistry, renowned for its presence in a multitude of biologically active agents, including the essential vitamin B1 (Thiamine).[1][2] The strategic functionalization of this heterocyclic ring is a key tactic for modulating physicochemical properties and enhancing therapeutic efficacy. This guide provides a comprehensive comparison of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole , a functionalized thiazole intermediate, with its structural analogs.

While direct experimental data for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole (CAS 496062-16-9) is not extensively available in peer-reviewed literature, its chemical structure allows for a robust analysis based on well-established structure-activity relationships (SAR) derived from closely related analogs.[3][4] This guide will deconstruct the molecule to predict its performance profile and compare it to experimentally validated analogs, providing a framework for its potential application in drug discovery campaigns, particularly in oncology and infectious diseases.

The therapeutic potential of this molecule can be inferred by examining its key structural features:

• The Thiazole Ring: A five-membered aromatic heterocycle containing sulfur and nitrogen, which acts as a versatile pharmacophore. It is known to engage in various biological interactions and is a common feature in kinase inhibitors and antimicrobial agents.[5][6]

• 2-Bromo Substituent: The bromine atom at the C2 position is a critical functional group. It serves as a valuable synthetic handle for introducing further diversity via cross-coupling reactions.[3] More importantly, halogenation, particularly at the C5 position but also relevant at C2, is a known strategy for enhancing the potency of bioactive compounds. The bromo group increases lipophilicity and can act as a hydrogen bond acceptor, potentially strengthening interactions with target proteins.[7]

• 4-(2-hydroxyethyl) Group: This substituent significantly increases the molecule's polarity and provides a primary alcohol functional group. This is crucial for improving aqueous solubility and can serve as a key hydrogen bond donor/acceptor, anchoring the molecule within a protein's binding pocket. This feature is present in the potent pan-Src kinase inhibitor Dasatinib, highlighting its importance.[8]

• 5-Methyl Group: The small alkyl group at the C5 position influences the molecule's steric profile and electronics. It can contribute to hydrophobic interactions within a target binding site and has been shown to be compatible with significant biological activity in related analogs.[9]

Comparative Analysis of Structural Analogs

To contextualize the potential of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, we compare its predicted properties with known data from key structural analogs. This comparison focuses on how minor structural modifications can profoundly impact biological activity.

Compound Name	Structure	Key Differences from Topic Compound	Known/Predicted Biological Activity	Reference
2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole	CC1=C(C(=N/S/1)Br)CCO	(Target Compound)	Predicted kinase inhibitory and antimicrobial activity. The 2-bromo group offers a site for further modification.[7][10]	[7][10]
4-Methyl-5-(2-hydroxyethyl)thiazole	CC1=C(SC=N1)CCO	Lacks the 2-bromo substituent.	Parent compound, a metabolite of Vitamin B1. It is biologically present but lacks significant intrinsic potency for most therapeutic targets.[11][12]	[11][12]
2-Amino-5-bromo-4-methylthiazole	CC1=C(C(=N/S/1)N)Br	Replaces the 4-(2-hydroxyethyl) with a methyl group and the 2-bromo with a 2-amino group.	Exhibits anticancer activity (IC50 = 6.61 - 9.34 µM). The 5-bromo group is favorable for bioactivity.[3]	[3]
2-Amino-5-bromo-4-t-butylthiazole	CC(C)(C)C1=C(C(=N/S/1)N)Br	Replaces 4-(2-hydroxyethyl) with a bulky t-butyl and 2-bromo with 2-amino.	Predicted to have enhanced lipophilicity, potentially improving cell permeability and interaction with hydrophobic pockets of target proteins.[7][13]	[7][13]

Structure-Activity Relationship Insights:

The data from these analogs underscores a critical principle: halogenation is a powerful tool for conferring potent bioactivity. The non-brominated parent compound, 4-Methyl-5-(2-hydroxyethyl)thiazole, is biologically common but not therapeutically potent.[11] In contrast, analogs featuring a bromo-substituent, such as 2-Amino-5-bromo-4-methylthiazole, demonstrate significant cytotoxic effects against cancer cells.[3] This strongly suggests that the 2-bromo substituent on our topic compound is crucial for its potential as a therapeutic lead or intermediate.

Experimental Workflows for Characterization

To empirically determine the biological activity of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole and its analogs, a standardized set of in vitro assays is required. The following protocols represent industry-standard methods for initial characterization.

Workflow for Compound Evaluation

The logical flow for testing a novel thiazole derivative involves a tiered approach, starting with broad cytotoxicity screening and moving towards specific mechanistic assays.

Caption: Tiered workflow for the biological evaluation of novel thiazole derivatives.

Protocol: MTT Cell Viability Assay

This assay is a fundamental first step to assess the cytotoxic or cytostatic effects of a compound on cancer cell lines. It measures the metabolic activity of cells, which correlates with cell viability.[14]

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in living cells to form an insoluble purple formazan product. The amount of formazan is directly proportional to the number of viable cells.[14]

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HepG2) into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[15]

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. The final DMSO concentration should be kept below 0.5%. Replace the medium in the wells with 100 µL of the medium containing the desired compound concentrations. Include vehicle controls (DMSO only) and untreated controls.[15]

• Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of a 5 mg/mL MTT solution in PBS to each well. Incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Agitate the plate on an orbital shaker for 15 minutes.[16]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 620-630 nm can be used to subtract background signals.[16]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™)

Many thiazole derivatives function as kinase inhibitors.[17] The ADP-Glo™ assay is a luminescent-based method to quantify kinase activity by measuring the amount of ADP produced during the kinase reaction.

Principle: After the kinase reaction, remaining ATP is depleted. Then, ADP is converted back to ATP, which is used by luciferase to generate a light signal that is proportional to kinase activity. A reduction in signal indicates inhibition.

Step-by-Step Methodology:

• Reaction Setup: In a 384-well plate, add 2.5 µL of test compound at various concentrations.

• Kinase Addition: Add 5 µL of a solution containing the target kinase (e.g., VEGFR-2, Src) and its specific substrate in kinase reaction buffer.[18] Incubate for 10 minutes at room temperature to allow for compound binding.

• Reaction Initiation: Initiate the reaction by adding 2.5 µL of ATP solution. The final reaction volume is 10 µL. Incubate at 30°C for 60 minutes.

• Signal Generation:

  • Stop the kinase reaction and deplete residual ATP by adding 10 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.[15]

  • Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.[15]

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the percentage of kinase inhibition relative to a "no inhibitor" control. Determine the IC₅₀ value by plotting the percentage of inhibition against the compound concentration.

Predicted Signaling Pathway Interactions

Based on the activity of established 2-aminothiazole inhibitors like Dasatinib, it is plausible that 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole or its derivatives could inhibit key oncogenic signaling pathways, such as those driven by receptor tyrosine kinases (RTKs) like VEGFR-2.

Caption: Potential inhibition of the VEGFR-2 signaling pathway by a thiazole derivative.

Conclusion and Future Directions

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole represents a promising, yet underexplored, chemical entity. Based on a rigorous comparative analysis of its structural components with known bioactive analogs, it possesses high potential as a versatile intermediate for the synthesis of novel kinase inhibitors and antimicrobial agents. The combination of a synthetically tractable bromo group, a solubilizing hydroxyethyl side chain, and the proven thiazole core makes it an attractive starting point for medicinal chemistry programs.

Future research should focus on the empirical validation of this compound's biological activity using the standardized protocols outlined in this guide. Subsequent derivatization, particularly at the 2-position, could lead to the development of potent and selective therapeutic candidates. The insights and methodologies presented here provide a robust framework for guiding these discovery efforts.

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• Al-Ostath, A., et al. (2025). Comparative study of the reaction of 2-mercaptobenzimidazole with 2-bromo-1,3-diketones under conventional and green conditions: regioselective access to N/S-difunctionalized benzimidazoles and benzimidazo[2,1-b]thiazoles. RSC Advances.

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• Al-Warhi, T., et al. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Molecules, 28(21), 7304.
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• Das, J., et al. (2006). 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor. Journal of Medicinal Chemistry, 49(23), 6819-32.

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A Comparative Guide to Thioamide Selection for the Synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Introduction

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole is a critical heterocyclic building block, most notably recognized as a key intermediate in the synthesis of Ritonavir, a protease inhibitor used in the treatment of HIV. The efficient construction of this substituted thiazole is paramount for the cost-effective production of this life-saving medication. The core of this synthesis universally relies on the venerable Hantzsch thiazole synthesis, a powerful cyclocondensation reaction.

This guide provides an in-depth comparison of synthetic pathways differentiated by the choice of the thioamide source. We will analyze the impact of using common thioamides, such as thiourea and thioformamide, on the overall reaction yield and process complexity. The discussion is grounded in established chemical principles and supported by experimental data from peer-reviewed literature to provide actionable insights for researchers, chemists, and professionals in drug development.

The Foundational Reaction: Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis, first described in 1887, is the reaction between an α-haloketone and a compound containing a thioamide functional group. The reaction proceeds through a well-established mechanism involving S-alkylation of the thioamide by the α-haloketone, followed by an intramolecular cyclization and subsequent dehydration to form the stable, aromatic thiazole ring. The choice of the thioamide directly dictates the substituent at the 2-position of the resulting thiazole.

Caption: General mechanism of the Hantzsch Thiazole Synthesis.

For the synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole, the required α-haloketone is 1-bromo-3-hydroxy-2-pentanone . This precursor can be synthesized through the α-bromination of 3-hydroxy-2-pentanone using a suitable brominating agent like N-bromosuccinimide (NBS) or bromine in an acidic medium. The critical variable then becomes the selection of the thioamide coupling partner.

Comparative Analysis of Synthetic Pathways

A direct, one-step synthesis of the target 2-bromo-thiazole via a Hantzsch reaction is not feasible with common, stable thioamides. Therefore, a multi-step approach is required. We will compare two logical and experimentally validated pathways, each starting with a different thioamide.

Pathway A: The Thiourea Route

This is the most common and often highest-yielding approach. It is a two-step process that leverages the low cost and high stability of thiourea.

• Step 1: Hantzsch Synthesis of 2-Aminothiazole Intermediate. The reaction of 1-bromo-3-hydroxy-2-pentanone with thiourea yields 2-amino-4-(2-hydroxyethyl)-5-methylthiazole. This reaction is typically robust and high-yielding. For the analogous synthesis of ethyl 2-(2-amino-5-methylthiazol-4-yl)acetate, a yield of 74% has been reported, which serves as a reliable benchmark for this step.[1]

• Step 2: Sandmeyer Bromination. The 2-amino group is then replaced with a bromine atom. This is achieved through diazotization of the amine using a nitrite salt (e.g., sodium nitrite or tert-butyl nitrite) in the presence of a copper(I) bromide (CuBr) catalyst. The Sandmeyer reaction on 2-aminothiazoles is well-documented and can be highly efficient. Under optimized conditions using CuBr and n-butyl nitrite, yields approaching 98% have been achieved for this transformation on model 2-aminothiazole systems.[2]

Causality: The use of thiourea provides a stable and inexpensive source for the N-C-S fragment. The resulting 2-aminothiazole is a stable intermediate that readily undergoes diazotization. The subsequent Sandmeyer reaction is a classic and powerful method for installing a halide, replacing the diazonium group with a bromine atom via a radical-nucleophilic aromatic substitution mechanism.[3]

Pathway B: The Thioformamide Route

This alternative two-step pathway avoids the use of a 2-amino intermediate and the associated Sandmeyer chemistry.

• Step 1: Hantzsch Synthesis of a 2-Unsubstituted Thiazole. The reaction of 1-bromo-3-hydroxy-2-pentanone with thioformamide produces 4-(2-hydroxyethyl)-5-methylthiazole, which is unsubstituted at the C2 position. Thioformamide is less stable and more costly than thiourea, and reported yields for analogous reactions are often moderate. For example, the synthesis of 4-methyl-5-(β-hydroxyethyl)-thiazole from a related precursor using thioformamide reported a conversion of 46% .[4]

• Step 2: Direct C2-Bromination. The thiazole ring is then brominated at the 2-position. The C2 proton of a thiazole is the most acidic and is highly susceptible to deprotonation followed by electrophilic attack. Standard brominating agents like N-Bromosuccinimide (NBS) are effective for this transformation, which is generally high-yielding.

Causality: Thioformamide provides the simplest N-C-S unit, leading to a hydrogen atom at the C2 position. The inherent electronic properties of the thiazole ring make the C2 position electron-deficient and its proton acidic, facilitating regioselective bromination. While this route is conceptually straightforward, the lower yield in the initial Hantzsch step often makes it less attractive from a process efficiency standpoint.

Quantitative Yield Comparison

The following table summarizes the estimated yields for the two primary synthetic pathways.

Feature	Pathway A: Thiourea Route	Pathway B: Thioformamide Route
Thioamide Source	Thiourea	Thioformamide
Intermediate	2-Amino-4-(2-hydroxyethyl)-5-methylthiazole	4-(2-hydroxyethyl)-5-methylthiazole
Step 2 Reaction	Sandmeyer Bromination	Direct C2-Bromination
Step 1 Est. Yield	~74%[1]	~46%[4]
Step 2 Est. Yield	~98%[2]	~90% (Typical for C2-bromination)
Overall Est. Yield	~73%	~41%

Workflow Comparison

Caption: Comparative workflow for synthesizing the target thiazole.

Detailed Experimental Protocol: Pathway A (Thiourea Route)

This protocol is a representative procedure based on established methodologies for the Hantzsch synthesis and Sandmeyer bromination of aminothiazoles.[1][2]

Part 1: Synthesis of 2-Amino-4-(2-hydroxyethyl)-5-methylthiazole

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 1-bromo-3-hydroxy-2-pentanone (1.0 eq) and thiourea (1.1 eq).

• Solvent Addition: Add absolute ethanol to the flask to achieve a concentration of approximately 0.5 M with respect to the bromoketone.

• Reaction: Heat the mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Reduce the solvent volume by approximately half using a rotary evaporator.

• Neutralization: Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the concentrated mixture with stirring until the effervescence ceases and the pH is neutral to slightly basic (pH 7-8). This neutralizes the hydrobromic acid byproduct.

• Isolation: The 2-aminothiazole product will precipitate as a solid. Collect the solid by vacuum filtration, wash with cold water, and then with a small amount of cold ethanol.

• Drying: Dry the product under vacuum to yield the 2-amino-4-(2-hydroxyethyl)-5-methylthiazole intermediate. The expected yield is in the range of 70-80%.

Part 2: Sandmeyer Bromination to 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

NOTE: This reaction should be performed in a well-ventilated fume hood as it involves diazonium salts and evolves nitrogen gas.

• Catalyst Preparation: In a separate flask, suspend copper(I) bromide (CuBr, 1.2 eq) in acetonitrile.

• Diazotization: In the main reaction flask, dissolve the 2-aminothiazole intermediate (1.0 eq) from Part 1 in acetonitrile. Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add n-butyl nitrite (1.5 eq) dropwise to the cooled aminothiazole solution while maintaining the temperature at 0 °C. Stir for 30 minutes at this temperature to form the diazonium salt.

• Sandmeyer Reaction: Slowly add the diazonium salt solution via cannula to the stirred suspension of CuBr in acetonitrile at room temperature. Vigorous evolution of nitrogen gas will be observed.

• Completion: After the addition is complete, heat the reaction mixture to 65 °C for 1 hour to ensure complete decomposition of the diazonium salt.

• Work-up and Purification: Cool the mixture to room temperature and pour it into a separatory funnel containing water and ethyl acetate. Separate the layers and extract the aqueous layer twice more with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Final Product: Purify the crude residue by column chromatography on silica gel to obtain the final product, 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. The expected yield for this step is >90%.

Conclusion and Recommendation

Based on a comprehensive review of synthetic strategies, the Thiourea Route (Pathway A) emerges as the superior method for the synthesis of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. While it involves a two-step process, the high yields of both the initial Hantzsch condensation (~74%) and the subsequent Sandmeyer bromination (~98%) result in a significantly higher overall estimated yield of approximately 73%. The starting materials are inexpensive and readily available, making this a robust and economically viable choice for both laboratory and potential scale-up applications.

The Thioformamide Route (Pathway B) presents a viable alternative, particularly if avoiding the Sandmeyer reaction is a priority. However, the lower reported yields for the initial Hantzsch step with thioformamide lead to a substantially lower overall yield (~41%), making it a less efficient pathway.

Therefore, for researchers and drug development professionals seeking to maximize yield and process efficiency, the Thiourea pathway is the recommended course of action, provided that appropriate safety protocols for handling diazonium intermediates are strictly followed.

References

• Siméon, F., et al. (2010). Efficient and Regioselective Halogenations of 2-Amino-1,3-thiazoles with Copper Salts. National Institutes of Health. Available at: [Link]

• Barret, R., et al. (2010). Efficient and Regioselective Halogenations of 2-Amino-1,3-thiazoles with Copper Salts. The Journal of Organic Chemistry, 75(8), 2689–2692. Available at: [Link]

• Asif, M. (2015). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. International Journal of Medicinal Chemistry. Available at: [Link]

• Londergan, T. E., & Schmitz, W. R. (1953). U.S. Patent No. 2,654,760. Google Patents.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Hazard Assessment: Understanding the "Why" Behind the Procedure

2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole belongs to the family of halogenated thiazoles. Compounds in this class are recognized for their potential biological activity, which also signals a need for cautious handling and disposal.

Key Chemical Features and Associated Hazards:

• Brominated Compound: The presence of bromine, a halogen, means this compound is classified as a halogenated organic compound . This is the single most critical factor influencing its disposal pathway. Halogenated wastes are treated separately from non-halogenated wastes due to the potential to form toxic byproducts like dioxins during improper incineration and their impact on solvent recycling systems.[1][2][3]

• Thiazole Ring: This heterocyclic structure is common in bioactive molecules. Related thiazole derivatives are known to cause skin irritation, serious eye irritation, and respiratory irritation.[4][5][6]

• Toxicity Profile of Analogs: Safety data for similar compounds, such as 2-Bromo-5-methylthiazole and 2,4-Dibromothiazole, consistently indicate they are harmful if swallowed.[5][7][8]

Given these characteristics, all waste containing 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole must be treated as hazardous waste .[6] Under no circumstances should it be disposed of down the drain or in regular trash.[1][3]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling the chemical for any purpose, including disposal, ensuring adequate personal protection is paramount. The principle of causality here is simple: prevent contact to mitigate risk.

PPE Item	Specification	Rationale
Eye/Face Protection	ANSI-approved chemical splash goggles or face shield.	To protect against splashes that can cause serious eye irritation or damage, a known hazard for this class of compounds.[4][5]
Hand Protection	Nitrile rubber gloves (consider double-gloving).	To prevent skin contact, which can cause irritation.[4] Nitrile offers good resistance to a range of chemicals.
Protective Clothing	Fully buttoned laboratory coat.	To protect skin and personal clothing from contamination.
Respiratory Protection	Use only in a well-ventilated area or chemical fume hood.	To prevent inhalation of any potential vapors or aerosols, which may cause respiratory irritation.[4][5][6]

Step-by-Step Disposal Protocol

This protocol outlines the segregation and packaging of waste containing 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. The guiding principle is to ensure waste is safely contained, clearly identified, and ready for collection by a licensed waste disposal service.

Workflow for Waste Segregation and Disposal

Caption: Waste Disposal Workflow for 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Detailed Procedural Steps:

• Identify and Segregate: At the point of generation, identify all waste streams contaminated with 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. This includes:

  • Unused or expired pure chemical.

  • Contaminated consumables (e.g., pipette tips, weighing boats, gloves).

  • Rinsate from cleaning contaminated glassware (see below for details).

  • Solutions containing the compound.

• Use the Correct Waste Container:

  • Collect all waste containing this compound in a designated "Halogenated Organic Waste" container.[1][2] This container should be made of a compatible material, such as polyethylene, and be supplied by your institution's Environmental Health & Safety (EHS) department.

  • Causality: Mixing halogenated and non-halogenated waste streams significantly increases disposal costs and complexity, as the entire mixture must be treated as the more hazardous halogenated category.[2][3]

• Labeling:

  • As soon as the first drop of waste is added, affix a "Hazardous Waste" tag to the container.

  • Clearly list all chemical constituents, including "2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole," and their approximate percentages. Accurate labeling is a regulatory requirement and is essential for safe handling by disposal personnel.

• Glassware Decontamination:

  • Perform a preliminary rinse of contaminated glassware with a suitable organic solvent (e.g., acetone, ethanol).

  • Crucially, this first rinsate is hazardous and must be collected in the Halogenated Organic Waste container.

  • Subsequent washes with soap and water can typically be disposed of down the sanitary sewer, but consult your institutional guidelines.

Spill Management: An Emergency Protocol

Accidents happen. A prepared response is a self-validating system for safety.

• Evacuate and Alert: Alert personnel in the immediate area. If the spill is large or in a poorly ventilated space, evacuate the lab and contact your EHS department.

• Control and Contain: If the spill is small and you are trained to handle it:

  • Prevent the spill from spreading or entering drains.[5]

  • Use an inert absorbent material (e.g., diatomite, universal binders) to soak up the liquid.[5]

• Clean-up:

  • Carefully scoop the absorbent material into a designated waste bag or container.

  • Decontaminate the spill surface with a suitable solvent and then soap and water.

• Disposal: All materials used for the cleanup (absorbent, contaminated gloves, etc.) are considered hazardous waste and must be placed in the sealed, labeled Halogenated Organic Waste container for disposal.

Decision Tree for Spill Response

Caption: Spill Response Decision-Making Process.

By adhering to these scientifically grounded and procedurally detailed guidelines, you contribute to a culture of safety and responsibility. The proper handling and disposal of chemical reagents like 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole are integral to the practice of excellent science.

References

• PubChem. (n.d.). 2-Bromo-5-methyl-1,3-thiazole. National Center for Biotechnology Information. Retrieved from [Link]

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• MySkinRecipes. (n.d.). 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. Retrieved from [Link]

• Fisher Scientific. (2021). Safety Data Sheet: 2-Bromothiazole. Retrieved from a general search for the product on the Fisher Scientific website.

• Washington State University. (n.d.). Halogenated Solvents. Environmental Health & Safety. Retrieved from [Link]

• University of Wisconsin-Madison. (2022). Appendix A Disposal Procedures by Chemical. Environment, Health & Safety. Retrieved from [Link]

• AbacipharmTech. (n.d.). 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole. Retrieved from [Link]

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• BB Fabrication. (n.d.). Safety Data Sheet.

• Hazardous Waste Experts. (2022). Guidelines for Solvent Waste Recycling and Disposal. Retrieved from [Link]

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A Researcher's Guide to the Safe Handling of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole

Understanding the Risks: A Profile of Structurally Related Thiazoles

Thiazole derivatives are known to present several potential hazards. Brominated thiazoles, in particular, warrant careful handling due to the combined toxicological potential of the thiazole ring and the bromo-functional group. Analysis of safety data for compounds like 2-Bromo-5-methylthiazole and other thiazole derivatives indicates the following primary hazards:

• Skin Irritation: May cause skin irritation upon contact.[1][2]

• Serious Eye Irritation: Can cause serious eye irritation.[1][2][3]

• Respiratory Tract Irritation: Inhalation of dust or vapors may lead to respiratory irritation.[1][3]

• Toxicity: Some thiazole derivatives are harmful if swallowed, in contact with skin, or inhaled.[1][4][5]

A study on a bromophenylthiazolyl-hydrazine derivative in Syrian hamsters indicated a lethal dose (LD50) of 1000 mg/kg, classifying it as category 4 toxicity.[6] The study also observed potential for liver and kidney damage.[6] Given these potential risks, a comprehensive approach to personal protective equipment (PPE) is non-negotiable.

Core Directive: Personal Protective Equipment (PPE)

The cornerstone of safe chemical handling is the consistent and correct use of PPE. The following table outlines the minimum required PPE for handling 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

PPE Category	Recommended Equipment	Justification
Eye and Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards. A face shield should be worn over safety glasses when there is a risk of splashing.[7]	Thiazole derivatives can cause serious eye irritation.[1][7] Goggles provide direct protection, while a face shield offers a broader barrier against splashes.[7]
Hand Protection	Disposable, powder-free nitrile gloves.[1][7] For tasks with a higher risk of splash or prolonged contact, consider double-gloving or using thicker, chemical-resistant gloves.[7]	Nitrile gloves offer good short-term protection against a range of chemicals.[7] Powder-free gloves are recommended to prevent contamination.[7]
Body Protection	A laboratory coat, preferably made of a non-absorbent material. For larger quantities or splash risks, a chemical-resistant apron is advised.[7][8]	Protects skin from accidental contact and contamination of personal clothing.[7] Lab coats should be fully buttoned.[7]
Respiratory Protection	Use in a well-ventilated area, such as a chemical fume hood, is the primary engineering control. If a fume hood is not available or if aerosolization is likely, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.	Thiazole derivatives may cause respiratory irritation.[3] Engineering controls are the first line of defense to minimize inhalation exposure.[7]
Footwear	Closed-toe, closed-heel shoes that cover the entire foot.[7]	Protects feet from spills and falling objects.[7]

Operational Plan: From Receipt to Disposal

A systematic workflow is critical to maintaining a safe laboratory environment. The following diagram and procedural steps outline the lifecycle of handling 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole in the lab.

Caption: Workflow for handling 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole.

Step-by-Step Handling Protocol:

• Receiving and Unpacking:

  • Upon receipt, visually inspect the container for any signs of damage or leaks.

  • Wear safety glasses with side shields and nitrile gloves during unpacking.[1]

  • If there is a risk of dust from the packaging, an N95 respirator is recommended.[1]

  • Confirm the product identity and log it into your chemical inventory system.

• Storage:

  • Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents, acids, and bases.[4][8]

  • Keep the container tightly closed.[3][4]

• Weighing and Aliquoting:

  • All weighing and aliquoting must be conducted in a certified chemical fume hood to minimize inhalation exposure.

  • Wear chemical splash goggles, a lab coat, and nitrile gloves.[1]

  • Use dedicated spatulas and weighing boats. Clean them thoroughly after use or dispose of them as contaminated waste.

• Solution Preparation and Handling:

  • When preparing solutions, add the solid 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole to the solvent slowly to avoid splashing.

  • All solution preparation and subsequent handling should be performed in a chemical fume hood.

• Spill Management:

  • In the event of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite, sand).

  • Collect the absorbed material into a sealed container for hazardous waste disposal.

  • Clean the spill area with an appropriate solvent, followed by soap and water.

  • For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan: A Commitment to Environmental Stewardship

Proper disposal of 2-Bromo-4-(2-hydroxyethyl)-5-methylthiazole and its associated waste is a critical final step.

• Waste Segregation:

  • Solid Waste: Contaminated consumables such as gloves, weigh boats, and paper towels should be collected in a dedicated, labeled hazardous waste bag.

  • Liquid Waste: Unused solutions and reaction mixtures containing the compound should be collected in a labeled, sealed hazardous waste container. Do not mix with other waste streams.

• Container Disposal: Handle uncleaned, empty containers as you would the product itself.[7]

• Regulatory Compliance: All chemical waste must be disposed of in accordance with local, state, and federal regulations. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste disposal.[7]

By adhering to these protocols, you contribute to a culture of safety and scientific excellence. The principles of careful planning, diligent execution, and responsible disposal are paramount in our shared mission to advance scientific discovery.

References

• BenchChem. (n.d.). Essential Safety and Logistical Information for Handling 4-(Methoxymethyl)thiazole.
• BenchChem. (n.d.). Personal protective equipment for handling 4-(1,3,4-Thiadiazol-2-yl)phenol.
• Santa Cruz Biotechnology. (n.d.). Thiazole Safety Data Sheet.
• Thermo Fisher Scientific. (2025). 2-Bromo-5-methylthiazole Safety Data Sheet.
• Fisher Scientific. (2010). 2-Bromothiazole-4-carboxaldehyde Safety Data Sheet.

• de Albuquerque, E. L. S., et al. (2020). Study of acute oral toxicity of the thiazole derivative N-(1-methyl-2-methyl-pyridine)-N-(p-bromophenylthiazol-2-yl)-hydrazine in a Syrian hamster. Cutaneous and Ocular Toxicology, 39(4), 287-293. Retrieved from [Link]

• MedchemExpress.com. (2025). 2,4-Dibromothiazole Safety Data Sheet.
• Sigma-Aldrich. (2025). Safety Data Sheet.

• PubChem. (n.d.). 3-Bromo-1,2-thiazole. Retrieved from [Link]

• TCI Chemicals. (2024). 4-Bromo-2-nitrobenzaldehyde Safety Data Sheet.
• TCI Chemicals. (2025). 2-Bromo-5-nitrothiazole Safety Data Sheet.

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